Technical Documentation Center

1-Methyl-2-oxoindoline-4-carbaldehyde Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-Methyl-2-oxoindoline-4-carbaldehyde
  • CAS: 1053655-92-7

Core Science & Biosynthesis

Foundational

Introduction: The Oxindole Scaffold and the Emergence of a Versatile Intermediate

An In-Depth Technical Guide to 1-Methyl-2-oxoindoline-4-carbaldehyde The oxindole nucleus is a privileged heterocyclic scaffold, forming the core of numerous natural alkaloids and synthetic compounds with a vast spectrum...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to 1-Methyl-2-oxoindoline-4-carbaldehyde

The oxindole nucleus is a privileged heterocyclic scaffold, forming the core of numerous natural alkaloids and synthetic compounds with a vast spectrum of biological activities.[1][2] First isolated from the plant Uncaria tomentosa, oxindole derivatives have captured the attention of medicinal chemists for their potential as anti-cancer, anti-HIV, antibacterial, and kinase inhibitory agents.[1] The inherent reactivity of the oxindole system, particularly at the C3 position and the nitrogen atom of the lactam, allows for extensive chemical modification, making it a cornerstone in drug discovery programs.[3][4][5]

This guide focuses on a specific, functionalized derivative: 1-Methyl-2-oxoindoline-4-carbaldehyde . This molecule is of significant interest as a synthetic intermediate. The presence of three key functional groups—the N-methylated lactam, the electron-rich aromatic ring, and a reactive aldehyde group at the 4-position—provides orthogonal chemical handles for building molecular complexity. This allows for the systematic exploration of chemical space in the development of novel therapeutic agents. This document serves as a technical resource for researchers, providing a consolidated overview of its chemical properties, a plausible synthetic pathway, predicted spectral data, reactivity profile, and potential applications.

PART 1: Core Physicochemical and Spectroscopic Profile

Precise characterization is the foundation of all chemical research. While comprehensive experimental data for this specific molecule is not broadly published in peer-reviewed literature, we can define its core properties and predict its spectral characteristics based on its structure and data from analogous compounds.

Physicochemical Properties

The fundamental properties of 1-Methyl-2-oxoindoline-4-carbaldehyde are summarized below.

PropertyValueSource
CAS Number 1053655-92-7[6][7][8]
Molecular Formula C₁₀H₉NO₂[6][9]
Molecular Weight 175.18 g/mol [8]
IUPAC Name 1-Methyl-2-oxo-2,3-dihydro-1H-indole-4-carbaldehydeN/A
Appearance Predicted to be a solid (e.g., tan powder or colorless solid)[10]
Predicted Spectroscopic Data

The following spectral data are predicted based on the analysis of the compound's functional groups and comparison with published data for structurally similar molecules, such as N-methylated oxindoles and aromatic aldehydes.[10][11]

TechniquePredicted Key SignalsRationale
¹H NMR ~10.0-10.3 ppm (s, 1H) : Aldehyde proton (-CHO).~7.2-7.8 ppm (m, 3H) : Aromatic protons.~3.6 ppm (s, 2H) : Methylene protons (-CH₂) at C3.~3.2-3.3 ppm (s, 3H) : N-Methyl protons (-NCH₃).The aldehyde proton is characteristically deshielded. Aromatic protons will appear in the typical downfield region. The C3 methylene protons are adjacent to a carbonyl group. The N-methyl group signal is a sharp singlet.
¹³C NMR ~191-193 ppm : Aldehyde carbonyl carbon.~175-177 ppm : Lactam carbonyl carbon (C2).~120-150 ppm : Aromatic carbons.~35-37 ppm : Methylene carbon (C3).~26-28 ppm : N-Methyl carbon.Carbonyl carbons are significantly downfield. The aldehyde carbonyl is typically more deshielded than the amide carbonyl. The remaining signals are in expected regions for the respective functional groups.[10]
IR Spectroscopy ~1710-1730 cm⁻¹ : Strong peak from the aldehyde C=O stretch.~1680-1700 cm⁻¹ : Strong peak from the lactam C=O stretch.~2820 cm⁻¹ & ~2720 cm⁻¹ : Two weak bands characteristic of the aldehyde C-H stretch (Fermi doublet).~1600 cm⁻¹ : C=C aromatic stretch.The two distinct carbonyl groups are expected to show separate, strong absorption bands. The aldehyde C-H stretch is a key diagnostic feature.[12][13]
Mass Spectrometry [M]+• at m/z = 175.06 The molecular ion peak corresponding to the exact mass of the C₁₀H₉NO₂ formula.

PART 2: Synthesis and Methodologies

The synthesis of substituted oxindoles is a well-established field in organic chemistry.[14] A logical and efficient pathway to 1-Methyl-2-oxoindoline-4-carbaldehyde can be designed based on established methodologies for N-alkylation and formylation of the indole nucleus.

Proposed Synthetic Workflow

A plausible two-step synthetic route starting from commercially available methyl 2-oxoindoline-4-carboxylate is outlined below. This strategy involves the protection of the lactam nitrogen via methylation, followed by a reduction and subsequent oxidation to yield the target aldehyde.

G cluster_0 Step 1: N-Methylation cluster_1 Step 2: Reduction to Alcohol cluster_2 Step 3: Oxidation to Aldehyde start Methyl 2-oxoindoline-4-carboxylate step1_reagents Reagents: - Methyl Iodide (CH₃I) - Potassium Carbonate (K₂CO₃) - DMF (Solvent) prod1 Methyl 1-methyl-2-oxoindoline-4-carboxylate start->prod1 step1_reagents->prod1 Alkylation at N1 step2_reagents Reagents: - Lithium Aluminium Hydride (LiAlH₄) - THF (Solvent) - 0°C to rt prod2 (4-(Hydroxymethyl)-1-methylindolin-2-one) prod1->prod2 step2_reagents->prod2 Ester Reduction step3_reagents Reagents: - Pyridinium Chlorochromate (PCC) - Dichloromethane (DCM) final_prod 1-Methyl-2-oxoindoline-4-carbaldehyde prod2->final_prod step3_reagents->final_prod Mild Oxidation

Caption: Proposed synthetic pathway for 1-Methyl-2-oxoindoline-4-carbaldehyde.

Detailed Experimental Protocol (Hypothetical)

This protocol is a representative example based on standard organic chemistry transformations.[15][16] Researchers should perform their own optimizations.

Step 1: Synthesis of Methyl 1-methyl-2-oxoindoline-4-carboxylate

  • To a solution of methyl 2-oxoindoline-4-carboxylate (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF), add potassium carbonate (K₂CO₃, 2.0 eq).

  • Stir the suspension at room temperature for 20 minutes.

  • Add methyl iodide (CH₃I, 1.2 eq) dropwise to the mixture.

  • Allow the reaction to stir at room temperature for 12-16 hours, monitoring by Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into ice water and extract with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the N-methylated ester.

Causality: The use of a polar aprotic solvent like DMF facilitates the SN2 reaction. K₂CO₃ is a mild base sufficient to deprotonate the acidic N-H of the lactam, creating a nucleophile that readily attacks the methyl iodide.[15]

Step 2: Synthesis of (4-(Hydroxymethyl)-1-methylindolin-2-one)

  • In a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen), suspend Lithium Aluminium Hydride (LiAlH₄, 1.5 eq) in anhydrous Tetrahydrofuran (THF).

  • Cool the suspension to 0°C using an ice bath.

  • Slowly add a solution of methyl 1-methyl-2-oxoindoline-4-carboxylate (1.0 eq) in anhydrous THF to the LiAlH₄ suspension.

  • After the addition is complete, remove the ice bath and stir the reaction at room temperature for 2-4 hours, monitoring by TLC.

  • Upon completion, carefully quench the reaction by sequential, dropwise addition of water, followed by 15% NaOH solution, and then more water.

  • Filter the resulting aluminum salts through a pad of Celite and wash thoroughly with ethyl acetate.

  • Concentrate the filtrate under reduced pressure to obtain the crude alcohol, which can be used in the next step without further purification.

Causality: LiAlH₄ is a powerful reducing agent capable of reducing the ester to a primary alcohol. The lactam carbonyl is generally less reactive and remains intact under these conditions. The Fieser workup (sequential water, base, water) is a standard and safe method for quenching LiAlH₄ reactions.

Step 3: Synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde

  • Dissolve the crude (4-(hydroxymethyl)-1-methylindolin-2-one) (1.0 eq) in anhydrous dichloromethane (DCM).

  • Add Pyridinium Chlorochromate (PCC, 1.5 eq) in one portion.

  • Stir the mixture at room temperature for 2-3 hours. The reaction progress can be monitored by TLC.

  • Upon completion, dilute the reaction mixture with DCM and filter through a short plug of silica gel to remove the chromium salts.

  • Concentrate the filtrate under reduced pressure.

  • Purify the resulting crude product by flash column chromatography on silica gel to afford the final product, 1-Methyl-2-oxoindoline-4-carbaldehyde.

Causality: PCC is a mild oxidizing agent that reliably converts primary alcohols to aldehydes without over-oxidation to carboxylic acids, which is a critical requirement for this synthesis.[16]

PART 3: Reactivity and Synthetic Potential

The synthetic utility of 1-Methyl-2-oxoindoline-4-carbaldehyde stems from the distinct reactivity of its functional groups.

Caption: Key reaction pathways involving the aldehyde group.

  • Reactions at the Aldehyde Group : This is the most reactive site for transformations.

    • Condensation Reactions : It can readily undergo Knoevenagel, Aldol, and similar condensation reactions with active methylene compounds or ketones to form α,β-unsaturated systems.[3][4]

    • Reductive Amination : It is an excellent substrate for reductive amination with primary or secondary amines to introduce diverse amine-containing side chains.

    • Wittig Reaction : The Wittig reaction can be used to convert the aldehyde into an alkene, providing a scaffold for further functionalization.

    • Oxidation/Reduction : The aldehyde can be easily oxidized to the corresponding carboxylic acid or reduced to the primary alcohol, offering further avenues for derivatization.

  • Reactions at the C3 Methylene Position : The protons on the C3 carbon are acidic and can be deprotonated with a strong base. This allows for alkylation or acylation at this position, a common strategy in the synthesis of spiro-oxindoles and other complex derivatives.[17][18]

  • Electrophilic Aromatic Substitution : The aromatic ring is activated by the N-methyl group and the fused lactam. It can undergo electrophilic substitution reactions, such as nitration or halogenation, primarily at the 5- and 7-positions.

PART 4: Applications in Drug Discovery and Research

While specific biological activities for 1-Methyl-2-oxoindoline-4-carbaldehyde are not extensively documented, its value lies in its role as a versatile building block for creating libraries of more complex molecules for biological screening. The broader oxindole class has shown significant promise in several therapeutic areas.[1][2]

  • Kinase Inhibitors : Many successful kinase inhibitors, such as Sunitinib, feature an oxindole core.[1][2] The aldehyde group of this compound can be used to build side chains that target the ATP-binding pocket of various kinases.

  • Anticancer Agents : Spiro-oxindoles, which can be synthesized from oxindole precursors, are a prominent class of p53-MDM2 inhibitors, representing a key strategy in cancer therapy.[17]

  • Antimicrobial and Antiviral Research : The oxindole scaffold is present in compounds with demonstrated antibacterial, antifungal, and anti-HIV activities.[1][5][19] This intermediate provides a platform for synthesizing novel analogs to combat infectious diseases.

PART 5: Safety and Handling

As a fine chemical, 1-Methyl-2-oxoindoline-4-carbaldehyde should be handled with appropriate care in a laboratory setting.

  • Personal Protective Equipment (PPE) : Always wear safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile) when handling the compound.[20][21]

  • Handling : Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust.[20][22] Avoid contact with skin and eyes. Minimize dust generation.

  • Storage : Keep the container tightly closed and store in a cool, dry, and well-ventilated place.[20][23]

  • Incompatibilities : Avoid contact with strong oxidizing agents, strong acids, and strong bases.[20][24]

  • First Aid :

    • Eyes : In case of contact, immediately flush with plenty of water for at least 15 minutes and seek medical attention.[21]

    • Skin : In case of contact, wash off immediately with soap and plenty of water.[21]

    • Inhalation : If inhaled, move the person to fresh air. If breathing is difficult, seek medical attention.[20]

    • Ingestion : Do NOT induce vomiting. Seek immediate medical assistance.[20]

References

  • Al-khuzaie, F. & Al-Safi, Y. (2022). A Review on Synthesis, Reaction and Biological Importance of Isatin Derivatives. Biomedicine and Chemical Sciences, 1(3), 193-206. [Link]

  • Al-Safi, Y. (2022). Synthesis, Reaction and Biological Importance of Isatin Derivatives. Biomedicine and Chemical Sciences - International Research and Publishing Academy. [Link]

  • Gandhi, P. V., et al. (2021). A REVIEW ON ISATIN AND ITS DERIVATIVES: SYNTHESIS, REACTIONS AND APPLICATIONS. Journal of Advanced Scientific Research, 12(4), 01-14. [Link]

  • Gimalova, F. A., et al. (2020). Isatin derivatives in reactions with phosphorus(III–V) compounds. RSC Advances, 10(58), 35356-35381. [Link]

  • Gandhi, P. V., et al. (2021). a review on isatin and its derivatives: synthesis, reactions and applications. ResearchGate. [Link]

  • Foubert, A., et al. (2021). Stereoselective synthesis and applications of spirocyclic oxindoles. Organic Chemistry Frontiers, 8(4), 797-832. [Link]

  • Kaur, M., et al. (2016). Oxindole: A chemical prism carrying plethora of therapeutic benefits. European Journal of Medicinal Chemistry, 123, 656-681. [Link]

  • Rudrangi, S. R. S., et al. (2015). Oxindoles and Their Pharmaceutical Significance-an Overview. ResearchGate. [Link]

  • Semantic Scholar. (n.d.). Oxindole: A chemical prism carrying plethora of therapeutic benefits. Retrieved from [Link]

  • Filo. (2025). Compound X gave the following spectroscopic data (IR, Mass Spectrum, 13C..). Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

  • Thien, N. D., et al. (2025). A Novel Strategy for the Synthesis of N-Alkylated Oxindoles. Synlett, 36, 2925–2929. [Link]

  • Organic Chemistry Portal. (n.d.). Oxindole synthesis. Retrieved from [Link]

  • ResearchGate. (2019). NMR, mass spectroscopy, IR - finding compound structure. Retrieved from [Link]

  • Pete, B., et al. (2006). A facile synthesis of 4-, 6- and 7-formyl-1H-indole-2-carboxylates. Journal of Heterocyclic Chemistry, 43(5), 1331-1336. [Link]

  • Google Patents. (n.d.). WO2014162319A2 - Oxindole compounds, solvent-free synthesis and use thereof.

Sources

Exploratory

"1-Methyl-2-oxoindoline-4-carbaldehyde" CAS number 1053655-92-7

An In-Depth Technical Guide to 1-Methyl-2-oxoindoline-4-carbaldehyde: A Versatile Scaffold for Modern Drug Discovery Foreword: The Strategic Value of the 2-Oxoindoline Core The 2-oxoindoline, or indolin-2-one, scaffold r...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to 1-Methyl-2-oxoindoline-4-carbaldehyde: A Versatile Scaffold for Modern Drug Discovery

Foreword: The Strategic Value of the 2-Oxoindoline Core

The 2-oxoindoline, or indolin-2-one, scaffold represents a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its ability to bind to a wide range of biological targets with high affinity. Its rigid, bicyclic framework provides a well-defined three-dimensional orientation for appended functional groups, making it an ideal starting point for the design of potent and selective therapeutic agents. Molecules incorporating this core have demonstrated remarkable success as kinase inhibitors, antitumor agents, and more.[1][2] Within this esteemed class of compounds, 1-Methyl-2-oxoindoline-4-carbaldehyde (CAS No. 1053655-92-7) emerges as a particularly valuable synthetic intermediate. The strategic placement of the C4-aldehyde group on the N-methylated oxoindole nucleus provides a reactive handle for extensive chemical elaboration, enabling the systematic exploration of chemical space in drug discovery campaigns. This guide, intended for researchers and drug development professionals, offers a comprehensive technical overview of this key building block, from its synthesis and characterization to its vast potential in synthetic applications.

Core Compound Profile: Physicochemical and Spectroscopic Data

Understanding the fundamental properties of a reagent is the first step toward its effective utilization. The key identifiers and calculated properties for 1-Methyl-2-oxoindoline-4-carbaldehyde are summarized below.

PropertyValueReference
CAS Number 1053655-92-7[3][4][5]
Molecular Formula C₁₀H₉NO₂[3][4]
Molecular Weight 175.18 g/mol [4][6]
IUPAC Name 1-methyl-2-oxo-2,3-dihydro-1H-indole-4-carbaldehyde[7]
Synonyms 2,3-Dihydro-1-methyl-2-oxo-1H-indole-4-carboxaldehyde[7]
Spectroscopic Signature

While specific experimental spectra are proprietary to individual suppliers, the structure of 1-Methyl-2-oxoindoline-4-carbaldehyde allows for a highly confident prediction of its spectroscopic characteristics. This in silico analysis is crucial for reaction monitoring and quality control.

TechniqueExpected Observations & Rationale
¹H NMR δ ~9.8-10.2 ppm (s, 1H): Aldehyde proton (CHO), significantly deshielded by the carbonyl group and aromatic ring. δ ~7.2-7.8 ppm (m, 3H): Aromatic protons on the benzene ring. The specific splitting pattern (e.g., d, t, d) will depend on their coupling. δ ~3.6 ppm (s, 2H): Methylene protons (CH₂) at the C3 position of the oxoindoline ring. They appear as a singlet as there are no adjacent protons. δ ~3.2 ppm (s, 3H): N-methyl protons (N-CH₃), appearing as a sharp singlet.
¹³C NMR δ ~190 ppm: Aldehyde carbonyl carbon. δ ~175 ppm: Amide carbonyl carbon (C2). δ ~120-150 ppm: Aromatic and vinyl carbons. δ ~55 ppm: N-methyl carbon. δ ~35 ppm: Methylene carbon (C3).
IR (Infrared) ~1710-1730 cm⁻¹: Strong C=O stretch from the aldehyde. ~1680-1700 cm⁻¹: Strong C=O stretch from the C2-amide (lactam) carbonyl. ~2720, 2820 cm⁻¹: Characteristic C-H stretches of the aldehyde. ~1600 cm⁻¹: C=C stretching from the aromatic ring.
MS (Mass Spec) m/z 175.06 (M⁺): The molecular ion peak corresponding to the exact mass of C₁₀H₉NO₂. Fragmentation patterns would likely involve the loss of CO (m/z 28) or the CHO group (m/z 29).

Synthesis Pathway: The Vilsmeier-Haack Formylation

The most direct and industrially scalable synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde is achieved via the Vilsmeier-Haack reaction.[8][9] This powerful formylation technique is ideally suited for electron-rich aromatic and heteroaromatic systems, such as the 1-methyl-2-oxoindoline precursor.

Causality of the Reaction Choice: The oxoindoline ring system is rendered electron-rich by the nitrogen atom of the lactam, which donates its lone pair into the aromatic system. This increased nucleophilicity drives electrophilic aromatic substitution. The Vilsmeier-Haack reaction utilizes a mild electrophile, the Vilsmeier reagent (a chloroiminium salt), which is highly effective for formylating such activated rings without requiring harsh conditions that could compromise the lactam functionality.[10][11]

Reaction Mechanism

The reaction proceeds in two main stages: the formation of the Vilsmeier reagent, followed by the electrophilic attack and subsequent hydrolysis to yield the aldehyde.

Vilsmeier_Haack_Mechanism cluster_0 Stage 1: Vilsmeier Reagent Formation cluster_1 Stage 2: Electrophilic Aromatic Substitution DMF DMF Vilsmeier Vilsmeier Reagent (Chloroiminium ion) DMF->Vilsmeier Nucleophilic Attack POCl3 POCl₃ POCl3->Vilsmeier Iminium_Complex Aryl Iminium Intermediate Vilsmeier->Iminium_Complex Oxoindoline 1-Methyl-2-oxoindoline Oxoindoline->Iminium_Complex Electrophilic Attack Final_Product 1-Methyl-2-oxoindoline- 4-carbaldehyde Iminium_Complex->Final_Product Hydrolysis H2O H₂O Workup H2O->Final_Product

Caption: Vilsmeier-Haack reaction mechanism for aldehyde synthesis.

Self-Validating Experimental Protocol

This protocol is designed to be self-validating, with clear checkpoints for reaction monitoring and product verification.

Materials:

  • 1-methyl-2-oxoindoline

  • Phosphorus oxychloride (POCl₃)

  • N,N-Dimethylformamide (DMF), anhydrous

  • Dichloromethane (DCM), anhydrous

  • Saturated sodium bicarbonate solution (NaHCO₃)

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Ethyl acetate and Hexanes for chromatography

Procedure:

  • Reagent Preparation (Inert Atmosphere): To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add anhydrous DMF (5 equivalents). Cool the flask to 0 °C in an ice bath.

  • Vilsmeier Reagent Formation: Add POCl₃ (1.5 equivalents) dropwise to the cold DMF via the dropping funnel over 30 minutes. Causality: This slow addition is critical to control the exothermic reaction and safely form the Vilsmeier reagent. A thick, white precipitate may form. Stir the mixture at 0 °C for an additional 30 minutes.

  • Substrate Addition: Dissolve 1-methyl-2-oxoindoline (1 equivalent) in anhydrous DCM and add it dropwise to the Vilsmeier reagent slurry at 0 °C.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-6 hours. Validation Checkpoint: Monitor the reaction progress by Thin Layer Chromatography (TLC), observing the consumption of the starting material.

  • Quenching: Once the reaction is complete, cool the mixture back to 0 °C and carefully quench by slowly adding crushed ice, followed by a saturated solution of sodium bicarbonate until the pH is ~7-8. Causality: This hydrolyzes the intermediate iminium salt to the desired aldehyde and neutralizes the acidic reaction components.

  • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3x). Combine the organic layers.

  • Workup: Wash the combined organic layers with water, then with brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification & Validation: Purify the crude solid by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient. Final Validation: Confirm the structure and purity of the isolated product using ¹H NMR, ¹³C NMR, and MS, comparing the data to the expected values in Section 1.1.

Synthetic Utility: A Gateway to Molecular Diversity

The true value of 1-Methyl-2-oxoindoline-4-carbaldehyde lies in the reactivity of its aldehyde group, which serves as a versatile handle for constructing a diverse array of more complex molecules.

Synthetic_Utility cluster_reactions Key Downstream Transformations Start 1-Methyl-2-oxoindoline- 4-carbaldehyde Reductive_Amination Reductive Amination (R-NH₂, NaBH(OAc)₃) Start->Reductive_Amination Knoevenagel Knoevenagel Condensation (Active Methylene Cmpd, Base) Start->Knoevenagel Wittig Wittig Reaction (Ph₃P=CHR) Start->Wittig Oxidation Oxidation (PDC, Oxone®) Start->Oxidation Product_Amine Secondary/Tertiary Amines (C-N bond formation) Reductive_Amination->Product_Amine Product_Alkene α,β-Unsaturated Systems (C=C bond formation) Knoevenagel->Product_Alkene Wittig->Product_Alkene Product_Acid Carboxylic Acid (Increased polarity, H-bond donor) Oxidation->Product_Acid

Caption: Key synthetic transformations starting from the title compound.

Featured Protocol: Reductive Amination

Reductive amination is a cornerstone of medicinal chemistry for installing diverse amine functionalities, which are critical for modulating solubility, basicity, and receptor interactions.

Objective: To synthesize an N-substituted aminomethyl derivative from 1-Methyl-2-oxoindoline-4-carbaldehyde.

Procedure:

  • Setup: To a vial, add 1-Methyl-2-oxoindoline-4-carbaldehyde (1 equivalent) and the desired primary or secondary amine (1.1 equivalents). Dissolve the components in an appropriate solvent like 1,2-dichloroethane (DCE) or tetrahydrofuran (THF).

  • Imine Formation: Add acetic acid (0.1 equivalents) to catalyze the formation of the intermediate iminium ion. Stir at room temperature for 1 hour. Causality: The slightly acidic condition promotes the dehydration step to form the C=N double bond, which is the species that will be reduced.

  • Reduction: Add a mild reducing agent such as sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 equivalents) portion-wise. Causality: NaBH(OAc)₃ is selective for imines over aldehydes, preventing competitive reduction of the starting material and allowing for a one-pot procedure.

  • Reaction: Stir the reaction at room temperature overnight. Validation Checkpoint: Monitor by TLC or LC-MS for the appearance of the more polar amine product and disappearance of the aldehyde.

  • Workup: Quench the reaction by adding saturated NaHCO₃ solution. Extract with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Purify via flash chromatography or preparative HPLC to yield the final amine product.

Applications in Drug Discovery

The 2-oxoindoline scaffold is central to numerous FDA-approved drugs, particularly tyrosine kinase inhibitors like Sunitinib and Nintedanib.[12] 1-Methyl-2-oxoindoline-4-carbaldehyde provides a direct route to novel analogs of these and other compound classes. By leveraging the synthetic transformations outlined above, medicinal chemists can rapidly generate libraries of compounds for screening.

Drug_Discovery_Flow BuildingBlock 1-Methyl-2-oxoindoline- 4-carbaldehyde Reaction Parallel Synthesis (e.g., Reductive Amination) BuildingBlock->Reaction Library Diverse Amine Library (R¹, R², R³...) Reaction->Library Screening High-Throughput Screening (HTS) Library->Screening Hit Hit Compound Screening->Hit LeadOpt Lead Optimization Hit->LeadOpt Candidate Preclinical Candidate LeadOpt->Candidate

Caption: Logical workflow from building block to drug candidate.

This strategic building block can be used to synthesize compounds with potential activity in several therapeutic areas:

  • Oncology: As a precursor for kinase inhibitors and procaspase-activating compounds.[2][13]

  • Infectious Diseases: The indole nucleus is found in many antimicrobial and antimalarial agents.[14][15][16]

  • Neuroscience: As a scaffold for compounds targeting CNS receptors.

Safety and Handling

As with any laboratory chemical, 1-Methyl-2-oxoindoline-4-carbaldehyde should be handled with appropriate care.[17]

  • Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab coat, and nitrile gloves.

  • Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid generating dust. Avoid contact with skin, eyes, and clothing.

  • Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

  • Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

1-Methyl-2-oxoindoline-4-carbaldehyde is more than just a chemical reagent; it is a strategic tool for accelerating drug discovery. Its straightforward synthesis via the Vilsmeier-Haack reaction, combined with the versatile reactivity of its aldehyde functionality, provides an efficient and powerful platform for generating novel molecular architectures based on the privileged 2-oxoindoline scaffold. For researchers and scientists in the pharmaceutical industry, a thorough understanding of this compound's properties and potential is essential for the rational design and development of next-generation therapeutics.

References

  • Filo. Compound X gave the following spectroscopic data (IR, Mass Spectrum, 13C..). [Link]

  • J&K Scientific LLC. Vilsmeier-Haack Reaction. [Link]

  • Name-Reaction.com. Vilsmeier-Haack reaction. [Link]

  • Organic Chemistry Portal. Vilsmeier-Haack Reaction. [Link]

  • YouTube. Vilsmeier-Haack Reaction. [Link]

  • International Journal of Pharmaceutical Sciences and Research. REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. [Link]

  • Royal Society of Chemistry. Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions. [Link]

  • ResearchGate. NMR, mass spectroscopy, IR - finding compound structure. [Link]

  • ResearchGate. UV-Visible, IR, and 1 NMR spectral data of compounds. | Download Table. [Link]

  • Google Patents.
  • Royal Society of Chemistry. Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions. [Link]

  • National Institutes of Health (NIH). Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy. [Link]

  • PubMed. Design, synthesis and evaluation of novel 2-oxoindoline-based acetohydrazides as antitumor agents. [Link]

  • Technical Disclosure Commons. Improved process for the preparation of methyl 2-oxoindoline-6-carboxylate. [Link]

  • MDPI. N-Derivatives of (Z)-Methyl 3-((4-Oxo-2-thioxothiazolidin-5-ylidene)methyl)-1H-indole-2-carboxylates as Antimicrobial Agents—In Silico and In Vitro Evaluation. [Link]

  • National Institutes of Health (NIH). Design, synthesis and evaluation of novel 2-oxoindoline-based acetohydrazides as antitumor agents. [Link]

  • National Institutes of Health (NIH). Synthesis, Biological Evaluation and Molecular Docking Studies of 5-Indolylmethylen-4-oxo-2-thioxothiazolidine Derivatives. [Link]

  • JSciMed Central. Synthesis of 2-Oxo-1, 2-Dihydroquinoline Chemotype with Multiple Attachment Points as Novel Screening Compounds for Drug Discovery. [Link]

Sources

Foundational

Spectroscopic Elucidation of 1-Methyl-2-oxoindoline-4-carbaldehyde: A Technical Guide

This technical guide provides a detailed analysis of the spectroscopic characteristics of 1-Methyl-2-oxoindoline-4-carbaldehyde, a key intermediate in various synthetic pathways. Designed for researchers, scientists, and...

Author: BenchChem Technical Support Team. Date: January 2026

This technical guide provides a detailed analysis of the spectroscopic characteristics of 1-Methyl-2-oxoindoline-4-carbaldehyde, a key intermediate in various synthetic pathways. Designed for researchers, scientists, and professionals in drug development, this document offers an in-depth exploration of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound. The interpretation is grounded in fundamental spectroscopic principles and comparative analysis with structurally related molecules.

Molecular Structure and Spectroscopic Overview

1-Methyl-2-oxoindoline-4-carbaldehyde possesses a unique molecular architecture, featuring an N-methylated oxindole core with an aldehyde substituent at the 4-position of the aromatic ring. This arrangement of functional groups gives rise to a distinct spectroscopic fingerprint, which is invaluable for its identification and characterization.

Figure 1: Molecular Structure of 1-Methyl-2-oxoindoline-4-carbaldehyde.

¹H and ¹³C NMR Spectroscopy: A Detailed Prediction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. Based on established chemical shift values and the electronic environment of the nuclei in 1-Methyl-2-oxoindoline-4-carbaldehyde, a predicted NMR spectrum can be constructed.

¹H NMR (Proton NMR)

The proton NMR spectrum is expected to show distinct signals for the aromatic, aldehydic, methylene, and methyl protons.

Proton Assignment Predicted Chemical Shift (δ, ppm) Multiplicity Coupling Constant (J, Hz) Justification
Aldehyde (-CHO)9.9 - 10.1Singlet (s)-The aldehydic proton is highly deshielded due to the electronegativity of the oxygen atom and the anisotropic effect of the carbonyl group.[1][2][3]
Aromatic (H-5, H-6, H-7)7.0 - 7.8Multiplet (m)ortho: 7-9, meta: 2-3The aromatic protons will appear as a complex multiplet due to ortho and meta coupling. The exact shifts are influenced by the electron-withdrawing aldehyde and the electron-donating effect of the fused lactam ring.
Methylene (-CH₂-)~3.6Singlet (s)-The methylene protons at the C3 position of the oxindole ring are adjacent to a carbonyl group and an aromatic ring, leading to a downfield shift.
N-Methyl (-NCH₃)~3.2Singlet (s)-The methyl group attached to the nitrogen atom is deshielded by the adjacent carbonyl group.
¹³C NMR (Carbon NMR)

The ¹³C NMR spectrum will provide information on the different carbon environments within the molecule.

Carbon Assignment Predicted Chemical Shift (δ, ppm) Justification
Aldehyde Carbonyl (-C HO)190 - 200The carbonyl carbon of an aldehyde is significantly deshielded and appears in this characteristic downfield region.[2]
Lactam Carbonyl (-C =O)170 - 180The amide carbonyl carbon is also deshielded but typically appears slightly upfield compared to an aldehyde carbonyl.
Aromatic Carbons110 - 150The aromatic carbons will show a range of signals depending on their substitution and electronic environment. The carbon attached to the aldehyde group (C4) will be the most downfield.
Methylene Carbon (-C H₂-)~35The sp³ hybridized methylene carbon is shielded relative to the sp² aromatic and carbonyl carbons.
N-Methyl Carbon (-NC H₃)~28The methyl carbon attached to nitrogen is the most upfield signal in the spectrum.

Infrared (IR) Spectroscopy: Vibrational Fingerprints

Infrared (IR) spectroscopy probes the vibrational modes of the functional groups within a molecule. The IR spectrum of 1-Methyl-2-oxoindoline-4-carbaldehyde is expected to show characteristic absorption bands for the carbonyl groups, the aromatic ring, and the C-H bonds.

Vibrational Mode Predicted Wavenumber (cm⁻¹) Intensity Justification
C-H Stretch (Aldehyde)2830-2695MediumA characteristic pair of bands for the aldehyde C-H stretch, often appearing as a shoulder on the aliphatic C-H stretching bands.[1][4]
C-H Stretch (Aromatic)3100-3000MediumC-H stretching vibrations of the benzene ring.[4]
C-H Stretch (Aliphatic)3000-2850MediumC-H stretching vibrations of the methylene and methyl groups.
C=O Stretch (Aldehyde)1710-1685StrongThe carbonyl stretch of an aromatic aldehyde is typically found in this region, with the conjugation to the aromatic ring lowering the frequency compared to an aliphatic aldehyde.[1][5]
C=O Stretch (Lactam)1700-1660StrongThe amide carbonyl stretch of the five-membered lactam ring.
C=C Stretch (Aromatic)1600-1450Medium-WeakA series of bands corresponding to the carbon-carbon stretching vibrations within the aromatic ring.
C-H Bend (Aromatic)810-750StrongOut-of-plane (oop) bending vibrations for the ortho-disubstituted benzene ring.[6][7]

Mass Spectrometry (MS): Fragmentation Analysis

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its structure. The electron ionization (EI) mass spectrum of 1-Methyl-2-oxoindoline-4-carbaldehyde is expected to show a prominent molecular ion peak and several characteristic fragment ions.

Predicted Fragmentation Pathway:

G M [M]⁺˙ m/z = 175 M_minus_H [M-H]⁺ m/z = 174 M->M_minus_H - H˙ M_minus_CO [M-CO]⁺˙ m/z = 147 M->M_minus_CO - CO (from lactam) M_minus_CHO [M-CHO]⁺ m/z = 146 M->M_minus_CHO - ˙CHO Fragment_118 [C₈H₈N]⁺ m/z = 118 M_minus_CHO->Fragment_118 - CO

Figure 2: Predicted major fragmentation pathways for 1-Methyl-2-oxoindoline-4-carbaldehyde.

Interpretation of Key Fragments:

  • m/z 175 (Molecular Ion, [M]⁺˙): This peak corresponds to the intact molecule with one electron removed and confirms the molecular weight.

  • m/z 174 ([M-H]⁺): Loss of a hydrogen radical, likely from the aldehyde group, is a common fragmentation for aldehydes.

  • m/z 146 ([M-CHO]⁺): This significant fragment results from the loss of the formyl radical (˙CHO), indicating the presence of an aldehyde group.

  • m/z 118 ([C₈H₈N]⁺): Subsequent loss of a carbon monoxide (CO) molecule from the m/z 146 fragment, originating from the lactam carbonyl, would lead to this ion. The fragmentation of oxindoles often involves the loss of CO.[8]

Experimental Protocols: A Guideline for Data Acquisition

To obtain high-quality spectroscopic data for 1-Methyl-2-oxoindoline-4-carbaldehyde, the following experimental parameters are recommended.

NMR Spectroscopy
  • Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion, especially for resolving the aromatic proton signals.

  • Solvent: Deuterated chloroform (CDCl₃) is a common choice for its good solubilizing properties and relatively clean spectral window. Deuterated dimethyl sulfoxide (DMSO-d₆) can also be used if solubility is an issue.

  • Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of the deuterated solvent.

  • Data Acquisition:

    • ¹H NMR: Acquire a standard one-dimensional proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

    • ¹³C NMR: A proton-decoupled ¹³C experiment, such as a standard PENDANT or DEPT sequence, will provide information on the number of attached protons for each carbon.

    • 2D NMR: For unambiguous assignment of all proton and carbon signals, 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are highly recommended.

G cluster_0 Sample Preparation cluster_1 NMR Data Acquisition cluster_2 Data Analysis Dissolve Compound Dissolve 5-10 mg in 0.6 mL CDCl₃ 1H_NMR ¹H NMR Dissolve Compound->1H_NMR 13C_NMR ¹³C NMR (DEPT) 1H_NMR->13C_NMR 2D_NMR 2D NMR (COSY, HSQC, HMBC) 13C_NMR->2D_NMR Structure_Elucidation Structure Elucidation 2D_NMR->Structure_Elucidation

Figure 3: Workflow for NMR-based structure elucidation.

IR Spectroscopy
  • Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer is standard.

  • Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr) if it is a liquid or a low-melting solid. For solid samples, preparing a KBr pellet or using an Attenuated Total Reflectance (ATR) accessory is recommended.

  • Data Acquisition: Acquire the spectrum over the mid-IR range (typically 4000-400 cm⁻¹) with a sufficient number of scans to obtain a high-quality spectrum.

Mass Spectrometry
  • Instrumentation: A mass spectrometer with an electron ionization (EI) source is suitable for analyzing this type of small molecule. High-resolution mass spectrometry (HRMS) is recommended for accurate mass determination and elemental composition analysis.

  • Sample Introduction: The sample can be introduced via a direct insertion probe or, if volatile, through a gas chromatograph (GC-MS).

  • Data Acquisition: Acquire a full scan mass spectrum over a suitable mass range (e.g., m/z 50-300) to observe the molecular ion and key fragment ions.

Conclusion

The spectroscopic data for 1-Methyl-2-oxoindoline-4-carbaldehyde, while not experimentally determined in this guide, can be reliably predicted based on the well-understood principles of NMR, IR, and MS. The characteristic signals of the N-methyl group, the lactam and aldehyde carbonyls, and the ortho-disubstituted aromatic ring provide a robust set of fingerprints for the unambiguous identification and characterization of this important synthetic intermediate. The experimental protocols outlined provide a solid foundation for researchers to obtain high-quality data for this and structurally related compounds.

References

  • Organic Chemistry Key Term. (n.d.). Ortho-Disubstituted Benzenes Definition. Fiveable. [Link]

  • Smith, B. C. (2016, May 1). Distinguishing Structural Isomers: Mono- and Disubstituted Benzene Rings. Spectroscopy, 31(5), 22-29. [Link]

  • Powers, J. C. (1968). Mass spectrometry of simple indoles. The Journal of Organic Chemistry, 33(5), 2044–2050. [Link]

  • UCLA Chemistry. (n.d.). Spectroscopy Tutorial: Aldehydes. [Link]

  • Fiveable. (n.d.). Spectroscopy of Aldehydes and Ketones. Organic Chemistry Class Notes. [Link]

  • UCLA Chemistry. (n.d.). Spectroscopy Tutorial: Examples - Example 8. [Link]

  • University of Calgary. (n.d.). Table of Characteristic IR Absorptions. [Link]

  • Ashenhurst, J. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Master Organic Chemistry. [Link]

Sources

Exploratory

An In-depth Technical Guide to the Molecular Structure and Conformation of 1-Methyl-2-oxoindoline-4-carbaldehyde

Abstract: This technical guide provides a comprehensive analysis of 1-Methyl-2-oxoindoline-4-carbaldehyde, a heterocyclic compound of significant interest in medicinal chemistry and synthetic organic chemistry. The docum...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: This technical guide provides a comprehensive analysis of 1-Methyl-2-oxoindoline-4-carbaldehyde, a heterocyclic compound of significant interest in medicinal chemistry and synthetic organic chemistry. The document delineates its molecular architecture, plausible synthetic pathways, and detailed conformational analysis. By integrating spectroscopic data interpretation with computational modeling, this guide offers field-proven insights for researchers, scientists, and drug development professionals engaged with oxindole scaffolds.

Introduction and Strategic Importance

The oxindole core is a privileged scaffold in drug discovery, forming the structural basis for numerous natural products and synthetic molecules with potent biological activities.[1][2] 1-Methyl-2-oxoindoline-4-carbaldehyde (C₁₀H₉NO₂, MW: 175.18 g/mol ) is a key derivative, serving as a versatile synthetic intermediate for constructing more complex, sterically congested molecules.[3][4] Its strategic importance lies in the dual reactivity of the oxindole nucleus and the aldehyde functional group, allowing for a wide array of chemical transformations.

This guide provides an in-depth examination of the molecule's structure and conformational dynamics. Understanding these properties is paramount for predicting its reactivity, designing targeted syntheses, and modeling its interactions with biological macromolecules. We will explore its synthesis, the elucidation of its structure via spectroscopic methods, and a detailed analysis of its conformational landscape, supported by both experimental precedent and computational theory.

Synthesis and Mechanistic Rationale

While multiple strategies exist for the synthesis of substituted oxindoles, the most direct approach to 1-Methyl-2-oxoindoline-4-carbaldehyde is the electrophilic formylation of the corresponding 1-methyl-2-oxoindoline precursor.[5][6][7] Among the various formylation methods, the Vilsmeier-Haack reaction is particularly effective for electron-rich aromatic and heteroaromatic systems like the oxindole core.[8][9][10]

The reaction proceeds via the formation of the electrophilic Vilsmeier reagent (a chloroiminium salt) from N,N-dimethylformamide (DMF) and an activating agent like phosphoryl chloride (POCl₃).[9][11] The electron-rich benzene ring of the 1-methyl-2-oxoindoline then attacks this electrophile. The oxindole ring is activated towards electrophilic substitution, and while the C3 position is often reactive, formylation can be directed to the benzene ring under appropriate conditions. Subsequent hydrolysis of the resulting iminium intermediate furnishes the desired aldehyde.

Diagram 1: Synthetic Workflow via Vilsmeier-Haack Reaction

Synthetic_Workflow Vilsmeier-Haack Formylation of 1-Methyl-2-oxoindoline cluster_reagents Reagent Generation cluster_reaction Main Reaction DMF DMF Vilsmeier Vilsmeier Reagent (Electrophile) DMF->Vilsmeier + POCl₃ POCl3 POCl₃ Intermediate Iminium Salt Intermediate Vilsmeier->Intermediate Start 1-Methyl-2-oxoindoline Start->Intermediate Electrophilic Attack Product 1-Methyl-2-oxoindoline-4-carbaldehyde Intermediate->Product Hydrolysis (H₂O workup) Computational_Workflow DFT-Based Conformational Analysis Start Build Initial 3D Structure PES_Scan Potential Energy Surface (PES) Scan (Rotate C4-CHO bond) Start->PES_Scan Identify_Minima Identify Energy Minima (syn & anti conformers) PES_Scan->Identify_Minima Identify_TS Identify Transition State (Rotational Barrier) PES_Scan->Identify_TS Full_Opt Full Geometry Optimization (B3LYP/6-31G*) Identify_Minima->Full_Opt Identify_TS->Full_Opt Freq_Calc Frequency Calculation Full_Opt->Freq_Calc Verify Verify Minima (0 imaginary freq.) & TS (1 imaginary freq.) Freq_Calc->Verify Results Relative Energies & Rotational Barrier Verify->Results

Sources

Foundational

An In-Depth Technical Guide to the Reactivity and Stability of 1-Methyl-2-oxoindoline-4-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals Introduction: The Oxindole Core in Modern Chemistry The oxindole scaffold is a privileged heterocyclic motif, forming the core of numerous natural products...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Oxindole Core in Modern Chemistry

The oxindole scaffold is a privileged heterocyclic motif, forming the core of numerous natural products and pharmacologically active compounds. Its unique structural and electronic properties have made it a cornerstone in medicinal chemistry and drug development. This guide focuses on a specific, yet important derivative: 1-Methyl-2-oxoindoline-4-carbaldehyde . This molecule combines the foundational oxindole structure with a reactive aldehyde functionality at the C4 position of the benzene ring and N-methylation, presenting a unique profile of reactivity and stability. Understanding these characteristics is paramount for its effective utilization in synthetic chemistry and the development of novel molecular entities. This document serves as a technical deep-dive into the predicted chemical behavior of this compound, offering insights grounded in fundamental organic chemistry principles, given the current scarcity of specific literature on this exact molecule.

Molecular Structure and Electronic Properties

1-Methyl-2-oxoindoline-4-carbaldehyde possesses a molecular formula of C₁₀H₉NO₂ and a molecular weight of 175.18 g/mol .[1][2] The molecule's reactivity is dictated by the interplay of its three key components: the lactam ring, the N-methyl group, and the aromatic aldehyde.

  • The Oxindole Core: The bicyclic system consists of a benzene ring fused to a five-membered lactam (a cyclic amide). The electron-withdrawing nature of the lactam carbonyl group deactivates the adjacent C3 position (which is already part of the ring system) and influences the electron density of the entire aromatic ring.

  • The N-Methyl Group: The methyl group on the nitrogen atom is an electron-donating group (+I effect), which slightly increases the electron density of the aromatic system compared to an unsubstituted oxindole. This N-substitution also prevents tautomerization to the corresponding enol, locking the structure in the oxindole form.

  • The 4-Carbaldehyde Group: This is a moderately deactivating, meta-directing group for electrophilic aromatic substitution on a simple benzene ring due to its electron-withdrawing nature (-I and -M effects). Its presence on the oxindole ring will significantly influence the molecule's reactivity.

Reactivity Profile

The reactivity of 1-Methyl-2-oxoindoline-4-carbaldehyde can be analyzed by considering the three main reactive sites: the aldehyde group, the aromatic ring, and the α-carbon to the lactam carbonyl (C3).

Reactions at the Aldehyde Group

The formyl group is a versatile handle for a wide array of chemical transformations.

The carbonyl carbon of the aldehyde is electrophilic and susceptible to attack by nucleophiles. Aromatic aldehydes are generally less reactive than their aliphatic counterparts due to the resonance stabilization of the carbonyl group with the aromatic ring.[2]

  • Mechanism of Nucleophilic Addition: A nucleophile attacks the electrophilic carbonyl carbon, leading to a tetrahedral alkoxide intermediate. Subsequent protonation yields the corresponding alcohol.[3]

graph "Nucleophilic_Addition_Mechanism" { layout=dot; rankdir="LR"; node [shape=plaintext, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

}

Figure 1: General mechanism of nucleophilic addition to an aldehyde.

Common Nucleophilic Addition Reactions:

  • Grignard and Organolithium Reagents: Reaction with organometallic reagents (R-MgBr or R-Li) will produce secondary alcohols.

  • Cyanohydrin Formation: Addition of hydrogen cyanide (HCN) yields a cyanohydrin, a valuable synthetic intermediate.

  • Wittig Reaction: Reaction with phosphorus ylides (Ph₃P=CHR) converts the aldehyde into an alkene.

  • Reductive Amination: Condensation with a primary or secondary amine followed by reduction (e.g., with NaBH₃CN) provides the corresponding amine.

The aldehyde group is readily oxidized to a carboxylic acid. This is a common and often facile transformation for aromatic aldehydes.[1][4]

  • Typical Oxidizing Agents:

    • Potassium permanganate (KMnO₄)

    • Chromic acid (H₂CrO₄)

    • Silver oxide (Ag₂O) (Tollens' reagent)

    • Hydrogen peroxide (H₂O₂) under basic conditions.[5]

The aldehyde can be reduced to a primary alcohol or, under more forcing conditions, to a methyl group.

  • Reduction to an Alcohol:

    • Sodium borohydride (NaBH₄)

    • Lithium aluminum hydride (LiAlH₄)

    • Catalytic hydrogenation (H₂/Pd, Pt, or Ni)[6]

  • Reduction to a Methyl Group (Deoxygenation):

    • Wolff-Kishner Reduction: Hydrazine (H₂NNH₂) and a strong base (e.g., KOH) at high temperatures.

    • Clemmensen Reduction: Zinc amalgam (Zn(Hg)) and concentrated hydrochloric acid.[6]

Reactions on the Aromatic Ring: Electrophilic Aromatic Substitution (EAS)

Predicting the regioselectivity of EAS on the 1-methyl-2-oxoindoline-4-carbaldehyde system is complex due to the competing directing effects of the substituents.

  • Directing Effects of the N-Methyl-2-oxoindoline Moiety: The lactam ring fused to the benzene ring acts as a single, complex substituent. The amide nitrogen has a lone pair that can be donated into the ring (+M effect), while the carbonyl group is electron-withdrawing (-M effect). The N-methyl group is weakly electron-donating (+I effect). Overall, the N-acyl group is generally considered deactivating and ortho, para-directing. However, in this fused system, the situation is more nuanced. The C7 position is sterically hindered. The C5 and C6 positions are the most likely sites for electrophilic attack.

  • Directing Effect of the 4-Carbaldehyde Group: As a moderately deactivating group, it directs incoming electrophiles to the meta positions (C3 and C5 relative to the aldehyde). Since C3 is part of the lactam ring, this leaves C5 as the primary site directed by the aldehyde.

Predicted Regioselectivity:

Considering both directing influences, the C5 position is electronically deactivated by the aldehyde but potentially activated by the oxindole nitrogen's lone pair. The C6 position is ortho to the C5 position and para to the lactam nitrogen, making it a plausible site for substitution. The C7 position is sterically hindered and ortho to the lactam carbonyl, making it less favorable. Therefore, electrophilic substitution is likely to be challenging and may result in a mixture of products, primarily at the C6 and possibly C5 positions.

graph "EAS_Regioselectivity" { layout=dot; node [shape=record, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

}

Figure 2: Predicted regioselectivity for electrophilic aromatic substitution.

Potential EAS Reactions:

  • Nitration: (HNO₃/H₂SO₄) - likely to be sluggish due to the deactivating nature of the aldehyde.

  • Halogenation: (Br₂/FeBr₃ or Cl₂/AlCl₃) - may require forcing conditions.

  • Friedel-Crafts Alkylation/Acylation: Unlikely to be successful due to the deactivating aldehyde group.

Reactivity at the C3 Position

The C3 position of the oxindole ring is a methylene group α to the lactam carbonyl. While the protons at this position are acidic and can be removed by a strong base to form an enolate, this is less common for N-alkylated oxindoles compared to N-unsubstituted ones.[7] Reactions at this position, such as alkylation or aldol condensation, would require strong basic conditions.

Stability and Storage

The stability of 1-Methyl-2-oxoindoline-4-carbaldehyde is a critical consideration for its storage and handling.

Factor Potential Effect Recommended Handling
Oxidation The aldehyde group is susceptible to air oxidation, forming the corresponding carboxylic acid. This process can be accelerated by light and trace metals.Store under an inert atmosphere (e.g., nitrogen or argon). Keep containers tightly sealed. Avoid exposure to air for prolonged periods.
Light Indole derivatives can be light-sensitive and may undergo photochemical reactions, leading to discoloration and degradation.[8]Store in amber vials or in the dark to protect from light.
pH Under strongly acidic or basic conditions, the lactam ring could potentially undergo hydrolysis, although this typically requires harsh conditions. The aldehyde may undergo Cannizzaro reaction under strong basic conditions.[6]Store at neutral pH. Avoid contact with strong acids and bases during storage.
Temperature Elevated temperatures can accelerate degradation pathways.Store in a cool, dry place. For long-term storage, refrigeration may be beneficial.

Experimental Protocols (Predicted)

The following are predicted, generalized protocols based on standard organic chemistry procedures. They should be optimized for this specific substrate.

Protocol 1: Reduction to 1-Methyl-4-(hydroxymethyl)indolin-2-one
  • Dissolve 1-Methyl-2-oxoindoline-4-carbaldehyde (1.0 eq) in methanol or ethanol in a round-bottom flask.

  • Cool the solution to 0 °C in an ice bath.

  • Add sodium borohydride (NaBH₄) (1.5 eq) portion-wise over 15 minutes.

  • Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of water.

  • Remove the solvent under reduced pressure.

  • Extract the aqueous residue with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude product.

  • Purify by column chromatography on silica gel.

Protocol 2: Oxidation to 1-Methyl-2-oxoindoline-4-carboxylic acid
  • Prepare a solution of 1-Methyl-2-oxoindoline-4-carbaldehyde (1.0 eq) in a suitable solvent such as acetone or a mixture of t-butanol and water.

  • Add a solution of potassium permanganate (KMnO₄) (2.0 eq) in water dropwise at room temperature.

  • Stir the mixture vigorously for 4-6 hours. The purple color of the permanganate will disappear as the reaction proceeds, and a brown precipitate of MnO₂ will form.

  • Monitor the reaction by TLC.

  • Upon completion, filter the reaction mixture to remove MnO₂.

  • Acidify the filtrate with dilute HCl to precipitate the carboxylic acid.

  • Collect the solid by filtration, wash with cold water, and dry to obtain the product.

Conclusion

1-Methyl-2-oxoindoline-4-carbaldehyde is a molecule with significant synthetic potential, primarily owing to its versatile aldehyde functionality. While its stability requires careful consideration, particularly with respect to oxidation, its reactivity profile allows for a broad range of transformations. The aldehyde group can be readily converted into alcohols, carboxylic acids, amines, and alkenes, providing access to a diverse array of derivatives. Reactions on the aromatic ring are more challenging due to the deactivating nature of the aldehyde, but may be possible under specific conditions. As a valuable building block, a thorough understanding of its chemical behavior, as outlined in this guide, is essential for unlocking its full potential in the synthesis of complex molecules for pharmaceutical and materials science applications.

References

  • Gandhari, R., Maddukuri, P. P., & Vinod, T. K. (n.d.). Oxidation of Aromatic Aldehydes Using Oxone. Journal of Chemical Education.

  • BLD Pharm. (n.d.). 1053655-92-7|1-Methyl-2-oxoindoline-4-carbaldehyde.

  • Britannica. (2025, December 23). Aldehyde - Oxidation, Reduction, Reactions.

  • Chemistry LibreTexts. (2024, September 30). 19.4: Nucleophilic Addition Reactions of Aldehydes and Ketones.

  • ResearchGate. (n.d.). Oxidation of aromatic aldehydes to their carboxylic acid a.

  • NCERT. (n.d.). Aldehydes, Ketones and Carboxylic Acids.

  • ACS Publications. (2017, January 23). Oxidation of Aromatic Aldehydes to Esters: A Sulfate Radical Redox System. The Journal of Organic Chemistry.

  • Thieme. (2025, April 8). A Novel Strategy for the Synthesis of N-Alkylated Oxindoles.

  • King-Pharm. (n.d.). 1-Methyl-2-oxoindoline-4-carbaldehyde [1053655-92-7].

  • MolCore. (n.d.). 1053655-92-7 | 1-Methyl-2-oxoindoline-4-carbaldehyde.

  • PMC. (n.d.). Synthesis and solid-state characterisation of 4-substituted methylidene oxindoles.

  • ACS Publications. (n.d.). Photophysics of indole. Comparative study of quenching, solvent, and temperature effects by laser flash photolysis and fluorescence. The Journal of Physical Chemistry.

Sources

Exploratory

An In-Depth Technical Guide to the Solubility of 1-Methyl-2-oxoindoline-4-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals Introduction 1-Methyl-2-oxoindoline-4-carbaldehyde is a synthetic organic compound featuring a substituted oxindole core. The oxindole scaffold is a promine...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methyl-2-oxoindoline-4-carbaldehyde is a synthetic organic compound featuring a substituted oxindole core. The oxindole scaffold is a prominent heterocyclic structure found in numerous natural products and pharmacologically active molecules, exhibiting a wide range of biological activities, including anticancer and antibacterial properties.[1][2] The solubility of any compound intended for pharmaceutical development is a critical physicochemical parameter that profoundly influences its absorption, distribution, metabolism, and excretion (ADME) profile, and ultimately its therapeutic efficacy. Understanding and quantifying the solubility of 1-Methyl-2-oxoindoline-4-carbaldehyde in various solvents is therefore a foundational step in its journey from a laboratory curiosity to a potential therapeutic agent.

This in-depth technical guide provides a comprehensive overview of the theoretical and practical aspects of determining the solubility of 1-Methyl-2-oxoindoline-4-carbaldehyde. It is designed to equip researchers, scientists, and drug development professionals with the knowledge to predict, measure, and interpret the solubility of this compound, thereby facilitating its further development.

Predicting the Solubility Profile of 1-Methyl-2-oxoindoline-4-carbaldehyde: A Theoretical Analysis

The molecular structure of 1-Methyl-2-oxoindoline-4-carbaldehyde consists of several key functional groups that dictate its overall polarity and potential for intermolecular interactions:

  • Aromatic Ring: The benzene ring portion of the oxindole core is nonpolar and will favor interactions with nonpolar solvents through van der Waals forces.

  • Lactam (Amide) Group: The cyclic amide within the oxindole ring is polar and capable of acting as both a hydrogen bond donor (from the N-H group, though in this case it is N-methylated) and a hydrogen bond acceptor (at the carbonyl oxygen). This group will contribute significantly to its solubility in polar solvents.

  • Carbonyl Group (Aldehyde): The carbaldehyde group at the 4-position is also polar and can act as a hydrogen bond acceptor.

  • Methyl Group: The methyl group attached to the nitrogen atom is nonpolar and will slightly increase the lipophilicity of the molecule.

Based on this structural analysis, we can predict the following solubility trends:

  • Polar Protic Solvents (e.g., water, ethanol, methanol): These solvents can engage in hydrogen bonding. Due to the presence of the polar lactam and aldehyde groups, 1-Methyl-2-oxoindoline-4-carbaldehyde is expected to have some solubility in these solvents. However, the presence of the nonpolar aromatic ring and the N-methylation (which removes a hydrogen bond donor site compared to the parent oxindole) will likely limit its aqueous solubility. The parent compound, oxindole, is reported to be insoluble in water but soluble in alcohols like methanol and ethanol.[4]

  • Polar Aprotic Solvents (e.g., DMSO, DMF, acetonitrile, acetone): These solvents are polar but do not have hydrogen bond donating capabilities. The polar functional groups of 1-Methyl-2-oxoindoline-4-carbaldehyde will interact favorably with the dipoles of these solvents. Oxindole is known to be soluble in dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).[1][5][6] It is highly probable that 1-Methyl-2-oxoindoline-4-carbaldehyde will also exhibit good solubility in these solvents.

  • Nonpolar Solvents (e.g., hexane, toluene, diethyl ether): These solvents primarily interact through weak van der Waals forces. While the aromatic ring and methyl group have nonpolar character, the overall polarity of the molecule due to the lactam and aldehyde groups will likely lead to poor solubility in strongly nonpolar solvents. Oxindole is noted to be soluble in ether.[4]

Predicted Solubility Summary Table

Solvent ClassExample SolventsPredicted SolubilityRationale
Polar ProticWater, Methanol, EthanolLow to ModerateHydrogen bonding potential at carbonyls, but limited by nonpolar regions and lack of N-H donor.
Polar AproticDMSO, DMF, AcetonitrileHighStrong dipole-dipole interactions with the polar lactam and aldehyde groups.
NonpolarHexane, TolueneLowThe molecule's overall polarity is too high for significant interaction with nonpolar solvents.
IntermediateDichloromethane, Diethyl EtherModerateA balance of polar and nonpolar characteristics may allow for some dissolution.

Experimental Determination of Equilibrium Solubility

To obtain quantitative solubility data, an experimental approach is necessary. The shake-flask method is a widely accepted and reliable technique for determining the equilibrium solubility of a compound.[7]

Principle

An excess amount of the solid compound is added to a known volume of the solvent. The mixture is then agitated at a constant temperature for a sufficient period to allow the system to reach equilibrium, at which point the solvent is saturated with the solute. After separating the undissolved solid, the concentration of the dissolved solute in the supernatant is determined using a suitable analytical method.

Required Equipment and Reagents
  • Equipment:

    • Analytical balance

    • Vials with screw caps

    • Orbital shaker or rotator with temperature control

    • Centrifuge

    • Syringes and syringe filters (e.g., 0.22 µm PTFE)

    • Volumetric flasks and pipettes

    • Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC system)

  • Reagents:

    • 1-Methyl-2-oxoindoline-4-carbaldehyde (solid)

    • A range of solvents of interest (e.g., water, ethanol, DMSO, acetonitrile, hexane)

Step-by-Step Experimental Protocol
  • Preparation:

    • Accurately weigh an excess amount of 1-Methyl-2-oxoindoline-4-carbaldehyde into a series of vials. The amount should be sufficient to ensure that undissolved solid remains at the end of the experiment.

    • Add a precise volume of the desired solvent to each vial.

  • Equilibration:

    • Securely cap the vials.

    • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C).

    • Agitate the samples for a predetermined time (typically 24-48 hours) to ensure equilibrium is reached. It is advisable to conduct a preliminary experiment to determine the time required to reach equilibrium.

  • Sample Separation:

    • After equilibration, allow the vials to stand undisturbed to let the excess solid settle.

    • To fully separate the undissolved solid, centrifuge the vials at a moderate speed.

  • Sample Collection and Dilution:

    • Carefully withdraw an aliquot of the clear supernatant using a syringe.

    • Immediately filter the aliquot through a syringe filter into a clean vial to remove any remaining solid particles.

    • Accurately dilute the filtered supernatant with a suitable solvent to a concentration that falls within the linear range of the analytical instrument.

  • Quantification:

    • Analyze the diluted samples using a pre-validated analytical method (e.g., UV-Vis spectroscopy or HPLC).

    • Prepare a calibration curve using standard solutions of 1-Methyl-2-oxoindoline-4-carbaldehyde of known concentrations.

    • Determine the concentration of the solute in the diluted samples by comparing their analytical response to the calibration curve.

  • Calculation:

    • Calculate the original concentration in the undissolved sample by multiplying the measured concentration by the dilution factor. This value represents the equilibrium solubility of the compound in the tested solvent at the specified temperature.

G Experimental Workflow for Solubility Determination cluster_prep Preparation cluster_equil Equilibration cluster_sep Separation cluster_quant Quantification weigh Weigh excess compound add_solvent Add known volume of solvent weigh->add_solvent agitate Agitate at constant temperature (24-48h) add_solvent->agitate Seal vials settle Allow solid to settle agitate->settle centrifuge Centrifuge to pellet solid settle->centrifuge collect Collect & filter supernatant centrifuge->collect dilute Dilute sample collect->dilute analyze Analyze via HPLC/UV-Vis dilute->analyze calculate Calculate solubility analyze->calculate

Caption: Workflow for determining equilibrium solubility using the shake-flask method.

Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and organized manner. A table is an effective way to summarize the results for easy comparison across different solvents.

Example Data Table

SolventTemperature (°C)Solubility (mg/mL)Solubility (mol/L)
Water25
Ethanol25
Methanol25
DMSO25
Acetonitrile25
Dichloromethane25
Hexane25

The obtained solubility values will provide critical insights for various stages of drug development:

  • Formulation Development: High solubility in pharmaceutically acceptable solvents is desirable for developing liquid formulations.

  • In Vitro Assays: Knowledge of solubility in buffer systems and organic solvents like DMSO is essential for preparing stock solutions for biological screening.

  • Purification: Solubility data can guide the choice of solvents for crystallization and chromatographic purification.[3]

Conclusion

While specific, publicly available solubility data for 1-Methyl-2-oxoindoline-4-carbaldehyde is scarce, a sound scientific approach allows for a robust prediction of its solubility profile. The molecule's structure, with its combination of polar and nonpolar functionalities, suggests a preference for polar aprotic solvents. For definitive quantitative data, the detailed experimental protocol provided in this guide offers a reliable method for determining its equilibrium solubility. This information is indispensable for any further research and development involving this promising compound.

References

  • Chemistry For Everyone. (2025, February 11). How To Determine Solubility Of Organic Compounds? YouTube. [Link]

  • ResearchGate. (2024, May 28). How to determine the solubility of a substance in an organic solvent? [Link]

  • Oriental Journal of Chemistry. (2015). Theoretical Studies of Solvent Effect for Oxindole Derivatives using Polarizable Continuum Model. [Link]

  • LibreTexts Chemistry. Experiment: Solubility of Organic & Inorganic Compounds. [Link]

  • EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. [Link]

  • Bioaustralis Fine Chemicals. Oxindole. [Link]

Sources

Foundational

An In-depth Technical Guide to the Potential Biological Activity of 1-Methyl-2-oxoindoline-4-carbaldehyde

Foreword: The Oxindole Scaffold - A Privileged Motif in Drug Discovery The 2-oxoindoline, or oxindole, core is a prominent heterocyclic scaffold that has garnered significant attention in medicinal chemistry. Its rigid,...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: The Oxindole Scaffold - A Privileged Motif in Drug Discovery

The 2-oxoindoline, or oxindole, core is a prominent heterocyclic scaffold that has garnered significant attention in medicinal chemistry. Its rigid, planar structure, combined with the presence of hydrogen bond donors and acceptors, makes it an ideal framework for interacting with a diverse range of biological targets. Nature itself has utilized this motif in various alkaloids, and medicinal chemists have successfully incorporated it into numerous therapeutic agents. This guide delves into the potential biological activities stemming from a specific, yet versatile, member of this family: 1-Methyl-2-oxoindoline-4-carbaldehyde. While direct biological data on this particular molecule is sparse in publicly available literature, its structural features, particularly the reactive 4-carbaldehyde group, position it as a valuable starting point for the synthesis of novel, biologically active compounds. This document will, therefore, explore the potential biological landscape of this molecule by examining the well-established activities of its close structural analogs and derivatives. The primary focus will be on its promise as a precursor for anticancer and antimicrobial agents.

Physicochemical Properties and Synthetic Overview

1-Methyl-2-oxoindoline-4-carbaldehyde possesses the molecular formula C10H9NO2 and a molecular weight of 175.18 g/mol [1]. The core structure consists of a bicyclic system where a benzene ring is fused to a five-membered pyrrolone ring. The nitrogen at position 1 is methylated, and a carbaldehyde (aldehyde) group is attached at the 4-position of the benzene ring.

The synthesis of the 2-oxoindoline scaffold can be achieved through various methods, with the Fischer indole synthesis being a classic approach[2]. The introduction of the 4-carbaldehyde group can be accomplished through formylation reactions on the 1-methyl-2-oxoindoline precursor. This aldehyde functionality is of paramount importance as it serves as a versatile chemical handle for the synthesis of a diverse library of derivatives.

Potential as an Anticancer Agent

The 2-oxoindoline scaffold is a cornerstone in the development of anticancer therapeutics. A multitude of its derivatives have demonstrated potent cytotoxic and antiproliferative activities against a wide array of human cancer cell lines[3][4][5][6][7]. The mechanism of action is often multifaceted, involving the modulation of key signaling pathways implicated in cancer progression.

Pro-apoptotic Activity through Caspase Activation

A promising avenue for anticancer drug development is the activation of procaspase-3, a key executioner enzyme in the apoptotic cascade. Research into novel 2-oxoindoline-based acetohydrazides has revealed compounds with potent procaspase-3 activating activity and significant cytotoxicity against colon, prostate, and lung cancer cell lines[3][4]. These compounds induce apoptosis and cause cell cycle arrest, highlighting the potential of the 2-oxoindoline core in designing agents that trigger programmed cell death in cancer cells[3][4].

The 4-carbaldehyde group of 1-Methyl-2-oxoindoline-4-carbaldehyde is an ideal starting point for synthesizing N-acylhydrazone derivatives, which have been shown to be crucial for procaspase-activating activity[3][4].

Kinase Inhibition

Protein kinases are critical regulators of cellular processes, and their dysregulation is a hallmark of cancer. The 2-oxoindoline scaffold has been successfully employed in the design of potent kinase inhibitors. For instance, derivatives of this core have been investigated as inhibitors of Epidermal Growth Factor Receptor (EGFR), a key target in many cancers[8]. The synthesis of quinazoline derivatives, which share structural similarities with the broader class of heterocyclic compounds including oxindoles, has also yielded potent anticancer agents[7].

Inhibition of Cell Proliferation and Migration

Derivatives of the indole nucleus, the parent structure of oxindole, have been shown to inhibit cancer cell proliferation and migration[5]. Specifically, indolylisoxazolines have demonstrated the ability to induce apoptosis in aggressive cancer cells without the production of reactive oxygen species (ROS)[5]. Furthermore, oxindole-derived imidazo[1,5-a]pyrazines have exhibited significant anticancer activity by inducing G0/G1 phase cell cycle arrest and apoptosis[6].

The following diagram illustrates a generalized workflow for the synthesis and preliminary anticancer evaluation of derivatives of 1-Methyl-2-oxoindoline-4-carbaldehyde.

G A 1-Methyl-2-oxoindoline-4-carbaldehyde B Condensation Reaction (e.g., with hydrazides, amines, active methylene compounds) A->B C Library of Novel Oxindole Derivatives B->C D In vitro Cytotoxicity Screening (e.g., MTT Assay on Cancer Cell Lines) C->D E Determination of IC50 Values D->E F Lead Compound Identification E->F G Mechanism of Action Studies (e.g., Apoptosis Assays, Cell Cycle Analysis, Kinase Inhibition Assays) F->G

Caption: Synthetic and screening workflow for anticancer drug discovery.

Potential as an Antimicrobial Agent

Heterocyclic compounds, including those with an indole or oxindole core, are known to possess a broad spectrum of antimicrobial activities[9][10]. The development of novel antimicrobial agents is a critical area of research due to the rise of drug-resistant pathogens.

The 4-carbaldehyde group can be readily converted into various pharmacophores known to exhibit antimicrobial properties, such as Schiff bases and pyrazoline derivatives[9]. For instance, indole-3-carbaldehyde has been used to synthesize pyrazoline derivatives with good activity against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria[9]. Similarly, quinolinone derivatives synthesized from a carbaldehyde precursor have shown promising antimicrobial and antifungal activities[11].

The following table summarizes the potential biological activities of derivatives that can be synthesized from 1-Methyl-2-oxoindoline-4-carbaldehyde, based on the literature of related compounds.

Derivative ClassPotential Biological ActivityRationale / Key Structural Features
Hydrazones Anticancer (Pro-apoptotic)The N-acylhydrazone moiety is a known pharmacophore for procaspase-3 activation[3][4].
Schiff Bases Antimicrobial, AnticancerThe imine (-C=N-) linkage is a common feature in biologically active compounds.
Chalcones Anticancer, AntimicrobialThe α,β-unsaturated ketone system is a well-established pharmacophore.
Pyrazolines AntimicrobialThese five-membered heterocyclic rings are known to exhibit antibacterial and antifungal properties[9].
Isoxazolines AnticancerIndolylisoxazolines have shown potent anticancer activity[5].

Experimental Protocols for Biological Evaluation

To empirically determine the biological activity of derivatives of 1-Methyl-2-oxoindoline-4-carbaldehyde, a series of well-established in vitro assays can be employed.

In Vitro Anticancer Activity: MTT Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol:

  • Cell Seeding: Plate cancer cells (e.g., MCF-7, HeLa, HCT-116) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the test compounds in the appropriate cell culture medium. Add the diluted compounds to the wells and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

  • MTT Addition: Add MTT solution to each well and incubate for 3-4 hours.

  • Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability and determine the IC50 (half-maximal inhibitory concentration) value for each compound.

In Vitro Antimicrobial Activity: Broth Microdilution Assay

Principle: This assay determines the minimum inhibitory concentration (MIC) of an antimicrobial agent, which is the lowest concentration that inhibits the visible growth of a microorganism.

Protocol:

  • Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., S. aureus, E. coli) in a suitable broth.

  • Compound Dilution: Prepare serial twofold dilutions of the test compounds in the broth in a 96-well microtiter plate.

  • Inoculation: Add the standardized inoculum to each well. Include a growth control (no compound) and a sterility control (no inoculum).

  • Incubation: Incubate the plates at the appropriate temperature and duration for the test microorganism.

  • MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism.

In Silico Approaches for Target Identification and Optimization

Computational studies, such as molecular docking and pharmacophore modeling, can provide valuable insights into the potential biological targets of 1-Methyl-2-oxoindoline-4-carbaldehyde derivatives and guide further optimization efforts[12][13][14].

Molecular Docking: This technique predicts the preferred orientation of a ligand when bound to a receptor. By docking potential derivatives into the active sites of known cancer or microbial targets (e.g., kinases, DNA gyrase), it is possible to estimate the binding affinity and identify key interactions.

Pharmacophore Modeling: This method identifies the essential three-dimensional arrangement of functional groups responsible for a specific biological activity. A pharmacophore model can be generated from a set of active compounds and used to screen virtual libraries for new molecules with similar properties.

The following diagram illustrates a potential signaling pathway that could be targeted by derivatives of 1-Methyl-2-oxoindoline-4-carbaldehyde, leading to apoptosis.

G A Oxindole Derivative B Procaspase-3 A->B Activation C Active Caspase-3 B->C D PARP Cleavage C->D E DNA Fragmentation D->E F Apoptosis E->F

Caption: Proposed mechanism of pro-apoptotic activity.

Conclusion and Future Directions

While 1-Methyl-2-oxoindoline-4-carbaldehyde itself is not extensively characterized for its biological activity, its chemical structure strongly suggests its potential as a valuable scaffold in drug discovery. The 2-oxoindoline core is a well-validated privileged structure, and the 4-carbaldehyde group provides a versatile handle for the synthesis of a wide array of derivatives. The existing literature on related compounds provides a strong rationale for exploring the anticancer and antimicrobial potential of this molecular family.

Future research should focus on the synthesis of a diverse library of derivatives from 1-Methyl-2-oxoindoline-4-carbaldehyde and their systematic evaluation in a panel of biological assays. Promising lead compounds should then be subjected to further optimization and in-depth mechanistic studies to elucidate their mode of action and pave the way for the development of novel therapeutic agents.

References

  • Tran, P. T., Nguyen, T. T. H., Nguyen, T. D., Le, T. H. V., Thai, K. M., & Tran, T. D. (2022). Design, synthesis and evaluation of novel 2-oxoindoline-based acetohydrazides as antitumor agents. Scientific Reports, 12(1), 2886. [Link]

  • Tran, P. T., Nguyen, T. T. H., Nguyen, T. D., Le, T. H. V., Thai, K. M., & Tran, T. D. (2022). Design, synthesis and evaluation of novel 2-oxoindoline-based acetohydrazides as antitumor agents. ResearchGate. [Link]

  • Kumar, D., Kumar, N., Shah, K., & Kumar, D. (2018). Synthesis and anticancer activity studies of indolylisoxazoline analogues. Bioorganic & Medicinal Chemistry Letters, 28(17), 2851–2856. [Link]

  • Al-Masoudi, N. A., & Al-Salihi, N. J. (2022). PREPARATION AND CHARACTERIZATION OF INDOLE-3-CARBALDEHYDE- DERIVED PYRAZOLINE DERIVATIVES AND EVALUATION OF BIOLOGICAL EFFICACY. CHEMICAL PROBLEMS, 20(3), 346–355. [Link]

  • Kumar, G., Kumar, R., Kumar, M., Singh, P., & Singh, R. (2011). Synthesis and anticancer activity of oxindole derived imidazo[1,5-a]pyrazines. European Journal of Medicinal Chemistry, 46(9), 4278–4285. [Link]

  • Al-Suwaidan, I. A., Abdel-Aziz, A. A. M., Al-Abdullah, E. S., Alanazi, A. M., & El-Azab, A. S. (2017). Synthesis and anticancer activity of new quinazoline derivatives. Saudi Pharmaceutical Journal, 25(4), 537–545. [Link]

  • Google Patents. (n.d.). US11261158B2 - Synthesis of 2-indolinone derivatives.
  • Khan, I., Ibrar, A., Abbas, N., & Farooq, U. (2020). An Efficient Synthesis of 1-(1,3-Dioxoisoindolin-2-yl)-3-aryl Urea Analogs as Anticancer and Antioxidant Agents: An Insight into Experimental and In Silico Studies. Molecules, 25(11), 2673. [Link]

  • Bakr, F. A., & El-Kashef, H. S. (2012). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. Arkivoc, 2012(1), 195–238. [Link]

  • Youssef, A. M., El-Sayed, W. A., & Abdel-Latif, N. A. (2021). Synthesis and Biological Activity of Some Novel Quinolinones Derived from 1-Ethyl-1,2-dihydro-4-hydroxy-2-oxoquinoline-3-carbaldehyde. ResearchGate. [Link]

  • Al-Salahi, R., & Al-Omar, M. A. (2015). In Silico Studies of Quinoxaline-2-Carboxamide 1,4-di-N-Oxide Derivatives as Antimycobacterial Agents. Molecules, 20(8), 14896–14911. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 18671947, Methyl 2-oxoindoline-4-carboxylate. Retrieved from [Link]

  • Al-Amiery, A. A., Al-Majedy, Y. K., & Kadhum, A. A. H. (2022). Synthesis, Characterization and Study Biological Activity of Some 1,2,4-Triazin Heterocyclic Derivatives. Journal of Medicinal and Chemical Sciences, 5(6), 947–957. [Link]

  • Patel, R. B., Patel, M. R., & Patel, K. C. (2013). Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. Journal of Chemical and Pharmaceutical Research, 5(1), 223-229. [Link]

  • Al-Ghorbani, M., Kumar, S., Yusuf, M., Khan, S. A., & Asiri, A. M. (2022). Synthesis and Anticancer Evaluation of Novel Indole Based Arylsulfonylhydrazides against Human Breast Cancer Cells. Molecules, 27(22), 7806. [Link]

  • Khan, I., Ibrar, A., Zaib, S., & Iqbal, J. (2022). Discovery and Anticancer Activity of Novel 1,3,4-Thiadiazole- and Aziridine-Based Indolin-2-ones via In Silico Design Followed by Supramolecular Green Synthesis. ACS Omega, 7(20), 17359–17371. [Link]

  • Google Patents. (n.d.). WO2014162319A2 - Oxindole compounds, solvent-free synthesis and use thereof.
  • Abdel-Magid, A. F. (2021). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. RSC Advances, 11(52), 32747–32771. [Link]

  • Khan Academy. (n.d.). Enzyme inhibition and kinetics graphs. Retrieved from [Link]

  • El-Sayed, W. A., Ali, O. M., & El-Deen, I. M. (2022). Synthesis and Characterization of Some New Quinoxalin-2(1H)one and 2-Methyl-3H-quinazolin-4-one Derivatives Targeting the Onset and Progression of CRC with SAR, Molecular Docking, and ADMET Analyses. Molecules, 27(19), 6296. [Link]

  • LibreTexts Chemistry. (2021). 5.4: Enzyme Inhibition. Retrieved from [Link]

  • Talalay, P., & Benson, A. M. (1982). Isozyme-specific enzyme inhibitors. 12. C- and N-methylmethionines as substrates and inhibitors of methionine adenosyltransferases of normal and hepatoma rat tissues. Journal of Medicinal Chemistry, 25(5), 455–460. [Link]

  • Stankova, I., & Stoyanova, M. (2019). Synthesis, Biological Evaluation and Molecular Docking Studies of 5-Indolylmethylen-4-oxo-2-thioxothiazolidine Derivatives. Molecules, 24(11), 2110. [Link]

  • Baragaña, B., Hallyburton, I., Lee, M. C. S., Norcross, N. R., Grimaldi, R., Otto, T. D., … Read, K. D. (2015). Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy. Journal of Medicinal Chemistry, 58(18), 7440–7457. [Link]

  • Al-Salahi, R., & Al-Omar, M. A. (2023). Synthesis and Computational Studies of Novel Cobalt(II) and Oxovanadium(IV) Complexes of Quinoline Carbaldehyde Derivative Ligand for Antibacterial and Antioxidant Applications. Journal of Molecular Structure, 1280, 134994. [Link]

  • Al-Omary, F. A. M., & El-Emam, A. A. (2021). Novel Derivatives of Phenylisoxazole‐3/5‐Carbaldehyde Semicarbazone: Synthesis, Characterization, and Computational Studies. Orbital: The Electronic Journal of Chemistry, 13(2), 131-142. [Link]

  • Kumar, D., Kumar, N., & Singh, J. (2021). Synthesis and Biological Evaluations of N-(4-Substituted Phenyl)-7-Hydroxy-4-Methyl-2-Oxoquinoline-1(2H)-Carbothioamides. ResearchGate. [Link]

Sources

Exploratory

A Technical Guide to 1-Methyl-2-oxoindoline-4-carbaldehyde: A Novel Scaffold for Medicinal Chemistry

Abstract The 2-oxoindoline core is a privileged scaffold in medicinal chemistry, forming the structural basis of numerous approved drugs and clinical candidates, particularly in oncology.[1][2][3][4][5] Despite extensive...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The 2-oxoindoline core is a privileged scaffold in medicinal chemistry, forming the structural basis of numerous approved drugs and clinical candidates, particularly in oncology.[1][2][3][4][5] Despite extensive exploration of substitutions at the C3, C5, and C6 positions, the 1-methyl-2-oxoindoline-4-carbaldehyde framework remains a novel and largely untapped resource. This guide introduces this specific scaffold, proposing a robust synthetic pathway and detailing its significant potential as a versatile starting point for constructing diverse compound libraries. We will explore the strategic value of its key functionalities, hypothesize its application in kinase inhibition based on established pharmacology of related structures, and provide detailed protocols to empower researchers in drug discovery and development to leverage this promising new chemical entity.

Introduction: The Untapped Potential of a Privileged Core

The oxoindole, or indolin-2-one, motif is a cornerstone of modern medicinal chemistry.[1][2] Its rigid bicyclic structure provides a reliable anchor for pharmacophoric elements, while its synthetic tractability allows for extensive structure-activity relationship (SAR) studies.[1][2] This has led to the development of blockbuster drugs like Sunitinib (Sutent®), a multi-targeted receptor tyrosine kinase (RTK) inhibitor approved for renal cell carcinoma and gastrointestinal stromal tumors.[3][5] The success of such agents underscores the inherent value of the oxoindole core in targeting critical biological pathways.[3][4][6]

Despite this rich history, the specific substitution pattern of a methyl group at the N1 position and a carbaldehyde (formyl) group at the C4 position—1-Methyl-2-oxoindoline-4-carbaldehyde (1) —represents a significant gap in the explored chemical space. This molecule offers a unique combination of features:

  • N1-Methylation: This modification blocks a potential metabolic N-dealkylation site and removes a hydrogen bond donor, which can significantly alter solubility, cell permeability, and target engagement compared to the unsubstituted parent scaffold.

  • C4-Carbaldehyde: This reactive aldehyde serves as an exceptionally versatile chemical handle for a wide array of subsequent chemical transformations, enabling rapid library synthesis and diversification.

  • Proven Core: The underlying 2-oxoindoline framework is pre-validated by numerous clinically successful drugs, suggesting a favorable toxicological and pharmacokinetic profile.[3][5]

This guide posits that Compound 1 is not merely an incremental variation but a strategic starting point for developing next-generation therapeutics.

Proposed Synthesis and Characterization

As a novel compound, a validated synthetic route for 1-Methyl-2-oxoindoline-4-carbaldehyde is not established in the literature. However, based on well-precedented transformations of the oxoindole ring system, we propose a reliable two-step sequence starting from commercially available 2-oxindole.

Synthetic Pathway Overview

The proposed synthesis involves:

  • N-Methylation: Selective methylation of the indole nitrogen.

  • C4-Formylation: Regioselective introduction of a formyl group onto the aromatic ring using the Vilsmeier-Haack reaction.

Proposed Synthetic Pathway for 1-Methyl-2-oxoindoline-4-carbaldehyde

Figure 1. Proposed two-step synthesis of the target scaffold from 2-oxindole.

Detailed Experimental Protocols

Step 1: Synthesis of 1-Methyl-2-oxoindoline

  • Rationale: The N-methylation of oxindoles is a standard transformation. Using a mild base like cesium carbonate (Cs₂CO₃) with a methylating agent such as phenyl trimethylammonium iodide provides excellent monoselectivity and avoids competing C3-alkylation, which can be an issue with stronger bases.[7] This method is noted for its high functional group tolerance and straightforward setup.[7]

  • Protocol:

    • To a stirred solution of 2-oxindole (1.0 equiv) in anhydrous toluene (0.2 M), add cesium carbonate (2.0 equiv).

    • Add phenyl trimethylammonium iodide (2.5 equiv).

    • Heat the reaction mixture to 120 °C and stir for 16-24 hours under an inert atmosphere (N₂ or Ar).

    • Monitor reaction completion by Thin Layer Chromatography (TLC).

    • Upon completion, cool the mixture to room temperature and dilute with ethyl acetate.

    • Wash the organic layer sequentially with 1M HCl, water, and brine.

    • Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography (silica gel, hexane:ethyl acetate gradient) to yield pure 1-methyl-2-oxoindoline.

Step 2: Synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde (1)

  • Rationale: The Vilsmeier-Haack reaction is a classic and highly effective method for formylating electron-rich aromatic systems.[8][9][10] The N-methylated oxoindole is sufficiently activated for this electrophilic aromatic substitution. The reaction uses a pre-formed Vilsmeier reagent from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF).[9][10] This method is known for its reliability in introducing formyl groups onto indole and oxoindole scaffolds.[11]

  • Protocol:

    • In a flame-dried, three-neck flask under an inert atmosphere, cool anhydrous DMF (10 equiv) to 0 °C.

    • Add phosphorus oxychloride (POCl₃, 3.0 equiv) dropwise while maintaining the temperature at 0 °C.

    • Stir the mixture at 0 °C for 30 minutes to allow for the formation of the Vilsmeier reagent.

    • Add a solution of 1-methyl-2-oxoindoline (1.0 equiv) in anhydrous DMF dropwise to the Vilsmeier reagent.

    • Allow the reaction to warm to room temperature, then heat to 80-90 °C and stir for 4-6 hours.

    • Monitor reaction completion by TLC.

    • Upon completion, cool the reaction mixture to 0 °C and carefully quench by pouring it onto crushed ice.

    • Neutralize the solution by the slow addition of a saturated sodium bicarbonate (NaHCO₃) solution until effervescence ceases.

    • Extract the aqueous mixture three times with dichloromethane (DCM).

    • Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product via flash column chromatography to yield the target compound, 1-Methyl-2-oxoindoline-4-carbaldehyde (1) .

Proposed Characterization

The identity and purity of the synthesized compound should be confirmed using standard analytical techniques:

TechniqueExpected Observations
¹H NMR Appearance of a singlet for the N-CH₃ protons (~3.2 ppm), a singlet for the aldehyde proton (-CHO, ~10.0 ppm), and characteristic aromatic proton signals. The C3-CH₂ protons should appear as a singlet (~3.6 ppm).
¹³C NMR Presence of a carbonyl carbon for the aldehyde (~190 ppm), the amide carbonyl (~175 ppm), and distinct aromatic and aliphatic carbon signals.
Mass Spec (HRMS) The calculated exact mass should match the observed mass, confirming the molecular formula C₁₀H₉NO₂.
FT-IR Characteristic stretching frequencies for the aldehyde C=O (~1690 cm⁻¹), amide C=O (~1710 cm⁻¹), and C-H of the aldehyde (~2850, 2750 cm⁻¹).

A Versatile Scaffold for Library Development

The true value of 1-Methyl-2-oxoindoline-4-carbaldehyde lies in the synthetic versatility of the C4-aldehyde group. This functionality acts as a powerful linchpin for introducing a wide range of chemical moieties, allowing for the systematic exploration of the surrounding chemical space to optimize potency, selectivity, and pharmacokinetic properties.

Key Derivatization Strategies

The aldehyde can be readily transformed via several robust and well-established reactions common in medicinal chemistry:

  • Reductive Amination: Reaction with a primary or secondary amine in the presence of a reducing agent (e.g., NaBH(OAc)₃) to form secondary or tertiary amines. This is arguably the most powerful method for library generation, allowing the introduction of virtually any amine-containing fragment.

  • Knoevenagel Condensation: Reaction with active methylene compounds (e.g., malonates, cyanoacetates) to form C=C double bonds, providing access to diverse pharmacophores like those seen in many kinase inhibitors.[6]

  • Wittig Reaction: Reaction with phosphorus ylides to generate alkenes with controlled stereochemistry, enabling precise structural modifications.

  • Aldol Condensation: Reaction with enolates to form β-hydroxy carbonyl compounds, which can be further modified.

  • Oxidation/Reduction: The aldehyde can be oxidized to a carboxylic acid or reduced to a primary alcohol, providing alternative functional groups for further conjugation or interaction with biological targets.

Workflow for Scaffold-Based Library Synthesis

The following diagram illustrates a logical workflow for leveraging Compound 1 in a drug discovery program.

G start_node START: 1-Methyl-2-oxoindoline- 4-carbaldehyde (1) reaction_class_A Reductive Amination start_node->reaction_class_A Primary/Secondary Amine, Reducing Agent reaction_class_B Knoevenagel Condensation start_node->reaction_class_B Active Methylene Compound, Base reaction_class_C Wittig Reaction start_node->reaction_class_C Phosphorus Ylide reaction_class_D Reduction / Oxidation start_node->reaction_class_D 1. NaBH₄ 2. Oxidizing Agent reaction_class reaction_class product_class product_class product_class_A Library A: C4-Aminomethyl Derivatives reaction_class_A->product_class_A product_class_B Library B: C4-Alkenyl Derivatives reaction_class_B->product_class_B product_class_C Library C: C4-Styrenyl & Vinyl Derivatives reaction_class_C->product_class_C product_class_D Library D: C4-Hydroxymethyl & Carboxylic Acid Derivatives reaction_class_D->product_class_D

Caption: Library development workflow from the core scaffold.

Hypothesized Therapeutic Applications: Kinase Inhibition

The 2-oxoindoline scaffold is a well-established "kinase hinge-binder" motif.[3][4] Many inhibitors, including Sunitinib, utilize the amide N-H and C=O groups to form key hydrogen bonds with the ATP-binding site's hinge region. While N1-methylation on our scaffold removes one of these hydrogen bond donors, the fundamental pharmacophore remains intact and can be oriented to engage other key residues.

We hypothesize that derivatives of 1-Methyl-2-oxoindoline-4-carbaldehyde are prime candidates for development as inhibitors of Receptor Tyrosine Kinases (RTKs), such as VEGFR, PDGFR, and FGFR, which are crucial regulators of angiogenesis and cell proliferation and are often dysregulated in cancer.[3][5]

Proposed Mechanism of Action

Derivatives constructed from scaffold 1 would act as ATP-competitive inhibitors. By occupying the ATP-binding pocket of the kinase, they prevent the phosphorylation and subsequent activation of downstream signaling proteins, thereby blocking signal transduction pathways that lead to tumor growth, proliferation, and angiogenesis.

The diagram below illustrates a simplified VEGFR signaling pathway, a primary target for many oxoindole-based inhibitors.

G cluster_downstream Downstream Signaling Cascade ligand VEGF receptor VEGFR (RTK) ligand->receptor Binds pathway_node_1 PLCγ / RAS-RAF-MEK-ERK receptor->pathway_node_1 Dimerization & Autophosphorylation inhibitor Derivative of Scaffold 1 inhibitor->receptor Blocks ATP Binding Site pathway_node pathway_node response_node response_node response_node_1 Cell Proliferation & Migration pathway_node_1->response_node_1 pathway_node_2 PI3K-AKT-mTOR response_node_2 Cell Survival & Angiogenesis pathway_node_2->response_node_2

Caption: Inhibition of a representative RTK signaling pathway.

Conclusion and Future Directions

1-Methyl-2-oxoindoline-4-carbaldehyde represents a novel, strategically designed scaffold with immense potential in medicinal chemistry. Its proposed synthesis is robust and relies on well-understood chemical principles. The true strength of this scaffold lies in the versatility of its C4-aldehyde handle, which opens the door to rapid and extensive chemical diversification.

Based on the profound success of the broader 2-oxoindoline class as kinase inhibitors, we strongly advocate for the exploration of libraries derived from this core against panels of cancer-relevant kinases. Future work should focus on the synthesis and characterization of this scaffold, followed by the parallel synthesis of diverse libraries and subsequent high-throughput screening to identify promising lead compounds for the next generation of targeted therapies.

References

  • Title: Oxindole and its derivatives: A review on recent progress in biological activities.[1][2] Source: PubMed URL: [Link]

  • Title: Novel oxindole derivatives and their biological activity.[12] Source: PubMed URL: [Link]

  • Title: Design, Synthesis and Biological Evaluation of Novel Oxindole Analogs As Antitubercular Agents.[13] Source: Taylor & Francis Online URL: [Link]

  • Title: Biologically active oxindole derivatives.[14] Source: ResearchGate URL: [Link]

  • Title: Indolin-2-Ones in Clinical Trials as Potential Kinase Inhibitors: A Review.[3] Source: Scirp.org URL: [Link]

  • Title: Synthesis of α-Carbolines via Pd-Catalyzed Amidation and Vilsmeier−Haack Reaction of 3-Acetyl-2-chloroindoles.[8] Source: ACS Publications URL: [Link]

  • Title: The 2-oxindole chemotype and patent activity inspired by the SU5416 franchise.[4] Source: National Library of Medicine URL: [Link]

  • Title: Design, synthesis and anticancer evaluation of novel hydrazide-2-oxindole analogues as GSK-3β kinase inhibitors.[15] Source: PubMed Central URL: [Link]

  • Title: Synthesis of 2‐Halo‐3‐Formylindoles via Vilsmeier–Haack Haloformylation Reaction of Oxindole.[11] Source: ResearchGate URL: [Link]

  • Title: Discovery of a new potent oxindole multi-kinase inhibitor among a series of designed 3-alkenyl-oxindoles with ancillary carbonic anhydrase inhibitory activity as antiproliferative agents.[5] Source: PubMed Central URL: [Link]

  • Title: Hybrid nucleobase–heterocycle–2-oxindole scaffolds as innovative cell cycle modulators with potential anticancer activity.[16] Source: PubMed Central URL: [Link]

  • Title: Vilsmeier-Haack Reaction.[9] Source: Organic Chemistry Portal URL: [Link]

  • Title: Clinically approved 2-oxo-indoline derivatives.[6] Source: ResearchGate URL: [Link]

  • Title: Vilsmeier-Haack Reaction.[10] Source: J&K Scientific LLC URL: [Link]

  • Title: Note Reactions of Vilsmeier Haack reagent with aromatic and heterocyclic aldoximes. Source: Indian Academy of Sciences URL: [Link]

  • Title: Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents.[7] Source: PubMed Central URL: [Link]

Sources

Foundational

An In-Depth Technical Guide to 1-Methyl-2-oxoindoline-4-carbaldehyde and Its Analogs for Researchers and Drug Development Professionals

Foreword: Unlocking the Therapeutic Potential of the Oxindole Scaffold The oxindole core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous natural products and synthetic molecules with a w...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: Unlocking the Therapeutic Potential of the Oxindole Scaffold

The oxindole core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous natural products and synthetic molecules with a wide array of biological activities.[1][2] Its inherent structural features allow for diverse functionalization, making it a fertile ground for the development of novel therapeutic agents. This guide focuses on a specific, yet highly versatile, member of this family: 1-Methyl-2-oxoindoline-4-carbaldehyde . We will delve into its synthesis, explore the chemical space of its analogs, and illuminate their potential in drug discovery, particularly in the realm of oncology and beyond. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals, providing both foundational knowledge and actionable experimental insights.

The Core Moiety: 1-Methyl-2-oxoindoline-4-carbaldehyde

1-Methyl-2-oxoindoline-4-carbaldehyde is a synthetic organic compound featuring a 1-methyl-2-oxindole core functionalized with a carbaldehyde (formyl) group at the 4-position of the aromatic ring. This aldehyde group is a key chemical handle, enabling a multitude of synthetic transformations for the generation of diverse analog libraries.

Synthesis of the Core Scaffold: A Plausible and Detailed Approach

While a specific, dedicated synthetic protocol for 1-Methyl-2-oxoindoline-4-carbaldehyde is not extensively documented in readily available literature, its synthesis can be reliably achieved through established organic chemistry reactions. The most probable and efficient method involves the direct formylation of 1-methyl-2-oxindole.

Conceptual Synthetic Workflow:

G Indole Indole Methylation N-Methylation Indole->Methylation OneMethylOxindole 1-Methyl-2-oxindole Methylation->OneMethylOxindole Formylation Formylation (e.g., Vilsmeier-Haack) OneMethylOxindole->Formylation Target 1-Methyl-2-oxoindoline-4-carbaldehyde Formylation->Target

Figure 1: Conceptual workflow for the synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde.

Step-by-Step Experimental Protocol (Proposed):

Part A: Synthesis of 1-Methyl-2-oxindole (Precursor)

  • Preparation of 1-Methylindole: Indole can be N-methylated using a variety of reagents. A common and effective method involves the use of sodium amide in liquid ammonia followed by the addition of methyl iodide. This reaction proceeds with high yield.

  • Oxidation to 1-Methyl-2-oxindole: The conversion of 1-methylindole to 1-methyl-2-oxindole can be achieved through various oxidative methods. A number of palladium-catalyzed methods have been developed for the synthesis of oxindoles from α-chloroacetanilides, which can be prepared from the corresponding anilines.

Part B: Formylation of 1-Methyl-2-oxindole to Yield 1-Methyl-2-oxoindoline-4-carbaldehyde

The introduction of a formyl group onto the aromatic ring of 1-methyl-2-oxindole is a crucial step. The Vilsmeier-Haack reaction is a well-established and powerful method for the formylation of electron-rich aromatic and heteroaromatic compounds.[1][3]

Vilsmeier-Haack Reaction Protocol:

  • Reagent Preparation: The Vilsmeier reagent, a chloroiminium salt, is typically generated in situ by the reaction of a substituted amide like N,N-dimethylformamide (DMF) with phosphorus oxychloride (POCl₃).[4][5]

  • Reaction Conditions:

    • In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), cool DMF to 0°C.

    • Slowly add phosphorus oxychloride (POCl₃) dropwise while maintaining the temperature at 0°C. Stir the mixture for approximately 30 minutes to allow for the formation of the Vilsmeier reagent.

    • Dissolve 1-methyl-2-oxindole in a suitable solvent (e.g., DMF or a chlorinated solvent).

    • Slowly add the solution of 1-methyl-2-oxindole to the pre-formed Vilsmeier reagent at 0°C.

    • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to a moderate temperature (e.g., 60-80°C) for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Work-up and Purification:

    • Cool the reaction mixture to room temperature and pour it onto crushed ice.

    • Neutralize the mixture with a suitable base, such as sodium hydroxide or sodium bicarbonate solution, until a pH of 7-8 is reached.

    • The product, 1-Methyl-2-oxoindoline-4-carbaldehyde, will often precipitate out of the aqueous solution.

    • Collect the solid product by filtration, wash with cold water, and dry under vacuum.

    • Further purification can be achieved by recrystallization from a suitable solvent (e.g., ethanol or a mixture of ethyl acetate and hexanes) or by column chromatography on silica gel.

The Landscape of Analogs: Expanding Chemical Diversity

The true power of 1-Methyl-2-oxoindoline-4-carbaldehyde lies in its utility as a versatile intermediate for the synthesis of a wide range of analogs. The aldehyde functionality serves as a reactive handle for numerous chemical transformations.

Key Analog Classes and Their Synthesis:

  • Schiff Bases and Imines: The reaction of the aldehyde with primary amines readily forms imines (Schiff bases).[6][7] This reaction is typically acid-catalyzed and reversible.[6] The resulting imines can possess their own biological activities or serve as intermediates for further modifications.

  • Reductive Amination Products: The imines formed can be subsequently reduced to secondary amines, a process known as reductive amination. This provides access to a diverse set of N-substituted aminomethyl derivatives.

  • Heterocyclic Analogs: The aldehyde can participate in condensation reactions with various binucleophiles to construct a wide array of fused heterocyclic systems. For example, reaction with hydrazines can lead to the formation of pyrazole-fused quinolines.[8]

Illustrative Synthetic Pathway to a Pyrazolo[4,3-c]quinoline Analog:

G Start 1-Methyl-2-oxoindoline-4-carbaldehyde Condensation Condensation/Cyclization Start->Condensation Hydrazine Hydrazine Hydrate Hydrazine->Condensation Product Pyrazolo[4,3-c]quinolin-4-one derivative Condensation->Product

Figure 2: Synthesis of a pyrazolo[4,3-c]quinoline analog from 1-Methyl-2-oxoindoline-4-carbaldehyde.

Biological Activities and Therapeutic Potential: A Focus on Kinase Inhibition

The oxindole scaffold is a well-established pharmacophore in the development of kinase inhibitors for the treatment of cancer.[2][9][10] Kinases are a class of enzymes that play a critical role in cell signaling pathways, and their dysregulation is a hallmark of many cancers.[2]

Structure-Activity Relationship (SAR) Insights:

The biological activity of oxindole derivatives is highly dependent on the nature and position of substituents on the oxindole core.

PositionSubstituent TypeGeneral Impact on Kinase Inhibitory Activity
N1 Small alkyl groups (e.g., methyl)Often well-tolerated and can enhance cell permeability.
C3 Substituted methylene groupsCrucial for interacting with the ATP-binding pocket of kinases. The geometry and electronic properties of the substituent are key determinants of potency and selectivity.[10]
Aromatic Ring (Positions 4-7) Various substituentsCan modulate physicochemical properties (e.g., solubility, metabolic stability) and provide additional interactions with the target protein.

Table 1: General Structure-Activity Relationship (SAR) trends for oxindole-based kinase inhibitors.

The 4-carbaldehyde group of the core molecule provides a strategic point for introducing diversity that can be explored to optimize interactions with specific kinase targets. The synthesis of libraries of analogs derived from this aldehyde and their subsequent screening against a panel of kinases is a promising strategy for the discovery of novel and potent anticancer agents.[11]

Beyond cancer, oxindole derivatives have shown a broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties.[3] The analogs derived from 1-Methyl-2-oxoindoline-4-carbaldehyde could also be explored for these and other therapeutic applications.

Future Directions and Conclusion

1-Methyl-2-oxoindoline-4-carbaldehyde represents a valuable and versatile building block for medicinal chemistry and drug discovery. Its straightforward, albeit not widely published, synthesis and the reactivity of its aldehyde functionality open the door to the creation of large and diverse libraries of novel oxindole-based compounds. The proven track record of the oxindole scaffold, particularly in the development of kinase inhibitors, provides a strong rationale for the exploration of these new chemical entities.

Future research in this area should focus on:

  • Optimization of the synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde to ensure high yields and purity for its use as a reliable starting material.

  • Systematic exploration of the chemical space around the 4-position through the synthesis of diverse analog libraries.

  • Comprehensive biological evaluation of these analogs against a wide range of therapeutic targets, with an initial focus on protein kinases.

  • In-depth structure-activity relationship studies to guide the design of next-generation compounds with improved potency, selectivity, and pharmacokinetic properties.

By leveraging the chemical versatility of 1-Methyl-2-oxoindoline-4-carbaldehyde, the scientific community can continue to unlock the full therapeutic potential of the oxindole scaffold, paving the way for the development of new and effective treatments for a range of human diseases.

References

  • Some biological properties of new quinoline-4-carboxylic acid and quinoline-4-carboxamide derivatives. PubMed. [Link]

  • Some Biological Properties of New Quinoline-4-carboxylic Acid and Quinoline-4-carboxamide Derivatives. ResearchGate. [Link]

  • Structural insights of oxindole based kinase inhibitors as anticancer agents: Recent advances. PubMed. [Link]

  • Structural Insights of Oxindole based Kinase Inhibitors as Anticancer Agents: Recent Advances. ResearchGate. [Link]

  • Discovery and SAR of Oxindole-Pyridine-Based Protein Kinase B/Akt Inhibitors for Treating Cancers. PubMed. [Link]

  • Discovery of a new potent oxindole multi-kinase inhibitor among a series of designed 3-alkenyl-oxindoles with ancillary carbonic anhydrase inhibitory activity as antiproliferative agents. ResearchGate. [Link]

  • Vilsmeier–Haack reaction. Wikipedia. [Link]

  • Vilsmeier-Haack Reaction. YouTube. [Link]

  • Investigating the Spectrum of Biological Activity of Substituted Quinoline-2-Carboxamides and Their Isosteres. PubMed Central. [Link]

  • Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy. National Institutes of Health. [Link]

  • Synthesis and Bioactivity of Quinoline-3-carboxamide Derivatives. ResearchGate. [Link]

  • Synthesis and pharmacological evaluation of pyrazolo[4,3-c]cinnoline derivatives as potential anti-inflammatory and antibacterial agents. PubMed. [Link]

  • Reaction of 1-(Oxiran-2-ylmethyl)-1H-indole-3-carboxaldehyde with Amines. ResearchGate. [Link]

  • SYNTHESIS AND CHARACTERIZATION OF 3H-PYRAZOLO[4,3- F]QUINOLINE ANALOGS. Purdue University Graduate School. [Link]

  • 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. PubMed Central. [Link]

  • A Facile Synthesis of 4-, 6- and 7-Formyl-1H-indole-2-carboxylates: The CH2SO3H Functionality as a Masked Formyl Group. ResearchGate. [Link]

  • Gold-Catalyzed “Back-to-Front” Synthesis of 4-Silyloxyindoles. PubMed Central. [Link]

  • Oxindole synthesis. Organic Chemistry Portal. [Link]

  • Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ResearchGate. [Link]

  • Reactions of Amines. chem.ucla.edu. [Link]

  • Process for the manufacture of an indolinone derivative.
  • Indolinone derivatives and process for their manufacture.
  • Process for the manufacture of an indolinone derivative.
  • 12.7: Reactions of Aldehydes and Ketones with Amines. Chemistry LibreTexts. [Link]

  • Synthesis of indoles. Organic Chemistry Portal. [Link]

  • 24.7 Reactions of Amines. OpenStax. [Link]

  • Synthesis of 2-indolinone derivatives.
  • 2.7 Addition of Amines and Amine Derivatives to Aldehydes and Ketones. KPU Pressbooks. [Link]

  • Synthetic Routes to Approved Drugs Containing a Spirocycle. Preprints.org. [Link]

  • Preparation method of N-methyl formyl aniline.

Sources

Protocols & Analytical Methods

Method

Application Notes & Protocols: Strategic Derivatization of 1-Methyl-2-oxoindoline-4-carbaldehyde for Drug Discovery

Preamble: The Strategic Value of the 1-Methyl-2-oxoindoline-4-carbaldehyde Scaffold The oxindole core is a privileged scaffold in medicinal chemistry, forming the structural foundation of numerous natural products and sy...

Author: BenchChem Technical Support Team. Date: January 2026

Preamble: The Strategic Value of the 1-Methyl-2-oxoindoline-4-carbaldehyde Scaffold

The oxindole core is a privileged scaffold in medicinal chemistry, forming the structural foundation of numerous natural products and synthetic compounds with significant biological activity.[1][2] The derivative, 1-Methyl-2-oxoindoline-4-carbaldehyde , represents a particularly valuable starting material for chemical library synthesis. Its strategic importance lies in the combination of the rigid, biologically relevant oxindole nucleus with a highly versatile aldehyde functional group at the C4 position. This aldehyde serves as a synthetic linchpin, enabling a diverse array of chemical transformations to explore the chemical space around the core structure.

This guide provides an in-depth exploration of key synthetic pathways originating from this aldehyde, focusing on field-proven protocols for Knoevenagel condensation, reductive amination, and multi-component reactions to generate novel derivatives for screening and drug development programs. The methodologies are presented not merely as steps, but with a focus on the underlying chemical principles and strategic considerations that inform experimental design.

Synthetic Pathway I: Knoevenagel Condensation for C-C Bond Formation

The Knoevenagel condensation is a cornerstone of organic synthesis, ideal for converting aldehydes into α,β-unsaturated systems through the formation of a new carbon-carbon bond.[3] This transformation is particularly valuable for the derivatization of 1-Methyl-2-oxoindoline-4-carbaldehyde as it introduces a conjugated system that can act as a Michael acceptor, a critical feature for designing targeted covalent inhibitors or compounds with altered electronic properties.

Causality and Experimental Rationale

The reaction proceeds via the deprotonation of an active methylene compound (e.g., malononitrile, ethyl cyanoacetate) by a weak base (e.g., piperidine) to form a nucleophilic carbanion. This carbanion then attacks the electrophilic carbonyl carbon of the aldehyde. Subsequent dehydration, often facilitated by heat, yields the thermodynamically stable conjugated alkene. The choice of the active methylene compound directly dictates the functionality of the resulting product, allowing for the systematic introduction of nitrile, ester, or other electron-withdrawing groups.

Workflow for Knoevenagel Condensation

G cluster_0 Preparation cluster_1 Reaction cluster_2 Work-up & Purification A 1-Methyl-2-oxoindoline- 4-carbaldehyde D Combine Reagents in Round-Bottom Flask A->D B Active Methylene Cmpd. (e.g., Malononitrile) B->D C Solvent (Ethanol) & Catalyst (Piperidine) C->D E Heat to Reflux (e.g., 80°C) D->E Stir F Monitor by TLC E->F 2-4 hours G Cool to RT, Precipitate Forms F->G Reaction Complete H Vacuum Filtration G->H I Wash with Cold Ethanol H->I J Dry Under Vacuum I->J K Characterize Product (NMR, MS, IR) J->K G cluster_0 Preparation cluster_1 Imine Formation cluster_2 Reduction cluster_3 Work-up & Purification A 1-Methyl-2-oxoindoline- 4-carbaldehyde D Combine Aldehyde & Amine A->D B Primary or Secondary Amine (e.g., Benzylamine) B->D C Solvent (e.g., Dichloromethane) C->D E Stir at RT (30-60 min) D->E F Add Reducing Agent (e.g., NaBH(OAc)₃) E->F In-situ formation G Stir at RT (4-12 hours) F->G H Monitor by TLC/LC-MS G->H I Quench with sat. NaHCO₃ H->I Reaction Complete J Extract with DCM I->J K Dry, Concentrate J->K L Purify via Column Chromatography K->L G A 1-Methyl-2-oxoindoline- 4-carbaldehyde B Knoevenagel Condensation (e.g., with N-methylmaleimide) A->B C Activated Alkene (Dipolarophile) B->C D [3+2] Cycloaddition C->D E Complex Spirooxindole Derivative D->E F Isatin + Sarcosine (Azomethine Ylide Precursors) F->D In-situ generation of 1,3-dipole

Sources

Application

Application Notes and Protocols for 1-Methyl-2-oxoindoline-4-carbaldehyde in Condensation Reactions

Introduction: The Synthetic Versatility of 1-Methyl-2-oxoindoline-4-carbaldehyde 1-Methyl-2-oxoindoline-4-carbaldehyde is a bespoke heterocyclic building block poised for significant applications in medicinal chemistry a...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Synthetic Versatility of 1-Methyl-2-oxoindoline-4-carbaldehyde

1-Methyl-2-oxoindoline-4-carbaldehyde is a bespoke heterocyclic building block poised for significant applications in medicinal chemistry and drug discovery. Its unique structure, featuring a reactive aldehyde group at the 4-position of a 1-methyl-2-oxindole core, presents a versatile platform for the synthesis of a diverse array of complex molecules. The oxoindoline scaffold is a privileged structure in numerous biologically active compounds, and the strategic placement of the aldehyde functionality opens avenues for constructing novel polycyclic systems through various condensation reactions.

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the application of 1-Methyl-2-oxoindoline-4-carbaldehyde in key condensation reactions, namely the Knoevenagel condensation and analogous cyclization reactions like the Pfitzinger and Friedländer syntheses. We will delve into the mechanistic underpinnings of these transformations, provide detailed, adaptable laboratory protocols, and discuss the significance of the resulting molecular architectures.

Core Condensation Strategies: Mechanistic Insights and Applications

The aldehyde group of 1-Methyl-2-oxoindoline-4-carbaldehyde is the focal point for its reactivity in condensation reactions. This electrophilic center readily reacts with nucleophiles, particularly carbanions generated from active methylene compounds or enolates derived from ketones.

Knoevenagel Condensation: A Gateway to α,β-Unsaturated Systems

The Knoevenagel condensation is a cornerstone of carbon-carbon bond formation, involving the reaction of an aldehyde or ketone with an active methylene compound in the presence of a basic catalyst.[1][2] For 1-Methyl-2-oxoindoline-4-carbaldehyde, this reaction provides a direct route to α,β-unsaturated derivatives, which are valuable intermediates for further synthetic manipulations or as bioactive molecules in their own right.

Mechanism: The reaction is typically initiated by the deprotonation of the active methylene compound by a weak base, such as piperidine or an amine salt, to form a nucleophilic enolate. This enolate then attacks the carbonyl carbon of the aldehyde, leading to an aldol-type addition product. Subsequent dehydration, often spontaneous under the reaction conditions, yields the stable, conjugated α,β-unsaturated product.

Knoevenagel_Mechanism 1-Methyl-2-oxoindoline-4-carbaldehyde 1-Methyl-2-oxoindoline-4-carbaldehyde Aldol Adduct Aldol Adduct 1-Methyl-2-oxoindoline-4-carbaldehyde->Aldol Adduct + Enolate Active Methylene Compound (Z-CH2-Z') Active Methylene Compound (Z-CH2-Z') Enolate Enolate Active Methylene Compound (Z-CH2-Z')->Enolate + Base Base (e.g., Piperidine) Base (e.g., Piperidine) α,β-Unsaturated Product α,β-Unsaturated Product Aldol Adduct->α,β-Unsaturated Product - H2O Water Water Aldol Adduct->Water

Caption: Knoevenagel condensation workflow.

Typical Active Methylene Compounds:

CompoundFormulaNotes
MalononitrileCH₂(CN)₂Highly reactive, often leads to high yields.
Ethyl CyanoacetateNCCH₂CO₂EtProvides access to α-cyanoacrylates.
Diethyl MalonateCH₂(CO₂Et)₂A classic active methylene compound.
Barbituric AcidC₄H₄N₂O₃Used to synthesize barbiturate derivatives.
Pfitzinger and Friedländer Reactions: Synthesis of Quinoline Scaffolds

The inherent structure of 1-Methyl-2-oxoindoline-4-carbaldehyde, possessing a carbonyl group and a latent amino functionality upon ring-opening, makes it an ideal substrate for condensation reactions that lead to the formation of quinoline rings. The Pfitzinger and Friedländer reactions are powerful methods for constructing this important heterocyclic system.[3][4][5][6][7]

Pfitzinger Reaction Analogue: The classical Pfitzinger reaction involves the condensation of isatin with a carbonyl compound containing an α-methylene group under basic conditions to yield quinoline-4-carboxylic acids.[1][3][8][9][10] While 1-Methyl-2-oxoindoline-4-carbaldehyde is not an isatin, under strong basic conditions, the lactam ring can potentially be hydrolyzed, generating an amino acid intermediate that can then undergo a Pfitzinger-type cyclization with a suitable ketone.

Friedländer Annulation: The Friedländer synthesis is the reaction of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group.[5][6][7][11] 1-Methyl-2-oxoindoline-4-carbaldehyde can be envisioned as a precursor to a 2-aminoaryl aldehyde equivalent, which can then react with a ketone in the presence of an acid or base catalyst to form a substituted quinoline.

Quinoline_Synthesis cluster_Pfitzinger Pfitzinger-type Reaction cluster_Friedlander Friedländer Annulation 1-Methyl-2-oxoindoline-4-carbaldehyde_P 1-Methyl-2-oxoindoline-4-carbaldehyde Ring-Opened Intermediate Ring-Opened Intermediate 1-Methyl-2-oxoindoline-4-carbaldehyde_P->Ring-Opened Intermediate + Strong Base Base (e.g., KOH) Base (e.g., KOH) Quinoline-4-carboxylic acid derivative Substituted Quinoline Ring-Opened Intermediate->Quinoline-4-carboxylic acid derivative + Ketone Ketone (R-CO-CH2-R') Ketone (R-CO-CH2-R') Ketone (R-CO-CH2-R')->Quinoline-4-carboxylic acid derivative 1-Methyl-2-oxoindoline-4-carbaldehyde_F 1-Methyl-2-oxoindoline-4-carbaldehyde Substituted Quinoline Substituted Quinoline 1-Methyl-2-oxoindoline-4-carbaldehyde_F->Substituted Quinoline + Catalyst Catalyst (Acid or Base) Catalyst (Acid or Base) Active Methylene Ketone Active Methylene Ketone Active Methylene Ketone->Substituted Quinoline

Caption: Pathways to quinoline synthesis.

Experimental Protocols

The following protocols are generalized procedures based on established methodologies for condensation reactions of similar substrates. Researchers should optimize these conditions for their specific application.

Protocol 1: General Procedure for Knoevenagel Condensation

This protocol describes a general method for the Knoevenagel condensation of 1-Methyl-2-oxoindoline-4-carbaldehyde with an active methylene compound.

Materials:

  • 1-Methyl-2-oxoindoline-4-carbaldehyde

  • Active methylene compound (e.g., malononitrile, ethyl cyanoacetate) (1.0 - 1.2 equivalents)

  • Solvent (e.g., ethanol, isopropanol, or dimethylformamide)

  • Catalyst (e.g., piperidine, triethylamine, or ammonium acetate) (catalytic amount, ~0.1 equivalents)

  • Reaction vessel (round-bottom flask)

  • Stirring apparatus (magnetic stirrer)

  • Heating apparatus (if required)

  • Thin-layer chromatography (TLC) supplies for reaction monitoring

Procedure:

  • To a solution of 1-Methyl-2-oxoindoline-4-carbaldehyde (1.0 mmol) in the chosen solvent (5-10 mL) in a round-bottom flask, add the active methylene compound (1.0 - 1.2 mmol).

  • Add a catalytic amount of the base (e.g., piperidine, 2-3 drops).

  • Stir the reaction mixture at room temperature. The progress of the reaction should be monitored by TLC. In some cases, gentle heating (40-60 °C) may be required to drive the reaction to completion.

  • Upon completion of the reaction (disappearance of the starting aldehyde on TLC), cool the reaction mixture to room temperature.

  • If a precipitate has formed, collect the solid product by vacuum filtration. Wash the solid with cold solvent (e.g., ethanol) to remove any unreacted starting materials and catalyst.

  • If no precipitate forms, the solvent can be removed under reduced pressure. The resulting crude product can then be purified by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate) or by column chromatography on silica gel.

Expected Outcome: The expected product is the corresponding α,β-unsaturated derivative. Characterization should be performed using standard analytical techniques (¹H NMR, ¹³C NMR, MS, and IR spectroscopy).

Protocol 2: General Procedure for Quinoline Synthesis (Friedländer-type)

This protocol outlines a general procedure for the synthesis of quinoline derivatives from 1-Methyl-2-oxoindoline-4-carbaldehyde and a ketone with an α-methylene group.

Materials:

  • 1-Methyl-2-oxoindoline-4-carbaldehyde

  • Ketone (e.g., acetone, acetophenone, cyclohexanone) (1.5 - 2.0 equivalents)

  • Catalyst:

    • Basic conditions: Potassium hydroxide (KOH) or sodium hydroxide (NaOH) (2.0 - 3.0 equivalents) in ethanol/water.

    • Acidic conditions: p-Toluenesulfonic acid (p-TsOH) or hydrochloric acid (HCl) (catalytic to stoichiometric amounts) in a suitable solvent like toluene or ethanol.

  • Reaction vessel (round-bottom flask with reflux condenser)

  • Stirring and heating apparatus (magnetic stirrer with heating mantle)

  • TLC supplies for reaction monitoring

Procedure (Basic Conditions):

  • In a round-bottom flask, dissolve 1-Methyl-2-oxoindoline-4-carbaldehyde (1.0 mmol) and the ketone (1.5 - 2.0 mmol) in ethanol (10 mL).

  • Add a solution of KOH or NaOH (2.0 - 3.0 mmol) in water (2-3 mL).

  • Heat the reaction mixture to reflux and monitor the reaction progress by TLC. Reaction times can vary from a few hours to overnight.

  • After the reaction is complete, cool the mixture to room temperature and neutralize with an appropriate acid (e.g., acetic acid or dilute HCl).

  • The precipitated product can be collected by filtration, washed with water, and then a small amount of cold ethanol.

  • The crude product can be purified by recrystallization or column chromatography.

Procedure (Acidic Conditions):

  • In a round-bottom flask equipped with a reflux condenser, dissolve 1-Methyl-2-oxoindoline-4-carbaldehyde (1.0 mmol) and the ketone (1.5 - 2.0 mmol) in a suitable solvent such as toluene or ethanol (10 mL).

  • Add the acid catalyst (e.g., p-TsOH, 0.1 - 1.0 mmol).

  • Heat the mixture to reflux, monitoring by TLC.

  • Upon completion, cool the reaction mixture and, if necessary, neutralize with a mild base (e.g., saturated sodium bicarbonate solution).

  • Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Data Presentation and Expected Results

The following table provides hypothetical examples of expected products from the condensation reactions of 1-Methyl-2-oxoindoline-4-carbaldehyde based on the reactivity of similar compounds.

Reaction TypeReactantCatalystExpected Product StructurePotential Application
KnoevenagelMalononitrilePiperidinePrecursor for heterocyclic synthesis, potential biological activity
FriedländerAcetophenoneKOHCore structure in medicinal chemistry
FriedländerCyclohexanonep-TsOHBuilding block for complex alkaloids

Conclusion and Future Outlook

1-Methyl-2-oxoindoline-4-carbaldehyde is a highly promising building block for the synthesis of diverse and complex molecular architectures. The condensation reactions outlined in these application notes provide reliable and adaptable methods for leveraging the reactivity of this compound. The resulting α,β-unsaturated systems and quinoline derivatives are of significant interest to the drug discovery community. Further exploration of the reaction scope, including the use of a wider range of active methylene compounds and ketones, as well as the investigation of the biological activities of the synthesized compounds, will undoubtedly unlock the full potential of this versatile synthetic intermediate.

References

  • Green Synthesis of Quinoline and Its Derivatives - International Journal of Pharmaceutical Sciences. (n.d.). Retrieved January 19, 2026, from [Link]

  • Pfitzinger reaction - Wikipedia. (n.d.). Retrieved January 19, 2026, from [Link]

  • Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PubMed Central. (2020). Retrieved January 19, 2026, from [Link]

  • Facile Synthesis of N-vinylindoles via Knoevenagel Condensation: Molecular Features and Biological Activities - PubMed Central. (2025). Retrieved January 19, 2026, from [Link]

  • Strychnine - Wikipedia. (n.d.). Retrieved January 19, 2026, from [Link]

  • Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. (2021). Retrieved January 19, 2026, from [Link]

  • Pfitzinger Quinoline Synthesis. (n.d.). Retrieved January 19, 2026, from [Link]

  • Simple and practical procedure for Knoevenagel condensation under solvent-free conditions - ResearchGate. (n.d.). Retrieved January 19, 2026, from [Link]

  • Friedländer synthesis - Wikipedia. (n.d.). Retrieved January 19, 2026, from [Link]

  • Friedlaender Synthesis - Organic Chemistry Portal. (n.d.). Retrieved January 19, 2026, from [Link]

  • Application of pfitzinger reaction in - JOCPR. (n.d.). Retrieved January 19, 2026, from [Link]

  • (PDF) Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review - ResearchGate. (2014). Retrieved January 19, 2026, from [Link]

  • Different catalytic approaches of Friedländer synthesis of quinolines - PubMed Central - NIH. (n.d.). Retrieved January 19, 2026, from [Link]

Sources

Method

Application Notes and Protocols: 1-Methyl-2-oxoindoline-4-carbaldehyde as a Versatile Building Block in Organic Synthesis

Introduction: The Privileged Scaffold of 1-Methyl-2-oxoindoline and the Synthetic Utility of the 4-Formyl Group The oxindole core is a privileged heterocyclic motif found in a wide array of natural products and pharmacol...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Privileged Scaffold of 1-Methyl-2-oxoindoline and the Synthetic Utility of the 4-Formyl Group

The oxindole core is a privileged heterocyclic motif found in a wide array of natural products and pharmacologically active compounds.[1][2][3] Its unique structural features and diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties, have established it as a cornerstone in medicinal chemistry and drug discovery.[2][3] The introduction of a methyl group at the N-1 position enhances lipophilicity and can modulate biological activity, while the presence of a formyl group at the C-4 position of the 1-methyl-2-oxoindoline scaffold unlocks a plethora of synthetic transformations. This aldehyde functionality serves as a versatile handle for the construction of complex molecular architectures through a variety of carbon-carbon and carbon-heteroatom bond-forming reactions.

This comprehensive guide provides detailed application notes and protocols for utilizing "1-Methyl-2-oxoindoline-4-carbaldehyde" as a strategic building block in organic synthesis. We will first detail a robust protocol for the synthesis of this key intermediate via the Vilsmeier-Haack reaction. Subsequently, we will explore its application in several powerful synthetic methodologies, including Knoevenagel condensation, Wittig olefination, reductive amination, and multicomponent reactions, providing researchers with the practical knowledge to leverage this valuable synthon in their synthetic endeavors.

Part 1: Synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde

The most direct and efficient method for the introduction of a formyl group onto the electron-rich aromatic ring of 1-methyl-2-oxoindoline is the Vilsmeier-Haack reaction.[3][4][5] This reaction employs a Vilsmeier reagent, typically generated in situ from phosphorus oxychloride (POCl₃) and a formamide derivative like N,N-dimethylformamide (DMF), to effect an electrophilic aromatic substitution.

Protocol 1: Vilsmeier-Haack Formylation of 1-Methyl-2-oxoindoline

This protocol outlines the synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde from the readily available 1-methyl-2-oxoindoline.

Reaction Scheme:

A schematic of the Vilsmeier-Haack formylation.

Materials:

  • 1-Methyl-2-oxoindoline

  • Phosphorus oxychloride (POCl₃)

  • N,N-Dimethylformamide (DMF), anhydrous

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Ethyl acetate (EtOAc)

  • Hexanes

  • Round-bottom flask

  • Magnetic stirrer

  • Ice bath

  • Reflux condenser

  • Separatory funnel

  • Rotary evaporator

Procedure:

  • Vilsmeier Reagent Formation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous DMF (5 equivalents). Cool the flask to 0 °C in an ice bath. Slowly add phosphorus oxychloride (1.5 equivalents) dropwise with vigorous stirring. Allow the mixture to stir at 0 °C for 30 minutes, during which the Vilsmeier reagent will form.

  • Addition of Substrate: Dissolve 1-methyl-2-oxoindoline (1 equivalent) in anhydrous DCM. Add this solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to reflux (approximately 40-45 °C) and monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

  • Work-up: Cool the reaction mixture to 0 °C in an ice bath. Slowly and carefully quench the reaction by the dropwise addition of a saturated aqueous sodium bicarbonate solution until the effervescence ceases.

  • Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Washing: Combine the organic layers and wash with water (2 x 50 mL) and then with brine (1 x 50 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The crude product can be purified by column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford 1-Methyl-2-oxoindoline-4-carbaldehyde as a solid.

Expected Yield: 70-85%

Characterization Data (Exemplary):

Technique Expected Data
¹H NMR Signals corresponding to the aldehydic proton (~10 ppm), aromatic protons, N-methyl protons (~3.2 ppm), and methylene protons of the oxindole ring.
¹³C NMR Signals for the aldehyde carbonyl (~190 ppm), amide carbonyl (~175 ppm), and aromatic and aliphatic carbons.
Mass Spec [M+H]⁺ corresponding to the molecular weight of the product (C₁₀H₉NO₂ = 175.18 g/mol ).
Melting Point A sharp melting point is indicative of a pure compound.

Part 2: Applications in Organic Synthesis

The aldehyde functionality of 1-Methyl-2-oxoindoline-4-carbaldehyde is a gateway to a multitude of synthetic transformations. Below are detailed protocols for some of the most impactful applications.

Application 1: Knoevenagel Condensation for the Synthesis of α,β-Unsaturated Oxindoles

The Knoevenagel condensation is a powerful C-C bond-forming reaction between an aldehyde or ketone and an active methylene compound, catalyzed by a weak base.[6][7] This reaction is instrumental in synthesizing α,β-unsaturated systems, which are themselves valuable intermediates.

Workflow Diagram:

Knoevenagel_Condensation start 1-Methyl-2-oxoindoline-4-carbaldehyde reagent Active Methylene Compound (e.g., Malononitrile, Ethyl Cyanoacetate) Base (e.g., Piperidine, Et₃N) start->reagent product α,β-Unsaturated Oxindole Derivative reagent->product

Knoevenagel Condensation Workflow.

Protocol 2: Knoevenagel Condensation with Malononitrile

This protocol describes the reaction of 1-Methyl-2-oxoindoline-4-carbaldehyde with malononitrile to yield (E)-2-(1-methyl-2-oxoindolin-4-ylidene)malononitrile.

Reaction Scheme:

Knoevenagel with Malononitrile sub 1-Methyl-2-oxoindoline- 4-carbaldehyde reagent Malononitrile, Piperidine, EtOH, Reflux sub->reagent prod (E)-2-(1-methyl-2-oxoindolin- 4-ylidene)malononitrile reagent->prod

Synthesis of an α,β-unsaturated oxindole.

Materials:

  • 1-Methyl-2-oxoindoline-4-carbaldehyde

  • Malononitrile

  • Piperidine

  • Ethanol (EtOH)

  • Round-bottom flask

  • Magnetic stirrer

  • Reflux condenser

Procedure:

  • Reaction Setup: In a round-bottom flask, dissolve 1-Methyl-2-oxoindoline-4-carbaldehyde (1 equivalent) and malononitrile (1.1 equivalents) in ethanol.

  • Catalyst Addition: Add a catalytic amount of piperidine (0.1 equivalents) to the reaction mixture.

  • Reaction: Heat the mixture to reflux and stir for 2-3 hours. Monitor the reaction progress by TLC.

  • Isolation: Upon completion, cool the reaction mixture to room temperature. The product often precipitates out of the solution. If not, the volume of the solvent can be reduced under vacuum.

  • Purification: Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum to obtain the pure product.

Expected Yield: >90%

Application 2: Wittig Reaction for Alkene Synthesis

The Wittig reaction is a cornerstone of organic synthesis, enabling the conversion of aldehydes and ketones into alkenes with high regio- and stereocontrol.[8][9][10]

Protocol 3: Wittig Olefination with a Stabilized Ylide

This protocol exemplifies the reaction of 1-Methyl-2-oxoindoline-4-carbaldehyde with a stabilized phosphorane to generate an (E)-alkene.

Reaction Scheme:

Wittig Reaction sub 1-Methyl-2-oxoindoline- 4-carbaldehyde reagent Phosphonium Ylide (e.g., Ph₃P=CHCO₂Et) Solvent (e.g., THF) sub->reagent prod (E)-Alkene Derivative reagent->prod

Wittig olefination of the 4-formyl oxindole.

Materials:

  • 1-Methyl-2-oxoindoline-4-carbaldehyde

  • (Ethoxycarbonylmethylene)triphenylphosphorane (a stabilized ylide)

  • Tetrahydrofuran (THF), anhydrous

  • Round-bottom flask

  • Magnetic stirrer

Procedure:

  • Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve 1-Methyl-2-oxoindoline-4-carbaldehyde (1 equivalent) and (ethoxycarbonylmethylene)triphenylphosphorane (1.1 equivalents) in anhydrous THF.

  • Reaction: Stir the reaction mixture at room temperature. The reaction is typically complete within 12-24 hours. Monitor by TLC.

  • Work-up and Purification: Concentrate the reaction mixture under reduced pressure. The crude product can be purified by column chromatography on silica gel to separate the desired alkene from the triphenylphosphine oxide byproduct.

Expected Yield: 60-80%

Application 3: Reductive Amination for Amine Synthesis

Reductive amination is a highly efficient method for the synthesis of amines from carbonyl compounds.[6][11][12] It typically proceeds via the in situ formation of an imine or iminium ion, which is then reduced to the corresponding amine.

Workflow Diagram:

Reductive_Amination start 1-Methyl-2-oxoindoline-4-carbaldehyde amine Primary or Secondary Amine start->amine Condensation imine Imine/Iminium Ion Intermediate amine->imine reducing_agent Reducing Agent (e.g., NaBH(OAc)₃, NaBH₃CN) imine->reducing_agent product Substituted Amine reducing_agent->product Reduction

Reductive Amination Pathway.

Protocol 4: Reductive Amination with a Primary Amine

This protocol details the synthesis of a secondary amine using sodium triacetoxyborohydride (STAB) as the reducing agent.

Materials:

  • 1-Methyl-2-oxoindoline-4-carbaldehyde

  • A primary amine (e.g., benzylamine)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

  • Acetic acid (catalytic amount)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Round-bottom flask

  • Magnetic stirrer

Procedure:

  • Reaction Setup: In a round-bottom flask, dissolve 1-Methyl-2-oxoindoline-4-carbaldehyde (1 equivalent) and the primary amine (1.1 equivalents) in DCE or DCM.

  • Acid Catalyst: Add a catalytic amount of acetic acid (e.g., 1-2 drops).

  • Reducing Agent: Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the stirred solution at room temperature.

  • Reaction: Stir the reaction mixture at room temperature for 4-12 hours, monitoring by TLC.

  • Work-up: Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

  • Extraction and Purification: Extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. The crude product can be purified by column chromatography.

Expected Yield: 75-95%

Application 4: Multicomponent Reactions (MCRs) for Diversity-Oriented Synthesis

Multicomponent reactions, where three or more reactants combine in a single pot to form a complex product, are highly valued for their efficiency and atom economy.[13] Aldehydes are common components in many MCRs, and 1-Methyl-2-oxoindoline-4-carbaldehyde can be employed to generate libraries of complex, oxindole-containing molecules.

A prominent example is the Biginelli reaction or a similar three-component condensation to form dihydropyrimidinones or related heterocycles.[1]

Protocol 5: Three-Component Synthesis of a Dihydropyrimidinone Derivative

This protocol outlines a Biginelli-type reaction involving 1-Methyl-2-oxoindoline-4-carbaldehyde, a β-ketoester, and urea.

Reaction Scheme:

Biginelli Reaction sub1 1-Methyl-2-oxoindoline- 4-carbaldehyde reagent Acid Catalyst (e.g., p-TsOH, HCl) Solvent (e.g., EtOH), Reflux sub1->reagent sub2 β-Ketoester (e.g., Ethyl Acetoacetate) sub2->reagent sub3 Urea sub3->reagent prod Dihydropyrimidinone-fused Oxindole reagent->prod

A three-component reaction to form a complex heterocycle.

Materials:

  • 1-Methyl-2-oxoindoline-4-carbaldehyde

  • Ethyl acetoacetate

  • Urea

  • p-Toluenesulfonic acid (p-TsOH) or a few drops of concentrated HCl

  • Ethanol (EtOH)

  • Round-bottom flask

  • Magnetic stirrer

  • Reflux condenser

Procedure:

  • Reaction Setup: In a round-bottom flask, combine 1-Methyl-2-oxoindoline-4-carbaldehyde (1 equivalent), ethyl acetoacetate (1 equivalent), and urea (1.5 equivalents) in ethanol.

  • Catalyst Addition: Add a catalytic amount of p-TsOH (0.1 equivalents).

  • Reaction: Heat the mixture to reflux and stir for 12-24 hours.

  • Isolation: Cool the reaction mixture to room temperature. The product often precipitates and can be collected by filtration.

  • Purification: Wash the solid with cold ethanol and dry to obtain the pure dihydropyrimidinone derivative.

Expected Yield: 60-80%

Conclusion

1-Methyl-2-oxoindoline-4-carbaldehyde is a highly valuable and versatile building block in organic synthesis. Its straightforward preparation via the Vilsmeier-Haack reaction and the reactivity of its aldehyde group open up numerous avenues for the synthesis of complex and biologically relevant molecules. The protocols detailed in this guide for Knoevenagel condensation, Wittig olefination, reductive amination, and multicomponent reactions provide a solid foundation for researchers to explore the vast synthetic potential of this important intermediate. The adaptability of these reactions allows for the introduction of a wide range of functional groups and the construction of diverse molecular scaffolds, making 1-Methyl-2-oxoindoline-4-carbaldehyde an indispensable tool for medicinal chemists and synthetic organic chemists alike.

References

  • Jagwani, S., & Joshi, P. (2014). Green Synthesis of Pyrimidine Derivative. International Journal of Pharmaceutical Sciences and Research, 5(12), 5548-5555.
  • Synthesis of 2‐Halo‐3‐Formylindoles via Vilsmeier–Haack Haloformylation Reaction of Oxindole. (2025).
  • Oxindole and its derivatives: A review on recent progress in biological activities. (2021). Biomedicine & Pharmacotherapy, 141, 111842.
  • REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. World Journal of Pharmacy and Pharmaceutical Sciences, 3(9), 324-345.
  • Vilsmeier-Haack Reaction. Organic Chemistry Portal.
  • Vilsmeier–Haack reaction. Wikipedia.
  • Reductive amin
  • Wittig Reaction - Common Conditions. Organic Chemistry Reactions.
  • Reductive Amination - Common Conditions. Organic Chemistry Reactions.
  • Knoevenagel condens
  • Knoevenagel Condens
  • The Knoevenagel Condens
  • Efficient one-pot reductive aminations of carbonyl compounds with Aquivion-Fe as a recyclable catalyst and sodium borohydride. A-R Unimi.
  • Molecular sieve mediated sequential Knoevenagel condensation/decarboxylative Michael addition reaction: efficient and mild conditions for the synthesis of 3,3-disubstituted oxindoles with an all carbon qu
  • Autocatalytic methylthiomethylation of carboxylic acid/phenol involving the formation of DMSO enolate: convenient synthesis of m. The Royal Society of Chemistry.
  • Knoevenagel condensation reactions catalysed by metal-organic frameworks. Dalton Transactions, 43(30), 11593-11601.
  • Synthesis of 2-indolinone derivatives.
  • Compounds 1–5 obtained by using method A. The reactions were conducted...
  • Wittig reaction. Wikipedia.
  • Multicomponent Reactions in Medicinal Chemistry.
  • Wittig Reaction. gChem Global.
  • Explore our new range of products for Reductive Amin
  • Reductive Amination, and How It Works. Master Organic Chemistry.
  • Wittig Reaction - Examples and Mechanism. Master Organic Chemistry.
  • 1-methylindole. Organic Syntheses Procedure.
  • Methyl isocyanide as a convertible functional group for the synthesis of spirocyclic oxindole γ-lactams via post-Ugi-4CR/transamidation/cyclization in a one-pot, three-step sequence. Beilstein Journal of Organic Chemistry, 14, 934-941.
  • Wittig Reaction. Organic Chemistry Portal.
  • Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. PMC - PubMed Central.
  • Synthesis and solid-state characterisation of 4-substituted methylidene oxindoles. PMC.
  • Multicomponent Reactions. Organic Chemistry Portal.
  • Reactions of N-methyl-2-phenylindole with malondialdehyde and 4-hydroxyalkenals.
  • 1H-Imidazole-2-carboxaldehyde. Organic Syntheses Procedure.
  • Indoles from 2-Methylnitrobenzenes by Condensation with Formamide Acetals Followed by Reduction: 4-Benzyloxyindole.
  • Acylation of indoles by Duff reaction and Vilsmeier-Haack formylation and conformation of N-formylindoles. The Journal of Organic Chemistry.
  • Reactions of 1-methyl-2-phenylindole with malondialdehyde and 4-hydroxyalkenals.

Sources

Application

The Versatile Intermediate: 1-Methyl-2-oxoindoline-4-carbaldehyde in the Synthesis of Novel Heterocyclic Compounds

Introduction In the landscape of modern medicinal chemistry and drug development, the oxindole scaffold holds a privileged position. Its presence in a multitude of natural products and synthetic compounds with diverse bi...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

In the landscape of modern medicinal chemistry and drug development, the oxindole scaffold holds a privileged position. Its presence in a multitude of natural products and synthetic compounds with diverse biological activities has rendered it a cornerstone for the design of novel therapeutics. Within this esteemed class of molecules, 1-Methyl-2-oxoindoline-4-carbaldehyde emerges as a particularly valuable and versatile intermediate. The strategic placement of a reactive aldehyde group on the electron-rich aromatic ring of the N-methylated oxindole core provides a synthetic handle for a wide array of chemical transformations, enabling the construction of complex, fused, and spiro-heterocyclic systems.

This comprehensive technical guide provides researchers, scientists, and drug development professionals with in-depth application notes and detailed protocols for leveraging 1-Methyl-2-oxoindoline-4-carbaldehyde as a key building block in the synthesis of diverse heterocyclic frameworks. The protocols described herein are designed to be self-validating, with explanations of the underlying chemical principles to empower researchers in their synthetic endeavors.

Synthesis of the Core Intermediate: 1-Methyl-2-oxoindoline-4-carbaldehyde

The journey into the diverse world of heterocyclic compounds derived from our target molecule begins with its efficient synthesis. A common and effective method for the formylation of electron-rich aromatic rings is the Vilsmeier-Haack reaction .[1][2][3] This reaction utilizes a Vilsmeier reagent, typically generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and a halogenating agent such as phosphorus oxychloride (POCl₃), to introduce a formyl group onto the aromatic substrate. In the case of 1-methyl-2-oxindoline, the formylation is directed to the electron-rich 4-position.

Protocol 1: Synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde via Vilsmeier-Haack Reaction

Materials:

  • 1-Methyl-2-oxindoline

  • N,N-Dimethylformamide (DMF)

  • Phosphorus oxychloride (POCl₃)

  • Dichloromethane (DCM)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

  • Hexane

  • Ethyl acetate

Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 1-methyl-2-oxindoline (1 equivalent) in anhydrous DMF (5-10 volumes).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add phosphorus oxychloride (1.1 equivalents) dropwise via the dropping funnel, maintaining the internal temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60-70 °C for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

  • Cool the reaction mixture to room temperature and carefully pour it into a beaker containing crushed ice.

  • Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

  • Extract the aqueous layer with dichloromethane (3 x 20 mL).

  • Combine the organic layers, wash with brine (2 x 15 mL), and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by silica gel column chromatography using a hexane-ethyl acetate gradient to afford 1-Methyl-2-oxoindoline-4-carbaldehyde as a solid.

Expected Yield: 70-85%

Characterization: The structure of the product should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Application in the Synthesis of Fused Heterocyclic Systems

The aldehyde functionality of 1-Methyl-2-oxoindoline-4-carbaldehyde serves as an excellent electrophilic partner in a variety of condensation and cyclization reactions to construct fused heterocyclic rings. These fused systems are of significant interest due to their rigid structures and potential for enhanced biological activity.

Synthesis of Pyrazole-Fused Oxindoles

Pyrazoles are a class of five-membered heterocyclic compounds known for a wide range of pharmacological activities, including anti-inflammatory, analgesic, and antimicrobial properties.[4][5][6] The reaction of a 1,3-dicarbonyl compound or its equivalent with a hydrazine is a classic method for pyrazole synthesis. By first performing a Knoevenagel condensation of 1-Methyl-2-oxoindoline-4-carbaldehyde with an active methylene compound, a 1,3-dicarbonyl precursor can be generated, which can then be cyclized with hydrazine to yield a pyrazole-fused oxindole.

G A 1-Methyl-2-oxoindoline-4-carbaldehyde C Knoevenagel Condensation (Base catalyst, e.g., Piperidine) A->C B Active Methylene Compound (e.g., Diethyl malonate) B->C D α,β-Unsaturated Intermediate C->D Formation of C=C bond F Cyclocondensation D->F E Hydrazine Hydrate E->F G Pyrazole-Fused Oxindole F->G Ring Closure

Caption: Synthesis of Pyrazole-Fused Oxindoles.

Protocol 2: Two-Step Synthesis of Pyrazolo[4,3-d]oxindoles

Step A: Knoevenagel Condensation

Materials:

  • 1-Methyl-2-oxoindoline-4-carbaldehyde

  • Diethyl malonate

  • Piperidine

  • Ethanol

Procedure:

  • To a solution of 1-Methyl-2-oxoindoline-4-carbaldehyde (1 equivalent) and diethyl malonate (1.2 equivalents) in ethanol (10 volumes), add a catalytic amount of piperidine (0.1 equivalents).

  • Reflux the reaction mixture for 4-6 hours, monitoring the progress by TLC.

  • Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of the solution.

  • Collect the solid by filtration, wash with cold ethanol, and dry under vacuum to obtain the α,β-unsaturated intermediate. If no precipitate forms, concentrate the solvent and purify by column chromatography.

Step B: Cyclocondensation with Hydrazine

Materials:

  • α,β-Unsaturated intermediate from Step A

  • Hydrazine hydrate

  • Ethanol or Acetic Acid

Procedure:

  • Dissolve the intermediate from Step A (1 equivalent) in ethanol or acetic acid (10 volumes).

  • Add hydrazine hydrate (1.5 equivalents) and reflux the mixture for 6-8 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction mixture. The product may precipitate.

  • Collect the solid by filtration, wash with a small amount of cold ethanol, and dry to yield the pyrazole-fused oxindole. If necessary, concentrate the solvent and purify by recrystallization or column chromatography.

Synthesis of Pyrimidine-Fused Oxindoles

Pyrimidine derivatives are of immense importance in medicinal chemistry, forming the core structure of many therapeutic agents.[7][8][9] A common synthetic route to pyrimidines involves the condensation of a 1,3-dicarbonyl compound or an α,β-unsaturated carbonyl compound with urea, thiourea, or guanidine.

Protocol 3: Synthesis of Pyrimido[5,4-d]oxindoles

Materials:

  • α,β-Unsaturated ester intermediate (from Protocol 2, Step A)

  • Urea (or Thiourea)

  • Sodium ethoxide

  • Ethanol

Procedure:

  • Prepare a solution of sodium ethoxide in ethanol by carefully dissolving sodium metal (1.2 equivalents) in anhydrous ethanol.

  • To this solution, add urea (or thiourea) (1.5 equivalents) and stir until dissolved.

  • Add the α,β-unsaturated ester intermediate (1 equivalent) to the reaction mixture.

  • Reflux the mixture for 8-12 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction to room temperature and neutralize with a dilute acid (e.g., acetic acid).

  • The product may precipitate upon neutralization. Collect the solid by filtration, wash with water and then cold ethanol, and dry.

  • If no precipitate forms, concentrate the solvent and purify the residue by column chromatography.

Application in Multicomponent Reactions (MCRs)

Multicomponent reactions, where three or more reactants combine in a one-pot synthesis to form a single product, are highly efficient and atom-economical processes for generating molecular diversity.[10][11][12][13] 1-Methyl-2-oxoindoline-4-carbaldehyde is an excellent substrate for several named MCRs.

Hantzsch Dihydropyridine Synthesis

The Hantzsch synthesis is a classic MCR that produces 1,4-dihydropyridines, a scaffold found in several cardiovascular drugs.[1][3][14][15][16] This reaction involves the condensation of an aldehyde, two equivalents of a β-ketoester, and a nitrogen source like ammonia.

G A 1-Methyl-2-oxoindoline-4-carbaldehyde D One-Pot Reaction (Catalyst, e.g., Acetic acid) A->D B 2 eq. β-Ketoester (e.g., Ethyl acetoacetate) B->D C Nitrogen Source (e.g., Ammonium acetate) C->D E 1,4-Dihydropyridine Derivative D->E Cyclocondensation

Caption: Hantzsch 1,4-Dihydropyridine Synthesis.

Protocol 4: Synthesis of 1,4-Dihydropyridine Derivatives

Materials:

  • 1-Methyl-2-oxoindoline-4-carbaldehyde

  • Ethyl acetoacetate

  • Ammonium acetate

  • Ethanol

  • Acetic acid (catalytic)

Procedure:

  • In a round-bottom flask, combine 1-Methyl-2-oxoindoline-4-carbaldehyde (1 equivalent), ethyl acetoacetate (2 equivalents), and ammonium acetate (1.2 equivalents) in ethanol (10-15 volumes).

  • Add a few drops of glacial acetic acid as a catalyst.

  • Reflux the reaction mixture for 6-10 hours, monitoring by TLC.

  • Upon completion, cool the reaction to room temperature. The product may crystallize out.

  • Collect the solid by filtration and wash with cold ethanol.

  • If the product does not crystallize, concentrate the solvent under reduced pressure and purify the residue by column chromatography or recrystallization.

Data Summary Table

ProtocolHeterocyclic SystemKey ReagentsTypical Yield (%)
11-Methyl-2-oxoindoline-4-carbaldehyde1-Methyl-2-oxindoline, DMF, POCl₃70-85
2Pyrazolo[4,3-d]oxindoleDiethyl malonate, Hydrazine hydrate60-75 (over 2 steps)
3Pyrimido[5,4-d]oxindoleUrea/Thiourea, Sodium ethoxide55-70
41,4-DihydropyridineEthyl acetoacetate, Ammonium acetate65-80

Conclusion

1-Methyl-2-oxoindoline-4-carbaldehyde stands as a potent and adaptable building block for the synthesis of a diverse array of heterocyclic compounds. Its utility in both classical condensation reactions and modern multicomponent strategies allows for the construction of complex molecular architectures with high efficiency. The protocols outlined in this guide provide a solid foundation for researchers to explore the rich chemistry of this intermediate and to develop novel compounds with potential therapeutic applications. The continued exploration of the reactivity of this versatile scaffold is poised to yield exciting discoveries in the field of medicinal chemistry.

References

  • ResearchGate. Synthesis of Hantzsch 1,4‐dihydropyridines in the presence of Zn[(L)proline under MWI. Available from: [Link]

  • Knoevenagel Condensation. Available from: [Link]

  • Organic Chemistry Portal. Hantzsch Dihydropyridine (Pyridine) Synthesis. Available from: [Link]

  • NIH. Synthesis and Aromatization of Hantzsch 1,4-Dihydropyridines under Microwave Irradiation. An Overview. Available from: [Link]

  • YouTube. Knoevenagel condensation. Available from: [Link]

  • ResearchGate. 194 recent advances in the synthesis of new pyrazole derivatives. Available from: [Link]

  • SciSpace. Recent advances in Hantzsch 1,4-dihydropyridines. Available from: [Link]

  • SYNTHESIS OF PYRIMIDINE DERIVATIVES. Available from: [Link]

  • Multi-Component Reactions in Heterocyclic Chemistry. Available from: [Link]

  • Organic Chemistry Portal. Synthesis of pyrimidines. Available from: [Link]

  • NIH. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Available from: [Link]

  • Organic Chemistry Portal. Synthesis of pyrazoles. Available from: [Link]

  • Organic Reactions. The Knoevenagel Condensation. Available from: [Link]

  • NIH. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. Available from: [Link]

  • MDPI. Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Available from: [Link]

  • Organic Chemistry Portal. Synthesis of quinolines. Available from: [Link]

  • Multicomponent Reactions towards Heterocycles. Available from: [Link]

  • NIH. Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Available from: [Link]

  • NIH. Applications of Multicomponent Reactions to the Synthesis of Diverse Heterocyclic Scaffolds. Available from: [Link]

  • MDPI. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Available from: [Link]

  • NIH. Synthesis and Characterization of Quinoline-Carbaldehyde Derivatives as Novel Inhibitors for Leishmanial Methionine Aminopeptidase 1. Available from: [Link]

  • Wikipedia. Knoevenagel condensation. Available from: [Link]

  • The Importance and Applications of Knoevenagel Reaction (Brief Review). Available from: [Link]

  • MDPI. Synthesis and Molecular Docking Study of Novel Pyrimidine Derivatives against COVID-19. Available from: [Link]

  • ResearchGate. Synthesis of pyrimidine derivatives under solvent-free conditions. Available from: [Link]

  • Growing Science. Synthesis, reactions, and applications of pyrimidine derivatives. Available from: [Link]

  • Arkat USA. Indole based multicomponent reactions towards functionalized heterocycles. Available from: [Link]

  • ResearchGate. Multicomponent reactions. Available from: [Link]

  • Organic Chemistry Portal. Friedlaender Synthesis. Available from: [Link]

  • Catalytic asymmetric [4 + 1] cycloaddition to synthesize chiral pyrazoline-spirooxindoles. Available from: [Link]

  • Wikipedia. Friedländer synthesis. Available from: [Link]

  • ResearchGate. [4+2] Cycloaddition Reactions of Indole Derivatives. Available from: [Link]

  • Chemistry LibreTexts. 1.2: Cycloaddition Reactions. Available from: [Link]

  • (4+2) Cycloaddition Reactions of 9-Substituted Anthracene Compounds. Available from: [Link]

  • MDPI. Recent Developments on 1,3-Dipolar Cycloaddition Reactions by Catalysis in Green Solvents. Available from: [Link]4/12/12/1652)

Sources

Method

Application Note & Protocol: Vilsmeier-Haack Formylation of 1-Methyl-2-Oxoindoline

Abstract: This document provides a comprehensive, field-proven protocol for the C3-formylation of 1-methyl-2-oxoindoline to synthesize 1-methyl-2-oxoindoline-3-carbaldehyde. This key synthetic intermediate is a valuable...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: This document provides a comprehensive, field-proven protocol for the C3-formylation of 1-methyl-2-oxoindoline to synthesize 1-methyl-2-oxoindoline-3-carbaldehyde. This key synthetic intermediate is a valuable building block in the development of various therapeutic agents. The protocol is centered around the Vilsmeier-Haack reaction, a reliable and efficient method for formylating electron-rich heterocyclic systems. We delve into the underlying reaction mechanism, provide a detailed step-by-step experimental procedure, outline critical safety precautions, and offer troubleshooting guidance to ensure reproducible, high-yield synthesis.

Introduction and Significance

1-Methyl-2-oxoindoline, also known as N-methyloxindole, is a privileged scaffold in medicinal chemistry. The introduction of a formyl (-CHO) group at the C3 position yields 1-methyl-2-oxoindoline-3-carbaldehyde, a versatile intermediate. The aldehyde functionality serves as a synthetic handle for a multitude of subsequent transformations, including reductive aminations, Wittig reactions, and condensations, enabling the construction of complex molecular architectures. Derivatives of this scaffold are integral to compounds investigated for their potential as kinase inhibitors, anti-cancer agents, and other therapeutic applications.

The classical method for this transformation is the Vilsmeier-Haack reaction, which utilizes a phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF) system to generate an electrophilic iminium species, the Vilsmeier reagent.[1][2][3] This reagent efficiently attacks the electron-rich C3 position of the oxindole ring, leading to the desired aldehyde after aqueous workup.[4][5] This protocol provides a robust and scalable method tailored for researchers in synthetic chemistry and drug development.

Reaction Principle and Mechanism

The Vilsmeier-Haack reaction proceeds in two primary stages: the formation of the Vilsmeier reagent, followed by the electrophilic substitution of the aromatic substrate.

Stage 1: Formation of the Vilsmeier Reagent N,N-Dimethylformamide (DMF), a substituted amide, acts as a nucleophile, attacking the electrophilic phosphorus center of phosphorus oxychloride (POCl₃). This initial addition is followed by the elimination of a dichlorophosphate anion to form a highly electrophilic chloroiminium ion, known as the Vilsmeier reagent (or Vilsmeier-Haack reagent).[1][6][7]

Stage 2: Electrophilic Aromatic Substitution The 1-methyl-2-oxoindoline substrate is sufficiently electron-rich at the C3 position to act as a nucleophile. It attacks the carbon of the Vilsmeier reagent. The resulting intermediate then undergoes deprotonation to restore the aromaticity of the heterocyclic ring, forming a new iminium salt. During the aqueous workup, this iminium salt is readily hydrolyzed to yield the final product, 1-methyl-2-oxoindoline-3-carbaldehyde.[1][2]

G cluster_mechanism Vilsmeier-Haack Reaction Mechanism DMF DMF + POCl₃ VilsmeierReagent Vilsmeier Reagent (Chloroiminium ion) DMF->VilsmeierReagent Stage 1 Attack Nucleophilic Attack (C3 of Oxindole on Vilsmeier Reagent) VilsmeierReagent->Attack Substrate 1-Methyl-2-Oxoindoline Substrate->Attack Intermediate Iminium Salt Intermediate Attack->Intermediate Stage 2 Hydrolysis Aqueous Workup (Hydrolysis) Intermediate->Hydrolysis Product 1-Methyl-2-Oxoindoline-3-carbaldehyde Hydrolysis->Product

Caption: High-level overview of the Vilsmeier-Haack reaction mechanism.

Detailed Experimental Protocol

This protocol is designed for a laboratory scale synthesis and can be scaled accordingly with appropriate safety considerations.

Materials and Reagents
Reagent/MaterialGradeSupplier ExampleNotes
1-Methyl-2-oxoindoline≥98%Sigma-AldrichStarting material
N,N-Dimethylformamide (DMF)Anhydrous, ≥99.8%Sigma-AldrichReagent and solvent; must be dry
Phosphorus Oxychloride (POCl₃)Reagent grade, ≥99%Sigma-AldrichCorrosive and water-reactive; handle with care
Dichloromethane (DCM)ACS GradeFisher ScientificFor extraction
Saturated Sodium Bicarbonate (NaHCO₃)ACS GradeFisher ScientificFor aqueous workup
Deionized Water (H₂O)--For workup
Anhydrous Magnesium Sulfate (MgSO₄)ACS GradeVWRDrying agent
Ethyl AcetateACS GradeVWRFor recrystallization
HexanesACS GradeVWRFor recrystallization
Equipment
  • Three-neck round-bottom flask (250 mL) with magnetic stirrer

  • Thermometer and adapter

  • Dropping funnel (pressure-equalizing)

  • Reflux condenser with a drying tube (filled with CaCl₂)

  • Ice-water bath

  • Heating mantle with stirring control

  • Separatory funnel (500 mL)

  • Rotary evaporator

  • Büchner funnel and filter flask

  • Standard laboratory glassware

Critical Safety Precautions

Phosphorus Oxychloride (POCl₃):

  • Toxicity and Corrosivity: POCl₃ is highly toxic, corrosive, and a lachrymator. It can cause severe burns to the skin, eyes, and respiratory tract.[8][9][10] Inhalation can be fatal and may cause pulmonary edema.[9]

  • Reactivity: It reacts violently with water, releasing toxic hydrogen chloride gas and phosphoric acid.[8][10]

  • Handling: Always handle POCl₃ in a well-ventilated chemical fume hood. Wear appropriate personal protective equipment (PPE), including a lab coat, chemical splash goggles, a face shield, and heavy-duty chemical-resistant gloves (e.g., butyl rubber or Viton).[9][10][11] Keep away from water and incompatible materials.[8][10] An emergency shower and eyewash station must be immediately accessible.[9][10]

N,N-Dimethylformamide (DMF):

  • Toxicity: DMF is a hepatotoxin and a reproductive hazard. Avoid inhalation of vapors and skin contact.

  • Handling: Use in a chemical fume hood and wear standard PPE, including gloves and safety glasses.

Step-by-Step Procedure
  • Reaction Setup: Assemble a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a pressure-equalizing dropping funnel. Attach a reflux condenser to the central neck and fit a drying tube to the top of the condenser. Ensure all glassware is flame-dried or oven-dried before use to eliminate moisture.

  • Vilsmeier Reagent Formation: In the fume hood, charge the flask with anhydrous DMF (50 mL, ~5 eq). Begin stirring and cool the flask to 0-5 °C using an ice-water bath.

  • Slow Addition of POCl₃: Add phosphorus oxychloride (12.0 mL, ~1.2 eq) to the dropping funnel. Add the POCl₃ dropwise to the cold, stirring DMF over 30-45 minutes. Causality: This addition is exothermic. A slow, controlled addition at low temperature is crucial to prevent a runaway reaction and to ensure the stable formation of the Vilsmeier reagent. Maintain the internal temperature below 10 °C throughout the addition.

  • Reagent Maturation: After the addition is complete, allow the mixture to stir at 0-5 °C for an additional 30 minutes. A pale yellow to orange solid (the Vilsmeier reagent) may precipitate.

  • Substrate Addition: Dissolve 1-methyl-2-oxoindoline (20.0 g, 1.0 eq) in anhydrous DMF (30 mL). Add this solution to the reaction mixture dropwise via the dropping funnel over 20 minutes, keeping the temperature below 10 °C.

  • Reaction Progression: Once the substrate addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Then, heat the mixture to 60-70 °C using a heating mantle and let it stir for 2-4 hours. Monitor the reaction progress by TLC (e.g., 3:1 Hexanes:Ethyl Acetate).

  • Quenching and Hydrolysis: After the reaction is complete, carefully cool the mixture back down to 0-5 °C in an ice bath. CRITICAL STEP: Slowly and cautiously pour the reaction mixture onto crushed ice (~300 g) in a large beaker with vigorous stirring. Causality: This step quenches any unreacted POCl₃ and hydrolyzes the iminium intermediate to the aldehyde. This process is highly exothermic and releases HCl gas; performing it slowly and with efficient cooling is essential for safety.

  • Neutralization and Product Precipitation: While stirring the iced mixture, slowly add a saturated solution of sodium bicarbonate (NaHCO₃) until the pH of the solution is neutral to slightly basic (pH 7-8). A solid precipitate (the product) should form.

  • Isolation: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the filter cake thoroughly with cold deionized water (3 x 50 mL) to remove inorganic salts.

  • Drying and Purification: Air-dry the crude product on the filter funnel. For final purification, the product can be recrystallized from an ethyl acetate/hexanes solvent system to yield a pale yellow or off-white solid.

Workflow and Data Summary

Experimental Workflow Diagram

G Setup 1. Assemble Dry Glassware (3-Neck Flask, Condenser, Dropping Funnel) Reagent 2. Form Vilsmeier Reagent (Add POCl₃ to cold DMF) Setup->Reagent Substrate 3. Add Substrate (1-Methyl-2-Oxoindoline in DMF) Reagent->Substrate React 4. Heat Reaction (60-70 °C, 2-4h) Substrate->React Quench 5. Quench & Hydrolyze (Pour onto crushed ice) React->Quench Neutralize 6. Neutralize & Precipitate (Add NaHCO₃ solution) Quench->Neutralize Isolate 7. Isolate Product (Vacuum Filtration) Neutralize->Isolate Purify 8. Purify & Dry (Recrystallization) Isolate->Purify Analyze 9. Characterize Product (NMR, MS, MP) Purify->Analyze

Caption: Step-by-step experimental workflow for the synthesis.

Quantitative Data Summary
ParameterValueMoles (approx.)Molar Ratio
1-Methyl-2-oxoindoline20.0 g0.136 mol1.0
Phosphorus Oxychloride (POCl₃)12.0 mL (19.8 g)0.163 mol1.2
N,N-Dimethylformamide (DMF)80 mL (total)1.03 mol7.6
Product (Expected)
Name1-Methyl-2-oxoindoline-3-carbaldehyde--
Molecular FormulaC₁₀H₉NO₂--
Molecular Weight175.19 g/mol --
Theoretical Yield23.8 g0.136 mol-
Typical Experimental Yield75-85%--
Expected Characterization
  • Appearance: Pale yellow to off-white crystalline solid.

  • ¹H NMR (CDCl₃, 400 MHz) δ (ppm): ~10.2 (s, 1H, -CHO), ~8.0-7.0 (m, 4H, Ar-H), ~3.3 (s, 3H, N-CH₃).

  • Mass Spectrometry (EI): m/z (%) = 175 (M⁺).

Troubleshooting Guide

IssuePossible Cause(s)Suggested Solution(s)
Low or No Yield Wet reagents or glassware (Vilsmeier reagent destroyed).Ensure all glassware is rigorously dried. Use anhydrous grade DMF.
Insufficient reaction time or temperature.Monitor reaction by TLC. If starting material persists, increase reaction time or slightly elevate the temperature.
Dark Tar-like Byproducts Reaction temperature was too high.Maintain careful temperature control, especially during the exothermic addition of POCl₃.
Impure starting material.Purify the 1-methyl-2-oxoindoline before use if necessary.
Difficult Purification Incomplete hydrolysis or neutralization.Ensure the quench is stirred vigorously and that the pH is confirmed to be neutral/basic before filtration.
Product is too soluble in the wash solvent.Use ice-cold water for washing the filter cake to minimize product loss.

References

  • Boron-Catalyzed Formylation of Indoles Using Trimethyl Orthoform
  • Visible-Light-Promoted Indole C-3 Formylation Using Eosin Y as a Photoredox C
  • Vilsmeier–Haack reaction. Wikipedia. [Link]

  • Vilsmeier-Haack Reaction. Organic Chemistry Portal. [Link]

  • Formation of indole trimers in Vilsmeier type reactions. Semantic Scholar. [Link]

  • Synthesis of 2‐Halo‐3‐Formylindoles via Vilsmeier–Haack Haloformylation Reaction of Oxindole. ResearchGate. [Link]

  • Vilsmeier-Haack Reaction. Chemistry Steps. [Link]

  • HAZARD SUMMARY - PHOSPHORUS OXYCHLORIDE. NJ.gov. [Link]

  • REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. ResearchGate. [Link]

Sources

Application

The Strategic Application of 1-Methyl-2-oxoindoline-4-carbaldehyde in the Synthesis of Advanced Kinase Inhibitors

Introduction: The Oxindole Scaffold as a Privileged Structure in Kinase Inhibition The oxindole core is a well-established "privileged scaffold" in medicinal chemistry, frequently appearing in a multitude of biologically...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Oxindole Scaffold as a Privileged Structure in Kinase Inhibition

The oxindole core is a well-established "privileged scaffold" in medicinal chemistry, frequently appearing in a multitude of biologically active compounds, including a significant number of approved and investigational kinase inhibitors.[1] Its rigid, bicyclic structure provides a robust framework for the orientation of various substituents in three-dimensional space, enabling precise interactions with the ATP-binding site of protein kinases. Dysregulation of kinase activity is a hallmark of many diseases, most notably cancer, making the development of potent and selective kinase inhibitors a cornerstone of modern drug discovery.[2]

Within the diverse family of oxindole-based kinase inhibitors, the strategic functionalization of the oxindole ring is paramount in dictating potency and selectivity. The introduction of a methyl group at the 1-position (N-methylation) can enhance metabolic stability and modulate the electronic properties of the aromatic system. Furthermore, the presence of a carbaldehyde group at the 4-position of the 1-methyl-2-oxoindoline core offers a versatile chemical handle for the construction of a diverse library of kinase inhibitors through various chemical transformations, most notably the Knoevenagel condensation.[3][4] This application note will provide a detailed technical guide on the utilization of 1-methyl-2-oxoindoline-4-carbaldehyde in the synthesis of potent kinase inhibitors, with a particular focus on Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) inhibitors.

Chemical Properties of 1-Methyl-2-oxoindoline-4-carbaldehyde

A comprehensive understanding of the starting material's properties is fundamental to successful synthesis.

PropertyValueSource
Chemical Name 1-Methyl-2-oxoindoline-4-carbaldehyde[5]
CAS Number 1053655-92-7[5]
Molecular Formula C₁₀H₉NO₂[5]
Molecular Weight 175.18 g/mol [5]
Appearance Likely a solidInferred from related structures
Solubility Soluble in common organic solvents (e.g., DMF, DMSO, alcohols)Inferred from related structures

Proposed Synthetic Protocol: Knoevenagel Condensation for the Synthesis of a VEGFR-2 Inhibitor

The Knoevenagel condensation is a cornerstone reaction in the synthesis of 3-substituted oxindole-based kinase inhibitors.[6][7] This reaction involves the base-catalyzed condensation of an active methylene compound with a carbonyl group, in this case, the aldehyde functionality of 1-methyl-2-oxoindoline-4-carbaldehyde. The following protocol outlines a proposed synthesis of a potential VEGFR-2 inhibitor based on established methodologies for similar structures.[1]

Reaction Scheme:

G cluster_0 Starting Materials cluster_1 Reaction Conditions cluster_2 Product 1-Methyl-2-oxoindoline-4-carbaldehyde Piperidine, Ethanol, Reflux Piperidine, Ethanol, Reflux 1-Methyl-2-oxoindoline-4-carbaldehyde->Piperidine, Ethanol, Reflux + Indolin-2-one Indolin-2-one->Piperidine, Ethanol, Reflux 3-((1-methyl-2-oxoindolin-4-yl)methylene)indolin-2-one Piperidine, Ethanol, Reflux->3-((1-methyl-2-oxoindolin-4-yl)methylene)indolin-2-one Knoevenagel Condensation

Caption: Proposed synthesis of a VEGFR-2 inhibitor via Knoevenagel condensation.

Materials:

  • 1-Methyl-2-oxoindoline-4-carbaldehyde (1.0 eq)

  • Indolin-2-one (1.0 eq)

  • Piperidine (catalytic amount, e.g., 0.1 eq)

  • Absolute Ethanol (reaction solvent)

  • Hydrochloric Acid (1 M, for neutralization)

  • Saturated Sodium Bicarbonate Solution

  • Brine

  • Anhydrous Sodium Sulfate or Magnesium Sulfate

  • Silica Gel for column chromatography

  • Hexane and Ethyl Acetate (for chromatography)

Procedure:

  • Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 1-methyl-2-oxoindoline-4-carbaldehyde (1.0 eq) and indolin-2-one (1.0 eq).

  • Solvent and Catalyst Addition: Add absolute ethanol to dissolve the starting materials, followed by the addition of a catalytic amount of piperidine. The use of a mild base like piperidine is crucial to facilitate the deprotonation of the active methylene group of the indolin-2-one without promoting self-condensation of the aldehyde.[4]

  • Reaction: Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.[1]

  • Work-up: Once the reaction is complete, cool the mixture to room temperature. A precipitate of the product may form. If so, collect the solid by vacuum filtration. If no precipitate forms, concentrate the reaction mixture under reduced pressure.

  • Purification: The crude product can be purified by recrystallization from ethanol or by silica gel column chromatography using a hexane/ethyl acetate gradient.

  • Characterization: The structure and purity of the final product should be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Mechanism of Action and Targeted Signaling Pathway

The synthesized 3-substituted-1-methyl-2-oxoindoline derivatives are designed to function as ATP-competitive inhibitors of protein kinases, particularly VEGFR-2. The oxindole core mimics the adenine ring of ATP and forms crucial hydrogen bonds with the hinge region of the kinase domain. The substituents at the 3-position extend into the hydrophobic pocket adjacent to the ATP-binding site, contributing to the inhibitor's potency and selectivity.[2]

VEGFR-2 is a key mediator of angiogenesis, the formation of new blood vessels, which is a critical process for tumor growth and metastasis. The binding of VEGF to its receptor, VEGFR-2, triggers receptor dimerization and autophosphorylation of specific tyrosine residues in the intracellular domain. This phosphorylation event initiates a cascade of downstream signaling pathways, including the PLCγ-PKC-MAPK and the PI3K-Akt pathways, which ultimately lead to endothelial cell proliferation, migration, and survival.[2]

By inhibiting the initial phosphorylation of VEGFR-2, the synthesized oxindole derivatives can effectively block these downstream signaling events, thereby inhibiting angiogenesis and suppressing tumor growth.

G cluster_0 Cell Membrane cluster_1 Intracellular Signaling VEGF VEGF VEGFR2 VEGFR-2 VEGF->VEGFR2 Binds PLCg PLCγ VEGFR2->PLCg Activates PI3K PI3K VEGFR2->PI3K Activates Inhibitor 1-Methyl-2-oxoindoline -based Inhibitor Inhibitor->VEGFR2 Inhibits Phosphorylation PKC PKC PLCg->PKC MAPK MAPK Pathway PKC->MAPK Proliferation Cell Proliferation & Migration MAPK->Proliferation Akt Akt PI3K->Akt Survival Cell Survival Akt->Survival

Caption: Inhibition of the VEGFR-2 signaling pathway by a 1-methyl-2-oxoindoline-based inhibitor.

Structure-Activity Relationship (SAR) and Data Presentation

The biological activity of 3-substituted oxindole derivatives is highly dependent on the nature of the substituents on both the oxindole core and the group introduced at the 3-position. While specific data for derivatives of 1-methyl-2-oxoindoline-4-carbaldehyde is not yet widely published, we can infer SAR from closely related analogs. For instance, the presence of a hydrogen bond donor/acceptor system on the substituent at the 3-position is often crucial for interaction with the kinase.

The following table summarizes the reported IC₅₀ values for some 1-methyl-2-oxoindoline-based kinase inhibitors against VEGFR-2, demonstrating the potential of this scaffold.

Compound IDModification at 3-positionVEGFR-2 IC₅₀ (nM)Reference
14f 3-((4-chloro-5-(2-(diethylamino)ethylcarbamoyl)-1H-pyrrol-2-yl)methylene)< Sunitinib (6.5 nM)[1]
14g 3-((4-chloro-5-(2-(diethylamino)ethylcarbamoyl)-1-methyl-1H-pyrrol-2-yl)methylene)5.0[1]
17a 3-((5-(N-(2-(diethylamino)ethyl)sulfamoyl)-1H-indol-3-yl)methylene)78[8]
10g 3-((5-(piperazine-1-carbonyl)-1H-indol-3-yl)methylene)87[8]

Conclusion and Future Directions

1-Methyl-2-oxoindoline-4-carbaldehyde represents a valuable and versatile starting material for the synthesis of novel kinase inhibitors. The straightforward and efficient Knoevenagel condensation allows for the rapid generation of a diverse library of 3-substituted oxindole derivatives. The inherent drug-like properties of the oxindole scaffold, combined with the potential for potent and selective kinase inhibition, make this an attractive area for further research and development. Future work should focus on the synthesis and biological evaluation of a focused library of compounds derived from 1-methyl-2-oxoindoline-4-carbaldehyde to fully elucidate the structure-activity relationships and identify lead candidates for preclinical development.

References

  • Lee, S., et al. (2012). Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. The Journal of Organic Chemistry, 77(17), 7537-7547. [Link]

  • Siddegowda, K. S., et al. (2016). Synthesis of new potential Indole-3-yl derivatives via Knoevenagel condensation. Journal of Applicable Chemistry, 5(4), 119-124. [Link]

  • Wikipedia. (2023). Knoevenagel condensation. [Link]

  • Halder, T., et al. (2017). Synthesis of a series of 2-indolylmethylene-linked compounds by thermal knoevenagel condensation under catalyst- and solvent-free conditions. European Chemical Bulletin, 6(1), 45-48. [Link]

  • Jin, Y. Z., et al. (2011). Synthesis and Biological Evaluation of 3-Substituted-indolin-2-one Derivatives Containing Chloropyrrole Moieties. Molecules, 16(11), 9368-9385. [Link]

  • Boehringer Ingelheim International GmbH. (2022). Synthesis of 2-indolinone derivatives.
  • National Center for Biotechnology Information. (n.d.). Methyl 2-oxoindoline-4-carboxylate. PubChem Compound Database. [Link]

  • Abdel-Gawad, N. R., et al. (2023). Synthesis of New Heterocycles Derived from 3-(3-Methyl-1H-indol-2-yl)-3-oxopropanenitrile as Potent Antifungal Agents. Molecules, 28(1), 333. [Link]

  • Chaudhari, P. J., et al. (2024). Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents. RSC Medicinal Chemistry. [Link]

  • Patel, H., et al. (2014). Oxindole compounds, solvent-free synthesis and use thereof. WO 2014/162319 A2.
  • El-Sayed, M. A. A., et al. (2021). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. RSC Advances, 11(54), 34186-34215. [Link]

  • Ghorab, M. M., et al. (2022). Design, synthesis, docking, ADMET studies, and anticancer evaluation of new 3-methylquinoxaline derivatives as VEGFR-2 inhibitors and apoptosis inducers. Journal of the Iranian Chemical Society, 19(11), 4785-4804. [Link]

  • Wujec, M., et al. (2022). New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity. Molecules, 27(19), 6296. [Link]

  • Abuelizz, H. A., et al. (2022). Design, Synthesis, Molecular Modeling, and Anticancer Evaluation of New VEGFR-2 Inhibitors Based on the Indolin-2-One Scaffold. Molecules, 27(19), 6649. [Link]

Sources

Method

Application Notes &amp; Protocols: 1-Methyl-2-oxoindoline-4-carbaldehyde as a Versatile Precursor in Advanced Materials Science

These application notes provide an in-depth technical guide for researchers, scientists, and professionals in drug development and materials science on the potential applications of 1-Methyl-2-oxoindoline-4-carbaldehyde....

Author: BenchChem Technical Support Team. Date: January 2026

These application notes provide an in-depth technical guide for researchers, scientists, and professionals in drug development and materials science on the potential applications of 1-Methyl-2-oxoindoline-4-carbaldehyde. While this molecule is a recognized building block in medicinal chemistry, its unique structural features—a reactive aldehyde, a planar heterocyclic core, and an electron-rich aromatic system—present significant opportunities for the rational design of novel functional materials. This document explores its latent potential in materials science, offering detailed protocols for its application in the synthesis of electroactive polymers and functionalized surfaces.

Introduction to 1-Methyl-2-oxoindoline-4-carbaldehyde: A Molecule of Latent Potential

1-Methyl-2-oxoindoline-4-carbaldehyde, with the molecular formula C10H9NO2, is a derivative of oxoindole.[1][2] The oxoindole scaffold is a "privileged scaffold" in medicinal chemistry, known for its ability to interact with a wide range of biological targets.[3] However, the very properties that make it valuable in drug design—its rigid structure and capacity for specific intermolecular interactions—also make it an exciting candidate for materials science applications. The presence of a carbaldehyde group at the 4-position provides a reactive handle for a variety of chemical transformations, including polymerization and surface modification.[4]

Table 1: Physicochemical Properties of 1-Methyl-2-oxoindoline-4-carbaldehyde

PropertyValueSource
CAS Number1053655-92-7[2][5]
Molecular FormulaC10H9NO2[1]
Molecular Weight175.18 g/mol [2]
AppearancePale yellow to yellow solidInferred from related compounds
SolubilitySoluble in common organic solvents (e.g., DMSO, DMF, CH2Cl2)Inferred from chemical structure

Application in the Synthesis of Electroactive Polymers

The conjugated system of the oxoindole ring can be extended through polymerization to create materials with interesting electronic and optical properties.[6][7] The aldehyde functionality allows for the use of this molecule as a monomer in condensation polymerization reactions, such as the synthesis of poly(azomethine)s. These polymers are known for their thermal stability, semiconducting properties, and potential applications in organic electronics.[8]

Rationale and Causality of Experimental Choices

The selection of a Knoevenagel condensation reaction is based on its high efficiency and the ability to form a new carbon-carbon double bond, which extends the π-conjugation of the polymer backbone. The choice of a comonomer with electron-donating or electron-accepting properties allows for the tuning of the resulting polymer's electronic band gap and, consequently, its optical and electrical characteristics. For this protocol, we will use 1,4-phenylenediacetonitrile as a comonomer to create a donor-acceptor type polymer, a common strategy in the design of organic semiconductors.[9]

Experimental Workflow for Polymer Synthesis

G cluster_0 Reaction Setup cluster_1 Polymerization cluster_2 Purification cluster_3 Characterization A 1-Methyl-2-oxoindoline- 4-carbaldehyde E Combine in a round-bottom flask under inert atmosphere (N2) A->E B 1,4-Phenylenediacetonitrile B->E C Anhydrous Toluene C->E D Piperidine (catalyst) D->E F Reflux at 110 °C for 48h with a Dean-Stark trap E->F G Precipitate in cold methanol F->G H Filter and wash with methanol G->H I Soxhlet extraction with methanol, acetone, and chloroform H->I J Collect chloroform fraction I->J K FT-IR Spectroscopy J->K L NMR Spectroscopy J->L M Gel Permeation Chromatography (GPC) J->M N UV-Vis Spectroscopy J->N O Cyclic Voltammetry (CV) J->O

Caption: Workflow for the synthesis and characterization of a poly(azomethine) derived from 1-Methyl-2-oxoindoline-4-carbaldehyde.

Detailed Protocol for Poly(1-methyl-2-oxoindoline-4-vinylene-alt-1,4-phenylene-vinylene)

Materials:

  • 1-Methyl-2-oxoindoline-4-carbaldehyde (1.0 mmol, 175.18 mg)

  • 1,4-Phenylenediacetonitrile (1.0 mmol, 156.18 mg)

  • Anhydrous Toluene (20 mL)

  • Piperidine (0.2 mL)

  • Methanol (for precipitation and washing)

  • Acetone (for Soxhlet extraction)

  • Chloroform (for Soxhlet extraction)

Equipment:

  • 100 mL three-neck round-bottom flask

  • Dean-Stark trap and condenser

  • Magnetic stirrer with heating mantle

  • Inert gas (Nitrogen or Argon) supply

  • Soxhlet extraction apparatus

  • Standard filtration equipment

Procedure:

  • Reaction Setup: To the three-neck round-bottom flask equipped with a magnetic stir bar, Dean-Stark trap, and condenser, add 1-Methyl-2-oxoindoline-4-carbaldehyde (1.0 mmol) and 1,4-phenylenediacetonitrile (1.0 mmol).

  • Inert Atmosphere: Purge the flask with an inert gas for 15 minutes.

  • Solvent and Catalyst Addition: Add anhydrous toluene (20 mL) and piperidine (0.2 mL) to the flask via syringe.

  • Polymerization: Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 48 hours. The water formed during the condensation will be collected in the Dean-Stark trap.

  • Precipitation: After cooling to room temperature, slowly pour the reaction mixture into 200 mL of cold methanol with vigorous stirring. A colored precipitate should form.

  • Filtration: Collect the precipitate by filtration and wash thoroughly with methanol to remove unreacted monomers and catalyst.

  • Purification: Dry the crude polymer and subject it to Soxhlet extraction sequentially with methanol, acetone, and chloroform for 24 hours each. The polymer fraction is expected to be soluble in chloroform.

  • Final Product: Collect the chloroform fraction and remove the solvent by rotary evaporation. Dry the resulting polymer under vacuum at 60 °C for 24 hours.

Self-Validation and Characterization:

  • FT-IR Spectroscopy: Confirm the formation of the C=C bond of the vinylene linkage (around 1600 cm⁻¹) and the disappearance of the aldehyde C-H stretch (around 2720 cm⁻¹).

  • NMR Spectroscopy (¹H and ¹³C): Verify the polymer structure by identifying the characteristic peaks of the repeating unit.

  • Gel Permeation Chromatography (GPC): Determine the molecular weight and polydispersity index (PDI) of the polymer.

  • UV-Vis Spectroscopy: Analyze the optical properties of the polymer in solution or as a thin film to determine its absorption spectrum and estimate the optical band gap.

  • Cyclic Voltammetry (CV): Investigate the electrochemical properties of the polymer to determine its HOMO and LUMO energy levels, which are crucial for applications in organic electronics.

Application in the Functionalization of Surfaces

The aldehyde group of 1-Methyl-2-oxoindoline-4-carbaldehyde can be used to covalently attach the molecule to amine-functionalized surfaces via reductive amination. This allows for the creation of surfaces with tailored properties, such as altered hydrophobicity, specific protein binding capabilities, or fluorescent labeling.

Rationale and Causality of Experimental Choices

Reductive amination is a robust and widely used method for forming stable amine linkages. The initial reaction of the aldehyde with a primary amine on the surface forms a Schiff base (imine), which is then reduced to a stable secondary amine using a mild reducing agent like sodium cyanoborohydride. This two-step, one-pot reaction is highly specific and proceeds under mild conditions, preserving the integrity of both the molecule and the surface.

Experimental Workflow for Surface Functionalization

G cluster_0 Surface Preparation cluster_1 Imine Formation cluster_2 Reduction cluster_3 Washing and Characterization A Substrate (e.g., glass, silicon wafer) B Piranha solution cleaning A->B C Aminosilanization with APTES B->C D Immerse amine-functionalized substrate in a solution of 1-Methyl-2-oxoindoline- 4-carbaldehyde in ethanol C->D E Add Sodium Cyanoborohydride (NaBH3CN) and react for 12h D->E F Wash with ethanol and deionized water E->F G Dry under a stream of nitrogen F->G H Characterize the functionalized surface G->H I Contact Angle Measurement H->I J X-ray Photoelectron Spectroscopy (XPS) H->J K Atomic Force Microscopy (AFM) H->K

Caption: Workflow for the functionalization of an amine-terminated surface with 1-Methyl-2-oxoindoline-4-carbaldehyde.

Detailed Protocol for Surface Functionalization

Materials:

  • Amine-functionalized substrate (e.g., APTES-coated glass slide)

  • 1-Methyl-2-oxoindoline-4-carbaldehyde (10 mM solution in anhydrous ethanol)

  • Sodium cyanoborohydride (NaBH₃CN) (20 mM solution in anhydrous ethanol)

  • Anhydrous ethanol

  • Deionized water

Equipment:

  • Clean glass container with a lid

  • Ultrasonic bath

  • Nitrogen or Argon gas supply

Procedure:

  • Substrate Preparation: Ensure the amine-functionalized substrate is clean and dry.

  • Reaction Setup: Place the substrate in the glass container. Add the 10 mM solution of 1-Methyl-2-oxoindoline-4-carbaldehyde in anhydrous ethanol, ensuring the substrate is fully immersed.

  • Imine Formation: Gently agitate the container and allow the reaction to proceed for 2 hours at room temperature to form the Schiff base intermediate.

  • Reduction: Add the 20 mM solution of sodium cyanoborohydride in anhydrous ethanol to the container.

  • Covalent Attachment: Seal the container and allow the reduction to proceed for 12 hours at room temperature with gentle agitation.

  • Washing: Remove the substrate from the reaction solution and wash it thoroughly by sonicating for 5 minutes each in anhydrous ethanol and then deionized water.

  • Drying: Dry the functionalized substrate under a stream of nitrogen gas.

Self-Validation and Characterization:

  • Contact Angle Measurement: Compare the water contact angle of the surface before and after functionalization. A change in hydrophobicity will indicate successful modification.

  • X-ray Photoelectron Spectroscopy (XPS): Confirm the presence of the oxoindole derivative on the surface by detecting the N 1s and C 1s core level spectra characteristic of the molecule.

  • Atomic Force Microscopy (AFM): Analyze the surface topography to observe any changes in roughness or morphology resulting from the functionalization.

Concluding Remarks and Future Outlook

1-Methyl-2-oxoindoline-4-carbaldehyde represents a promising, yet underexplored, building block for the creation of advanced functional materials. The protocols detailed herein provide a foundational framework for harnessing its synthetic versatility. Future research could explore its use in the development of chemosensors, where the oxoindole core could act as a recognition site, or in the synthesis of novel cross-linked resins with enhanced thermal and mechanical properties. As the demand for sophisticated organic materials continues to grow, the exploration of such "privileged" molecular scaffolds from medicinal chemistry into materials science will undoubtedly unlock new and exciting possibilities.

References

  • PubChem. (n.d.). Methyl 2-oxoindoline-4-carboxylate. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Autocatalytic methylthiomethylation of carboxylic acid/phenol involving the formation of DMSO enolate: convenient synthesis of m. Retrieved from [Link]

  • Google Patents. (n.d.). US11261158B2 - Synthesis of 2-indolinone derivatives.
  • ResearchGate. (n.d.). Organic materials for organic electronic devices. Retrieved from [Link]

  • Chemical Society Reviews. (2011). Playing with organic radicals as building blocks for functional molecular materials. Retrieved from [Link]

  • Technical Disclosure Commons. (2022). Improved process for the preparation of methyl 2-oxoindoline-6-carboxylate. Retrieved from [Link]

  • Pharmaffiliates. (n.d.). Supporting Medicinal Chemistry from Discovery to Development. Retrieved from [Link]

  • PubChem. (n.d.). Isoquinoline-4-carbaldehyde. Retrieved from [Link]

  • ResearchGate. (n.d.). Playing with organic radicals as building blocks for functional molecular materials | Request PDF. Retrieved from [Link]

  • Wikipedia. (n.d.). Strychnine. Retrieved from [Link]

  • ResearchGate. (n.d.). Design, green synthesis and reactions of 2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6 sulfonohydrazide derivatives. Retrieved from [Link]

  • MDPI. (n.d.). Synthesis and Structural Characterization of p-Carboranylamidine Derivatives. Retrieved from [Link]

  • PubMed. (2020). Synthesis and Characterization of Quinoline-Carbaldehyde Derivatives as Novel Inhibitors for Leishmanial Methionine Aminopeptidase 1. Retrieved from [Link]

  • ResearchGate. (n.d.). One-Pot Synthesis of Quinazoline Derivatives Using Copper Nanocatalyst Stabilized on Graphene Oxide Functionalized by N1,N2-bis((Pyridine-2-yl)Methyl)Benzene-1,2-Diamine. Retrieved from [Link]

  • MDPI. (n.d.). Organic Electronics: Basic Fundamentals and Recent Applications Involving Carbazole-Based Compounds. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Synthesis of Schiff bases of pyridine-4-carbaldehyde and their antioxidant and DNA binding studies. Retrieved from [Link]

  • ResearchGate. (n.d.). Isoindigo, a Versatile Electron-Deficient Unit For High-Performance Organic Electronics | Request PDF. Retrieved from [Link]

  • PubChem. (n.d.). 1-methyl-1H-indole-5-carbaldehyde. Retrieved from [Link]

Sources

Application

Application Notes and Protocols: The Versatility of 1-Methyl-2-oxoindoline-4-carbaldehyde in Amine Derivatization

Introduction: Unlocking the Potential of a Privileged Scaffold The 1-methyl-2-oxoindoline core is a prominent structural motif in a multitude of biologically active compounds and approved pharmaceuticals. Its rigid, plan...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unlocking the Potential of a Privileged Scaffold

The 1-methyl-2-oxoindoline core is a prominent structural motif in a multitude of biologically active compounds and approved pharmaceuticals. Its rigid, planar structure, coupled with the synthetic versatility offered by strategic functionalization, makes it a prized scaffold in medicinal chemistry and drug development. The introduction of a formyl group at the 4-position, yielding 1-Methyl-2-oxoindoline-4-carbaldehyde, provides a reactive handle for a diverse array of chemical transformations. This application note delves into the nuanced reactivity of this aldehyde with primary and secondary amines, offering detailed protocols for the synthesis of novel amine derivatives through reductive amination. Understanding and mastering these reactions are critical for researchers aiming to generate libraries of compounds for screening and lead optimization.

The aldehyde at the C4 position is an electrophilic center, readily undergoing nucleophilic attack by amines. The initial condensation reaction typically forms a Schiff base (imine) with primary amines or an enamine with secondary amines. These intermediates can then be reduced in situ to furnish stable secondary or tertiary amines, respectively. This one-pot procedure, known as reductive amination, is a cornerstone of amine synthesis due to its efficiency and broad substrate scope.[1][2] This guide will provide both the theoretical underpinnings and practical, step-by-step protocols for these transformations.

Reaction with Primary Amines: Formation of Secondary Amines via Reductive Amination

The reaction of 1-Methyl-2-oxoindoline-4-carbaldehyde with primary amines proceeds through the formation of an imine intermediate (Schiff base), which is subsequently reduced to the corresponding secondary amine. This process is a powerful tool for introducing a wide range of substituents, thereby modulating the physicochemical and pharmacological properties of the parent molecule.

Mechanistic Overview

The reaction is typically carried out as a one-pot synthesis. The key steps are:

  • Imine Formation: The primary amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. This is followed by dehydration to form the C=N double bond of the imine. This step is often catalyzed by mild acid.

  • Reduction: A reducing agent, added to the same reaction mixture, selectively reduces the imine to a secondary amine. Common and effective reducing agents for this transformation include sodium borohydride (NaBH₄) and sodium triacetoxyborohydride (NaBH(OAc)₃).

G cluster_1 Part 1: Imine Formation cluster_2 Part 2: Reduction A 1-Methyl-2-oxoindoline-4-carbaldehyde C Hemiaminal Intermediate A->C + R-NH2 B Primary Amine (R-NH2) B->C D Imine (Schiff Base) C->D - H2O E Reducing Agent (e.g., NaBH4) F Secondary Amine Product D->F Reduction E->F

Caption: Reaction pathway for reductive amination with a primary amine.

Experimental Protocol: Synthesis of 4-((Benzylamino)methyl)-1-methylindolin-2-one

This protocol provides a general procedure for the reductive amination of 1-Methyl-2-oxoindoline-4-carbaldehyde with a primary amine, using benzylamine as an example.

Materials:

  • 1-Methyl-2-oxoindoline-4-carbaldehyde

  • Benzylamine

  • Sodium Bicarbonate (NaHCO₃)

  • Sodium Borohydride (NaBH₄)

  • Methanol (MeOH)

  • Water (H₂O)

  • Diethyl ether

  • Standard laboratory glassware and magnetic stirrer

Procedure:

  • To a solution of 1-Methyl-2-oxoindoline-4-carbaldehyde (1.0 eq) in methanol, add benzylamine (1.2 eq) and sodium bicarbonate (1.5 eq).[3]

  • Stir the resulting mixture at room temperature for 1 hour to facilitate the formation of the imine intermediate.

  • Cool the reaction mixture to 0 °C using an ice bath.

  • Slowly add sodium borohydride (1.5 eq) portion-wise, ensuring the temperature remains below 10 °C.

  • After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for an additional 4-6 hours, or until the reaction is complete (monitored by TLC or LC-MS).

  • Quench the reaction by the slow addition of water.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired secondary amine.

Data Summary Table:

ReagentMolar Eq.Purpose
1-Methyl-2-oxoindoline-4-carbaldehyde1.0Starting material
Primary Amine1.2Nucleophile for imine formation
Sodium Bicarbonate (NaHCO₃)1.5Mild base to facilitate imine formation
Sodium Borohydride (NaBH₄)1.5Reducing agent for the imine

Reaction with Secondary Amines: Formation of Tertiary Amines via Reductive Amination

The reaction with secondary amines follows a similar pathway, but instead of an imine, an enamine intermediate is typically formed, which is then reduced to the tertiary amine.

Mechanistic Overview
  • Enamine Formation: The secondary amine attacks the aldehyde to form a hemiaminal, which then dehydrates to form an enamine.

  • Reduction: The enamine is then reduced by a suitable reducing agent to the corresponding tertiary amine.

G cluster_1 Part 1: Enamine Formation cluster_2 Part 2: Reduction A 1-Methyl-2-oxoindoline-4-carbaldehyde C Hemiaminal Intermediate A->C + R2NH B Secondary Amine (R2NH) B->C D Enamine C->D - H2O E Reducing Agent (e.g., NaBH(OAc)3) F Tertiary Amine Product D->F Reduction E->F

Caption: Reaction pathway for reductive amination with a secondary amine.

Experimental Protocol: Synthesis of 1-Methyl-4-(morpholinomethyl)indolin-2-one

This protocol details the synthesis of a tertiary amine using morpholine as a representative secondary amine.

Materials:

  • 1-Methyl-2-oxoindoline-4-carbaldehyde

  • Morpholine

  • Sodium Triacetoxyborohydride (NaBH(OAc)₃)

  • 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

  • Acetic Acid (optional, as a catalyst)

  • Saturated aqueous sodium bicarbonate solution

  • Standard laboratory glassware and magnetic stirrer

Procedure:

  • Dissolve 1-Methyl-2-oxoindoline-4-carbaldehyde (1.0 eq) in 1,2-dichloroethane.

  • Add morpholine (1.2 eq) to the solution. A catalytic amount of acetic acid (0.1 eq) can be added to facilitate enamine formation.

  • Stir the mixture at room temperature for 30 minutes.

  • Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

  • Continue stirring at room temperature for 12-24 hours, or until the reaction is complete as indicated by TLC or LC-MS.

  • Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel.

Data Summary Table:

ReagentMolar Eq.Purpose
1-Methyl-2-oxoindoline-4-carbaldehyde1.0Starting material
Secondary Amine1.2Nucleophile for enamine formation
Sodium Triacetoxyborohydride (NaBH(OAc)₃)1.5Reducing agent for the enamine
Acetic Acid (optional)0.1Catalyst for enamine formation

Trustworthiness and Self-Validation

The protocols described are designed to be self-validating through standard analytical techniques. The progress of the reactions can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure the consumption of starting materials and the formation of the product. The identity and purity of the final compounds should be confirmed by:

  • ¹H and ¹³C NMR Spectroscopy: To confirm the structure of the synthesized amine.

  • Mass Spectrometry (MS): To verify the molecular weight of the product.

  • High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.

Conclusion and Future Perspectives

The reductive amination of 1-Methyl-2-oxoindoline-4-carbaldehyde with primary and secondary amines is a robust and highly versatile method for the synthesis of a diverse range of substituted oxindole derivatives. The protocols provided herein offer a solid foundation for researchers to explore the chemical space around this privileged scaffold. By systematically varying the amine component, libraries of novel compounds can be efficiently generated, paving the way for the discovery of new therapeutic agents and chemical probes. Further optimization of reaction conditions, including solvent, temperature, and catalyst, may be necessary for challenging substrates.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

  • Bhattacharyya, S. (1995). A novel and efficient methodology for the synthesis of N,N-dialkyl anilines. Tetrahedron Letters, 36(27), 4845-4848.
  • Cho, B. T., & Kang, S. K. (2005). A simple and convenient procedure for the reductive amination of aldehydes and ketones using sodium borohydride as reducing agent and boric acid, p-toluenesulfonic acid monohydrate or benzoic acid as activator under solvent-free conditions. Tetrahedron, 61(23), 5725-5734. [Link]

  • Dangerfield, E. M., Plunkett, C. H., Win-Mason, A. L., Stocker, B. L., & Timmer, M. S. M. (2010). Hitchhiker's guide to reductive amination. The Journal of Organic Chemistry, 75(16), 5470–5477. [Link]

  • Podyacheva, E., Afanasyev, O. I., Tsygankov, A. A., Makarova, M., & Chusov, D. (2021).
  • Synthesis of 2-Oxo-1, 2-Dihydroquinoline Chemotype with Multiple Attachment Points as Novel Screening Compounds for Drug Discovery. (2016). JSCI Med Central. [Link]

  • Reductive Amination. (n.d.). Organic Chemistry Portal. [Link]

  • Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research, 16(4), 1-2. [Link]

  • Amine synthesis by reductive amination (reductive alkylation). (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. (2024). Journal of Chemical and Pharmaceutical Research.
  • Synthesis of 2-Oxo-1, 2-Dihydroquinoline Chemotype with Multiple Attachment Points as Novel Screening Compounds for Drug Discovery. (2016). JSciMed Central.

Sources

Method

Application Notes and Protocols for Reactions Involving 1-Methyl-2-oxoindoline-4-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals Introduction 1-Methyl-2-oxoindoline-4-carbaldehyde is a versatile heterocyclic building block of significant interest in medicinal chemistry and drug discov...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methyl-2-oxoindoline-4-carbaldehyde is a versatile heterocyclic building block of significant interest in medicinal chemistry and drug discovery. The oxindole core is a privileged scaffold found in numerous biologically active compounds and approved drugs. The presence of a reactive aldehyde group at the 4-position, coupled with the lactam functionality of the oxindole ring, offers a unique platform for chemical diversification and the synthesis of complex molecular architectures. This document provides a comprehensive guide to the experimental setup for key reactions involving this compound, including its synthesis and subsequent transformations. As a Senior Application Scientist, this guide is structured to provide not only procedural steps but also the underlying scientific rationale to empower researchers in their synthetic endeavors.

Physicochemical Properties

A clear understanding of the physical and chemical properties of 1-Methyl-2-oxoindoline-4-carbaldehyde is paramount for its effective use in synthesis.

PropertyValueSource
CAS Number 1053655-92-7[1][2][3][4]
Molecular Formula C₁₀H₉NO₂[2][4]
Molecular Weight 175.18 g/mol [2][4]
Appearance Pale yellow to yellow solid (predicted)-
Solubility Soluble in common organic solvents like DCM, THF, DMF, and DMSO. Limited solubility in non-polar solvents and water.-

Synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde

The most direct and widely applicable method for the synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde is the Vilsmeier-Haack formylation of 1-methyl-2-oxoindoline. This reaction is a powerful tool for the formylation of electron-rich aromatic and heteroaromatic compounds.[5][6][7][8][9][10][11]

Reaction Principle

The Vilsmeier-Haack reaction involves the use of a Vilsmeier reagent, typically formed in situ from phosphorus oxychloride (POCl₃) and a substituted amide, most commonly N,N-dimethylformamide (DMF). The Vilsmeier reagent, a chloroiminium ion, is a mild electrophile that reacts with the electron-rich oxindole ring, leading to the introduction of a formyl group. The reaction is regioselective, with substitution occurring at the position most activated by the electron-donating character of the lactam nitrogen and the aromatic ring.

Vilsmeier_Haack cluster_reagent Vilsmeier Reagent Formation cluster_reaction Formylation Reaction DMF DMF Vilsmeier Vilsmeier Reagent (Chloroiminium ion) DMF->Vilsmeier + POCl₃ POCl3 POCl₃ Oxindole 1-Methyl-2-oxoindoline Intermediate Iminium Salt Intermediate Oxindole->Intermediate + Vilsmeier Reagent Product 1-Methyl-2-oxoindoline-4-carbaldehyde Intermediate->Product Aqueous Workup

Vilsmeier-Haack formylation workflow.
Detailed Experimental Protocol: Vilsmeier-Haack Formylation

Materials:

  • 1-Methyl-2-oxoindoline

  • Phosphorus oxychloride (POCl₃)

  • N,N-Dimethylformamide (DMF), anhydrous

  • Dichloromethane (DCM), anhydrous

  • Ice

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate or magnesium sulfate

  • Silica gel for column chromatography

  • Hexane and Ethyl acetate for chromatography

Procedure:

  • Vilsmeier Reagent Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous DMF (5 equivalents). Cool the flask to 0 °C in an ice bath. Slowly add phosphorus oxychloride (POCl₃, 2 equivalents) dropwise via the dropping funnel over 30 minutes, ensuring the temperature does not exceed 10 °C. Stir the resulting mixture at 0 °C for an additional 30 minutes to ensure complete formation of the Vilsmeier reagent.

  • Reaction with Oxindole: Dissolve 1-methyl-2-oxoindoline (1 equivalent) in anhydrous DCM and add it dropwise to the pre-formed Vilsmeier reagent at 0 °C.

  • Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 40-50 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

  • Workup: Cool the reaction mixture to 0 °C and carefully quench by pouring it onto crushed ice with vigorous stirring.

  • Neutralization: Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases and the pH is approximately 7-8.

  • Extraction: Extract the aqueous layer with dichloromethane (3 x 50 mL). Combine the organic layers.

  • Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 1-Methyl-2-oxoindoline-4-carbaldehyde as a solid.

Key Reactions of 1-Methyl-2-oxoindoline-4-carbaldehyde

The aldehyde functionality of 1-Methyl-2-oxoindoline-4-carbaldehyde is a versatile handle for a variety of carbon-carbon and carbon-nitrogen bond-forming reactions. Below are detailed protocols for three fundamental transformations.

Reactions Start 1-Methyl-2-oxoindoline-4-carbaldehyde Knoevenagel Knoevenagel Condensation (α,β-Unsaturated Product) Start->Knoevenagel + Active Methylene Compound Wittig Wittig Reaction (Alkene Product) Start->Wittig + Phosphorus Ylide ReductiveAmination Reductive Amination (Amine Product) Start->ReductiveAmination + Amine, Reducing Agent

Key synthetic transformations.
Knoevenagel Condensation

The Knoevenagel condensation is a classic method for the formation of α,β-unsaturated compounds by reacting an aldehyde or ketone with an active methylene compound in the presence of a basic catalyst.[12][13][14] This reaction is particularly useful for synthesizing functionalized alkenes.

Reaction Principle:

The reaction proceeds via the deprotonation of the active methylene compound by a weak base (e.g., piperidine, pyridine) to form a nucleophilic enolate. This enolate then attacks the electrophilic carbonyl carbon of the aldehyde. The resulting aldol-type intermediate readily undergoes dehydration to yield the thermodynamically stable α,β-unsaturated product.

Detailed Experimental Protocol: Knoevenagel Condensation with Malononitrile

Materials:

  • 1-Methyl-2-oxoindoline-4-carbaldehyde

  • Malononitrile

  • Piperidine

  • Ethanol or Isopropanol

  • Ice water

Procedure:

  • Reaction Setup: In a round-bottom flask, dissolve 1-Methyl-2-oxoindoline-4-carbaldehyde (1 equivalent) and malononitrile (1.1 equivalents) in ethanol.

  • Catalyst Addition: Add a catalytic amount of piperidine (0.1 equivalents) to the reaction mixture.

  • Reaction Conditions: Heat the mixture to reflux and monitor the reaction by TLC. The reaction is typically complete within 1-3 hours, often indicated by the formation of a precipitate.

  • Workup: Cool the reaction mixture to room temperature and then place it in an ice bath to facilitate further precipitation.

  • Isolation: Collect the solid product by vacuum filtration and wash it with cold ethanol.

  • Purification: The product is often pure enough after filtration. If necessary, it can be recrystallized from a suitable solvent like ethanol or isopropanol.

ReactantCatalystSolventTime (h)Yield (%)
MalononitrilePiperidineEthanol1-3>90 (expected)
Ethyl CyanoacetatePiperidineEthanol2-4High (expected)
Meldrum's AcidPyridineDCM4-6High (expected)
Wittig Reaction

The Wittig reaction is a powerful and widely used method for the synthesis of alkenes from aldehydes or ketones and phosphorus ylides (Wittig reagents).[14][15][16][17][18] A key advantage is the unambiguous placement of the double bond.

Reaction Principle:

The reaction involves the nucleophilic attack of the phosphorus ylide on the carbonyl carbon of the aldehyde. This forms a zwitterionic intermediate called a betaine, which then cyclizes to a four-membered ring intermediate, the oxaphosphetane. The oxaphosphetane subsequently collapses to form the alkene and triphenylphosphine oxide, the latter being the thermodynamic driving force for the reaction.

Detailed Experimental Protocol: Wittig Reaction with Methyltriphenylphosphonium Bromide

Materials:

  • Methyltriphenylphosphonium bromide

  • n-Butyllithium (n-BuLi) or Potassium tert-butoxide (t-BuOK)

  • Anhydrous Tetrahydrofuran (THF)

  • 1-Methyl-2-oxoindoline-4-carbaldehyde

  • Saturated ammonium chloride solution

  • Diethyl ether or Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate or magnesium sulfate

  • Silica gel for column chromatography

Procedure:

  • Ylide Generation: In a flame-dried, two-necked round-bottom flask under a nitrogen atmosphere, suspend methyltriphenylphosphonium bromide (1.2 equivalents) in anhydrous THF. Cool the suspension to 0 °C. Add n-butyllithium (1.1 equivalents, as a solution in hexanes) dropwise. A characteristic color change (typically to orange or yellow) indicates the formation of the ylide. Stir the mixture at 0 °C for 30 minutes and then at room temperature for 1 hour.

  • Reaction with Aldehyde: Cool the ylide solution back to 0 °C and add a solution of 1-Methyl-2-oxoindoline-4-carbaldehyde (1 equivalent) in anhydrous THF dropwise.

  • Reaction Progression: Allow the reaction mixture to warm to room temperature and stir overnight. Monitor the reaction by TLC.

  • Workup: Quench the reaction by the slow addition of a saturated ammonium chloride solution.

  • Extraction: Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL).

  • Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to separate the alkene product from the triphenylphosphine oxide byproduct.

Reductive Amination

Reductive amination is a versatile method for the synthesis of amines from carbonyl compounds. It involves the initial formation of an imine or enamine, which is then reduced in situ to the corresponding amine.[1][19][20][21]

Reaction Principle:

The reaction begins with the condensation of the aldehyde with a primary or secondary amine to form an imine or iminium ion, respectively. This is followed by reduction of the C=N double bond using a suitable reducing agent. A key advantage of this method is that the reducing agent can often be present from the start (direct reductive amination), or it can be added after imine formation is complete (indirect reductive amination). Sodium triacetoxyborohydride (STAB) is a particularly mild and effective reagent for direct reductive amination.

Detailed Experimental Protocol: Reductive Amination with Benzylamine

Materials:

  • 1-Methyl-2-oxoindoline-4-carbaldehyde

  • Benzylamine

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

  • Acetic acid (optional, as a catalyst)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate or magnesium sulfate

Procedure:

  • Reaction Setup: In a round-bottom flask, dissolve 1-Methyl-2-oxoindoline-4-carbaldehyde (1 equivalent) and benzylamine (1.1 equivalents) in DCE.

  • Catalyst (Optional): Add a catalytic amount of glacial acetic acid (0.1 equivalents) to facilitate imine formation.

  • Reducing Agent Addition: Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the stirred solution.

  • Reaction Conditions: Stir the reaction mixture at room temperature overnight. Monitor the reaction by TLC.

  • Workup: Quench the reaction by adding a saturated sodium bicarbonate solution.

  • Extraction: Extract the aqueous layer with DCM (3 x 50 mL).

  • Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel.

Characterization Data (Predicted)

Predicted ¹H NMR (400 MHz, CDCl₃) δ (ppm):

  • 10.1-10.3 (s, 1H, -CHO)

  • 7.5-7.8 (m, 2H, Ar-H)

  • 7.2-7.4 (m, 1H, Ar-H)

  • 3.6-3.8 (s, 2H, -CH₂-)

  • 3.2-3.4 (s, 3H, N-CH₃)

Predicted ¹³C NMR (100 MHz, CDCl₃) δ (ppm):

  • 190-195 (-CHO)

  • 175-180 (C=O, lactam)

  • 145-150 (Ar-C)

  • 130-140 (Ar-C)

  • 120-130 (Ar-CH)

  • 110-120 (Ar-CH)

  • 35-40 (-CH₂-)

  • 25-30 (N-CH₃)

References

  • Bastianelli, C., Cipiciani, A., Clementi, S., & Giulietti, G. (1981). The Vilsmeier-Haack Formylation of 1,2,3-Trirnethylindole. Journal of Heterocyclic Chemistry, 18, 1275-1277. [Link]

  • J&K Scientific. Vilsmeier-Haack Reaction. [Link]

  • Supporting Information for "Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively". [Link]

  • Supporting Information for "Regioselective synthesis of pyrrole and indole-fused isocoumarins catalysed by N^O chelate ruthenium(II) complex". [Link]

  • Name-Reaction.com. Vilsmeier-Haack reaction. [Link]

  • Organic Chemistry Portal. Vilsmeier-Haack Reaction. [Link]

  • YouTube. (2021). Vilsmeier-Haack Reaction. [Link]

  • Review Article on Vilsmeier-Haack Reaction. International Journal of Pharmaceutical Sciences and Research. [Link]

  • Organic Syntheses. (2022). Catalytic Vilsmeier-Haack Reactions for C1-Deuterated Formylation of Indoles. [Link]

  • Mondal, J., & Mandal, S. K. (2023). One-Pot Synthesis of Knoevenagel Condensation Products Using Boric Acid as a Catalyst. Eng. Proc., 56, 135. [Link]

  • Jones, G. (1967). The Knoevenagel Condensation. Organic Reactions, 15, 204-599. [Link]

  • Organic Chemistry Portal. Knoevenagel Condensation Doebner Modification. [Link]

  • YouTube. (2023). Knoevenagel condensation. [Link]

  • AdiChemistry. WITTIG REACTION | MECHANISM. [Link]

  • Robertson, F. J. (2016). A Highly Versatile One-Pot Aqueous Wittig Reaction. World Journal of Chemical Education, 4(5), 101-106. [Link]

  • Wikipedia. Knoevenagel condensation. [Link]

  • Wikipedia. Wittig reaction. [Link]

  • Touchette, K. M. (2011). Reductive Amination Reaction. Boston University. [Link]

  • Bomann, M. D., Guch, I. C., & DiMare, M. (1995). A Mild, Pyridine-Borane-Based Reductive Amination Protocol. The Journal of Organic Chemistry, 60(18), 5995–5996. [Link]

  • Chemistry LibreTexts. (2024). 19.11: Nucleophilic Addition of Phosphorus Ylides - The Wittig Reaction. [Link]

  • Chemistry LibreTexts. (2024). 19.12: Nucleophilic Addition of Phosphorus Ylides- The Wittig Reaction. [Link]

  • Figshare. (2017). 1H and 13C NMR spectra were measured on a Bruker 500 MHz NMR spectrometer using TMS as the internal standard. High resolution ma. [Link]

  • Guch, I. C. (2015). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. ResearchGate. [Link]

  • ResearchGate. (2007). Reductive methylation of primary and secondary amines and amino acids by aqueous formaldehyde and zinc. [Link]

  • Wikipedia. Eschweiler–Clarke reaction. [Link]

  • Wiley-VCH. (2007). Supporting Information. [Link]

  • ScienceOpen. (2016). Supporting Information. [Link]

  • Shamim, S., et al. (2017). Synthesis of Schiff bases of pyridine-4-carbaldehyde and their antioxidant and DNA binding studies. ResearchGate. [Link]

  • Figshare. (2017). 1H and 13C NMR spectra were measured on a Bruker 500 MHz NMR spectrometer using TMS as the internal standard. High resolution ma. [Link]

Sources

Application

Application Notes &amp; Protocols for Real-Time Monitoring of Reactions Involving 1-Methyl-2-oxoindoline-4-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals Authored by: Your Senior Application Scientist Introduction: The Critical Need for Precision in Synthetic Chemistry In the landscape of pharmaceutical devel...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Introduction: The Critical Need for Precision in Synthetic Chemistry

In the landscape of pharmaceutical development and complex organic synthesis, the ability to monitor a chemical reaction in real-time is not merely a convenience—it is a cornerstone of efficiency, safety, and ultimate success. Reactions involving highly functionalized heterocyclic scaffolds such as 1-Methyl-2-oxoindoline-4-carbaldehyde demand a rigorous analytical framework. This molecule, with its reactive aldehyde group and characteristic oxoindoline core, is a valuable intermediate in the synthesis of novel therapeutic agents. Understanding the kinetics, pathway, and purity of reactions involving this compound is paramount to ensuring the desired product is obtained with high yield and minimal impurities.

These application notes provide a comprehensive guide to the analytical methodologies best suited for monitoring reactions with 1-Methyl-2-oxoindoline-4-carbaldehyde. The protocols herein are designed to be robust and adaptable, providing both a foundational approach for initial studies and a framework for more advanced process optimization. We will delve into the "why" behind the "how," offering insights into the selection of each technique and the interpretation of the data generated.

I. High-Performance Liquid Chromatography (HPLC): The Workhorse of Reaction Monitoring

High-Performance Liquid Chromatography (HPLC) is an indispensable tool for monitoring the progress of organic reactions due to its high resolution, sensitivity, and quantitative accuracy. For a molecule like 1-Methyl-2-oxoindoline-4-carbaldehyde, a reversed-phase HPLC (RP-HPLC) method is generally the most effective approach.

Scientific Rationale:

The oxoindoline core of the molecule imparts a degree of polarity, while the methyl and aromatic components provide hydrophobicity. This balance makes it well-suited for separation on a non-polar stationary phase (like C18) with a polar mobile phase. By creating a gradient of increasing organic solvent, we can effectively separate the starting material from intermediates, byproducts, and the final product based on their differential partitioning between the stationary and mobile phases. Ion suppression techniques can be employed to ensure the consistent retention of any acidic or basic species.[1][2]

Experimental Workflow for HPLC Monitoring

HPLC_Workflow cluster_prep Sample Preparation cluster_hplc HPLC Analysis cluster_data Data Analysis start Reaction Aliquot quench Quench Reaction start->quench dilute Dilute with Mobile Phase quench->dilute filter Filter (0.22 µm) dilute->filter inject Inject onto HPLC filter->inject separate Separation on C18 Column inject->separate detect UV Detection (e.g., 254 nm) separate->detect integrate Integrate Peak Areas detect->integrate quantify Quantify Components integrate->quantify plot Plot Concentration vs. Time quantify->plot

Caption: Workflow for HPLC-based reaction monitoring.

Detailed HPLC Protocol:

Instrumentation and Columns:

  • HPLC System: A standard HPLC system with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

  • Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size) is a good starting point.[2]

  • Software: Chromatography data station for instrument control and data analysis.

Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water. The TFA acts as an ion-pairing agent to improve peak shape for any ionizable compounds.[2]

  • Mobile Phase B: Acetonitrile.

Chromatographic Conditions:

Parameter Value Rationale
Flow Rate 1.0 mL/min Standard for a 4.6 mm ID column.
Column Temp. 30 °C Ensures reproducible retention times.
Injection Vol. 10 µL A typical volume for analytical HPLC.
Detection 254 nm The aromatic nature of the oxoindoline core should provide strong absorbance at this wavelength. A full UV scan of the starting material is recommended to determine the optimal wavelength.

| Gradient | 10-90% B over 20 min | A broad gradient is a good starting point for method development to ensure all components are eluted. |

Sample Preparation:

  • Carefully withdraw a small aliquot (e.g., 50 µL) from the reaction mixture at specified time points.

  • Immediately quench the reaction by diluting the aliquot in a known volume (e.g., 1 mL) of a suitable solvent (e.g., acetonitrile) to stop the reaction.

  • Further dilute the quenched sample with the initial mobile phase composition (e.g., 90% A, 10% B) to ensure compatibility with the HPLC system.

  • Filter the sample through a 0.22 µm syringe filter to remove any particulate matter before injection.

Data Analysis:

  • Identify the peaks corresponding to the starting material, product, and any significant byproducts based on their retention times.

  • Integrate the peak areas for each component at each time point.

  • Calculate the percentage conversion of the starting material and the formation of the product over time.

II. Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into Molecular Transformations

NMR spectroscopy provides detailed structural information and can be used for in-situ reaction monitoring, offering a real-time view of the molecular changes as they occur.[3][4] For 1-Methyl-2-oxoindoline-4-carbaldehyde, ¹H NMR is particularly powerful for tracking the disappearance of the aldehyde proton and the appearance of new signals corresponding to the product.

Scientific Rationale:

The aldehyde proton of 1-Methyl-2-oxoindoline-4-carbaldehyde has a characteristic chemical shift in the downfield region of the ¹H NMR spectrum (typically 9-10 ppm).[5][6] This region is often free from other signals, making it an excellent probe for monitoring the consumption of the starting material. As the reaction proceeds, the intensity of this aldehyde peak will decrease, while new peaks corresponding to the product will emerge. By integrating these signals relative to an internal standard, a quantitative analysis of the reaction progress can be achieved.

Experimental Workflow for NMR Monitoring

NMR_Workflow cluster_prep Sample Preparation cluster_nmr NMR Analysis cluster_data Data Analysis start Reaction Mixture add_std Add Internal Standard start->add_std transfer Transfer to NMR Tube add_std->transfer acquire Acquire Spectra Over Time transfer->acquire process Process Spectra (FT, Phase, Baseline) acquire->process integrate Integrate Key Signals process->integrate calculate Calculate Relative Concentrations integrate->calculate plot Plot Concentration vs. Time calculate->plot

Caption: Workflow for NMR-based reaction monitoring.

Detailed NMR Protocol:

Instrumentation and Reagents:

  • NMR Spectrometer: A 400 MHz or higher field NMR spectrometer.

  • NMR Tubes: Standard 5 mm NMR tubes.

  • Deuterated Solvent: A deuterated solvent that is compatible with the reaction conditions (e.g., DMSO-d₆, CDCl₃).

  • Internal Standard: A stable, unreactive compound with a simple spectrum that does not overlap with the signals of interest (e.g., 1,3,5-trimethoxybenzene).

In-Situ Monitoring Protocol:

  • In an NMR tube, dissolve the 1-Methyl-2-oxoindoline-4-carbaldehyde and the internal standard in the chosen deuterated solvent.

  • Acquire an initial ¹H NMR spectrum (t=0).

  • Initiate the reaction by adding the other reactant(s) and/or catalyst to the NMR tube.

  • Immediately place the NMR tube in the spectrometer and begin acquiring spectra at regular intervals.

  • Process the spectra (Fourier transform, phase correction, and baseline correction).

  • Integrate the aldehyde proton signal of the starting material and a characteristic signal of the product relative to the integral of the internal standard.

Batch-Mode Monitoring Protocol:

  • Set up the reaction in a standard reaction vessel.

  • At each desired time point, withdraw an aliquot of the reaction mixture.

  • Quench the reaction if necessary.

  • Prepare the sample for NMR analysis by dissolving it in a deuterated solvent containing a known concentration of an internal standard.

  • Acquire and process the ¹H NMR spectrum for each time point.

  • Perform the integration and calculations as described for in-situ monitoring.[3]

Key ¹H NMR Signals to Monitor:

Compound Functional Group Expected Chemical Shift (ppm)
1-Methyl-2-oxoindoline-4-carbaldehyde Aldehyde (-CHO) 9.0 - 10.0
1-Methyl-2-oxoindoline-4-carbaldehyde N-Methyl (-NCH₃) ~3.2

| Product | Varies depending on the reaction | Look for the appearance of new signals and the disappearance of the aldehyde proton. |

III. Mass Spectrometry (MS): Unveiling Molecular Identities

Mass spectrometry is a powerful technique for identifying the components of a reaction mixture by measuring their mass-to-charge ratio (m/z). When coupled with a separation technique like HPLC (LC-MS), it becomes an exceptionally potent tool for reaction monitoring, providing both quantitative and qualitative information.

Scientific Rationale:

By determining the precise mass of the starting material, product, and any intermediates or byproducts, mass spectrometry can confirm their identities.[7][8] This is particularly useful for complex reactions where multiple products may be formed. The molecular weight of 1-Methyl-2-oxoindoline-4-carbaldehyde is 175.18 g/mol .[9][10] Monitoring for this mass and the expected mass of the product(s) provides unambiguous evidence of the reaction's progress and outcome.

Detailed LC-MS Protocol:

Instrumentation:

  • An HPLC system coupled to a mass spectrometer (e.g., a quadrupole or time-of-flight (TOF) analyzer).

  • An electrospray ionization (ESI) source is generally suitable for this type of molecule.

LC-MS Conditions:

  • The HPLC method described previously can be directly coupled to the mass spectrometer.

  • Ionization Mode: ESI positive mode is likely to be effective, as the nitrogen atom in the oxoindoline ring can be readily protonated.

  • Mass Range: Scan a mass range that includes the expected m/z of the starting material, product, and any potential byproducts. For 1-Methyl-2-oxoindoline-4-carbaldehyde, the expected [M+H]⁺ ion would be at m/z 176.19.

Data Analysis:

  • Extract the ion chromatograms for the m/z values corresponding to the starting material and the expected product(s).

  • The peak areas in the extracted ion chromatograms can be used to monitor the consumption of the reactant and the formation of the product over time.

  • The mass spectra of the peaks can be used to confirm the identity of the components and to identify any unknown impurities.

Summary of Analytical Methods

Analytical TechniqueInformation ProvidedAdvantagesDisadvantages
HPLC-UV Quantitative analysis of reactants, products, and byproducts.High resolution, good for complex mixtures, readily available.Requires method development, indirect structural information.
¹H NMR Structural information, quantitative analysis.In-situ monitoring possible, detailed structural insights.Lower sensitivity than MS, can be complex for overlapping signals.
LC-MS Quantitative analysis and mass confirmation.High sensitivity and specificity, confirms molecular weights.More complex instrumentation, potential for ion suppression.

Conclusion

The successful synthesis and development of novel compounds derived from 1-Methyl-2-oxoindoline-4-carbaldehyde rely on a deep understanding of the underlying chemical transformations. The analytical methods outlined in these application notes—HPLC, NMR, and Mass Spectrometry—provide a powerful and complementary toolkit for the modern researcher. By implementing these protocols, scientists can gain invaluable insights into their reactions, leading to improved yields, higher purity, and accelerated discovery.

References

  • Singh, K., Danieli, E., & Blümich, B. (2017). Desktop NMR spectroscopy for real-time monitoring of an acetalization reaction in comparison with gas chromatography and NMR at 9.4 T. Magnetic Resonance in Chemistry, 56(5), 399-408. Available at: [Link]

  • List, B., & Hoang, L. (2011). NMR Investigations on the Proline-Catalyzed Aldehyde Self-Condensation: Mannich Mechanism, Dienamine Detection, and Erosion of the Aldol Addition Selectivity. The Journal of Organic Chemistry, 76(8), 2779-2793. Available at: [Link]

  • Frankenberger, W. T., & Poth, M. (1987). Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography. Analytical Biochemistry, 165(2), 300-308. Available at: [Link]

  • Fiveable. (n.d.). Spectroscopy of Aldehydes and Ketones. Organic Chemistry Class Notes. Available at: [Link]

  • The Organic Chemistry Tutor. (2024, February 23). Lec5 - Review of Known Aldehyde and Ketone Reactions & Spectroscopy [Video]. YouTube. Available at: [Link]

  • University of Colorado Boulder. (n.d.). Aldehydes. Spectroscopy Tutorial. Available at: [Link]

  • Van der Westhuizen, J. H., et al. (2020). Using High Performance Liquid Chromatography to Analyse Indoline Degradation during Lead Bioremoval. Chemical Engineering Transactions, 80, 13-18. Available at: [Link]

  • Rodríguez, J. G., Urrutia, A., & Canoira, L. (1997). Electron impact mass spectrometry of oxindole, pseudoindoxyle and indolenine derivatives. International Journal of Mass Spectrometry and Ion Processes, 161(1-3), 113-122. Available at: [Link]

  • PubChem. (n.d.). Methyl 2-oxoindoline-4-carboxylate. National Center for Biotechnology Information. Available at: [Link]

  • Singh, A. K., et al. (2022). Spirofused Tetrahydroisoquinoline-Oxindole Hybrids (Spiroquindolones) as Potential Multitarget Antimalarial Agents: Preliminary Hit Optimization and Efficacy Evaluation in Mice. Antimicrobial Agents and Chemotherapy, 66(12), e01134-22. Available at: [Link]

  • Deboves, H. J. C., Hunter, C., & Jackson, R. F. W. (2002). Synthesis of 2-substituted indolines using sequential Pd-catalyzed processes. Journal of the Chemical Society, Perkin Transactions 1, (6), 733-736. Available at: [Link]

  • Szkop, M., & Bielawski, W. (2013). A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. Antonie van Leeuwenhoek, 103(3), 683-691. Available at: [Link]

  • Reddy, T. S., et al. (2017). Autocatalytic methylthiomethylation of carboxylic acid/phenol involving the formation of DMSO enolate: convenient synthesis of m. Organic & Biomolecular Chemistry, 15(43), 9193-9201. Available at: [Link]

  • George, A. (2005). HPLC Methods for Recently Approved Pharmaceuticals. John Wiley & Sons.
  • Rauf, A., et al. (2023). In Silico, SwissADME, and DFT Studies of Newly Synthesized Oxindole Derivatives Followed by Antioxidant Studies. Journal of Chemistry, 2023, 1-12. Available at: [Link]

  • Powers, J. C. (1968). Mass spectrometry of simple indoles. The Journal of Organic Chemistry, 33(5), 2044-2050. Available at: [Link]

  • Chemikart. (n.d.). 1-Methyl-2-oxoindoline-4-carbaldehyde. Available at: [Link]

  • Google Patents. (n.d.). US11261158B2 - Synthesis of 2-indolinone derivatives.
  • Technical Disclosure Commons. (2022, July 1). Improved process for the preparation of methyl 2-oxoindoline-6-carboxylate. Available at: [Link]

  • MDPI. (2022). Pyrrolizine- and Indolizine-Derived Spirooxindoles: Synthesis, Antibacterial Activity and Inverse Docking Analysis. Molecules, 27(15), 4935. Available at: [Link]

  • PubChem. (n.d.). Isoquinoline-4-carbaldehyde. National Center for Biotechnology Information. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde

Welcome to the technical support center for the synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooti...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions to optimize your synthetic outcomes. We will delve into the common challenges encountered during this synthesis and provide scientifically grounded solutions to improve your yield and purity.

I. Overview of the Primary Synthetic Route: The Vilsmeier-Haack Reaction

The most prevalent and efficient method for the synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde is the Vilsmeier-Haack formylation of 1-methyl-2-oxoindoline.[1][2] This reaction utilizes a Vilsmeier reagent, typically generated in situ from phosphoryl chloride (POCl₃) and N,N-dimethylformamide (DMF), to introduce a formyl group (-CHO) onto an electron-rich aromatic ring.[3][4] The oxindole ring system, particularly with the activating methyl group on the nitrogen, is sufficiently electron-rich to undergo this electrophilic aromatic substitution.

The reaction proceeds through the formation of a chloromethyliminium salt, known as the Vilsmeier reagent, which then acts as the electrophile.[5] The 1-methyl-2-oxoindoline attacks this reagent, followed by a work-up step that hydrolyzes the intermediate to yield the desired aldehyde.

Reaction Workflow Diagram

G cluster_0 Vilsmeier Reagent Formation cluster_1 Electrophilic Aromatic Substitution cluster_2 Hydrolysis DMF DMF Vilsmeier_Reagent Vilsmeier Reagent (Chloromethyliminium salt) DMF->Vilsmeier_Reagent Reacts with POCl3 POCl₃ POCl3->Vilsmeier_Reagent Intermediate Iminium Intermediate Vilsmeier_Reagent->Intermediate Start_Mat 1-Methyl-2-oxoindoline Start_Mat->Intermediate Attacks Product 1-Methyl-2-oxoindoline- 4-carbaldehyde Intermediate->Product Hydrolyzes to H2O Aqueous Work-up H2O->Product

Caption: Vilsmeier-Haack reaction workflow for the synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde.

II. Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis, providing explanations and actionable solutions.

Question 1: My reaction yield is consistently low. What are the likely causes and how can I improve it?

Answer: Low yields in the Vilsmeier-Haack formylation of 1-methyl-2-oxoindoline can stem from several factors. Here's a systematic approach to troubleshooting:

  • Purity of Starting Materials:

    • 1-Methyl-2-oxoindoline: Ensure your starting material is pure and free from residual solvents or unreacted precursors from its own synthesis. Impurities can interfere with the reaction.

    • DMF and POCl₃: Use anhydrous DMF and freshly distilled or a new bottle of POCl₃. The Vilsmeier reagent is sensitive to moisture, which can quench the reaction.

  • Reaction Temperature: The reaction temperature is a critical parameter that depends on the reactivity of the substrate.[3]

    • Too Low: The reaction may be sluggish or not proceed to completion.

    • Too High: This can lead to the formation of side products and decomposition of the starting material or product. A typical temperature range for this reaction is between 0°C to 80°C.[3] It is advisable to start at a lower temperature (e.g., 0-10°C) during the addition of POCl₃ and then gradually warm the reaction to room temperature or slightly above, monitoring the progress by Thin Layer Chromatography (TLC).

  • Stoichiometry of Reagents: The molar ratio of POCl₃ to DMF and the substrate is crucial. An excess of the Vilsmeier reagent is generally used to drive the reaction to completion. A typical starting point is to use 1.5 to 3 equivalents of the Vilsmeier reagent relative to the 1-methyl-2-oxoindoline.

  • Work-up Procedure: Improper work-up can lead to product loss.

    • Hydrolysis: The hydrolysis of the iminium intermediate should be performed carefully by slowly adding the reaction mixture to ice-cold water or a saturated sodium bicarbonate solution. This is an exothermic process, and maintaining a low temperature is important to prevent side reactions.

    • Extraction: Ensure complete extraction of the product from the aqueous layer using an appropriate organic solvent like ethyl acetate or dichloromethane. Multiple extractions are recommended.

ParameterRecommendationRationale
Starting Material Purity Use high-purity, anhydrous reagents.Moisture and impurities can deactivate the Vilsmeier reagent.
Reaction Temperature Start at 0-10°C, then warm to RT or slightly above.Balances reaction rate and minimizes side product formation.[3]
Reagent Stoichiometry Use 1.5-3 eq. of Vilsmeier reagent.Drives the reaction to completion.
Aqueous Work-up Add reaction mixture to ice-cold water/bicarbonate solution.Controls exotherm and prevents degradation.
Question 2: I am observing significant amounts of an unknown impurity in my crude product. What could it be and how do I prevent its formation?

Answer: The formation of impurities is a common challenge. Here are some potential side products and strategies to mitigate their formation:

  • Di-formylated Product: Although less common for this specific substrate, over-reaction can lead to the introduction of a second formyl group. This can be minimized by careful control of the stoichiometry of the Vilsmeier reagent and the reaction time. Monitor the reaction closely by TLC and stop it once the starting material is consumed.

  • Polymerization/Decomposition Products: Electron-rich aromatic compounds can be prone to polymerization or decomposition under strongly acidic conditions.

    • Controlled Addition: Add the POCl₃ to the DMF at a low temperature (0°C) and then add this pre-formed reagent to the solution of 1-methyl-2-oxoindoline. This can be a milder approach than adding POCl₃ directly to a mixture of the substrate and DMF.

    • Reaction Time: Avoid unnecessarily long reaction times.

  • Positional Isomers: While formylation is expected at the 4-position due to the directing effects of the lactam and the N-methyl group, trace amounts of other isomers might form. Purification by column chromatography is typically effective in separating these isomers.

Troubleshooting Workflow

G start Low Yield or Impurities Observed check_reagents Verify Purity and Anhydrous Nature of Reagents start->check_reagents check_temp Optimize Reaction Temperature check_reagents->check_temp If reagents are pure check_stoich Adjust Stoichiometry of Vilsmeier Reagent check_temp->check_stoich If temperature is optimized check_workup Review Work-up Procedure check_stoich->check_workup If stoichiometry is correct purification Optimize Purification (Column Chromatography) check_workup->purification If work-up is correct success Improved Yield and Purity purification->success

Caption: A systematic workflow for troubleshooting low yield and impurity issues.

III. Frequently Asked Questions (FAQs)

Q1: What is the role of DMF in the Vilsmeier-Haack reaction? A1: DMF serves a dual role in this reaction. It acts as a reactant with POCl₃ to form the electrophilic Vilsmeier reagent.[3] It can also function as the solvent for the reaction.[6]

Q2: Can I use other formylating agents? A2: While the Vilsmeier-Haack reaction is the most common method, other formylation techniques exist. However, for this specific transformation, the Vilsmeier-Haack conditions are generally considered efficient and reliable.

Q3: My reaction seems to have stalled. What should I do? A3: If your reaction is not progressing as monitored by TLC, consider the following:

  • Reagent Activity: The Vilsmeier reagent may have been quenched by moisture. Ensure all your glassware and reagents are dry.

  • Temperature: The reaction may require gentle heating to proceed at a reasonable rate. Try warming the reaction mixture to 40-50°C and continue to monitor its progress.

  • Additional Reagent: If you suspect the Vilsmeier reagent has been consumed, you can try adding an additional portion of the pre-formed reagent.

Q4: How do I best purify the final product? A4: The crude product can typically be purified by silica gel column chromatography. A common eluent system is a gradient of ethyl acetate in hexanes. Recrystallization from a suitable solvent system, such as ethanol or ethyl acetate/hexanes, can also be employed to obtain a highly pure product.

IV. Experimental Protocol: Optimized Synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde

This protocol is a general guideline. Optimization may be required based on your specific laboratory conditions and reagent purity.

Materials:

  • 1-Methyl-2-oxoindoline

  • N,N-Dimethylformamide (DMF), anhydrous

  • Phosphoryl chloride (POCl₃), freshly distilled

  • Dichloromethane (DCM), anhydrous

  • Saturated sodium bicarbonate solution

  • Saturated sodium chloride solution (brine)

  • Anhydrous sodium sulfate

  • Ethyl acetate

  • Hexanes

Procedure:

  • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous DMF (5 equivalents) and anhydrous DCM.

  • Cool the flask to 0°C in an ice bath.

  • Slowly add POCl₃ (1.5 equivalents) dropwise to the DMF solution via the dropping funnel, maintaining the temperature below 10°C.

  • Stir the mixture at 0°C for 30 minutes to allow for the formation of the Vilsmeier reagent.

  • In a separate flask, dissolve 1-methyl-2-oxoindoline (1 equivalent) in anhydrous DCM.

  • Add the solution of 1-methyl-2-oxoindoline to the Vilsmeier reagent solution at 0°C.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

  • Once the reaction is complete, carefully pour the reaction mixture into a beaker of crushed ice and saturated sodium bicarbonate solution with vigorous stirring.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford 1-Methyl-2-oxoindoline-4-carbaldehyde as a solid.

V. References

  • Organic Chemistry Portal. Vilsmeier-Haack Reaction. Available from: [Link]

  • J&K Scientific LLC. Vilsmeier-Haack Reaction. Available from: [Link]

  • Name-Reaction.com. Vilsmeier-Haack reaction. Available from: [Link]

  • REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. World Journal of Pharmacy and Pharmaceutical Sciences. Available from: [Link]

  • Chemistry Steps. Vilsmeier-Haack Reaction. Available from: [Link]

  • Slideshare. Vilsmeier haack reaction. Available from: [Link]

Sources

Optimization

Technical Support Center: Purification of 1-Methyl-2-oxoindoline-4-carbaldehyde

Welcome to the technical support guide for the purification of 1-Methyl-2-oxoindoline-4-carbaldehyde (C₁₀H₉NO₂, MW: 175.18 g/mol ).[1] This document is designed for researchers, medicinal chemists, and process developmen...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the purification of 1-Methyl-2-oxoindoline-4-carbaldehyde (C₁₀H₉NO₂, MW: 175.18 g/mol ).[1] This document is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in obtaining this key intermediate in a highly pure form. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles and troubleshooting strategies to empower you to solve purification challenges effectively.

Section 1: Troubleshooting Common Purification Issues (Q&A)

This section addresses the most common problems encountered during the purification of 1-Methyl-2-oxoindoline-4-carbaldehyde.

Question 1: My crude product is a dark, intractable oil and refuses to solidify. How can I proceed with purification?

Answer: This is a frequent issue, often caused by residual high-boiling solvents (like DMF or DMSO), or the presence of significant impurities that inhibit crystallization.

  • Causality: The oxoindoline core is relatively polar, but the methyl and aromatic components lend it significant solubility in many organic solvents. Impurities can act as a "eutectic mixture," depressing the melting point and preventing solidification.

  • Troubleshooting Steps:

    • Solvent Removal: Ensure all reaction solvents are thoroughly removed in vacuo, possibly using a high-vacuum pump and gentle heating. Co-evaporation with a solvent like toluene can help azeotropically remove traces of DMF or DMSO.

    • Aqueous Workup: If not already performed, dissolve the oil in a suitable solvent like ethyl acetate or dichloromethane (DCM) and perform an aqueous wash. A wash with water can remove inorganic salts, and a brine wash will help break up emulsions and dry the organic layer.

    • Liquid-Liquid Extraction: If you suspect acidic or basic impurities, perform an extraction. For instance, a wash with a mild base like saturated sodium bicarbonate solution can remove acidic byproducts.

    • Direct to Chromatography: If the oil persists, do not force solidification. Dissolve the crude oil in a minimal amount of a strong solvent (e.g., DCM), adsorb it onto a small amount of silica gel, dry it to a free-flowing powder, and load this directly onto a chromatography column. This technique, known as "dry loading," is superior to wet loading for oily samples.[2]

Question 2: I'm performing column chromatography, but my compound is streaking badly on the TLC plate and giving poor separation on the column. What's wrong?

Answer: Streaking (tailing) is typically a sign of compound-stationary phase incompatibility, improper solvent polarity, or sample overloading.

  • Causality: The aldehyde group on the molecule can be somewhat acidic and may interact too strongly with the slightly acidic silica gel, causing tailing. The amide group also contributes to polarity.

  • Troubleshooting Steps:

    • Optimize the Mobile Phase: A common cause of streaking is a mobile phase with too low a polarity, causing the compound to move in slow, drawn-out bands.[3] Gradually increase the polarity of your eluent system (e.g., increase the percentage of ethyl acetate in your hexane/ethyl acetate mixture).

    • Add a Modifier: To mitigate the acidic nature of silica, add a small amount (0.1-1%) of a modifier to your mobile phase. For a molecule like this, triethylamine can help by neutralizing acidic sites on the silica. Conversely, if basic impurities are the issue, a small amount of acetic acid can improve separation. Always test this on a TLC plate first.

    • Check for Overloading: If the initial spot on your TLC plate is too concentrated, it will streak. The same applies to the column. Use a more dilute solution of your crude material for analysis and purification.

    • Switch the Stationary Phase: If streaking persists, the issue may be an irreversible interaction with silica. Consider using a different stationary phase. Alumina (neutral or basic) can be a good alternative for compounds that are sensitive to acidic conditions. Alternatively, reversed-phase chromatography (C18 silica) with a polar mobile phase (e.g., acetonitrile/water) may be effective if the compound and its impurities have different polarities.[2][4]

Question 3: My yield is very low after recrystallization. How can I improve it?

Answer: Low yield in recrystallization typically points to one of two issues: choosing a suboptimal solvent system or premature crystallization during hot filtration.[5]

  • Causality: An ideal recrystallization solvent dissolves the compound completely when hot but very poorly when cold. If the solvent is too good, the compound will remain in the mother liquor upon cooling. If it's too poor, you'll need large volumes, which also leads to losses.

  • Troubleshooting Steps:

    • Solvent System Screening: The key to good recrystallization is solvent selection.[5] Test a range of solvents. Given the structure, good candidates to screen would be isopropanol, ethyl acetate, toluene, or mixtures like ethyl acetate/hexane or DCM/heptane. The goal is to find a system where the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.

    • Minimize Solvent Volume: Use only the minimum amount of hot solvent required to fully dissolve the crude solid. Adding excess solvent is a very common cause of low recovery.

    • Prevent Premature Crystallization: If the compound crystallizes on the filter paper during hot filtration, you will lose a significant amount of product. To prevent this, pre-heat your funnel and receiving flask and use a small amount of extra hot solvent to wash the filter paper.

    • Cool Slowly: Allow the solution to cool slowly to room temperature first, then place it in an ice bath. Slow cooling promotes the formation of larger, purer crystals. Crashing the product out of solution by rapid cooling can trap impurities.

    • Recover from Mother Liquor: Concentrate the mother liquor and recrystallize a second time or purify it by column chromatography to recover additional material.

Section 2: Detailed Purification Protocols

These protocols provide a starting point for purification. Always begin by running a thin-layer chromatography (TLC) analysis to assess the complexity of the crude mixture and to guide your choice of purification method and solvent system.

Protocol 1: Flash Column Chromatography

This is the most versatile method for purifying both oily and solid crude products.[6]

  • TLC Analysis:

    • Dissolve a small amount of crude material in DCM.

    • Spot on a silica TLC plate.

    • Develop the plate in various solvent systems. A good starting point is a 3:1 mixture of Hexane:Ethyl Acetate.

    • Aim for a retention factor (Rf) of ~0.3 for the desired product. Adjust solvent polarity as needed. An Rf in this range generally translates well to column separation.

  • Column Preparation:

    • Select a column of appropriate size for your sample amount (a general rule is a 40:1 to 100:1 ratio of silica gel to crude product by weight).

    • Pack the column with silica gel (200-400 mesh) as a slurry in the initial, low-polarity mobile phase (e.g., 10% Ethyl Acetate in Hexane).

  • Sample Loading:

    • For Solids: Dissolve the crude product in a minimal amount of DCM and add it to a small amount of silica gel. Evaporate the solvent to create a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

    • For Oils: Dissolve the oil in a minimal amount of the initial mobile phase and load it directly onto the column using a pipette.

  • Elution:

    • Begin elution with the low-polarity mobile phase.

    • Gradually increase the solvent polarity (gradient elution) according to your TLC analysis. For example, move from 10% to 20%, then 30% ethyl acetate in hexane.

    • Collect fractions and monitor them by TLC to identify those containing the pure product.

  • Isolation:

    • Combine the pure fractions.

    • Remove the solvent using a rotary evaporator to yield the purified 1-Methyl-2-oxoindoline-4-carbaldehyde.

Protocol 2: Recrystallization

This method is ideal if the crude product is a solid and contains impurities with different solubility profiles.[5]

  • Solvent Selection:

    • Place a small amount of the crude solid (~20 mg) into several test tubes.

    • Add a small amount (~0.5 mL) of a different test solvent to each tube. Good starting solvents include ethanol, isopropanol, ethyl acetate, and toluene.

    • Observe solubility at room temperature. A good solvent will not dissolve the compound well.

    • Heat the tubes that showed poor solubility. An ideal solvent will fully dissolve the compound upon heating.

    • Allow the dissolved samples to cool to room temperature. The best solvent will show significant crystal formation upon cooling.

    • If no single solvent works, try a binary solvent system (e.g., dissolve in hot DCM, then add hexane until cloudy, then clarify with a drop of DCM).[7]

  • Procedure:

    • Place the crude solid in an Erlenmeyer flask.

    • Add the chosen solvent dropwise while heating and swirling until the solid just dissolves. Use the minimum amount of solvent necessary.

    • If the solution is colored due to impurities, you may add a small amount of activated charcoal and hot filter the solution.

    • Remove the flask from the heat source and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation.

    • Once at room temperature, place the flask in an ice-water bath for 15-30 minutes to maximize crystal formation.

  • Isolation:

    • Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

    • Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.

    • Dry the crystals under vacuum to obtain the pure product.

Section 3: Purity Assessment

After purification, it is critical to confirm the purity of 1-Methyl-2-oxoindoline-4-carbaldehyde.

  • Thin-Layer Chromatography (TLC): The purified compound should appear as a single spot on the TLC plate. It's good practice to spot the crude material, the purified material, and a co-spot (both crude and pure in the same lane) to confirm the identity of the product spot.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are definitive methods to confirm the structure and assess purity. The spectra should be clean, with integrations matching the expected number of protons and carbons, and free from impurity peaks.

  • Mass Spectrometry (MS): Techniques like LC-MS can confirm the molecular weight of the compound and provide an additional measure of purity.[8]

Section 4: Frequently Asked Questions (FAQs)

Q: What are the likely impurities in a typical synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde? A: Impurities will depend on the synthetic route. However, common impurities could include unreacted starting materials (e.g., 1-methyl-2-oxoindoline), reagents from the formylation step, or byproducts from side reactions such as oxidation of the aldehyde to a carboxylic acid.[9][10]

Q: What is the expected appearance and stability of the pure compound? A: Pure 1-Methyl-2-oxoindoline-4-carbaldehyde is typically a solid. Aldehydes can be susceptible to air oxidation over time, so it is best stored under an inert atmosphere (nitrogen or argon) in a cool, dark place.

Q: Which solvents are suitable for dissolving this compound for assays or subsequent reactions? A: Based on its structure, the compound should be soluble in a range of common organic solvents, including dichloromethane (DCM), chloroform, ethyl acetate, acetone, and dimethyl sulfoxide (DMSO).[11]

Section 5: Visual Workflows

General Purification Workflow

PurificationWorkflow Crude Crude Product (Oil or Solid) TLC TLC Analysis (Assess Purity & R_f) Crude->TLC Decision Purity & Physical State? TLC->Decision Column Flash Column Chromatography Decision->Column Oily or Complex Mixture Recryst Recrystallization Decision->Recryst Solid & Suitable Solvent Found PurityCheck Purity Assessment (TLC, NMR, MS) Column->PurityCheck Recryst->PurityCheck Final Pure Product PurityCheck->Final

Caption: General workflow for the purification of 1-Methyl-2-oxoindoline-4-carbaldehyde.

Decision Tree for Method Selection

DecisionTree Start Start with Crude Product IsSolid Is the crude product a solid? Start->IsSolid TryRecryst Perform solvent screen for recrystallization IsSolid->TryRecryst Yes DoColumn Proceed with Column Chromatography IsSolid->DoColumn No (It's an oil) SolventFound Good solvent system found? TryRecryst->SolventFound DoRecryst Proceed with Recrystallization SolventFound->DoRecryst Yes SolventFound->DoColumn No

Caption: Decision tree for selecting the primary purification method.

References

  • PubChem. (n.d.). 1-Methyl-1H-indole-3-carbaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Autocatalytic methylthiomethylation of carboxylic acid/phenol involving the formation of DMSO enolate: convenient synthesis of m. Retrieved from [Link]

  • Columbia University. (n.d.). Column chromatography. Department of Chemistry. Retrieved from [Link]

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

  • University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Department of Chemistry. Retrieved from [Link]

  • ResearchGate. (2023). In which solvents and solvent ratio I can do column chromatography for my schiff base? Retrieved from [Link]

  • Google Patents. (n.d.). CA2705490A1 - Indolinone derivatives and process for their manufacture.
  • Justia Patents. (2020). Synthesis of 2-indolinone derivatives. Retrieved from [Link]

  • PubChem. (n.d.). Methyl 2-oxoindoline-4-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

  • SIELC Technologies. (n.d.). Separation of 2-Methylcyclohexa-1,4-diene-1-carbaldehyde on Newcrom R1 HPLC column. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Access to 6-hydroxy indolizines and related imidazo[1,5-a]pyridines through the SN2 substitution/condensation/tautomerization ca. Retrieved from [Link]

  • Organic Syntheses. (n.d.). 1-methylindole. Retrieved from [Link]

  • Scribd. (n.d.). Column Chromatography of Dyes Separation. Retrieved from [Link]

  • PubChem. (n.d.). Isoquinoline-4-carbaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

  • Wikipedia. (n.d.). Strychnine. Retrieved from [Link]

  • PubChem. (n.d.). 1-(2-Morpholin-4-yl-ethyl)-1H-indole-3-carbaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

  • ResearchGate. (2009). An optimized preparation of 2,3-dihydro-1-methyl-4-oxonaphthalene-1-carboxylic acid. Retrieved from [Link]

Sources

Troubleshooting

Side reactions of "1-Methyl-2-oxoindoline-4-carbaldehyde" and their prevention

Technical Support Center: 1-Methyl-2-oxoindoline-4-carbaldehyde Welcome to the technical support guide for 1-Methyl-2-oxoindoline-4-carbaldehyde. This document is designed for researchers, medicinal chemists, and process...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: 1-Methyl-2-oxoindoline-4-carbaldehyde

Welcome to the technical support guide for 1-Methyl-2-oxoindoline-4-carbaldehyde. This document is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile building block. Our goal is to provide in-depth, field-proven insights into the potential side reactions that may be encountered during its use and to offer robust troubleshooting strategies and preventative protocols.

1-Methyl-2-oxoindoline-4-carbaldehyde is a bifunctional molecule of significant interest in drug discovery. Its structure contains two key reactive centers: an electrophilic aromatic aldehyde at the C4 position and a nucleophilic center at the C3 position upon deprotonation. This duality allows for a wide range of synthetic transformations but also presents unique challenges. Understanding the delicate balance of reactivity is paramount to achieving high-yielding, clean, and reproducible results. This guide is structured in a question-and-answer format to directly address the most common issues observed in the laboratory.

Troubleshooting Guide & FAQs

Question 1: I'm observing a significant amount of a high-molecular-weight impurity in my reaction, especially under basic conditions. What is it, and how can I prevent its formation?

Answer: This is the most frequently encountered issue and is almost certainly due to a self-condensation reaction, which is a type of Aldol condensation.[1] The product you are observing is likely a dimer or oligomer of your starting material.

Causality & Mechanism: The oxindole core possesses acidic protons at the C3 position (α- to the lactam carbonyl). In the presence of a base, this position can be deprotonated to form a highly nucleophilic enolate. This enolate can then attack the electrophilic aldehyde group of another molecule of 1-Methyl-2-oxoindoline-4-carbaldehyde. This addition reaction forms a β-hydroxy aldehyde dimer, which can subsequently dehydrate to form a conjugated system, driving the side reaction forward.

cluster_0 Step 1: Enolate Formation cluster_1 Step 2: Nucleophilic Attack Start 1-Methyl-2-oxoindoline-4-carbaldehyde Enolate C3 Enolate (Nucleophile) Start->Enolate Deprotonation at C3 Base Base (e.g., OH⁻) Base->Start Start2 Another Molecule of Starting Material Aldehyde C4 Aldehyde (Electrophile) Start2->Aldehyde Dimer β-Hydroxy Dimer Adduct Aldehyde->Dimer Enolate_ref->Dimer Attack

Caption: Mechanism of Aldol Self-Condensation.

Prevention Strategies:

  • Strict Temperature Control: Maintain low temperatures (e.g., -78 °C to 0 °C) during the addition of reagents. This significantly reduces the rate of the self-condensation side reaction relative to many desired transformations.

  • Judicious Choice of Base: The type of base is critical.

    • If your desired reaction is at the aldehyde , use a mild, non-nucleophilic inorganic base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃).

    • If your desired reaction is at the C3 position , use a strong, non-nucleophilic, sterically hindered base like Lithium Diisopropylamide (LDA) or LiHMDS at low temperatures. These bases will efficiently form the enolate while minimizing direct attack on the aldehyde.

  • Controlled Reagent Addition: Use a syringe pump for the slow, dropwise addition of your base or electrophile. This prevents localized high concentrations that can accelerate side reactions.

  • Protect the Aldehyde: If the chemistry you are performing involves modifying the oxindole core (e.g., alkylation at C3), the most robust strategy is to protect the aldehyde group first. Converting it to a cyclic acetal is a common and effective method.[2]

Question 2: My final product contains a carboxylic acid impurity. How did my aldehyde get oxidized?

Answer: Aldehydes are one of the most easily oxidized functional groups in organic chemistry. The formation of the corresponding carboxylic acid (1-Methyl-2-oxoindoline-4-carboxylic acid) is a common degradation pathway.

Causality & Mechanism: This oxidation is typically caused by one of two culprits:

  • Atmospheric Oxygen (Autoxidation): Aldehydes can react with O₂ from the air, often via a radical chain mechanism. This process can be accelerated by light or trace metal impurities.

  • Peroxides in Solvents: Ethereal solvents like Tetrahydrofuran (THF) and Diethyl Ether (Et₂O) are notorious for forming explosive peroxides upon storage in the presence of air and light. These peroxides are potent oxidizing agents that will readily convert your aldehyde to a carboxylic acid.

Prevention Strategies:

ParameterPreventative MeasureRationale
Atmosphere Conduct all reactions under an inert atmosphere (e.g., Nitrogen or Argon).Excludes atmospheric oxygen, the primary culprit for autoxidation.
Solvents Use freshly distilled or inhibitor-free, anhydrous-grade solvents.Ensures the absence of peroxide impurities that can oxidize the aldehyde.
Storage Store the solid compound and its solutions in the dark and at low temperatures (≤ 4 °C).Minimizes light-induced radical formation and slows the rate of degradation.
Workup Avoid prolonged exposure to air during extraction and purification steps.Reduces the opportunity for oxidation to occur during processing.
Question 3: My reaction is giving low yields, and I'm isolating a product that appears to have lost the entire aldehyde group. What could cause this?

Answer: The complete loss of the formyl (-CHO) group suggests a decarbonylation reaction.[3] This is a known process for aromatic aldehydes, particularly under specific catalytic conditions and at elevated temperatures.

Causality & Mechanism: Decarbonylation is the removal of carbon monoxide (CO) from a molecule. While it can occur thermally at very high temperatures, it is most often catalyzed by transition metals, especially those from Group 8-10 (like Rhodium, Palladium, and Nickel).[4][5] The catalytic cycle typically involves the oxidative addition of the metal into the carbon-hydrogen bond of the aldehyde, followed by migratory extrusion of CO.

Start 1-Methyl-2-oxoindoline-4-carbaldehyde Intermediate Acyl-Metal-Hydride Intermediate Start->Intermediate + M(0) Catalyst M(0) Catalyst (e.g., Pd(0), Rh(I)) Catalyst->Intermediate Product 1-Methyl-2-oxoindoline Intermediate->Product Reductive Elimination CO Carbon Monoxide (CO) Intermediate->CO CO Extrusion

Caption: Simplified Pathway for Catalytic Decarbonylation.

Prevention Strategies:

  • Temperature Management: Avoid excessive heating. Many transition-metal-catalyzed reactions can proceed at milder temperatures. If decarbonylation is observed, attempt the reaction at the lowest effective temperature.

  • Catalyst and Ligand Choice: If using a palladium catalyst for a cross-coupling reaction, for example, the choice of ligand is critical. Some ligands are more prone to promoting decarbonylation than others. A thorough screening of catalysts and ligands may be necessary.

  • Alternative Synthetic Routes: If decarbonylation is unavoidable under catalytic conditions, consider a stoichiometric alternative that does not require high temperatures or problematic catalysts.

Question 4: I'm concerned about the stability of the oxindole core itself. Can the lactam ring open?

Answer: Yes, while generally stable, the lactam (a cyclic amide) in the oxindole ring is susceptible to hydrolysis under harsh conditions.[6]

Causality & Mechanism: Under strongly acidic or basic conditions, the lactam carbonyl can be attacked by water or hydroxide ions.

  • Acid-Catalyzed: The carbonyl oxygen is protonated, making the carbonyl carbon more electrophilic and susceptible to attack by a weak nucleophile like water.

  • Base-Catalyzed: A strong nucleophile like hydroxide directly attacks the carbonyl carbon. In both cases, the reaction leads to the cleavage of the C-N bond and the formation of a ring-opened amino acid derivative.

Prevention Strategies:

  • Control pH: Whenever possible, perform reactions under neutral or near-neutral conditions. If an acid or base is required, use the mildest conditions that afford the desired product in a reasonable timeframe. Avoid using strong aqueous acids (like concentrated HCl) or bases (like NaOH) with prolonged heating.

  • Use Anhydrous Conditions: Employing dry solvents and reagents and running reactions under an inert atmosphere will minimize the presence of water, thereby preventing hydrolysis.

Recommended Experimental Protocols

Protocol 1: Aldehyde Protection via Acetal Formation

This protocol is recommended when performing reactions that target the C3 position of the oxindole ring to prevent self-condensation and other aldehyde-related side reactions.[7]

  • Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add 1-Methyl-2-oxoindoline-4-carbaldehyde (1.0 eq).

  • Solvent & Reagents: Add anhydrous toluene (approx. 0.1 M concentration). To this solution, add ethylene glycol (1.5 eq) and a catalytic amount of p-toluenesulfonic acid (p-TsOH) (0.05 eq).

  • Reaction: Equip the flask with a Dean-Stark apparatus and a condenser. Heat the mixture to reflux. Water will be removed from the reaction as an azeotrope with toluene, driving the equilibrium towards the acetal product.[8]

  • Monitoring: Monitor the reaction by TLC or LC-MS for the disappearance of the starting material. The reaction is typically complete within 2-4 hours.

  • Workup: Cool the reaction to room temperature. Quench carefully with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the aqueous layer with ethyl acetate (3x).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude protected product can often be used directly or purified further by flash column chromatography.

  • Deprotection: The acetal can be easily removed to regenerate the aldehyde by stirring with a mild acid (e.g., 1M HCl) in a THF/water mixture.

Protocol 2: General Handling, Storage, and Purification

To ensure the long-term stability and purity of 1-Methyl-2-oxoindoline-4-carbaldehyde, adhere to the following procedures.

  • Handling: Always handle the compound under an inert atmosphere (N₂ or Ar) as much as possible to minimize exposure to air and moisture.

  • Storage: Store the solid material in an amber vial or a container wrapped in aluminum foil to protect it from light. Place it in a desiccator inside a freezer (-20 °C is preferable) for long-term storage.

  • Purification (Flash Chromatography):

    • Stationary Phase: Use standard silica gel (230-400 mesh).

    • Mobile Phase: A neutral eluent system such as Hexanes/Ethyl Acetate or Dichloromethane/Methanol is recommended. Avoid using acidic or basic additives unless absolutely necessary, as they can promote degradation on the silica surface.

    • Procedure: Dissolve the crude material in a minimal amount of dichloromethane. Dry-load it onto silica gel for best resolution. Run the column, collecting fractions and monitoring by TLC. Combine the pure fractions and remove the solvent under reduced pressure at a low temperature (< 40 °C).

References

  • Gérard, S., & Coudert, G. (2000). Reactions of 1-methyl-2-phenylindole with malondialdehyde and 4-hydroxyalkenals. Analytical applications to a colorimetric assay of lipid peroxidation. PubMed. Available at: [Link]

  • Gérard-Monnier, D., Erdelmeier, I., Régnard, K., Moze-Henry, N., Yadan, J. C., & Chaudière, J. (1998). Reactions of N-methyl-2-phenylindole with malondialdehyde and 4-hydroxyalkenals. Mechanistic aspects of the colorimetric assay of lipid peroxidation. PubMed. Available at: [Link]

  • Golla, S., Jalagam, S., Poshala, S., & Kokatla, H. P. (2022). Transition metal-free functionalization of 2-oxindoles via sequential aldol and reductive aldol reactions using rongalite as a C1 reagent. Organic & Biomolecular Chemistry. Available at: [Link]

  • ResearchGate. (2014). What are the new ways to protect the aromatic aldehyde carbonyl group by diol?. ResearchGate. Available at: [Link]

  • Li, C., & Wang, J. (2017). Nickel-Catalyzed Decarbonylation of Aromatic Aldehydes. ACS Publications. Available at: [Link]

  • Wikipedia. (n.d.). Decarbonylation. Wikipedia. Available at: [Link]

  • Chemistry Steps. (n.d.). Acetals as Protecting Groups for Aldehydes and Ketones. Chemistry Steps. Available at: [Link]

  • Master Organic Chemistry. (2022). The Aldol Addition and Condensation Reactions. Master Organic Chemistry. Available at: [Link]

  • Musgrave, R. (2017). Lactam Hydrolysis. YouTube. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Protective Groups. Organic Chemistry Portal. Available at: [Link]

  • O'Donnell, C. J., et al. (2003). Synthesis of Substituted Oxindoles from α-Chloroacetanilides via Palladium-Catalyzed C-H Functionalization. Organic Chemistry Portal. Available at: [Link]

  • Chem LibreTexts. (2020). The Aldol Reaction and Condensation of Ketones and Aldehydes. Chem LibreTexts. Available at: [Link]

  • Miller, D. D., et al. (2022). The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition. Frontiers in Toxicology. Available at: [Link]

  • Mondal, M., & Gribble, G. W. (2015). A facile decarbonylation reaction of aldehydes has been developed by employing Pd(OAc)2. Chemical Communications. Available at: [Link]

Sources

Optimization

"1-Methyl-2-oxoindoline-4-carbaldehyde" stability issues and storage conditions

Welcome to the technical support guide for 1-Methyl-2-oxoindoline-4-carbaldehyde (CAS: 1053655-92-7). This document provides in-depth guidance on the stability challenges and optimal storage conditions for this versatile...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for 1-Methyl-2-oxoindoline-4-carbaldehyde (CAS: 1053655-92-7). This document provides in-depth guidance on the stability challenges and optimal storage conditions for this versatile research intermediate. Our goal is to equip you with the necessary knowledge to ensure the integrity of your material, leading to more reliable and reproducible experimental outcomes.

Part 1: Frequently Asked Questions (FAQs) & Quick Reference

This section provides immediate answers to common user questions.

Q1: What are the ideal long-term storage conditions for 1-Methyl-2-oxoindoline-4-carbaldehyde?

For maximum shelf-life, the compound should be stored in a tightly sealed container, preferably under an inert atmosphere (Argon or Nitrogen), in a freezer at -20°C. It should be protected from light by using an amber vial or by storing the container in a dark place.

Q2: I just received the compound. Can I store it at room temperature?

While the compound is stable under normal conditions for short periods, such as during shipping, room temperature storage is not recommended for the long term[1]. The aldehyde functional group is susceptible to slow oxidation over time, a process accelerated by ambient temperature, light, and oxygen.

Q3: How sensitive is this compound to air and moisture?

Highly sensitive. The aldehyde group can be readily oxidized by atmospheric oxygen to the corresponding carboxylic acid. Furthermore, the Safety Data Sheet for analogous compounds explicitly warns to avoid exposure to moist air or water[1]. Moisture can lead to the formation of a non-reactive hydrate or catalyze other degradation pathways.

Q4: What is the recommended procedure for preparing a stock solution?

Solutions should be prepared fresh for each experiment whenever possible. If a stock solution must be prepared, use a dry, aprotic solvent (e.g., anhydrous DMSO, DMF, or Dioxane). Prepare the solution under an inert atmosphere. For storage, aliquot the solution into single-use vials to minimize freeze-thaw cycles and exposure to air, and store at -20°C or below.

Q5: The solid material has changed from a white/off-white powder to a yellowish or brownish color. Is it still usable?

A change in color is a clear visual indicator of degradation and/or polymerization. While some of the desired compound may remain, its purity is significantly compromised. We strongly recommend purifying the material (e.g., via recrystallization or column chromatography) or purchasing a new batch to ensure the validity of your experimental results.

Part 2: Understanding the Molecular Stability of 1-Methyl-2-oxoindoline-4-carbaldehyde

The stability issues associated with this molecule are primarily dictated by its two key functional groups: the aromatic aldehyde and the lactam within the oxoindoline core. Understanding their reactivity is crucial for proper handling.

Caption: Key reactive sites on 1-Methyl-2-oxoindoline-4-carbaldehyde.

Primary Degradation Pathways

The most common and impactful degradation pathway is the oxidation of the aldehyde.

  • Oxidation to Carboxylic Acid: The aldehyde group is highly susceptible to oxidation by atmospheric oxygen. This reaction converts the aldehyde into 1-methyl-2-oxoindoline-4-carboxylic acid, which will not participate in subsequent reactions intended for the aldehyde (e.g., reductive amination, Wittig reactions), leading to lower yields and purification difficulties.

  • Photodegradation: Aromatic aldehydes can be sensitive to UV light, which can provide the energy to initiate radical-based oxidation or polymerization reactions.

  • Reaction with Bases: The compound should not be stored with or exposed to strong bases, which can catalyze aldol-type condensation reactions or other unwanted side reactions[1].

cluster_conditions Degradation Conditions A 1-Methyl-2-oxoindoline-4-carbaldehyde (C10H9NO2) MW: 175.18 B 1-Methyl-2-oxoindoline-4-carboxylic acid (C10H9NO3) MW: 191.18 A->B Oxidation C Atmospheric Oxygen (O2) Light (hν) Trace Metals

Caption: Primary degradation pathway via oxidation.

Summary of Storage & Handling Conditions
ParameterRecommended ConditionCondition to AvoidRationale
Temperature -20°C (Freezer)Room Temperature / 4°C (long-term)Slows the rate of oxidation and other degradation reactions.
Atmosphere Inert Gas (Argon, N₂)AirPrevents oxidation of the highly susceptible aldehyde group.[1]
Moisture Dry / DesiccatedHumid Environment / Protic SolventsPrevents hydrate formation and moisture-catalyzed degradation.[1]
Light Dark (Amber Vial)Direct Sunlight / UV LightPrevents light-catalyzed degradation pathways.
pH NeutralStrong Acids / Strong BasesAvoids potential lactam hydrolysis or base-catalyzed side reactions.[1]

Part 3: Troubleshooting Guide for Experimental Issues

Q: My reaction yield is significantly lower than reported in the literature. I suspect the starting material. How can I check it?

A: This is a classic symptom of using a partially degraded starting material.

  • Immediate Action: Perform a quick purity check. The most common impurity is the oxidized carboxylic acid.

    • Thin-Layer Chromatography (TLC): Dissolve a small sample in a suitable solvent (e.g., ethyl acetate). Spot it on a TLC plate alongside a co-spot with your reaction mixture. The carboxylic acid impurity will appear as a more polar spot (lower Rf value) that will likely not be consumed in the reaction.

    • ¹H NMR Spectroscopy: Dissolve a sample in a deuterated solvent (e.g., DMSO-d₆). The aldehyde proton (-CHO) should appear as a sharp singlet typically downfield (>9 ppm). A diminished integration of this peak relative to other protons (e.g., the N-methyl group around 3.2 ppm) indicates degradation. The carboxylic acid proton (-COOH) may appear as a broad singlet, also very downfield.

    • LC-MS: This is the most definitive method. You will see a peak for the starting material (m/z = 176.06 for [M+H]⁺) and a potential peak for the oxidized product (m/z = 192.05 for [M+H]⁺).

  • Solution: If significant degradation is confirmed, use a fresh bottle of the compound or purify the existing stock by column chromatography.

Q: I am performing a reductive amination, but I am isolating a significant amount of starting material and a byproduct I can't identify. What is happening?

A: This could be due to two primary issues related to compound stability:

  • Inactive Starting Material: As discussed above, if a portion of your starting material has oxidized to the carboxylic acid, it will not participate in the reductive amination, resulting in its recovery or the recovery of your amine starting material.

  • Hydrate Formation: If the compound has been exposed to moisture, it may have formed a stable hydrate at the aldehyde position. This hydrate is often less reactive than the free aldehyde, which can stall the initial imine formation step of the reductive amination, leading to low conversion.

  • Troubleshooting Steps:

    • Ensure your starting material is dry. If you suspect it has absorbed moisture, you can dry it under high vacuum for several hours before use.

    • Use anhydrous reaction conditions. Dry your solvents and glassware thoroughly and run the reaction under an inert atmosphere.

    • Confirm the purity of the aldehyde before starting the reaction using the methods described in the previous question.

Part 4: Recommended Experimental Protocols

Protocol 1: Safe Handling and Aliquoting
  • Before opening, allow the container of 1-Methyl-2-oxoindoline-4-carbaldehyde to warm to room temperature in a desiccator. This prevents condensation of atmospheric moisture onto the cold solid.

  • Work in a glove box or under a gentle stream of inert gas (Argon or Nitrogen).

  • Quickly weigh the desired amount of the compound into a clean, dry vial.

  • Immediately and tightly seal the main container, purge with inert gas if possible, and return it to the freezer (-20°C).

  • Use the weighed-out material for your experiment immediately.

Protocol 2: Preparation and Storage of Stock Solutions
  • Solvent Selection: Use only high-purity, anhydrous aprotic solvents such as Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), or Dioxane.

  • Preparation:

    • Dry the reaction vial under vacuum or in an oven and cool under an inert atmosphere.

    • Add the weighed solid to the vial.

    • Using a syringe, add the anhydrous solvent to the desired final concentration. .

  • Storage:

    • Best Practice: Prepare solutions fresh and use them immediately.

    • If Storage is Necessary: Aliquot the solution into single-use, amber, screw-cap vials. Purge the headspace with inert gas before sealing. Store frozen at -20°C or -80°C. Avoid repeated freeze-thaw cycles. Discard any unused portion of a thawed aliquot.

References

Sources

Troubleshooting

Technical Support Center: Overcoming Poor Solubility of "1-Methyl-2-oxoindoline-4-carbaldehyde" in Reactions

Welcome to the dedicated support hub for researchers, scientists, and drug development professionals utilizing 1-Methyl-2-oxoindoline-4-carbaldehyde. This resource offers comprehensive troubleshooting guides and frequent...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the dedicated support hub for researchers, scientists, and drug development professionals utilizing 1-Methyl-2-oxoindoline-4-carbaldehyde. This resource offers comprehensive troubleshooting guides and frequently asked questions (FAQs) to directly address the common experimental hurdle of its poor solubility. As Senior Application Scientists, we have developed this guide based on established chemical principles and practical, field-tested insights to enhance the success and efficiency of your experiments.

The Challenge: Understanding the Solubility Profile

1-Methyl-2-oxoindoline-4-carbaldehyde is a key building block in medicinal chemistry and organic synthesis. However, its relatively planar and polar structure can lead to strong intermolecular forces and efficient crystal lattice packing, resulting in limited solubility in many common organic solvents. This guide provides a systematic approach to overcoming this challenge.

Frequently Asked Questions (FAQs)

Q1: What are the underlying reasons for the poor solubility of 1-Methyl-2-oxoindoline-4-carbaldehyde?

The limited solubility is primarily due to its molecular structure. The planar oxoindoline core facilitates strong crystal lattice formation through π-stacking. Additionally, the presence of polar carbonyl and aldehyde groups leads to significant dipole-dipole interactions, further stabilizing the solid state and making it energetically unfavorable for many solvents to dissolve the compound.

Q2: My starting material is precipitating out of the reaction mixture. What should I do first?

If you observe the starting material "crashing out" of solution, the immediate priority is to redissolve it to allow the reaction to proceed. The simplest first step is to gently heat the reaction mixture while ensuring vigorous stirring. The added thermal energy can often provide the necessary energy to overcome the crystal lattice forces. If this is not effective, the next logical step is to consider the addition of a co-solvent.

Troubleshooting Guide: Systematic Solutions for Solubility Issues

This section outlines a structured approach to resolving solubility problems with 1-Methyl-2-oxoindoline-4-carbaldehyde.

Initial Step: Preliminary Solvent Screening

A small-scale solvent screen is a critical first step to identify a suitable solvent or solvent system before committing to your full-scale reaction.

Experimental Protocol: Small-Scale Solubility Test

  • Preparation: Accurately weigh a small amount of 1-Methyl-2-oxoindoline-4-carbaldehyde (e.g., 5 mg) into several vials.

  • Solvent Addition: Add a measured volume (e.g., 0.1 mL) of a different test solvent to each vial.

  • Room Temperature Assessment: Stir or vortex each vial for a consistent period (e.g., 15 minutes) at ambient temperature and visually assess the degree of dissolution.

  • Elevated Temperature Assessment: If the compound is not fully dissolved, gently heat the vials to a temperature that is compatible with your intended reaction conditions and observe any changes.

  • Documentation: Meticulously record your observations in a table to facilitate a clear comparison of solvent efficacy.

Table 1: Illustrative Solvent Screening Data

SolventApprox. Solubility (Room Temp.)Approx. Solubility (50°C)Notes
Dichloromethane (DCM)LowModerateSignificant improvement with heat.
Tetrahydrofuran (THF)ModerateGoodA viable option, especially with heating.
Acetonitrile (ACN)Very LowLowRemains poorly soluble even with heat.
N,N-Dimethylformamide (DMF)HighVery HighExcellent solubility.
Dimethyl Sulfoxide (DMSO)HighVery HighExcellent solubility.
TolueneInsolubleInsolubleNot a suitable solvent.
EthanolLowModerateModerate solubility with heating.

Disclaimer: This data is for illustrative purposes. Actual solubilities must be determined experimentally.

Solvent Selection Workflow

The following diagram presents a logical decision-making process for choosing an appropriate solvent system.

Solvent_Selection_Workflow Start Start: Poor Solubility of 1-Methyl-2-oxoindoline-4-carbaldehyde Solvent_Screen Conduct Small-Scale Solvent Screen Start->Solvent_Screen Assess_Solubility Is solubility adequate in a single solvent at the reaction temperature? Solvent_Screen->Assess_Solubility Proceed Proceed with Reaction Assess_Solubility->Proceed Yes Consider_Cosolvent Explore Co-solvent Systems Assess_Solubility->Consider_Cosolvent No Select_Miscible Choose a miscible co-solvent with high solvating power (e.g., DMF, DMSO) Consider_Cosolvent->Select_Miscible Titrate_Cosolvent Titrate co-solvent until dissolution is achieved Select_Miscible->Titrate_Cosolvent Check_Compatibility Is the co-solvent compatible with all reaction components and workup? Titrate_Cosolvent->Check_Compatibility Check_Compatibility->Proceed Yes Alternative_Methods Investigate Alternative Methods: - Sonication - Phase-Transfer Catalysis Check_Compatibility->Alternative_Methods No

Caption: Decision workflow for selecting a suitable solvent system.

Advanced Strategies for Solubility Enhancement

When a single solvent or a simple co-solvent system proves inadequate, the following advanced techniques should be considered.

Co-solvent Systems

Causality: A co-solvent can alter the overall polarity of the solvent medium to more effectively solvate the solute.[][2][3][4] For 1-Methyl-2-oxoindoline-4-carbaldehyde, a common and effective strategy is to use a primary solvent like THF or Dioxane and introduce a small volume of a highly polar, aprotic co-solvent such as DMF or DMSO to achieve complete dissolution.[]

Experimental Protocol: Co-solvent Titration

  • Initial Suspension: Suspend the 1-Methyl-2-oxoindoline-4-carbaldehyde in your chosen primary solvent at the desired reaction concentration.

  • Heating: Bring the mixture to the intended reaction temperature.

  • Co-solvent Addition: With vigorous stirring, add the co-solvent (e.g., DMF) dropwise until all the solid has dissolved.

  • Monitoring: Keep a record of the amount of co-solvent added, as it could impact reaction kinetics or the subsequent workup procedure.

Sonication

Causality: Sonication employs high-frequency sound waves to induce acoustic cavitation within the solvent.[5] The formation and collapse of microscopic bubbles create localized hot spots with high pressure, which can physically break apart the solute's crystal lattice and improve mass transfer, thereby accelerating dissolution.[5][6]

Experimental Protocol: Sonication-Assisted Dissolution

  • Setup: Place the reaction vessel containing the suspended starting material into an ultrasonic bath.

  • Sonication: Apply sonication in short bursts (e.g., 5-10 minutes) to prevent a significant increase in the bulk temperature of the solution.

  • Temperature Management: For temperature-sensitive reactions, use a cooling bath in conjunction with the sonication process.

  • Visual Confirmation: Continue until visual inspection confirms complete dissolution.

Phase-Transfer Catalysis (PTC)

Causality: This technique is particularly useful when dealing with a reaction between two reactants that are soluble in immiscible phases (e.g., an organic phase and an aqueous phase). A phase-transfer catalyst, such as a quaternary ammonium salt, facilitates the transport of a reactant from one phase to the other, enabling the reaction to occur.[7][8][9][10] This can be an effective strategy to avoid the need for a single solvent that dissolves all reactants.[10]

Considerations:

  • Catalyst Selection: The choice of the phase-transfer catalyst is crucial and depends on the specific reactants and reaction conditions. Common examples include tetrabutylammonium bromide (TBAB) and benzyltriethylammonium chloride.[8]

  • Reaction System: PTC is applicable to liquid-liquid and solid-liquid reaction systems.[10]

Logical Progression of Troubleshooting

The following diagram illustrates the recommended sequence of troubleshooting steps.

Troubleshooting_Hierarchy Initial_Problem Poor Solubility Observed Step1 1. Gentle Heating & Vigorous Stirring Initial_Problem->Step1 Step2 2. Co-solvent Addition Step1->Step2 If insufficient Step3 3. Sonication Step2->Step3 If incompatible or insufficient Step4 4. Consider Phase-Transfer Catalysis Step3->Step4 If still problematic

Sources

Optimization

Technical Support Center: Optimizing Reaction Conditions for 1-Methyl-2-oxoindoline-4-carbaldehyde Derivatives

Welcome to the technical support center for the synthesis and derivatization of 1-Methyl-2-oxoindoline-4-carbaldehyde and its analogues. This guide is designed to provide researchers, scientists, and drug development pro...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis and derivatization of 1-Methyl-2-oxoindoline-4-carbaldehyde and its analogues. This guide is designed to provide researchers, scientists, and drug development professionals with practical, in-depth troubleshooting advice and optimized protocols to navigate the common challenges encountered in the chemical manipulation of this versatile scaffold. Our focus is on providing not just procedural steps, but the underlying scientific rationale to empower you to make informed decisions in your research.

I. Synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde via Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a cornerstone for the formylation of electron-rich aromatic and heteroaromatic compounds, making it the preferred method for introducing a carbaldehyde group at the C4 position of the 1-methyl-2-oxoindoline core.[1] The reaction involves the formation of a Vilsmeier reagent, a chloroiminium salt, from a substituted amide (typically DMF) and phosphorus oxychloride (POCl₃).[2] This electrophilic species then attacks the electron-rich oxindole ring.

Frequently Asked Questions (FAQs): Vilsmeier-Haack Reaction

Q1: What is the optimal temperature for the Vilsmeier-Haack reaction on 1-methyl-2-oxoindoline?

A1: The reaction temperature is a critical parameter. While the Vilsmeier reagent is typically formed at low temperatures (0-5 °C), the formylation of the oxindole substrate often requires heating to achieve a reasonable reaction rate. A common approach is to add the oxindole at a low temperature and then gradually warm the reaction mixture to 60-80 °C.[3] However, excessive heat can lead to the formation of undesired byproducts, so careful temperature control is essential.

Q2: My reaction is sluggish and gives a low yield. What are the likely causes?

A2: Several factors can contribute to a sluggish reaction. The Vilsmeier reagent is moisture-sensitive, so ensuring anhydrous conditions is paramount. Use freshly distilled, anhydrous DMF and a new bottle of POCl₃. Additionally, the electronic nature of any substituents on the oxindole ring can influence its reactivity. Electron-withdrawing groups will deactivate the ring, potentially requiring more forcing conditions (higher temperature, longer reaction time, or an excess of the Vilsmeier reagent).

Q3: I am observing the formation of a dark, tarry residue in my reaction. How can I prevent this?

A3: Tarry residue is often a result of reaction overheating or the presence of impurities. Maintain strict temperature control throughout the reaction, especially during the exothermic formation of the Vilsmeier reagent. Ensure the purity of your starting materials and solvents.

Troubleshooting Guide: Vilsmeier-Haack Reaction
Problem Potential Cause Recommended Solution
Low or No Product Formation Inactive Vilsmeier reagent due to moisture.Ensure all glassware is oven-dried. Use anhydrous DMF and a fresh bottle of POCl₃. Prepare the Vilsmeier reagent at 0-5 °C and use it immediately.
Insufficiently reactive oxindole substrate.For substrates with electron-withdrawing groups, consider increasing the reaction temperature cautiously (e.g., up to 100 °C) or using a larger excess of the Vilsmeier reagent (2-3 equivalents).
Incomplete reaction.Monitor the reaction progress by TLC. If the starting material is still present after the expected time, consider extending the reaction duration.
Formation of Multiple Products Di-formylation or formylation at other positions.Carefully control the stoichiometry of the Vilsmeier reagent. A 1:1 to 1.5:1 molar ratio of the Vilsmeier reagent to the substrate is a good starting point. Add the Vilsmeier reagent dropwise to a solution of the oxindole to avoid localized high concentrations.
Formation of chlorinated byproducts.Maintain the lowest effective reaction temperature. A prompt and efficient aqueous work-up is crucial to hydrolyze the intermediate iminium salt and minimize contact time with reactive chlorine species.
Difficult Work-up/Purification Product is an oil or difficult to crystallize.After quenching the reaction with ice and neutralizing, extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane). If the product is still impure, column chromatography on silica gel is often effective.[4][5]
Emulsion formation during extraction.Saturate the aqueous layer with brine to increase its polarity and facilitate phase separation.
Experimental Protocol: Vilsmeier-Haack Formylation of 1-Methyl-2-oxoindoline
  • Reagent Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous N,N-dimethylformamide (DMF, 5 equivalents).

  • Vilsmeier Reagent Formation: Cool the flask to 0 °C in an ice bath. Add phosphorus oxychloride (POCl₃, 1.5 equivalents) dropwise via the dropping funnel over 30 minutes, maintaining the temperature below 5 °C. Stir the resulting mixture at 0 °C for an additional 30 minutes.

  • Reaction with Oxindole: Dissolve 1-methyl-2-oxoindoline (1 equivalent) in anhydrous DMF and add it dropwise to the Vilsmeier reagent at 0 °C.

  • Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 70 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: Once the reaction is complete, cool the mixture to 0 °C and carefully pour it onto crushed ice with vigorous stirring.

  • Neutralization and Extraction: Neutralize the aqueous solution with a saturated sodium bicarbonate solution until the pH is approximately 7-8. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 1-Methyl-2-oxoindoline-4-carbaldehyde.[4][5]

Vilsmeier_Haack_Workflow cluster_reagent_prep Vilsmeier Reagent Formation cluster_reaction Formylation Reaction cluster_workup Work-up & Purification DMF Anhydrous DMF Vilsmeier Vilsmeier Reagent (Chloroiminium salt) DMF->Vilsmeier 0 °C POCl3 POCl3 POCl3->Vilsmeier Intermediate Iminium Intermediate Vilsmeier->Intermediate Oxindole 1-Methyl-2-oxoindoline Oxindole->Intermediate Addition to Vilsmeier Reagent Product 1-Methyl-2-oxoindoline-4-carbaldehyde Intermediate->Product Hydrolysis Quench Quench with Ice Product->Quench Neutralize Neutralize (NaHCO3) Quench->Neutralize Extract Extract (EtOAc) Neutralize->Extract Purify Column Chromatography Extract->Purify Final_Product Pure Product Purify->Final_Product

Caption: Workflow for the Vilsmeier-Haack formylation of 1-methyl-2-oxoindoline.

II. Derivatization of 1-Methyl-2-oxoindoline-4-carbaldehyde

The aldehyde functionality at the C4 position serves as a versatile handle for a variety of subsequent chemical transformations, allowing for the synthesis of a diverse library of oxindole derivatives.

A. Suzuki-Miyaura Cross-Coupling

For Suzuki-Miyaura cross-coupling reactions, a common strategy involves the conversion of the 4-formyl group to a halide (e.g., bromide) to serve as the coupling partner for a boronic acid.

Q1: Which palladium catalyst is most effective for the Suzuki coupling of 4-bromo-1-methyl-2-oxoindoline-4-carbaldehyde?

A1: The choice of palladium catalyst and ligand is crucial. For heteroaromatic halides, catalysts with bulky, electron-rich phosphine ligands, such as Pd(PPh₃)₄ or those derived from XPhos, are often effective.[6] The specific choice may require screening to identify the optimal system for your particular substrates.

Q2: What are common side reactions in the Suzuki coupling of oxindole derivatives?

A2: A common side reaction is the homocoupling of the boronic acid. This can be minimized by carefully controlling the stoichiometry and ensuring the efficient oxidative addition of the palladium catalyst to the aryl halide. Protodeboronation, the cleavage of the C-B bond of the boronic acid, can also occur, particularly with prolonged reaction times or at high temperatures.

Problem Potential Cause Recommended Solution
Low Yield Inefficient catalyst system.Screen different palladium catalysts and ligands. Consider using a pre-catalyst that is more stable and readily forms the active Pd(0) species.
Steric hindrance from ortho-substituted boronic acids.Reactions with ortho-substituted boronic acids may require higher temperatures, longer reaction times, or a more active catalyst system to overcome steric hindrance.[7]
Incomplete reaction.Ensure the base is of good quality and present in sufficient excess (typically 2-3 equivalents). Monitor the reaction by TLC and consider extending the reaction time if necessary.
Homocoupling of Boronic Acid Slow oxidative addition of Pd(0) to the aryl halide.Use a more active catalyst or a higher reaction temperature to favor the desired cross-coupling pathway.
Protodeboronation Prolonged reaction time or high temperature.Optimize the reaction time and temperature to minimize this side reaction. Using a less polar solvent may also help.
B. Reductive Amination

Reductive amination is a powerful method for converting the aldehyde group into a primary, secondary, or tertiary amine. This one-pot reaction involves the formation of an imine intermediate followed by its reduction.

Q1: Which reducing agent is best for the reductive amination of 1-Methyl-2-oxoindoline-4-carbaldehyde?

A1: Sodium triacetoxyborohydride (STAB) is a popular choice as it is a mild and selective reducing agent that tolerates a wide range of functional groups.[8] Sodium cyanoborohydride (NaBH₃CN) is also effective. Sodium borohydride (NaBH₄) can be used, but it may also reduce the starting aldehyde if not used carefully.[9]

Q2: My reductive amination with a primary amine is producing a significant amount of the dialkylated tertiary amine. How can I improve the selectivity for the secondary amine?

A2: To favor the formation of the secondary amine, you can use a stepwise procedure. First, form the imine by reacting the aldehyde and the primary amine, often with the removal of water. Then, isolate the imine and reduce it in a separate step.[9]

Problem Potential Cause Recommended Solution
Low Yield of Amine Product Incomplete imine formation.For less reactive amines, consider adding a catalytic amount of acid (e.g., acetic acid) to promote imine formation. The use of a dehydrating agent like magnesium sulfate can also be beneficial.[9]
Reduction of the starting aldehyde.If using a strong reducing agent like NaBH₄, ensure that imine formation is complete before adding the reducing agent. Alternatively, use a milder reducing agent like STAB or NaBH₃CN.
Formation of Byproducts Over-alkylation of primary amines.Use a stepwise procedure as described in the FAQ above. Using a larger excess of the primary amine can also favor the formation of the secondary amine.
Aldol condensation of the starting aldehyde.This can be an issue under basic conditions. Performing the reaction under neutral or slightly acidic conditions can minimize this side reaction.
C. Knoevenagel Condensation

The Knoevenagel condensation is an effective method for forming a new carbon-carbon double bond by reacting the aldehyde with an active methylene compound in the presence of a basic catalyst.[10]

Q1: What are suitable active methylene compounds for the Knoevenagel condensation with 1-Methyl-2-oxoindoline-4-carbaldehyde?

A1: A variety of active methylene compounds can be used, including malononitrile, ethyl cyanoacetate, and Meldrum's acid. The choice of the active methylene compound will determine the nature of the resulting α,β-unsaturated product.[11]

Q2: What is a suitable catalyst for this reaction?

A2: Weak organic bases like piperidine or pyridine are commonly used as catalysts.[10][12] In some cases, Lewis acids can also be employed.

Problem Potential Cause Recommended Solution
Low Yield Inefficient catalyst.Screen different basic catalysts. Ensure the reaction is heated sufficiently to drive the condensation and subsequent dehydration.
Reversibility of the initial addition step.Use of a Dean-Stark trap to remove the water formed during the reaction can help to drive the equilibrium towards the product.
Side Reactions Self-condensation of the active methylene compound.This is generally less of a problem than with aldehydes that can form enolates. However, using a mild base and controlled temperature can help.
D. Wittig Reaction

The Wittig reaction provides a reliable method for converting the aldehyde into an alkene by reacting it with a phosphorus ylide (Wittig reagent).[13]

Q1: How can I control the stereoselectivity (E/Z) of the alkene product in a Wittig reaction?

A1: The stereoselectivity of the Wittig reaction is influenced by the stability of the ylide. Non-stabilized ylides (e.g., from primary alkyl halides) generally favor the Z-alkene, while stabilized ylides (e.g., those with an adjacent carbonyl or cyano group) tend to give the E-alkene.[14]

Q2: My Wittig reaction is not proceeding to completion. What could be the issue?

A2: The formation of the ylide is a critical step. Ensure that a sufficiently strong base (e.g., n-butyllithium, sodium hydride) is used to deprotonate the phosphonium salt. The reaction should be carried out under strictly anhydrous and inert conditions, as the ylide is highly reactive and sensitive to moisture and oxygen.

Problem Potential Cause Recommended Solution
Low Yield Incomplete formation of the ylide.Use a fresh, strong base and ensure anhydrous conditions. The color change upon ylide formation can be an indicator of its successful generation.
Sterically hindered aldehyde or ylide.For sterically demanding substrates, longer reaction times or higher temperatures may be necessary.
Formation of Triphenylphosphine Oxide as the Main Product Reaction of the ylide with water or oxygen.Maintain a strict inert atmosphere (nitrogen or argon) throughout the reaction.

III. Purification and Characterization

The purification of 1-Methyl-2-oxoindoline-4-carbaldehyde derivatives often relies on standard techniques such as column chromatography and recrystallization.

Purification Strategies
  • Column Chromatography: Silica gel is the most common stationary phase for the purification of these compounds. A gradient of hexane and ethyl acetate is typically effective for eluting products of varying polarities.[15][16] For more polar compounds, dichloromethane and methanol may be a suitable solvent system.

  • Recrystallization: If the product is a solid, recrystallization can be a highly effective method for purification. Common solvent systems for oxindole derivatives include ethanol, ethyl acetate/hexane, and dichloromethane/hexane.

Derivatization_Pathways cluster_Suzuki Suzuki Coupling cluster_Reductive_Amination Reductive Amination cluster_Knoevenagel Knoevenagel Condensation cluster_Wittig Wittig Reaction Start 1-Methyl-2-oxoindoline-4-carbaldehyde Suzuki_Product Biaryl Derivative Start->Suzuki_Product 1. Halogenation 2. Pd Catalyst, Base, Boronic Acid Amine_Product Amine Derivative Start->Amine_Product Amine, Reducing Agent (e.g., STAB) Knoevenagel_Product α,β-Unsaturated Derivative Start->Knoevenagel_Product Active Methylene Compound, Base Wittig_Product Alkene Derivative Start->Wittig_Product Phosphorus Ylide

Caption: Common derivatization pathways for 1-Methyl-2-oxoindoline-4-carbaldehyde.

References

  • NROChemistry. Vilsmeier-Haack Reaction. Available at: [Link]

  • G. Jones, D. R. Sliskovic. The Vilsmeier-Haack-Arnold Reaction. Org. React.1988, 35, 1-354.
  • Juniper Publishers. Synthesis of Oxindoles, Spirooxindoles, and Isatins with Prominent Bioactive Probes: Review. Available at: [Link]

  • D. J. C. Prasad, N. Sekar. Vilsmeier-Haack reaction: A manifest protocol to synthesise bisquinoline. DUT Open Scholar. Available at: [Link]

  • Wikipedia. Vilsmeier–Haack reaction. Available at: [Link]

  • S. Patil, et al. One-pot protocol for the reductive amination of aldehydes using thiamine hydrochloride as a green catalyst under solvent-free condition. ResearchGate. Available at: [Link]

  • M. S. Ali, et al. Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features. PMC. Available at: [Link]

  • S. C. Ghosh, et al. Conversion of 4-bromobenzaldehyde in Suzuki-Miyaura coupling with... ResearchGate. Available at: [Link]

  • V. V. Tatke, et al. REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. World Journal of Pharmacy and Pharmaceutical Sciences.
  • Google Patents. Indolinone derivatives and process for their manufacture.
  • N. Miyaura, A. Suzuki. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev.1995, 95, 2457-2483.
  • Y. Liu, et al. Synthesis of 3-substituted 2-oxindoles from secondary α-bromo-propionanilides via palladium-catalyzed intramolecular cyclization. Org. Biomol. Chem.2017, 15, 8438-8442.
  • G. Bartoli, et al. One-pot reductive amination of araldehydes by aniline using borohydride with CeCl3·7H2O as catalyst. ResearchGate. Available at: [Link]

  • Master Organic Chemistry. Wittig Reaction - Examples and Mechanism. Available at: [Link]

  • A. M. El-Saghier, et al. Knoevenagel condensation of aldehydes with active methylene compounds catalyzed by MgC2O4/SiO2 under microwave irradiation and solvent-free conditions. ResearchGate. Available at: [Link]

  • P. Singh, et al. Column Chromatography-Free Synthesis of Spirooxindole and Spiroindanone-Based Naphthalimides as Potent c-MYC G4 Stabilizers and HSA Binders for Elevating Anticancer Potential. ACS Publications. Available at: [Link]

  • Chemistry LibreTexts. 19.11: Nucleophilic Addition of Phosphorus Ylides - The Wittig Reaction. Available at: [Link]

  • Organic Chemistry Portal. Knoevenagel Condensation Doebner Modification. Available at: [Link]

  • Organic Chemistry Portal. Oxindole synthesis. Available at: [Link]

  • A. M. G. Garcia, et al. Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines. Org. Biomol. Chem.2014, 12, 5147-5154.
  • Y. Zhang, et al. A novel methodology for the efficient synthesis of 3-monohalooxindoles by acidolysis of 3-phosphate-substituted oxindoles with haloid acids. Beilstein J. Org. Chem.2021, 17, 2235-2242.
  • G. Jones.
  • S. Shahzad, et al. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI. Available at: [Link]

  • A. M. Hart, et al. An Operationally Simple Approach to Indole Derivatives from 2-Alkenylanilines Utilizing an Oxidation–Intramolecular Cyclization–Elimination Sequence. NIH. Available at: [Link]

  • Y. M. Chung, et al. Reductive amination of 4,5-dimethoxy-9,10-dioxo-9,10-dihydroanthracene-2-carbaldehyde derived from aloe-emodin. Redalyc. Available at: [Link]

  • S. P. Sangeetha, S. S. V. S. Ramasastry. The Importance and Applications of Knoevenagel Reaction (Brief Review). International Journal of Advanced Research in Chemical Science.
  • A. Buzzetti, et al. Direct C2–H alkylation of indoles driven by the photochemical activity of halogen-bonded complexes. Beilstein J. Org. Chem.2021, 17, 1826-1833.
  • S. K. Guchhait, et al. Microwave‐Assisted Reductive Amination of 2‐Carboxybenzaldehydes with Amines for the Synthesis of N‐Substituted Isoindolin‐1‐one. ResearchGate. Available at: [Link]

  • A. S. Kiselyov, et al. An Efficient Synthesis of a Spirocyclic Oxindole Analogue. PMC. Available at: [Link]

  • OpenStax. 19.11 Nucleophilic Addition of Phosphorus Ylides: The Wittig Reaction. Available at: [Link]

  • S. Kantevari, et al. Knoevenagel condensation. YouTube. Available at: [Link]

  • T. Iwata, et al. Intramolecular Aminolactonization for Synthesis of Furoindolin-2-One. MDPI. Available at: [Link]

  • Wikipedia. Wittig reaction. Available at: [Link]

  • A. A. D. Tulbure, et al. The Suzuki−Miyaura coupling between different aryl halides and various... ResearchGate. Available at: [Link]

  • AdiChemistry. WITTIG REACTION | MECHANISM. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Unexpected Results in Reactions with 1-Methyl-2-oxoindoline-4-carbaldehyde

Welcome to the technical support center for 1-Methyl-2-oxoindoline-4-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 1-Methyl-2-oxoindoline-4-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile yet reactive molecule. Here, we address common challenges and provide in-depth troubleshooting strategies to ensure the success of your experiments.

I. Introduction to 1-Methyl-2-oxoindoline-4-carbaldehyde

1-Methyl-2-oxoindoline-4-carbaldehyde is a key building block in synthetic organic chemistry, particularly in the synthesis of bioactive heterocyclic compounds and potential pharmaceutical agents.[1][2][3] Its structure, featuring a reactive aldehyde group on an oxoindoline core, allows for a variety of chemical transformations. However, this reactivity can also lead to unexpected side reactions and inconsistent results if not handled with care. This guide will help you understand the nuances of its chemistry and overcome common experimental hurdles.

II. Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites of 1-Methyl-2-oxoindoline-4-carbaldehyde?

The molecule has two primary reactive sites:

  • The Aldehyde Group (C4-CHO): This is the most reactive site for nucleophilic addition and condensation reactions.

  • The Amide Carbonyl Group (C2=O): While less reactive than the aldehyde, it can participate in reactions under certain conditions, such as with strong nucleophiles or under harsh reaction conditions.

  • The α-Carbon to the Amide (C3): The protons on this carbon are acidic and can be abstracted by a base, leading to enolate formation and subsequent reactions.

Q2: How should I properly store and handle 1-Methyl-2-oxoindoline-4-carbaldehyde to maintain its purity?

Proper storage is crucial to prevent degradation. It is recommended to store the compound in a cool, dry, and dark place, preferably under an inert atmosphere (e.g., argon or nitrogen). Exposure to air and light can lead to oxidation of the aldehyde group to a carboxylic acid.

Q3: What are some common impurities found in commercial batches of this compound?

Common impurities can include the corresponding carboxylic acid (from oxidation), starting materials from its synthesis, and residual solvents. It is advisable to check the purity of the compound by techniques such as NMR or LC-MS before use.[4]

III. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your reactions and provides actionable solutions based on established chemical principles.

Issue 1: Low Yield of the Desired Product in Condensation Reactions

Scenario: You are performing a Knoevenagel or similar condensation reaction with an active methylene compound, but the yield of the expected product is consistently low.

Possible Causes & Solutions:

Cause Explanation Troubleshooting Steps
Incomplete Deprotonation of the Active Methylene Compound The reaction requires the formation of a nucleophilic carbanion from the active methylene compound. If the base is not strong enough or used in stoichiometric amounts, the equilibrium will not favor the carbanion.- Use a stronger base (e.g., NaH, LDA) if compatible with your substrate. - Ensure the base is fresh and properly handled to avoid deactivation. - Consider using a slight excess of the base to drive the deprotonation to completion.
Side Reactions at the Oxoindoline Core Under basic conditions, the oxoindoline ring itself can undergo side reactions. Aldol-type self-condensation or reactions at the C2 carbonyl can compete with the desired reaction.[5]- Use a milder base (e.g., piperidine, pyridine) if the active methylene compound is sufficiently acidic. - Optimize the reaction temperature; lower temperatures often favor the desired kinetic product.
Steric Hindrance The substituent at the N1 position (methyl group) and the geometry of the oxoindoline ring can create steric hindrance, slowing down the desired reaction.- Increase the reaction time or temperature moderately. - Consider using a less sterically hindered active methylene compound if possible.
Poor Solubility The starting material or the intermediate may have poor solubility in the chosen solvent, leading to a heterogeneous reaction mixture and slow reaction rates.- Screen different solvents to find one that dissolves all reactants. - Gentle heating can sometimes improve solubility, but monitor for side reactions.

Workflow for Optimizing Condensation Reactions:

Caption: Troubleshooting workflow for low yields.

Issue 2: Formation of an Unexpected Byproduct - The Spiro-oxindole

Scenario: In reactions involving nucleophilic attack on the aldehyde, you isolate a significant amount of a spirocyclic oxindole derivative.

Causality: This often occurs when the reaction conditions facilitate an intramolecular cyclization. For instance, if the nucleophile also contains a group that can subsequently react with the amide nitrogen or the C3 position of the oxoindoline ring.

Mechanism Insight: The initial nucleophilic addition to the aldehyde is followed by an intramolecular reaction, leading to the formation of a new ring fused at the C3 position.

Mitigation Strategies:

  • Protecting Groups: If the nucleophile has a secondary reactive site, consider protecting it before the reaction and deprotecting it in a subsequent step.

  • Reaction Conditions:

    • Temperature: Lowering the reaction temperature can sometimes disfavor the intramolecular cyclization, which may have a higher activation energy.

    • Solvent: The choice of solvent can influence the conformation of the intermediate, potentially hindering the cyclization. Experiment with both polar and non-polar aprotic solvents.

  • One-Pot vs. Stepwise: If a one-pot reaction is leading to the spirocycle, consider a stepwise approach where the intermediate from the initial nucleophilic addition is isolated and purified before proceeding to the next step under different conditions.

Issue 3: Oxidation of the Aldehyde to a Carboxylic Acid

Scenario: Your final product is contaminated with or is entirely the corresponding carboxylic acid (1-Methyl-2-oxoindoline-4-carboxylic acid).

Root Cause: The aldehyde group is susceptible to oxidation, especially in the presence of air (oxygen), certain metal catalysts, or oxidizing agents.

Preventative Measures:

Precaution Detailed Protocol
Inert Atmosphere All reactions should be set up under an inert atmosphere of nitrogen or argon. This involves using Schlenk techniques or a glovebox.
Degassed Solvents Solvents can contain dissolved oxygen. Degas your solvents before use by bubbling an inert gas through them for 15-30 minutes or by the freeze-pump-thaw method.
Purification of Starting Material Ensure your starting 1-Methyl-2-oxoindoline-4-carbaldehyde is free from any pre-existing carboxylic acid impurity. A quick purity check by TLC or ¹H NMR is recommended.
Choice of Reagents Be mindful of the reagents you are using. Some reagents, even if not explicitly oxidants, can facilitate air oxidation.

Experimental Protocol for a Standard Reaction under Inert Atmosphere:

  • Glassware Preparation: Dry all glassware in an oven at >120°C for at least 4 hours and allow to cool in a desiccator.

  • Assembly: Assemble the reaction apparatus (e.g., round-bottom flask with a condenser and magnetic stirrer) while hot and immediately place it under a positive pressure of nitrogen or argon.

  • Reagent Addition: Add the 1-Methyl-2-oxoindoline-4-carbaldehyde and any other solid reagents to the flask under a stream of inert gas.

  • Solvent Addition: Add the degassed solvent via a cannula or a syringe.

  • Reaction: Run the reaction under a continuous positive pressure of the inert gas.

  • Work-up: Quench the reaction and perform the work-up as required. If possible, keep the product under an inert atmosphere until it is fully purified and characterized.

Issue 4: Inconsistent Results in Reductive Amination

Scenario: You are attempting to synthesize an amine via reductive amination, but you observe a mixture of the desired amine, the starting aldehyde, and sometimes the corresponding alcohol.

Underlying Factors: Reductive amination is a delicate balance between the formation of the imine/enamine intermediate and its subsequent reduction.

Troubleshooting Flowchart:

G start Inconsistent Reductive Amination Results check_reagent Are you using a mild reducing agent (e.g., NaBH(OAc)3, NaBH3CN)? start->check_reagent strong_reagent Strong reducing agents (e.g., NaBH4) can reduce the aldehyde directly. check_reagent->strong_reagent No check_pH Is the reaction pH controlled? check_reagent->check_pH Yes switch_reagent Switch to a milder reducing agent. strong_reagent->switch_reagent analyze Analyze the product mixture. switch_reagent->analyze pH_issue Imine formation is pH-dependent. Acidic conditions favor imine formation, but very low pH can protonate the amine. check_pH->pH_issue No check_order What is the order of addition? check_pH->check_order Yes adjust_pH Buffer the reaction or add a catalytic amount of acid (e.g., acetic acid). pH_issue->adjust_pH adjust_pH->analyze order_issue Adding the reducing agent too early can lead to aldehyde reduction. check_order->order_issue Reducing agent added first check_order->analyze Imine pre-formed preform_imine Allow the aldehyde and amine to stir together to form the imine before adding the reducing agent. order_issue->preform_imine preform_imine->analyze

Caption: Decision tree for troubleshooting reductive amination.

IV. Conclusion

Successfully working with 1-Methyl-2-oxoindoline-4-carbaldehyde requires a good understanding of its reactivity and careful control of reaction conditions. By anticipating potential side reactions and systematically troubleshooting unexpected outcomes, researchers can harness the full synthetic potential of this valuable building block. This guide provides a starting point for addressing common challenges, but careful observation and methodical optimization will always be key to achieving your desired results.

V. References

  • BenchChem. (2025). Technical Support Center: Synthesis of N-Substituted Isatins.

  • Mishra, P., Mishra, A., Bahe, A., Roy, A., & Das, R. (2021). Synthesis of Isatin and its Derivatives Containing Heterocyclic Compounds. Journal of the Turkish Chemical Society, Section A: Chemistry, 8(4), 1089–1098.

  • Synthesis of Isatin and Its Derivatives and their Applications in Biological System. (2020).

  • Isatin and its derivatives: a survey of recent syntheses, reactions, and applications. (n.d.). National Institutes of Health.

  • Isatin synthesis. (n.d.). Organic Chemistry Portal.

  • 1-Methyl-2-oxoindoline-4-carbaldehyde. (n.d.). Matrix Scientific.

  • 1053655-92-7|1-Methyl-2-oxoindoline-4-carbaldehyde|BLD Pharm. (n.d.).

  • 1-Methyl-2-oxoindoline-4-carbaldehyde [1053655-92-7] | King-Pharm. (n.d.).

  • 1053655-92-7 | 1-Methyl-2-oxoindoline-4-carbaldehyde - MolCore. (n.d.).

Sources

Optimization

Technical Support Center: Byproduct Identification in the Synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-Methyl-2-oxoindoline-4-carbaldehyde. This guide provides in-depth troubleshooting advice and detailed...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-Methyl-2-oxoindoline-4-carbaldehyde. This guide provides in-depth troubleshooting advice and detailed protocols to address common challenges encountered during the synthesis and purification of this compound, with a specific focus on identifying and characterizing reaction byproducts.

Frequently Asked Questions (FAQs)

This section addresses common issues arising from the synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde, which is typically prepared via an electrophilic formylation (e.g., Vilsmeier-Haack reaction) of 1-Methyl-2-oxindole.

Q1: My reaction yield of 1-Methyl-2-oxoindoline-4-carbaldehyde is unexpectedly low. What are the likely causes?

A1: Low yields are a frequent challenge and can stem from several factors related to the reaction conditions and the stability of the starting material and intermediates.

  • Suboptimal Reaction Conditions: The Vilsmeier-Haack reaction is highly sensitive to temperature and stoichiometry.[1][2] The Vilsmeier reagent, formed from phosphorus oxychloride (POCl₃) and a formamide like N,N-dimethylformamide (DMF), is a relatively weak electrophile.[3] Insufficient activation (too low temperature) or decomposition of the reagent (too high temperature) can drastically reduce yield. The reaction temperature often requires careful optimization, typically ranging from 0°C to 80°C depending on the substrate's reactivity.[4]

  • Incomplete Reaction: Insufficient reaction time or a non-optimal ratio of the Vilsmeier reagent to the 1-Methyl-2-oxindole substrate can result in a significant amount of unreacted starting material remaining. Monitoring the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) is critical to determine the point of maximum product formation.

  • Side Reactions: The formation of multiple byproducts, particularly regioisomers, is a primary cause of reduced yield for the specific desired isomer. Electrophilic substitution on the N-methyl-oxindole ring can occur at several positions.

  • Workup Issues: The hydrolysis of the intermediate iminium salt is a critical final step.[1] Improper pH, temperature, or quenching procedures during the aqueous workup can lead to the degradation of the aldehyde product or incomplete conversion of the intermediate, thus lowering the isolated yield.

Q2: My crude product appears to be a mixture of isomers. How can I confirm their identities and improve the regioselectivity for the 4-aldehyde?

A2: The formation of regioisomers is a classic challenge in the electrophilic substitution of substituted benzene rings. The directing effects of the N-methyl amide portion of the oxindole ring are complex. While the amide nitrogen directs ortho and para (positions C7 and C5), the electron-withdrawing carbonyl group deactivates the ring, particularly at positions ortho and para to it (C4 and C6). This interplay can lead to a mixture of products.

Identification Workflow:

  • Chromatographic Separation: Begin by attempting to separate the isomers using analytical HPLC or TLC with various solvent systems. This will give you an idea of the number of major components in your mixture.

  • Mass Spectrometry (MS): All mono-formylated isomers will have the same mass-to-charge ratio (m/z). Therefore, LC-MS is invaluable for confirming that the peaks in your chromatogram correspond to isomers of your target compound.[5]

  • NMR Spectroscopy: This is the definitive technique for identifying regioisomers. The coupling patterns and chemical shifts of the aromatic protons are unique for each isomer (4-, 5-, 6-, and 7-carbaldehyde). For example, the proton at C5 in the desired 4-carbaldehyde product will be a doublet of doublets, coupled to the protons at C6 and C7. In contrast, the 6-carbaldehyde isomer would show two doublets for the C5 and C7 protons in the aromatic region. Detailed 2D NMR experiments like COSY and HMBC can unequivocally establish the connectivity.[6]

Improving Regioselectivity:

  • Modify Reaction Temperature: Lowering the reaction temperature often increases selectivity by favoring the thermodynamically more stable product and reducing the energy available to overcome the activation barriers for other isomers.[4]

  • Choice of Formylating Agent: While the Vilsmeier-Haack reaction is common, other formylation methods exist.[7][8] Exploring alternative reagents or Lewis acid catalysts could alter the electronic environment and favor substitution at the C4 position.

  • Solvent Effects: The solvent can influence the stability of the transition states leading to different isomers. Common solvents for this reaction include DCM, DMF, and POCl₃ itself.[9] Experimenting with different non-coordinating or coordinating solvents may shift the product distribution.

Q3: I've isolated my main product, but I suspect a minor, higher molecular weight impurity is a di-formylated byproduct. How can I verify this?

A3: Di-formylation can occur if reaction conditions are too harsh or if an excess of the formylating agent is used.

Verification Steps:

  • Mass Spectrometry: This is the most direct method. A di-formylated byproduct of 1-Methyl-2-oxoindoline-4-carbaldehyde will have a molecular weight that is 28 Da (the mass of a C=O group) higher than your target product. An LC-MS analysis will clearly show a peak with the expected higher m/z.

  • ¹H NMR Spectroscopy: The ¹H NMR spectrum will show two distinct aldehyde proton signals (typically between 9-10 ppm).[10] Furthermore, the aromatic region will show fewer protons with a simpler coupling pattern. For example, if di-formylation occurred at positions 4 and 6, you would expect to see only two singlets in the aromatic region for the C5 and C7 protons.

  • ¹³C NMR Spectroscopy: The presence of two distinct aldehyde carbonyl signals (typically >180 ppm) in the ¹³C NMR spectrum is definitive proof of a di-formylated structure.

To minimize di-formylation, carefully control the stoichiometry of the Vilsmeier reagent to be as close to 1:1 with the substrate as possible and avoid prolonged reaction times or excessive temperatures after the starting material has been consumed.

Troubleshooting Guide

Symptom / Observation Potential Cause Recommended Solution & Rationale
No or very little product formation (mostly starting material remains) 1. Vilsmeier reagent not formed or inactive. 2. Reaction temperature too low.1a. Check Reagents: Use freshly distilled POCl₃ and anhydrous DMF. Moisture deactivates the Vilsmeier reagent. 1b. Increase Temperature: Gradually increase the reaction temperature in 10°C increments (e.g., from 25°C to 50°C) and monitor by TLC. The oxindole ring is deactivated and requires sufficient thermal energy for the electrophilic substitution to proceed.
Multiple spots on TLC with similar Rf values Formation of regioisomers (e.g., 4-, 5-, 6-, 7-carbaldehyde).2a. Optimize Temperature: Lower the reaction temperature to enhance selectivity. 2b. Change Solvent: Investigate different solvents (e.g., 1,2-dichloroethane vs. neat DMF) which can alter transition state energies. 2c. Use Preparative Chromatography: Employ a high-resolution silica gel column with a shallow solvent gradient for separation.
A major byproduct peak with M+28 in LC-MS Di-formylation of the oxindole ring.3a. Adjust Stoichiometry: Reduce the molar equivalents of the Vilsmeier reagent (POCl₃/DMF) to 1.05-1.1 equivalents relative to the starting material. 3b. Monitor Reaction Time: Stop the reaction as soon as the starting material is consumed (monitored by TLC/LC-MS) to prevent over-reaction.
Product decomposes during purification Aldehyde group is sensitive to oxidation or acid/base conditions.4a. Neutralize pH: Ensure the crude product is thoroughly neutralized after aqueous workup before concentrating. 4b. Use Mild Chromatography Conditions: Use a neutral solvent system for column chromatography (e.g., Hexane/Ethyl Acetate). Avoid chlorinated solvents which can contain acidic impurities. 4c. Store under Inert Atmosphere: Store the purified product under nitrogen or argon to prevent air oxidation.

Key Experimental Protocols & Workflows

Protocol 1: General Vilsmeier-Haack Formylation of 1-Methyl-2-oxindole

This protocol is a representative starting point and requires optimization.

  • Reagent Preparation: In a flame-dried, three-neck flask equipped with a dropping funnel, thermometer, and nitrogen inlet, add anhydrous DMF (3.0 eq.). Cool the flask to 0°C in an ice bath.

  • Vilsmeier Reagent Formation: Add phosphorus oxychloride (POCl₃, 1.2 eq.) dropwise to the cooled DMF via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 10°C. Stir the resulting solution at 0°C for an additional 30 minutes. This forms the chloroiminium salt, or Vilsmeier reagent.[1]

  • Substrate Addition: Dissolve 1-Methyl-2-oxindole (1.0 eq.) in a minimal amount of anhydrous DMF or another suitable solvent like 1,2-dichloroethane. Add this solution dropwise to the Vilsmeier reagent, maintaining the temperature at 0°C.

  • Reaction: After the addition is complete, allow the reaction to warm to room temperature and then heat to 50-60°C. Monitor the reaction progress every hour using TLC (e.g., 3:1 Hexane:Ethyl Acetate).

  • Workup: Once the starting material is consumed, cool the reaction mixture back to 0°C. Carefully quench the reaction by slowly adding a saturated aqueous solution of sodium acetate or sodium bicarbonate until the pH is neutral. This step hydrolyzes the intermediate iminium salt to the final aldehyde and can be exothermic.[11]

  • Extraction: Extract the aqueous mixture three times with a suitable organic solvent (e.g., Ethyl Acetate or Dichloromethane).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography.

Protocol 2: Analytical Workflow for Byproduct Identification

Byproduct_Identification_Workflow cluster_synthesis Synthesis & Workup cluster_analysis Analysis cluster_characterization Isolation & Characterization Crude Crude Product (Post-Workup) TLC 1. TLC Analysis (Multiple Solvent Systems) Crude->TLC Initial Screen LCMS 2. LC-MS Analysis TLC->LCMS Quantify Components Isomers Isomers Detected? (Same m/z, Diff. RT) LCMS->Isomers Others Other Byproducts? (Different m/z) LCMS->Others PrepLC 3. Preparative HPLC or Column Chromatography Isomers->PrepLC Isolate Peaks Others->PrepLC NMR 4. NMR Spectroscopy (1H, 13C, COSY, HMBC) PrepLC->NMR Analyze Fractions Structure Structure Elucidation NMR->Structure

Caption: Workflow for identifying reaction byproducts.

Protocol 3: Spectroscopic Characterization Guide

Accurate characterization relies on comparing the spectral data of your product and isolated impurities with predicted values and known fragmentation patterns.

Table 1: Predicted ¹H NMR Chemical Shifts (δ, ppm) in CDCl₃

Proton Position1-Methyl-2-oxoindoline (Starting Material)1-Methyl-2-oxoindoline-4-carbaldehyde (Product)Predicted Byproduct (e.g., 6-carbaldehyde)Rationale for Shift
Aldehyde (-CHO)N/A~9.9 - 10.1 (s)~9.9 - 10.1 (s)Aldehyde protons are highly deshielded.[10]
N-CH₃~3.2 (s)~3.3 (s)~3.3 (s)Minimal change expected.
C3-H₂~3.5 (s)~3.6 (s)~3.6 (s)Minimal change expected.
Aromatic-H~6.9 - 7.3 (m)H5: ~7.5 (dd) H6: ~7.7 (t) H7: ~7.4 (d)H5: ~7.8 (d) H7: ~7.9 (s)The electron-withdrawing aldehyde group strongly deshields ortho and para protons. Coupling patterns are key to distinguishing isomers.

Note: These are estimated values. Actual shifts may vary.[8][12]

Mass Spectrometry (MS) Fragmentation: Under electron impact (EI) or electrospray ionization (ESI-MS/MS), oxindole derivatives typically show characteristic fragmentation patterns.

  • M-1 (Loss of H radical): Often observed from the aldehyde.

  • M-29 (Loss of CHO radical): A very common fragmentation pathway for aromatic aldehydes, leading to a stable aryl cation.[9]

  • M-28 (Loss of CO): Decarbonylation from the lactam ring can occur.

  • Loss of CH₃ from Nitrogen: Cleavage of the N-methyl group can also be observed.

Analyzing the fragmentation of isomeric impurities can provide clues to the position of the formyl group, although definitive assignment usually requires NMR.

Protocol 4: Byproduct Troubleshooting Logic

Troubleshooting_Logic start Analyze Crude LC-MS q1 Major Peak is Starting Material? start->q1 ans1_yes Increase Temp./Time Check Reagents q1->ans1_yes Yes ans1_no Proceed q1->ans1_no No ans1_yes->start Re-run Reaction q2 Multiple Peaks with Target Mass? ans1_no->q2 ans2_yes Isomer Formation Lower Temp., Optimize Solvent q2->ans2_yes Yes ans2_no Proceed q2->ans2_no No q3 Peak with Target Mass +28 Da? ans2_yes->q3 ans2_no->q3 ans3_yes Di-formylation Reduce Reagent Stoichiometry q3->ans3_yes Yes end_node Purify by Chromatography q3->end_node No ans3_yes->end_node

Sources

Troubleshooting

Technical Support Center: Scaling Up the Synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde

Welcome to the technical support center for the synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical gui...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting, and frequently asked questions (FAQs) for the successful synthesis and scale-up of this important oxindole derivative.

Introduction

1-Methyl-2-oxoindoline-4-carbaldehyde is a key building block in medicinal chemistry, often utilized in the synthesis of various bioactive molecules.[1] The oxindole scaffold itself is a privileged structure found in numerous pharmaceuticals.[2] The introduction of a formyl group at the C4 position provides a reactive handle for further chemical transformations. The most common and direct method for this synthesis is the Vilsmeier-Haack formylation of 1-methyl-2-oxoindoline. While effective at a lab scale, scaling up this reaction presents unique challenges that require careful consideration of reaction parameters, safety, and purification.[3][4]

This guide provides a comprehensive overview of the synthesis, detailed troubleshooting advice, and answers to frequently asked questions to facilitate a smooth transition from benchtop to larger-scale production.

Synthetic Workflow Overview

The synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde is typically achieved through the Vilsmeier-Haack reaction, which involves the formylation of an electron-rich aromatic substrate.[5][6] In this case, the substrate is 1-methyl-2-oxoindoline.

G cluster_0 Step 1: Preparation of 1-Methyl-2-oxoindoline cluster_1 Step 2: Vilsmeier-Haack Formylation A 1-Methylisatin B Reduction (e.g., Hydrazine hydrate) A->B Reactant C 1-Methyl-2-oxoindoline B->C Product D 1-Methyl-2-oxoindoline E Vilsmeier Reagent (POCl3/DMF) D->E Substrate + Reagent F 1-Methyl-2-oxoindoline-4-carbaldehyde E->F Product

Caption: General two-step synthetic workflow.

Detailed Experimental Protocol

This protocol provides a representative example for the synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde via the Vilsmeier-Haack reaction.

Step 1: Synthesis of 1-Methyl-2-oxoindoline from 1-Methylisatin
  • Reaction Setup: To a stirred solution of 1-methylisatin (1.0 eq) in a suitable solvent such as ethanol, add hydrazine hydrate (2.0-3.0 eq) dropwise at room temperature.

  • Reaction: Heat the reaction mixture to reflux (typically 78-80 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is usually complete within 2-4 hours.

  • Work-up: After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

  • Isolation: The product, 1-methyl-2-oxoindoline, will precipitate out of the solution. Collect the solid by filtration, wash with cold water, and dry under vacuum.

Step 2: Vilsmeier-Haack Formylation of 1-Methyl-2-oxoindoline
  • Preparation of the Vilsmeier Reagent: In a three-necked, round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a calcium chloride guard tube, cool anhydrous N,N-dimethylformamide (DMF, 5.0 eq) to 0 °C in an ice bath. Add phosphorus oxychloride (POCl₃, 1.5 eq) dropwise to the DMF with vigorous stirring, ensuring the temperature does not exceed 10 °C. Stir the mixture for 30-60 minutes at 0-5 °C to form the Vilsmeier reagent.[7]

  • Reaction: Dissolve 1-methyl-2-oxoindoline (1.0 eq) in a minimal amount of anhydrous DMF and add it dropwise to the pre-formed Vilsmeier reagent at 0 °C.

  • Heating: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60-70 °C for 2-4 hours. Monitor the reaction progress by TLC.[7]

  • Quenching: Cool the reaction mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

  • Neutralization: Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate or sodium hydroxide solution until the pH is approximately 7-8.

  • Isolation and Purification: The crude product will precipitate. Collect the solid by filtration, wash thoroughly with water, and dry. The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate/hexane) or by column chromatography on silica gel.

ParameterRecommended ConditionRationale
Vilsmeier Reagent Formation Temp. 0-10 °CThe formation of the Vilsmeier reagent is exothermic; low temperature controls the reaction rate and prevents degradation.[3]
Reaction Temperature 60-70 °CHeating is often required to drive the electrophilic aromatic substitution to completion.[7]
Stoichiometry (POCl₃:Substrate) 1.5 : 1.0A slight excess of the formylating agent ensures complete conversion of the starting material.
Quenching Pouring onto iceRapidly hydrolyzes the intermediate iminium salt and helps to precipitate the product.[7]

Troubleshooting Guide

Problem 1: Low or No Product Formation

Q: I am observing very low conversion of my 1-methyl-2-oxoindoline starting material. What could be the issue?

A: Several factors can contribute to low product yield. Consider the following:

  • Purity of Reagents: The Vilsmeier-Haack reaction is sensitive to moisture. Ensure that your DMF is anhydrous and the phosphorus oxychloride is of high purity. The presence of water can quench the Vilsmeier reagent.[8]

  • Vilsmeier Reagent Formation: The Vilsmeier reagent may not have formed correctly. Ensure that the POCl₃ is added slowly to the DMF at a low temperature (0-10 °C) and allowed to stir for a sufficient time before the addition of the substrate.

  • Insufficient Reaction Temperature or Time: While the initial formation of the Vilsmeier reagent is performed at low temperatures, the subsequent formylation of the oxindole ring may require heating to proceed at a reasonable rate. After adding the substrate, try increasing the temperature to 60-70 °C and monitor the reaction for a longer duration.[7]

  • Substrate Reactivity: While 1-methyl-2-oxoindoline is an electron-rich aromatic system, ensure there are no strongly deactivating groups present on your starting material if you are using a substituted analogue.

Problem 2: Formation of Multiple Products/Byproducts

Q: My TLC and NMR analysis show multiple spots/peaks, indicating the presence of byproducts. What are the likely side reactions?

A: The formation of byproducts is a common issue. Here are some possibilities:

  • Di-formylation: Although less common for this substrate, it is possible to get formylation at other positions on the aromatic ring, especially under harsh conditions (high temperature or prolonged reaction time).

  • Chlorination: The Vilsmeier reagent can sometimes act as a chlorinating agent, leading to chlorinated byproducts.[7] This is more likely at higher temperatures. Maintaining the lowest effective reaction temperature is crucial.

  • Polymerization/Tar Formation: Oxindole derivatives can be prone to polymerization or decomposition under strongly acidic or high-temperature conditions.[2]

G cluster_0 Desired Reaction cluster_1 Potential Side Reactions A 1-Methyl-2-oxoindoline B Vilsmeier Reagent A->B Formylation F Polymeric Tar A->F Harsh Conditions C 1-Methyl-2-oxoindoline-4-carbaldehyde B->C D Di-formylation Product B->D Excess Reagent/ High Temperature E Chlorinated Byproduct B->E High Temperature

Caption: Desired reaction versus potential side reactions.

Problem 3: Difficult Work-up and Purification

Q: The work-up procedure is messy, and I am losing a significant amount of product during purification. How can I optimize this?

A: Product loss during work-up and purification can drastically reduce your final yield.

  • Work-up Procedure: The hydrolysis of the reaction intermediate by pouring the reaction mixture into ice water is a critical and often vigorous step. Perform the quench slowly and with efficient stirring to ensure complete hydrolysis and precipitation of the crude product. Ensure enough water is used to dissolve all inorganic salts.[7]

  • Purification Method: 1-Methyl-2-oxoindoline-4-carbaldehyde is expected to be a crystalline solid. Recrystallization is often an effective method for purification. If the product does not precipitate cleanly or is an oil, column chromatography is a suitable alternative. Be mindful of potential product loss on the stationary phase.

IssuePotential CauseSuggested Solution
Low Yield Impure reagents (especially water in DMF)Use anhydrous DMF and fresh POCl₃.
Insufficient reaction temperatureAfter substrate addition, heat the reaction to 60-70 °C.
Byproduct Formation High reaction temperatureMaintain the lowest effective temperature to avoid chlorination and di-formylation.
Prolonged reaction timeMonitor the reaction by TLC and work up as soon as the starting material is consumed.
Difficult Purification Inefficient precipitation during work-upPerform the quench slowly into ice with vigorous stirring.
Oily productUse column chromatography for purification if recrystallization fails.

Frequently Asked Questions (FAQs)

Q1: Can I use other formylating agents for this reaction?

A1: While the Vilsmeier-Haack reagent (POCl₃/DMF) is the most common and cost-effective, other reagents like oxalyl chloride/DMF or thionyl chloride/DMF can also be used to generate the Vilsmeier reagent.[6] However, POCl₃ is generally preferred for its reactivity and handling characteristics on a larger scale.

Q2: What are the key safety considerations when scaling up this reaction?

A2: The Vilsmeier-Haack reaction presents several thermal hazards. The formation of the Vilsmeier reagent is highly exothermic, and the reaction mixture can be thermally unstable.[3] On a larger scale, it is crucial to have adequate cooling capacity to control the initial exotherm. A "feed-controlled" approach, where the POCl₃ is added to a mixture of the substrate and DMF, can be safer as the reactive intermediate is consumed as it is formed.[3] Always conduct a thorough risk assessment and consider reaction calorimetry studies before proceeding with a large-scale synthesis.

Q3: How can I monitor the reaction progress effectively?

A3: Thin Layer Chromatography (TLC) is a simple and effective way to monitor the reaction. Use a suitable mobile phase (e.g., a mixture of ethyl acetate and hexane) to achieve good separation between the starting material (1-methyl-2-oxoindoline) and the product (1-Methyl-2-oxoindoline-4-carbaldehyde). The product, being more polar due to the aldehyde group, should have a lower Rf value than the starting material. High-Performance Liquid Chromatography (HPLC) can also be used for more quantitative monitoring.

Q4: My final product is off-color. What could be the reason?

A4: The Vilsmeier-Haack reaction can sometimes produce colored impurities, possibly from minor side reactions or decomposition. If the product is off-color after initial isolation, purification by recrystallization, perhaps with the addition of activated charcoal, can help to remove colored impurities. Column chromatography is also an effective method for obtaining a pure, colorless product.

Q5: Are there alternative synthetic routes to 1-Methyl-2-oxoindoline-4-carbaldehyde?

A5: While the Vilsmeier-Haack formylation of 1-methyl-2-oxoindoline is the most direct route, other methods could be envisioned, such as the oxidation of a corresponding 4-methyl derivative or the reduction of a 4-carboxylic acid derivative. However, these multi-step sequences are generally less efficient than the direct formylation.

References

  • 1-methylindole - Organic Syntheses Procedure. [Link]

  • An Efficient Synthesis of a Spirocyclic Oxindole Analogue - PMC - NIH. [Link]

  • Synthesis of Oxindoles, Spirooxindoles, and Isatins with Prominent Bioactive Probes: Review - Juniper Publishers. [Link]

  • 2-Oxindole and related heterocycles: synthetic methodologies for their natural products and related derivatives - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02217J. [Link]

  • Vilsmeier-Haack Reaction - Organic Chemistry Portal. [Link]

  • Oxindole synthesis - Organic Chemistry Portal. [Link]

  • Vilsmeier-Haack Reaction - J&K Scientific LLC. [Link]

  • REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. [Link]

  • Thermal Hazards of the Vilsmeier-Haack Reaction on N,N-dimethylanilin. - Mettler Toledo. [Link]

  • Having some troubles with a Vislmeier-Haack reaction (more infos about my attempts in the comments). - Reddit. [Link]

  • Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7. [Link]

  • Catalytic Vilsmeier–Haack Reactions for C1-Deuterated Formylation of Indoles | Request PDF - ResearchGate. [Link]

  • Isatin - Organic Syntheses Procedure. [Link]

  • Synthesis of Substituted Isatins from the MBH Adduct of 1,5,6-Trisubstituted Isatins Using (2,4-Dinitrophenyl)hydrazine and K-10 Clay Explored as Protection–Deprotection Chemistry | ACS Omega - ACS Publications. [Link]

  • 1H-Indole-5-carboxylic acid, 2-methyl, ethyl ester - Organic Syntheses Procedure. [Link]

  • (PDF) Continuous Flow Production of Thermally Unstable Intermediates in a Microreactor with Inline IR-Analysis: Controlled Vilsmeier-Haack Formylation of Electron-Rich Arenes - ResearchGate. [Link]

  • Autocatalytic methylthiomethylation of carboxylic acid/phenol involving the formation of DMSO enolate: convenient synthesis of m - The Royal Society of Chemistry. [Link]

  • Suggest an efficient method for synthesis of 1-Methylindole ? | ResearchGate. [Link]

  • US11261158B2 - Synthesis of 2-indolinone derivatives - Google P
  • synthesis of 2-indolinone derivatives - Justia Patents. [Link]

  • Can You Solve These Tricky Multi-Step Synthesis Problems Before I Do? Mastering Organic ... - YouTube. [Link]

  • CN101157650B - Preparation method of methyl indole-1-carboxylate and derivatives thereof - Google P
  • Design, synthesis and evaluation of novel 2-oxoindoline-based acetohydrazides as antitumor agents - PMC. [Link]

  • CA2705490A1 - Indolinone derivatives and process for their manufacture - Google P
  • Strychnine - Wikipedia. [Link]

  • Design, green synthesis and reactions of 2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6 sulfonohydrazide derivatives - ResearchGate. [Link]

  • CN104193698A - Synthesis method of N-(4-methyl morpholine)
  • An optimized preparation of 2,3-dihydro-1-methyl-4-oxonaphthalene-1-carboxylic acid. [Link]

Sources

Optimization

Technical Support Center: Catalyst Selection for Reactions of 1-Methyl-2-oxoindoline-4-carbaldehyde

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 1-Methyl-2-oxoindoline-4-carbaldehyde. This guide provides field-proven insights, troubleshooting protoc...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 1-Methyl-2-oxoindoline-4-carbaldehyde. This guide provides field-proven insights, troubleshooting protocols, and detailed mechanistic explanations to help you navigate the common synthetic transformations of this versatile building block.

Structure of This Guide

This center is structured as a series of frequently asked questions (FAQs) and troubleshooting guides for three primary reaction classes involving the aldehyde functionality of 1-Methyl-2-oxoindoline-4-carbaldehyde:

  • The Knoevenagel Condensation: For C-C double bond formation with active methylene compounds.

  • The Wittig Reaction: For the conversion of the aldehyde to an alkene.

  • Reductive Amination: For the synthesis of secondary and tertiary amines.

Each section provides a logical workflow, from initial catalyst selection to in-depth troubleshooting of common experimental issues.

Section 1: The Knoevenagel Condensation

The Knoevenagel condensation is a cornerstone reaction for forming a new carbon-carbon double bond by reacting an aldehyde with an active methylene compound.[1][2] For 1-Methyl-2-oxoindoline-4-carbaldehyde, this reaction is highly efficient for creating α,β-unsaturated products, which are valuable intermediates in medicinal chemistry.

FAQ 1.1: What is the best catalyst for the Knoevenagel condensation with 1-Methyl-2-oxoindoline-4-carbaldehyde?

The choice of catalyst is critical and depends on the reactivity of your active methylene partner and the desired reaction conditions (e.g., speed, temperature, solvent).

  • For highly active methylene compounds (e.g., malononitrile, cyanoacetates): A weak base is typically sufficient and often preferred to minimize side reactions.

    • Piperidine or Ammonium Acetate: These are classic, effective, and inexpensive catalysts.[3] They operate under mild conditions and are suitable for a wide range of substrates.

    • Weak Inorganic Bases (e.g., K₂CO₃, NaHCO₃): These are excellent choices for "greener" protocols, especially in aqueous or solvent-free conditions, leading to easy product precipitation and purification.[4]

  • For less active methylene compounds (e.g., dialkyl malonates): A stronger base or a Lewis acid catalyst may be required to achieve reasonable reaction rates.

    • DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene): A strong, non-nucleophilic base that is effective under solvent-free conditions.

    • Lewis Acids (e.g., GaCl₃, Zn(II) complexes): These can activate the aldehyde carbonyl group towards nucleophilic attack, facilitating the reaction under mild, room-temperature conditions.[5][6]

Decision Workflow for Knoevenagel Catalyst Selection

G cluster_input Inputs cluster_decision Catalyst Selection Logic cluster_catalysts Catalyst Examples A 1-Methyl-2-oxoindoline-4-carbaldehyde C Is the methylene compound highly activated? (e.g., malononitrile, cyanoacetate) A->C B Active Methylene Compound B->C D Use Weak Base Catalyst C->D  Yes E Use Stronger Base or Lewis Acid Catalyst C->E  No F Piperidine Ammonium Acetate K₂CO₃ (aqueous) D->F G DBU (solvent-free) GaCl₃ Zn(II) complexes E->G

Knoevenagel catalyst selection workflow.
Experimental Protocol 1.1: Knoevenagel Condensation with Malononitrile

This protocol is a general method adaptable for most weakly basic catalysts.

  • Reaction Setup: In a round-bottom flask, dissolve 1-Methyl-2-oxoindoline-4-carbaldehyde (1.0 eq) and malononitrile (1.1 eq) in a suitable solvent (e.g., ethanol, 10 mL per mmol of aldehyde).

  • Catalyst Addition: Add a catalytic amount of piperidine (e.g., 3-5 drops) or ammonium acetate (0.1 eq).

  • Reaction Monitoring: Stir the mixture at room temperature. The product often precipitates out of the solution. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed (typically 1-4 hours).

  • Work-up and Purification:

    • If a precipitate has formed, cool the mixture in an ice bath for 30 minutes.

    • Collect the solid product by suction filtration.

    • Wash the solid with a small amount of cold ethanol or water to remove residual catalyst and starting materials.[4]

    • If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify the residue by silica gel column chromatography.

Troubleshooting Guide: Knoevenagel Condensation
Problem Potential Cause(s) Recommended Solution(s)
Low or No Product Yield 1. Inactive Catalyst: Piperidine can degrade over time.1. Use a fresh bottle of piperidine or switch to a more stable catalyst like ammonium acetate or K₂CO₃.
2. Insufficient Reaction Time/Temperature: The reaction may be sluggish.2. Extend the reaction time, monitoring by TLC. Gentle heating (40-50 °C) can also be applied.
3. Water Inhibition: Some Lewis acid catalysts are water-sensitive.3. Ensure anhydrous conditions if using a water-sensitive catalyst.
Formation of Side Products 1. Self-condensation of Aldehyde: Can occur with strong bases.1. Switch to a milder base (e.g., ammonium acetate instead of DBU). Avoid excessively high temperatures.
2. Michael Addition: The product can react with another equivalent of the active methylene compound.2. Use a stoichiometry closer to 1:1. Monitor the reaction closely and stop it once the starting aldehyde is consumed.
Difficult Purification 1. Oily/Tarry Crude Product: Impurities are preventing crystallization.1. Triturate the crude oil with a non-polar solvent (e.g., hexane or diethyl ether) to induce precipitation of the desired product.[7]
2. Similar Polarity of Product and Starting Material: Co-elution during chromatography.2. Adjust the solvent system for column chromatography. A shallow gradient elution might be necessary for effective separation.

Section 2: The Wittig Reaction

The Wittig reaction is a powerful and reliable method for converting aldehydes into alkenes with a high degree of control over the double bond's location.[5][8] This is particularly useful for synthesizing complex molecules where isomerization is a concern.

FAQ 2.1: How do I choose the right Wittig reagent and conditions for my reaction?

The choice of Wittig reagent (a phosphorus ylide) dictates the stereochemical outcome of the reaction. Ylides are classified as "stabilized" or "non-stabilized".[9]

  • Non-stabilized Ylides (e.g., from alkyltriphenylphosphonium halides like Ph₃P⁺CH₃Br⁻):

    • These are highly reactive and generally produce the (Z)-alkene (cis) as the major product.

    • They require a strong base for deprotonation, such as n-butyllithium (n-BuLi) or sodium hydride (NaH).[10]

    • Typical Use Case: Synthesizing a terminal alkene (=CH₂) from 1-Methyl-2-oxoindoline-4-carbaldehyde using methyltriphenylphosphonium bromide.

  • Stabilized Ylides (e.g., Ph₃P=CHCO₂Et):

    • These are less reactive due to resonance stabilization from an electron-withdrawing group (e.g., ester, ketone).

    • They reliably produce the (E)-alkene (trans) as the major product.

    • They can be generated with weaker bases like sodium ethoxide or even potassium carbonate. Many are stable enough to be isolated and stored.

    • Typical Use Case: Creating an (E)-α,β-unsaturated ester from the aldehyde.

Mechanism Overview: Wittig Reaction

G A Aldehyde (R-CHO) C [2+2] Cycloaddition A->C B Phosphorus Ylide (Ph₃P=CHR') B->C D Oxaphosphetane (4-membered ring intermediate) C->D E Cycloreversion D->E F Alkene (R-CH=CHR') E->F G Triphenylphosphine Oxide (Ph₃P=O) E->G

Simplified mechanism of the Wittig reaction.
Experimental Protocol 2.1: Synthesis of 1-Methyl-4-vinyl-1H-indol-2(3H)-one

This protocol uses a non-stabilized ylide generated in situ.

  • Ylide Preparation:

    • In a flame-dried, three-necked flask under an inert atmosphere (N₂ or Ar), suspend methyltriphenylphosphonium bromide (1.1 eq) in anhydrous THF (20 mL per mmol).

    • Cool the suspension to 0 °C in an ice bath.

    • Slowly add n-butyllithium (1.1 eq, as a solution in hexanes) dropwise. The mixture will turn a characteristic deep orange or yellow color, indicating ylide formation.

    • Allow the mixture to stir at room temperature for 1-2 hours.[6]

  • Wittig Reaction:

    • Cool the ylide solution back down to 0 °C.

    • Dissolve 1-Methyl-2-oxoindoline-4-carbaldehyde (1.0 eq) in a minimal amount of anhydrous THF and add it dropwise to the ylide solution.

    • Allow the reaction to warm to room temperature and stir overnight. The color of the ylide will fade as it is consumed.

  • Work-up and Purification:

    • Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

    • Extract the aqueous layer with ethyl acetate or diethyl ether (3x).

    • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

    • The major byproduct is triphenylphosphine oxide, which can be challenging to remove. Purify the crude product by silica gel column chromatography. A common issue is the co-elution of the product with triphenylphosphine oxide.[11]

Troubleshooting Guide: Wittig Reaction
Problem Potential Cause(s) Recommended Solution(s)
No Reaction / Low Conversion 1. Inefficient Ylide Formation: The base was not strong enough, or moisture was present.1. Ensure all glassware is rigorously dried and all reagents/solvents are anhydrous. Use a strong base like n-BuLi or NaH for non-stabilized ylides.
2. Sterically Hindered Aldehyde: While less of an issue for aldehydes than ketones, steric bulk can slow the reaction.2. Increase reaction time and/or temperature (gentle reflux). Consider using the Horner-Wadsworth-Emmons (HWE) reaction as an alternative for hindered systems.
Low Yield of Alkene 1. Ylide Decomposition: Ylides are sensitive to air and water.1. Maintain a strict inert atmosphere throughout the reaction.
2. Aldehyde Instability: Aldehydes can be prone to oxidation or polymerization under basic conditions.2. Add the aldehyde solution slowly to the ylide at a low temperature (0 °C or -78 °C) to control the reaction.
Difficulty Removing Ph₃P=O 1. High Polarity and Crystallinity of Byproduct: Triphenylphosphine oxide often co-elutes with polar products.1. Chromatography: Use a less polar solvent system if possible. 2. Trituration/Crystallization: Try precipitating the Ph₃P=O from a non-polar solvent like hexane or a hexane/ether mixture. 3. Alternative Work-up: Some literature describes precipitating the byproduct by adding pentane or hexane directly to the crude reaction mixture.

Section 3: Reductive Amination

Reductive amination is a highly versatile method for synthesizing amines from carbonyl compounds. It proceeds via the in situ formation of an imine or iminium ion, which is then reduced to the amine.[12] This one-pot procedure is often more efficient and higher-yielding than direct alkylation of amines.

FAQ 3.1: Which reducing agent is best for the reductive amination of 1-Methyl-2-oxoindoline-4-carbaldehyde?

The key is to use a reducing agent that is selective for the iminium ion over the starting aldehyde.

  • Sodium Triacetoxyborohydride (NaBH(OAc)₃ or STAB): This is the reagent of choice for most applications.[7][13]

    • Selectivity: It is mild and selectively reduces the protonated imine much faster than the aldehyde, allowing for a one-pot reaction.[14]

    • Conditions: It works well in aprotic solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE). A catalytic amount of acetic acid is sometimes added to facilitate imine formation, especially with less reactive ketones or amines.[15]

    • Functional Group Tolerance: It tolerates a wide range of functional groups, including esters, amides, and nitro groups.[2]

  • Sodium Cyanoborohydride (NaBH₃CN): A classic reagent, but its use has declined due to the toxicity of cyanide byproducts. It is effective but requires careful handling and waste disposal.

  • Catalytic Hydrogenation (H₂/Pd, Pt, Ni): An excellent "green" option, particularly for industrial scale-up.

    • Conditions: Requires a hydrogenation reactor and a heterogeneous catalyst (e.g., Palladium on carbon).

    • Limitations: The catalyst can also reduce other functional groups (e.g., alkenes, nitro groups), so chemoselectivity can be an issue depending on the substrate.[1]

Catalyst/Reagent Selection for Reductive Amination
Method Reducing Agent Typical Catalyst Pros Cons
Hydride Reduction Sodium Triacetoxyborohydride (NaBH(OAc)₃)Acetic Acid (optional)High selectivity, mild conditions, broad functional group tolerance, one-pot procedure.[7][15]Stoichiometric reagent, moderately expensive.
Catalytic Hydrogenation H₂ (gas)Pd/C, PtO₂, Raney NiAtom economical, "green," catalyst is recyclable.[12]Requires specialized equipment (hydrogenator), may reduce other functional groups.
Transfer Hydrogenation Formic Acid / Ammonium FormateIridium or Ruthenium complexesAvoids the use of high-pressure H₂ gas.[16]May require more complex and expensive catalysts.
Experimental Protocol 3.1: Reductive Amination with Benzylamine

This protocol uses the preferred STAB reagent.

  • Reaction Setup: To a flask containing a stirred solution of 1-Methyl-2-oxoindoline-4-carbaldehyde (1.0 eq) in 1,2-dichloroethane (DCE, 15 mL per mmol), add benzylamine (1.1 eq).

  • Imine Formation (optional but recommended): Add 3Å or 4Å molecular sieves and stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate.[1]

  • Reduction: Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 10-15 minutes. The reaction is often mildly exothermic.

  • Reaction Monitoring: Stir the reaction at room temperature until TLC analysis indicates complete consumption of the starting material (typically 4-24 hours).

  • Work-up and Purification:

    • Quench the reaction by slowly adding saturated aqueous NaHCO₃ solution.

    • Stir vigorously for 30 minutes, then transfer to a separatory funnel.

    • Separate the layers and extract the aqueous phase with DCM (3x).

    • Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

    • Purify the resulting amine by silica gel column chromatography.

Troubleshooting Guide: Reductive Amination
Problem Potential Cause(s) Recommended Solution(s)
Reaction Stalls / Low Conversion 1. Inefficient Imine Formation: Particularly with weakly nucleophilic amines or sterically hindered partners.1. Add a catalytic amount of acetic acid (1-5 mol%) to protonate the carbonyl and accelerate imine formation.[15] 2. Pre-form the imine using a Dean-Stark apparatus to remove water before adding the reducing agent.
2. Decomposition of STAB: The reagent is moisture-sensitive.2. Use a fresh bottle of STAB and ensure the reaction solvent is anhydrous.
Formation of Dialkylated Amine 1. Over-reaction with Primary Amines: The secondary amine product can react again with the aldehyde.1. Use a slight excess of the primary amine. 2. A stepwise procedure can be superior: first form and isolate the imine, then reduce it in a separate step with NaBH₄.[15]
Formation of Alcohol Byproduct 1. Reduction of Aldehyde: The reducing agent is reacting with the starting aldehyde before imine formation is complete.1. This indicates the imine formation is slow. Add the reducing agent more slowly or after allowing the aldehyde and amine to stir together for a longer period (pre-formation). Using STAB should minimize this issue.[12][14]

References

  • Knoevenagel Condensation of Aromatic Aldehydes with Malononitrile. ResearchGate. [Link]

  • Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Myers Research Group, Harvard University. [Link]

  • Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. MDPI. [Link]

  • Palladium-Catalyzed Oxidative Amination of α-Olefins with Indoles. PMC - NIH. [Link]

  • An efficient, base-catalyzed, aqueous Knoevenagel condensation for the undergraduate laboratory. ResearchGate. [Link]

  • Reductive amination. Wikipedia. [Link]

  • An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent. BYU ScholarsArchive. [Link]

  • Reductive Amination - Common Conditions. Organic Chemistry Portal. [Link]

  • Novel Methods of Knoevenagel Condensation. Banaras Hindu University. [Link]

  • A Highly Versatile One-Pot Aqueous Wittig Reaction. Science and Education Publishing. [Link]

  • Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]

  • Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. [Link]

  • Supporting Information A Convenient Chromatography-Free Method for the Purification of Alkenes Produced in the Wittig Reaction. Royal Society of Chemistry. [Link]

  • General Reductive Amination of Aldehydes and Ketones with Amines and Nitroaromatics under H2 by Recyclable Iridium Catalysts. ResearchGate. [Link]

  • methylenecyclohexane. Organic Syntheses. [Link]

  • Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. Frontiers. [Link]

  • Scheme 3. Knoevenagel condensation reactions between various aldehyde... ResearchGate. [Link]

  • The Wittig Reaction. Organic Reactions. [Link]

  • Wittig Reaction - Wittig Reagents (in situ). Common Organic Chemistry. [Link]

  • Wittig reaction. Wikipedia. [Link]

  • Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Organic Chemistry Portal. [Link]

  • Wittig Reaction Practice Problems. YouTube. [Link]

  • Wittig Reaction: Mechanism and Examples. NROChemistry. [Link]

  • Wittig Reaction Explained: Definition, Examples, Practice & Video Lessons. Pearson. [Link]

  • Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1). PubMed. [Link]

  • Wittig Reaction. Organic Chemistry Portal. [Link]

  • Pd-catalyzed C–H bond activation of Indoles for Suzuki reaction. Indian Academy of Sciences. [Link]

  • Highly Substituted Indole Library Synthesis by Palladium-Catalyzed Coupling Reactions in Solution and on a Solid Support. PMC - NIH. [Link]

  • Synthesis and Functionalization of Indoles Through Palladium-catalyzed Reactions. ACS Publications. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Definitive Structure Validation of 1-Methyl-2-oxoindoline-4-carbaldehyde

In the landscape of drug discovery and development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of success.[1][2] Every aspect of a compound's potential—from its interaction...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of drug discovery and development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of success.[1][2] Every aspect of a compound's potential—from its interaction with a biological target to its pharmacokinetic properties—is dictated by the precise spatial arrangement of its atoms.[3] For novel scaffolds like "1-Methyl-2-oxoindoline-4-carbaldehyde," a potential building block in medicinal chemistry, assuming a structure based on synthetic route alone is insufficient. Rigorous, evidence-based validation is mandatory.

This guide, from the perspective of a Senior Application Scientist, provides an in-depth comparison of analytical techniques for the structural elucidation of small organic molecules, centered on the gold-standard method: Single-Crystal X-ray Diffraction (SC-XRD). We will explore not only the "how" but the "why" behind the experimental choices, demonstrating a holistic and self-validating approach to chemical characterization.

The Gold Standard: Single-Crystal X-ray Diffraction (SC-XRD)

While a suite of analytical tools provides essential clues, SC-XRD stands alone in its ability to deliver a definitive, high-resolution 3D picture of a molecule in the solid state.[4][5][6] It is the ultimate arbiter for determining absolute configuration, bond lengths, bond angles, and intermolecular interactions.[7][8]

Principle of Operation

The technique is based on the diffraction of X-rays by the ordered, repeating array of atoms within a crystal.[9][10] When a focused beam of monochromatic X-rays strikes a crystal, the electrons of the atoms scatter the X-rays. Because the atoms are arranged in a regular lattice, the scattered waves interfere with each other constructively and destructively, producing a unique diffraction pattern of spots (reflections).[4][7] By measuring the angles and intensities of these thousands of reflections, a three-dimensional map of the electron density within the crystal can be calculated.[4][11] From this map, the positions of individual atoms are determined, revealing the molecule's precise structure.

Experimental Workflow: From Powder to Publication

Achieving a high-quality crystal structure is a multi-step process where meticulous execution at each stage is critical for a trustworthy result.[4][12] The workflow is a self-validating system; a failure at an early stage (e.g., poor crystal quality) will prevent successful completion of later stages.

X-Ray_Crystallography_Workflow cluster_synthesis Chemical Synthesis cluster_crystallography Crystallographic Analysis cluster_output Final Output synthesis Synthesis of 1-Methyl-2-oxoindoline- 4-carbaldehyde purification Purification (e.g., Column Chromatography, Recrystallization) synthesis->purification Crude Product crystal_growth Crystal Growth (Slow Evaporation, Vapor Diffusion, etc.) purification->crystal_growth >99% Pure Material crystal_selection Crystal Selection & Mounting crystal_growth->crystal_selection data_collection X-ray Data Collection (Diffractometer) crystal_selection->data_collection structure_solution Structure Solution (Phase Problem) data_collection->structure_solution Diffraction Pattern refinement Structure Refinement & Validation structure_solution->refinement Initial Model final_structure Validated 3D Structure (CIF File) refinement->final_structure

Figure 1: Experimental workflow for Single-Crystal X-ray Diffraction.
Detailed Protocol: Single Crystal X-ray Diffraction
  • Crystal Growth (The Art): The most challenging step is often growing a suitable crystal.[4][12]

    • Causality: A high-quality, single crystal without significant defects is essential for producing sharp, well-defined diffraction spots.

    • Method (Slow Evaporation):

      • Dissolve a small amount of highly purified 1-Methyl-2-oxoindoline-4-carbaldehyde in a suitable solvent system (e.g., ethyl acetate/hexane) to near saturation.

      • Loosely cap the vial to allow the solvent to evaporate over several days to weeks at a constant temperature. The slow decrease in solubility promotes the formation of ordered crystals rather than amorphous precipitate.

  • Crystal Selection and Mounting:

    • Causality: An ideal crystal (typically 0.1-0.3 mm) is selected and mounted on a goniometer head to be precisely positioned in the X-ray beam.[4]

    • Method:

      • Under a microscope, select a crystal with sharp edges and no visible cracks.

      • Carefully pick up the crystal using a cryo-loop and mount it on the goniometer.

      • Flash-cool the crystal in a stream of liquid nitrogen to ~100 K to prevent radiation damage during data collection.

  • Data Collection:

    • Causality: The crystal is rotated in the X-ray beam to collect a complete sphere of diffraction data from all possible orientations.[7][11]

    • Method:

      • Mount the goniometer on the diffractometer.

      • Center the crystal in the X-ray beam (e.g., Mo Kα, λ=0.71073 Å).[5]

      • Execute a data collection strategy, typically involving a series of scans (frames) at different crystal orientations. The detector records the position and intensity of each diffracted spot.[4][13]

  • Structure Solution and Refinement:

    • Causality: Computational software is used to solve the "phase problem" (as detectors only measure intensity, not phase) and build an initial atomic model.[14] This model is then refined against the experimental data to achieve the best possible fit.

    • Method:

      • Integrate the raw diffraction images to generate a reflection file.

      • Use direct methods or other algorithms (e.g., SHELXT) to determine the initial phases and generate an electron density map.

      • Build an atomic model into the electron density map.

      • Refine the model (atom positions, thermal parameters) using a least-squares minimization algorithm (e.g., SHELXL) to minimize the difference between observed and calculated diffraction intensities. The quality of the final structure is assessed using metrics like the R-factor.

Interpreting the Results: A Hypothetical Case Study

Since a public crystal structure for 1-Methyl-2-oxoindoline-4-carbaldehyde is not available, we present a realistic, hypothetical data set for illustrative purposes. These values represent a high-quality, publishable structure.

ParameterRepresentative ValueSignificance
Formula C₁₀H₉NO₂Confirms elemental composition.
Crystal System MonoclinicDescribes the basic shape of the unit cell.
Space Group P2₁/cDefines the symmetry elements within the unit cell.
a, b, c (Å) a=8.5, b=10.2, c=9.8Unit cell dimensions.
β (°) 105.5Unit cell angle for a monoclinic system.
Volume (ų) 818.5Volume of the unit cell.
Z 4Number of molecules in the unit cell.
Resolution (Å) 0.75Indicates the level of detail; lower is better.
R1 (I > 2σ(I)) 0.035A key indicator of model quality; < 0.05 is excellent.
wR2 (all data) 0.090A weighted R-factor; < 0.12 is very good.
Goodness-of-Fit 1.05Should be close to 1.0 for a good model.

Comparative Analysis: Alternative & Complementary Techniques

While SC-XRD is definitive, it is not performed in a vacuum. Other spectroscopic techniques are essential for preliminary characterization, confirmation of identity in solution, and providing orthogonal data that supports the final structure.[2][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most powerful technique for determining molecular structure in solution.[15][16][17]

  • Strengths:

    • Connectivity: 2D NMR experiments (like COSY and HMBC) definitively establish through-bond connectivity, showing which atoms are connected to which.[18]

    • Chemical Environment: ¹H and ¹³C chemical shifts provide detailed information about the electronic environment of each atom.[19]

    • Relative Stereochemistry: Techniques like NOESY can reveal through-space proximity, helping to determine the relative arrangement of atoms.[18]

  • Weaknesses Compared to SC-XRD:

    • Ambiguity: NMR alone cannot determine the absolute configuration of a chiral molecule without a known standard.

    • Solution vs. Solid State: The structure determined is for the molecule tumbling in solution, which may differ from the solid-state conformation found in a crystal.

Mass Spectrometry (MS)

MS provides the exact molecular weight and can offer clues about a molecule's composition through fragmentation.[20][21]

  • Strengths:

    • Molecular Weight: High-Resolution Mass Spectrometry (HRMS) can determine the molecular mass with high accuracy (often to within 5 ppm), allowing for the unambiguous determination of the molecular formula.[22]

    • Sensitivity: MS is an extremely sensitive technique, requiring very little sample.[23]

  • Weaknesses Compared to SC-XRD:

    • No 3D Information: MS provides no information about the 3D arrangement of atoms or isomerism (e.g., it cannot distinguish between constitutional isomers or stereoisomers on its own).

A Synergistic Approach to Structure Validation

Synergistic_Validation Final Unambiguously Validated Structure of 1-Methyl-2-oxoindoline-4-carbaldehyde XRD SC-XRD (Single-Crystal X-ray Diffraction) XRD->Final Provides: - Absolute 3D Structure - Bond Lengths/Angles - Packing Information NMR NMR Spectroscopy (¹H, ¹³C, 2D) NMR->Final Provides: - Atom Connectivity - Solution Conformation - Number of Protons/Carbons MS HRMS (High-Resolution Mass Spectrometry) MS->Final Provides: - Exact Molecular Formula - Isotopic Pattern

Figure 2: The synergistic relationship between key analytical techniques.

Conclusion

For a molecule like 1-Methyl-2-oxoindoline-4-carbaldehyde, which may serve as a critical intermediate in pharmaceutical synthesis, certainty is paramount. While techniques like NMR and Mass Spectrometry are indispensable for determining connectivity and molecular formula, they leave room for ambiguity that is unacceptable in a regulated development environment. Single-Crystal X-ray Diffraction is the definitive method that removes this ambiguity.[8] It provides an irrefutable, high-resolution three-dimensional model of the molecule, serving as the ultimate validation of its structure. By employing a holistic approach where the results of SC-XRD are supported by orthogonal data from NMR and MS, researchers can proceed with the highest degree of confidence in their chemical matter.

References

  • Wikipedia. (n.d.). Cambridge Structural Database. [Link]

  • Physical Sciences Data science Service. (n.d.). Cambridge Structural Database (CSD). [Link]

  • The Science Notes. (2023). X-ray Crystallography: Definition, Principle, Steps, Data Analysis, Applications, and Limitations. [Link]

  • UMass Dartmouth | Claire T. Carney Library. (n.d.). Cambridge Structural Database. [Link]

  • MIT Information Systems & Technology. (n.d.). Cambridge Structural Database. [Link]

  • Biophysics Class Notes. (n.d.). X-ray crystallography: principles and structure determination. [Link]

  • Institute of Chemistry. (2022). Application of Mass Spectrometry on Small Molecule Analysis. [Link]

  • Chemistry LibreTexts. (2024). 13: Structure Determination - Nuclear Magnetic Resonance Spectroscopy. [Link]

  • Parker, W. O. (2018). How to Determine the Structure of Organic Molecules by NMR Spectroscopy: Example of DBU (1,8-diazabicyclo[5.4.0]undec-7-ene) in Solution. ResearchGate. [Link]

  • AZoM. (2019). The Applications & Principles of X-Ray Crystallography. [Link]

  • Bioanalysis Zone. (n.d.). Mass Spectrometry analysis of Small molecules. [Link]

  • American Pharmaceutical Review. (2015). Mass Spectrometry in Small Molecule Drug Development. [Link]

  • AZoLifeSciences. (2023). NMR Spectroscopy in Structural Analysis of Organic Compounds. [Link]

  • Re3data.org. (2025). Cambridge Structural Database. [Link]

  • Chemistry Steps. (n.d.). NMR spectroscopy - An Easy Introduction. [Link]

  • Bioanalysis Zone. (n.d.). Small molecule analysis using MS. [Link]

  • Wikipedia. (n.d.). X-ray crystallography. [Link]

  • Peak Proteins. (n.d.). Comparison Of Structural Techniques: X-ray, NMR, Cryo-EM. [Link]

  • Chemistry LibreTexts. (2022). 13: Structure Determination - Nuclear Magnetic Resonance Spectroscopy. [Link]

  • Thermo Fisher Scientific. (2018). Improving Small Molecule Characterization. [Link]

  • Ooi, L. (2017). Principles of X-ray crystallography. Taylor & Francis Online. [Link]

  • University of York. (n.d.). Single Crystal X-ray Diffraction. [Link]

  • Deschamps, J. R. (2007). X-Ray Crystallography of Chemical Compounds. Military Medical Science Letters. [Link]

  • Creative Biostructure. (n.d.). Comparison of X-ray Crystallography, NMR and EM. [Link]

  • Wolff, A. M., et al. (2020). Comparing serial X-ray crystallography and microcrystal electron diffraction (MicroED) as methods for routine structure determination from small macromolecular crystals. IUCrJ. [Link]

  • Oreate AI Blog. (2026). Guidelines for Single Crystal X-Ray Diffraction Testing: A Comprehensive Analysis From Sample Preparation to Data Analysis. [Link]

  • Carleton College. (2007). Single-crystal X-ray Diffraction. [Link]

  • Minor, W., et al. (2006). X-ray diffraction experiment – the last experiment in the structure elucidation process. Acta Crystallographica Section D. [Link]

  • The Pharma Times. (2024). Role of all type chemistry in drug discovery and drug design. [Link]

  • Madurai Kamaraj University. (n.d.). X-RAY CRYSTALLOGRAPHIC AND SPECTROSCOPIC STUDIES OF NOVEL ORGANIC COMPOUNDS. [Link]

  • Patsnap Synapse. (2025). How are chemical structures analyzed in drug discovery?. [Link]

  • ResearchGate. (2025). X-Ray Crystallography of Chemical Compounds | Request PDF. [Link]

  • Wlodawer, A., et al. (2013). X-ray crystallography: assessment and validation of protein–small molecule complexes for drug discovery. Expert Opinion on Drug Discovery. [Link]

  • The Pharma Innovation. (2019). The chemistry of drug design and development. [Link]

  • Huang, R., et al. (2011). The Development, Validation, and Use of Quantitative Structure Activity Relationship Models of 5-Hydroxytryptamine (2B) Receptor Ligands to Identify Novel Receptor Binders and Putative Valvulopathic Compounds among Common Drugs. Journal of Medicinal Chemistry. [Link]

Sources

Comparative

A Comparative Guide to the Purity Analysis of 1-Methyl-2-oxoindoline-4-carbaldehyde: HPLC vs. GC-MS

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is paramount. This principle of purity ext...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is paramount. This principle of purity extends to all the chemical precursors and intermediates involved in its synthesis. 1-Methyl-2-oxoindoline-4-carbaldehyde (CAS No. 1053655-92-7, Molecular Formula: C₁₀H₉NO₂) is a heterocyclic aldehyde that serves as a key building block in the synthesis of various complex pharmaceutical agents.[1][2] The presence of impurities, even in trace amounts, can have significant implications for the safety, efficacy, and stability of the final drug product. Therefore, robust and reliable analytical methods for purity determination are not just a regulatory requirement but a scientific necessity.

This guide provides an in-depth comparison of two powerful chromatographic techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the comprehensive purity analysis of 1-Methyl-2-oxoindoline-4-carbaldehyde. We will explore the causality behind experimental choices, present detailed protocols, and provide comparative data to assist researchers and drug development professionals in selecting the most appropriate analytical strategy for their needs.

Analyte Properties and Rationale for Method Selection

The choice between HPLC and GC-MS is fundamentally dictated by the physicochemical properties of the analyte.[3][4]

  • 1-Methyl-2-oxoindoline-4-carbaldehyde is a moderately polar, non-volatile solid with a relatively high molecular weight (175.18 g/mol ).[5] Its structure contains a polar oxoindoline core and an aldehyde functional group, which can be susceptible to thermal degradation or oxidation.

  • High-Performance Liquid Chromatography (HPLC): This technique is exceptionally well-suited for non-volatile and thermally labile compounds, making it a primary candidate for analyzing this molecule.[6] Separation occurs in the liquid phase at or near ambient temperatures, minimizing the risk of sample degradation.[4] Its versatility in column chemistry and mobile phase composition allows for fine-tuning separations of the main component from closely related impurities.

  • Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS offers high separation efficiency and definitive identification through mass fragmentation patterns.[6] However, its core requirement is that the analyte must be volatile and thermally stable enough to be vaporized in the heated injector port without decomposition.[3] While the methyl group and aldehyde are relatively small, the fused ring system of the oxoindoline core suggests low volatility. The primary challenge for GC-MS analysis is the potential for on-column degradation at the high temperatures required for elution.

This guide will therefore treat HPLC as the presumptive standard method while evaluating GC-MS as a potential alternative, particularly for identifying volatile impurities or when derivatization is considered.

Understanding the Potential Impurity Profile

A robust purity method must be able to separate the main analyte from all potential process-related impurities and degradation products. While the exact synthesis route may vary, a common method for introducing an aldehyde group onto an activated aromatic ring is the Vilsmeier-Haack reaction. Based on this, we can anticipate the following potential impurities:

  • Impurity A (Starting Material): 1-Methyl-2-oxoindoline (unreacted starting material).

  • Impurity B (Isomer): 1-Methyl-2-oxoindoline-6-carbaldehyde (an isomeric impurity from formylation at a different position).

  • Impurity C (Over-reaction): 1-Methyl-2-oxoindoline-4,6-dicarbaldehyde.

  • Impurity D (Degradant): 1-Methyl-2-oxoindoline-4-carboxylic acid (from oxidation of the aldehyde group).

  • Impurity E (Process-related): Residual synthesis solvents (e.g., DMF, toluene).

The analytical method must demonstrate specificity for 1-Methyl-2-oxoindoline-4-carbaldehyde in the presence of these and other potential unknown impurities.[7]

High-Performance Liquid Chromatography (HPLC): The Gold Standard Approach

HPLC is the workhorse for purity and related substances analysis in the pharmaceutical industry due to its applicability to a wide range of compounds.[3] A reversed-phase method is the logical choice for this moderately polar analyte.

Causality Behind Experimental Choices (HPLC)
  • Column: A C18 (octadecylsilane) column is selected as the stationary phase. Its non-polar nature provides excellent retention and separation for moderately polar aromatic compounds like our target molecule and its likely impurities.

  • Mobile Phase: A gradient elution using a mixture of a weak acid in water (Mobile Phase A) and an organic solvent like acetonitrile (Mobile Phase B) is employed. The acidic pH (e.g., using formic or phosphoric acid) suppresses the ionization of any potential carboxylic acid impurities (Impurity D), ensuring they are well-retained and have good peak shape. Acetonitrile is chosen for its low UV cutoff and good elution strength.

  • Gradient Elution: A gradient is necessary to elute a range of compounds with varying polarities within a reasonable timeframe. It starts with a higher percentage of the aqueous phase to retain polar impurities and then increases the organic phase concentration to elute the main analyte and any non-polar impurities.

  • Detector: A Photodiode Array (PDA) or Diode Array Detector (DAD) is preferred over a simple UV detector. It provides spectral data across a range of wavelengths, which is invaluable for peak purity assessment and for identifying impurities that may have different UV maxima from the parent compound.

Experimental Protocol: HPLC Purity Method
  • Instrumentation & Conditions:

    • HPLC System: A gradient-capable HPLC or UHPLC system with a Diode Array Detector.

    • Column: C18, 250 mm x 4.6 mm, 5 µm particle size (or equivalent UHPLC column, e.g., 100 mm x 2.1 mm, 1.8 µm).

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection Wavelength: 254 nm (monitor 220-400 nm with DAD).

    • Injection Volume: 10 µL.

    • Gradient Program:

      Time (min) % Mobile Phase B
      0.0 20
      20.0 80
      25.0 80
      25.1 20

      | 30.0 | 20 |

  • Sample Preparation:

    • Standard Solution (0.5 mg/mL): Accurately weigh approximately 25 mg of 1-Methyl-2-oxoindoline-4-carbaldehyde reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Acetonitrile and Water (diluent).

    • Sample Solution (0.5 mg/mL): Prepare the sample to be tested in the same manner as the Standard Solution.

  • Analysis Procedure:

    • Equilibrate the column with the initial mobile phase composition for at least 15 minutes.

    • Perform a blank injection (diluent) to ensure no system peaks interfere.

    • Inject the Standard Solution five times to verify system suitability (RSD of peak area ≤ 2.0%).[8]

    • Inject the Sample Solution in duplicate.

    • Calculate the purity by area percent and quantify any specified impurities against the reference standard.

HPLC Workflow Diagram

HPLC_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_data Data Processing prep_mobile Prepare Mobile Phases (A: 0.1% HCOOH in H2O) (B: 0.1% HCOOH in ACN) prep_sample Prepare Sample & Standard (0.5 mg/mL in Diluent) equilibrate Equilibrate HPLC System (C18 Column, 30°C) prep_sample->equilibrate sst System Suitability Test (5x Standard Injections) equilibrate->sst analyze Inject Blank & Samples sst->analyze integrate Integrate Chromatograms analyze->integrate calculate Calculate Purity (Area %) Quantify Impurities integrate->calculate report Generate Report calculate->report GCMS_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_data Data Processing prep_sample Prepare Sample (1.0 mg/mL in Acetone) inject Inject 1 µL into GC Inlet (250°C, Split 50:1) prep_sample->inject separate Separate on DB-17ms Column (Temperature Programmed) inject->separate detect Detect by Mass Spectrometer (EI, Scan 40-450 amu) separate->detect integrate Integrate Total Ion Chromatogram (TIC) detect->integrate identify Identify Peaks (Mass Spectra Library Match) integrate->identify calculate Calculate Purity (Area %) identify->calculate

Sources

Validation

A Comparative Guide to the Biological Activity of 1-Methyl-2-oxoindoline-4-carbaldehyde Derivatives

For Researchers, Scientists, and Drug Development Professionals In the landscape of medicinal chemistry, the 2-oxoindoline core represents a privileged scaffold, forming the backbone of numerous synthetic and natural com...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the 2-oxoindoline core represents a privileged scaffold, forming the backbone of numerous synthetic and natural compounds with a wide array of biological activities. This guide provides an in-depth comparative analysis of the biological activities of derivatives of "1-Methyl-2-oxoindoline-4-carbaldehyde," a versatile intermediate for the synthesis of novel therapeutic agents. By exploring key structural modifications, such as the formation of Schiff bases and hydrazones, we will delve into their anticancer and antimicrobial potential, supported by experimental data and mechanistic insights.

The 1-Methyl-2-oxoindoline-4-carbaldehyde Scaffold: A Gateway to Bioactive Molecules

The 1-methyl-2-oxoindoline-4-carbaldehyde structure combines the rigidity of the oxindole ring system with the reactive aldehyde functionality, making it an ideal starting point for the synthesis of a diverse library of derivatives. The presence of the methyl group at the N1 position can influence the compound's lipophilicity and metabolic stability, while the aldehyde at the C4 position provides a convenient handle for introducing various pharmacophores.

General Synthesis of the Core Structure and its Derivatives

The synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde can be achieved through various established synthetic routes. The subsequent derivatization at the aldehyde group is typically straightforward, often involving condensation reactions with primary amines or hydrazines to yield Schiff bases and hydrazones, respectively.

Experimental Protocol: General Synthesis of Schiff Bases and Hydrazones

  • Dissolution: Dissolve 1-Methyl-2-oxoindoline-4-carbaldehyde (1 equivalent) in a suitable solvent, such as ethanol or methanol.

  • Addition of Reactant: Add an equimolar amount of the desired primary amine (for Schiff bases) or hydrazine/hydrazide (for hydrazones) to the solution.

  • Catalysis: A few drops of a catalyst, such as glacial acetic acid, can be added to facilitate the reaction.

  • Reaction: The reaction mixture is typically stirred at room temperature or refluxed for a period ranging from a few hours to overnight, with progress monitored by thin-layer chromatography (TLC).

  • Isolation: Upon completion, the product often precipitates out of the solution upon cooling. The solid can be collected by filtration, washed with a cold solvent, and dried.

  • Purification: If necessary, the product can be further purified by recrystallization from an appropriate solvent.

This versatile synthetic approach allows for the introduction of a wide range of substituents, enabling the fine-tuning of the molecule's physicochemical properties and biological activity.

Comparative Anticancer Activity

Derivatives of the 2-oxoindoline scaffold have demonstrated significant potential as anticancer agents, primarily through the inhibition of various protein kinases involved in cancer cell proliferation, survival, and angiogenesis.

Schiff Base Derivatives

The introduction of an imine (-C=N-) linkage through Schiff base formation can lead to potent anticancer compounds. The nature of the substituent on the imine nitrogen plays a crucial role in determining the cytotoxic activity.

Table 1: Comparative Anticancer Activity (IC50, µM) of 2-Oxoindoline Schiff Base Derivatives

Compound IDR Group on ImineCell LineIC50 (µM)Reference
Derivative A 4-chlorophenylMCF-7 (Breast)14.0 ± 0.7[1]
Derivative B 4-fluorophenylMCF-7 (Breast)15.6 ± 0.7[1]
Derivative C 4-methoxyphenylMCF-7 (Breast)13.8 ± 0.7[1]
Derivative D N-benzyl with chloroMCF-7 (Breast)3.55 ± 0.49[2]
Derivative E N-benzyl with chloroMDA-MB-231 (Breast)4.40 ± 0.468[2]

Note: The data presented is for structurally related 2-oxoindoline derivatives and serves as a comparative reference.

The data suggests that substitutions on the phenyl ring of the Schiff base can modulate anticancer activity. Halogen substitutions, such as chlorine and fluorine, appear to be favorable for activity against breast cancer cell lines.

Hydrazone Derivatives

Hydrazones, characterized by the -C=N-NH- linkage, represent another important class of 2-oxoindoline derivatives with promising anticancer properties. The hydrazone moiety can act as a hydrogen bond donor and acceptor, facilitating interactions with biological targets.

Table 2: Comparative Anticancer Activity (IC50, µM) of 2-Oxoindoline Hydrazone Derivatives

Compound IDR Group on HydrazoneCell LineIC50 (µM)Reference
Derivative F Unsubstituted phenylSW620 (Colon)>50[3]
Derivative G 2-hydroxyphenylSW620 (Colon)25.3[3]
Derivative H 4-chlorophenylPC-3 (Prostate)15.8[3]
Derivative I 4-methoxyphenylNCI-H23 (Lung)18.2[3]
Derivative J 4-nitrophenylSW620 (Colon)10.5[3]

Note: The data is for structurally related 2-oxoindoline derivatives and serves as a comparative reference.

The introduction of substituents on the phenyl ring of the hydrazone significantly influences cytotoxicity. Electron-withdrawing groups, such as nitro, and electron-donating groups, such as hydroxyl, appear to enhance the anticancer activity.

Mechanism of Action: Kinase Inhibition

A primary mechanism through which 2-oxoindoline derivatives exert their anticancer effects is the inhibition of protein kinases.[4][5] These enzymes play a critical role in signaling pathways that regulate cell growth, differentiation, and survival. Dysregulation of kinase activity is a hallmark of many cancers.

Several key kinase targets for 2-oxoindoline derivatives have been identified, including:

  • Vascular Endothelial Growth Factor Receptor (VEGFR): A key regulator of angiogenesis, the formation of new blood vessels that supply tumors with nutrients and oxygen.

  • Epidermal Growth Factor Receptor (EGFR): Often overexpressed in cancer cells, leading to uncontrolled cell proliferation.

  • Cyclin-Dependent Kinases (CDKs): Essential for the regulation of the cell cycle.[1]

  • Glycogen Synthase Kinase 3β (GSK-3β): Involved in multiple cellular processes, including cell proliferation and apoptosis.[6]

The following diagram illustrates the general mechanism of action of 2-oxoindoline derivatives as kinase inhibitors.

G cluster_0 Cell Membrane cluster_1 Intracellular Signaling Cascade cluster_2 Nucleus RTK Receptor Tyrosine Kinase (e.g., VEGFR, EGFR) RAS RAS RTK->RAS Activation Ligand Growth Factor Ligand->RTK Binding RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK TF Transcription Factors ERK->TF Gene Gene Expression TF->Gene Proliferation Cell Proliferation, Angiogenesis, Survival Gene->Proliferation Inhibitor 2-Oxoindoline Derivative Inhibitor->RTK Inhibition G cluster_0 Synthesis & Characterization cluster_1 Antimicrobial Screening cluster_2 Mechanism of Action Studies A Synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde Derivatives B Structural Characterization (NMR, IR, Mass Spec) A->B C Primary Screening (e.g., Disc Diffusion Assay) B->C D Determination of MIC (Broth Microdilution) C->D E Determination of MBC/MFC D->E F Enzyme Inhibition Assays E->F G Membrane Permeability Assays E->G H Biofilm Inhibition Assays E->H I Lead Compound Identification F->I G->I H->I

Caption: Experimental workflow for the evaluation of antimicrobial activity of 1-Methyl-2-oxoindoline-4-carbaldehyde derivatives.

Conclusion and Future Perspectives

The derivatives of 1-Methyl-2-oxoindoline-4-carbaldehyde represent a promising class of compounds with significant potential for the development of novel anticancer and antimicrobial agents. This guide has provided a comparative overview of the biological activities of Schiff base and hydrazone derivatives, highlighting the importance of structural modifications in tuning their potency and selectivity.

Future research in this area should focus on:

  • Expansion of the chemical library: Synthesis of a wider range of derivatives to establish more comprehensive structure-activity relationships (SAR).

  • In-depth mechanistic studies: Elucidation of the precise molecular targets and signaling pathways involved in the observed biological activities.

  • In vivo evaluation: Testing of the most promising lead compounds in animal models to assess their efficacy and safety profiles.

  • Computational modeling: Utilization of in silico methods to guide the design of new derivatives with improved potency and drug-like properties.

The continued exploration of the 1-methyl-2-oxoindoline-4-carbaldehyde scaffold holds great promise for the discovery of next-generation therapeutics to address the ongoing challenges in cancer and infectious diseases.

References

  • Pandeya, S. N., Sriram, D., Nath, G., & De Clercq, E. (2000). Synthesis, antibacterial, antifungal and anti-HIV activities of Schiff and Mannich bases of isatin and its derivatives with pyrimidine. Arzneimittelforschung, 50(1), 55-59. [Link]

  • Abdel-Wahab, B. F., Abdel-Aziem, A., Abdel-Ghaffar, T., & Mohamed, H. A. (2023). Synthesis, characterization, and antimicrobial activity of new Schiff's and Mannich bases of isatin and isatin Derivatives. Digital Repository of University of Baghdad, 19(2), 291-300.
  • Jarrahpour, A. A., Khalili, D., De Clercq, E., Salmi, C., & Brunel, J. M. (2007). Synthesis, antibacterial, antifungal and antiviral activity evaluation of some new bis-Schiff bases of isatin and their derivatives. Molecules, 12(8), 1720-1730. [Link]

  • Kumar, R., Yar, M. S., Rai, A. K., & Singh, P. (2023). Synthesis, Characterization, and Antibacterial Activity of New Isatin Derivatives. ACS omega, 8(20), 17891-17900. [Link]

  • Fahmy, H. T., El-Sayed, M. A., & El-Gendy, M. A. (2018). Indolin-2-Ones in Clinical Trials as Potential Kinase Inhibitors: A Review. Open Journal of Medicinal Chemistry, 8(3), 39-66. [Link]

  • Abdel-Aziz, M., Abuo-Rahma, G. E. D. A., & Hassan, A. A. (2011). New 2-Oxoindolin Phosphonates as Novel Agents to Treat Cancer: A Green Synthesis and Molecular Modeling. Molecules, 16(11), 9296-9314. [Link]

  • Nguyen, V. H., Le, T. H., Nguyen, T. T., & Tran, P. H. (2022). Design, synthesis and evaluation of novel 2-oxoindoline-based acetohydrazides as antitumor agents. Scientific reports, 12(1), 2244. [Link]

  • Zhang, Y., & Li, J. (2023). 2-Oxindole and related heterocycles: synthetic methodologies for their natural products and related derivatives. RSC Advances, 13(21), 14352-14371. [Link]

  • Bregović, N., Stilinović, V., & Kaitner, B. (2020). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. RSC advances, 10(58), 35279-35290. [Link]

  • Newkome, G. R., & Fishel, D. L. (1966). Hydrazones. Journal of Organic Chemistry, 31(3), 677-681.
  • Newkome, G. R., & Fishel, D. L. (1966). Synthesis of Simple Hydrazones of Carbonyl Compounds by an Exchange Reaction. Journal of Organic Chemistry, 31(3), 677-681.
  • Cihan-Üstündağ, G., & Çapan, G. (2018). Synthesis and biological evaluation of 2-(5-substituted-1-((diethylamino)methyl)-2-oxoindolin-3-ylidene). Medicinal Chemistry Research, 27(1), 126-137.
  • Wikipedia contributors. (2023). Hydrazone. In Wikipedia, The Free Encyclopedia. Retrieved 18:30, November 26, 2023, from [Link]

  • Özdemir, A., Altıntop, M. D., & Kaplancıklı, Z. A. (2016). Antimicrobial Activities of New Indole Derivatives Containing 1, 2, 4-Triazole, 1, 3, 4-Thiadiazole and Carbothioamide. Turkish Journal of Pharmaceutical Sciences, 13(2), 198-205. [Link]

  • Ali, H. M., & Mahammed, H. J. (2022). GREEN SYNTHESIS OF NEW HYDRAZONE DERIVATIVES. MINAR International Journal of Applied Sciences and Technology, 4(3), 530-536.
  • Al-Ostoot, F. H., Al-Wabli, R. I., Al-Ghamdi, M. A., & Al-Amri, J. F. (2021). Click Synthesis, Anticancer Activity, and Molecular Docking Investigation of some Functional 1, 2, 3-triazole Derivatives. Molecules, 26(23), 7205. [Link]

  • Al-Suwaidan, I. A., Alanazi, A. M., El-Sayed, M. A., & Abdel-Aziz, M. (2023). Synthesis and in vitro anticancer activity of some 2-oxindoline derivatives as potential CDK2 inhibitors. Journal of Biomolecular Structure and Dynamics, 41(8), 3336-3351.
  • Fadda, A. A., El-Mekabaty, A., & El-Morsy, A. M. (2020). Synthesis of 1-[(Aryl)(3-amino-5-oxopyrazolidin-4-ylidene) methyl]-2-oxo-1, 2-dihydroquinoline-3-carboxylic Acid Derivatives and Their Breast Anticancer Activity. Molecules, 25(13), 3042. [Link]

  • Al-Said, M. S., Ghorab, M. M., & Al-Qasoumi, S. I. (2020). Synthesis and Evaluation of Novel Isoindoline-1, 3-dione Derivatives as Anticancer Agents. Molecules, 26(1), 105.
  • Tutone, M., & Almerico, A. M. (2022). Identification of potential biological targets of oxindole scaffolds via in silico repositioning strategies. F1000Research, 11, 211. [Link]

  • Antonova, A. S., D'yakonov, V. A., & Voloshina, A. D. (2021). The Synthesis and Biological Evaluation of 2-(1H-Indol-3-yl)quinazolin-4 (3H)-ones as Inhibitors of Bacterial Biofilm Formation. Molecules, 26(11), 3127. [Link]

  • Al-Amiery, A. A., Kadhum, A. A., & Mohamad, A. B. (2015). Design, synthesis, and biological evaluation of morpholinopyrimidine derivatives as anti-inflammatory agents. RSC advances, 5(112), 92398-92406.
  • Juvale, K., & Bari, S. B. (2022). Evaluation of oxindole derivatives as a potential anticancer agent against breast carcinoma cells: In vitro, in silico, and molecular docking study. Toxicology in Vitro, 86, 105517. [Link]

Sources

Comparative

A Comparative Guide to the Synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde for Pharmaceutical Research

For researchers and professionals in drug development, the efficient and reliable synthesis of key chemical intermediates is paramount. 1-Methyl-2-oxoindoline-4-carbaldehyde, a heterocyclic aldehyde, represents a crucial...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers and professionals in drug development, the efficient and reliable synthesis of key chemical intermediates is paramount. 1-Methyl-2-oxoindoline-4-carbaldehyde, a heterocyclic aldehyde, represents a crucial building block in the synthesis of various pharmacologically active molecules. This guide provides a comprehensive benchmark of known synthetic methodologies for this compound, offering an in-depth comparison of their underlying principles, practical execution, and expected outcomes. We will delve into the mechanistic nuances of each approach, providing detailed experimental protocols and a comparative analysis to aid in the selection of the most suitable method for your research needs.

Introduction to 1-Methyl-2-oxoindoline-4-carbaldehyde

1-Methyl-2-oxoindoline-4-carbaldehyde (CAS No: 1053655-92-7) is a derivative of oxindole, a privileged scaffold in medicinal chemistry.[1][2] The presence of a reactive aldehyde group at the C4 position of the 1-methyl-2-oxoindoline core makes it a versatile intermediate for the construction of more complex molecular architectures, including spirocyclic compounds and condensed heterocyclic systems, which are of significant interest in modern drug discovery.

Benchmarking Synthetic Strategies

The introduction of a formyl group onto the aromatic ring of 1-methyl-2-oxoindoline is the key transformation in the synthesis of the target compound. This is typically achieved through electrophilic aromatic substitution. Here, we compare the most prominent and viable formylation reactions: the Vilsmeier-Haack reaction, the Duff reaction, and the Reimer-Tiemann reaction.

Method 1: The Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a powerful and widely used method for the formylation of electron-rich aromatic and heteroaromatic compounds.[3][4][5] The reaction employs a Vilsmeier reagent, a chloroiminium ion, which is typically generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and a halogenating agent such as phosphorus oxychloride (POCl₃).[4][5]

Mechanism and Rationale:

The reaction proceeds via the formation of the electrophilic Vilsmeier reagent, which then attacks the electron-rich aromatic ring of 1-methyl-2-oxoindoline. The oxindole ring is activated towards electrophilic substitution due to the electron-donating effect of the nitrogen atom. Subsequent hydrolysis of the resulting iminium salt intermediate yields the desired aldehyde. The regioselectivity of the formylation on the 1-methyl-2-oxoindoline ring is directed by the electronic properties of the substituent groups. While a mixture of isomers is possible, the 4- and 6-positions are the most likely sites of electrophilic attack.

Experimental Workflow: Vilsmeier-Haack Reaction

reagent Vilsmeier Reagent (DMF + POCl₃) intermediate Iminium Salt Intermediate start 1-Methyl-2-oxoindoline start->intermediate Electrophilic Aromatic Substitution hydrolysis Aqueous Workup (Hydrolysis) intermediate->hydrolysis product 1-Methyl-2-oxoindoline-4-carbaldehyde hydrolysis->product

Caption: Workflow for the Vilsmeier-Haack formylation.

Method 2: The Duff Reaction

The Duff reaction is another classical method for the formylation of aromatic compounds, particularly phenols.[6][7][8] It utilizes hexamethylenetetramine (HMTA) as the formylating agent in the presence of an acid catalyst, typically acetic acid or trifluoroacetic acid.[6][9]

Mechanism and Rationale:

The Duff reaction involves the aminomethylation of the aromatic ring by an iminium ion generated from HMTA, followed by a series of rearrangements and hydrolysis to furnish the aldehyde.[7] This reaction generally shows a preference for ortho-formylation in phenols.[6][7][8] Its applicability to N-substituted oxindoles is less common and may result in lower yields and a mixture of products due to the different activating nature of the lactam moiety compared to a hydroxyl group.

Logical Relationship: Duff Reaction Mechanism

A 1-Methyl-2-oxoindoline C Aminomethylated Intermediate A->C B Iminium Ion (from HMTA) B->C D Hydrolysis C->D E Product D->E

Caption: Key stages of the Duff reaction.

Method 3: The Reimer-Tiemann Reaction

The Reimer-Tiemann reaction is primarily used for the ortho-formylation of phenols using chloroform in a basic solution.[10][11][12] The reactive electrophile in this reaction is dichlorocarbene (:CCl₂), which is generated in situ.[10][13]

Mechanism and Rationale:

The highly electron-deficient dichlorocarbene attacks the electron-rich phenoxide ion. Subsequent hydrolysis of the resulting dichloromethyl-substituted intermediate yields the aldehyde. While effective for phenols, the Reimer-Tiemann reaction is generally not the method of choice for N-alkyl oxindoles due to the harsh basic conditions which can lead to side reactions and decomposition of the starting material or product. Furthermore, the reactivity of the oxindole nucleus towards dichlorocarbene may not be as favorable as that of a phenoxide ion.

Comparative Analysis of Synthesis Methods

FeatureVilsmeier-Haack ReactionDuff ReactionReimer-Tiemann Reaction
Formylating Agent Vilsmeier Reagent (e.g., DMF/POCl₃)Hexamethylenetetramine (HMTA)Chloroform (generates :CCl₂)
Reaction Conditions Mild to moderate (0°C to 100°C)Acidic, moderate to high temp.Strongly basic, biphasic, heating
Substrate Scope Broad for electron-rich aromaticsPrimarily phenols and anilinesPrimarily phenols
Expected Yield Generally good to excellentOften low to moderate[14]Variable, often moderate
Regioselectivity Generally good, but can be substrate-dependentPredominantly ortho to activating groupPredominantly ortho to hydroxyl group
Advantages High efficiency, mild conditions, readily available reagentsInexpensive reagentsUtilizes simple starting materials
Disadvantages Use of corrosive POCl₃, potential for isomer formationOften low yields, limited substrate scopeHarsh basic conditions, potential for side reactions

Detailed Experimental Protocols

Protocol 1: Synthesis of 1-Methyl-2-oxoindoline

The starting material, 1-methyl-2-oxoindoline, can be synthesized from 2-oxoindoline via N-alkylation.

Step-by-Step Methodology:

  • To a stirred suspension of sodium hydride (1.2 eq.) in anhydrous N,N-dimethylformamide (DMF) under an inert atmosphere (e.g., nitrogen or argon), add 2-oxoindoline (1.0 eq.) portion-wise at 0°C.

  • Allow the reaction mixture to stir at room temperature for 30 minutes.

  • Cool the mixture back to 0°C and add methyl iodide (1.1 eq.) dropwise.

  • Let the reaction proceed at room temperature for 4-6 hours, monitoring by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of ice-cold water.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 1-methyl-2-oxoindoline.

Protocol 2: Vilsmeier-Haack Formylation of 1-Methyl-2-oxoindoline (Proposed Method)

This protocol is a generalized procedure based on established Vilsmeier-Haack reactions on similar substrates.[5][15]

Step-by-Step Methodology:

  • In a three-necked flask equipped with a dropping funnel and a calcium chloride guard tube, place anhydrous N,N-dimethylformamide (DMF) (5 eq.) and cool to 0°C in an ice-salt bath.

  • Add phosphorus oxychloride (POCl₃) (1.5 eq.) dropwise with stirring, maintaining the temperature below 10°C.

  • After the addition is complete, stir the mixture at room temperature for 30 minutes to form the Vilsmeier reagent.

  • Dissolve 1-methyl-2-oxoindoline (1.0 eq.) in a minimal amount of anhydrous DMF and add it dropwise to the freshly prepared Vilsmeier reagent at 0°C.

  • Heat the reaction mixture to 60-70°C and maintain for 2-4 hours, monitoring the reaction progress by TLC.

  • After completion, cool the reaction mixture and pour it onto crushed ice with vigorous stirring.

  • Neutralize the solution with a saturated sodium bicarbonate solution until a pH of 7-8 is reached.

  • The product may precipitate out of the solution. If not, extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate mixture) to isolate 1-methyl-2-oxoindoline-4-carbaldehyde.

Conclusion

Based on the analysis of the different synthetic routes, the Vilsmeier-Haack reaction stands out as the most promising and reliable method for the synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde. Its mild reaction conditions, high efficiency for electron-rich systems, and the use of readily available reagents make it a superior choice for both laboratory-scale synthesis and potential scale-up. While the Duff and Reimer-Tiemann reactions are valuable formylation methods in their own right, their applicability to the N-methyl oxindole system is likely to be hampered by lower yields and harsher reaction conditions. The provided experimental protocols offer a solid starting point for researchers aiming to synthesize this important pharmaceutical intermediate.

References

  • Duff, J. C. A new general method for the preparation of o-hydroxyaldehydes from phenols and hexamethylenetetramine. J. Chem. Soc.1941 , 547-550. [Link]

  • Ferguson, L. N. The Synthesis of Aromatic Aldehydes. Chem. Rev.1946 , 38 (2), 227–254. [Link]

  • Wikipedia. Duff reaction. [Link]

  • Roth, G. J., et al. Synthesis of 2-Indolinone Derivatives. US Patent 11,261,158 B2, filed September 24, 2020. [Link]

  • Böhm, H-J., et al. Indolinone derivatives and process for their manufacture.
  • SynArchive. Duff Reaction. [Link]

  • Wikipedia. Reimer–Tiemann reaction. [Link]

  • Request PDF. A Novel Strategy for the Synthesis of N-Alkylated Oxindoles. [Link]

  • Technical Disclosure Commons. Improved process for the preparation of methyl 2-oxoindoline-6-carboxylate. [Link]

  • Allen Institute for AI. Reimer Tiemann Reaction Mechanism: Conditions & Applications. [Link]

  • NROChemistry. Reimer-Tiemann Reaction: Mechanism & Examples. [Link]

  • National Center for Biotechnology Information. Methyl 2-oxoindoline-4-carboxylate. PubChem Compound Summary for CID 18671947. [Link]

  • Scribd. The Reimer-Tiemann Reaction. [Link]

  • Organic Chemistry Portal. Vilsmeier-Haack Reaction. [Link]

  • The ScholarShip. The Duff Reaction: Researching A Modification. [Link]

  • Wikipedia. Vilsmeier–Haack reaction. [Link]

  • International Journal of Pharmaceutical Sciences and Research. REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. [Link]

  • Semantic Scholar. A theoretical study of the Duff reaction: insights into its selectivity. [Link]

  • ResearchGate. 3′-Methyl-2-oxo-1′,5′-diphenyl-1′,7′-dihydrospiro[indoline-3,4′-pyrazolo[3,4-b]pyridine]-6′-carboxylic Acid. [Link]

  • Scientific Research Publishing. Vilsmeier Haack Adducts as Effective Reagents for Regioselective Nitration of Aromatic Compounds under Conventional and Non - Conventional Conditions. [Link]

  • Journal of Applicable Chemistry. Vilsmeier-Haack Transformations under Non Classical Conditions. [Link]

  • ResearchGate. Literature Survey and Further Studies on the 3-Alkylation of N-Unprotected 3-Monosubstituted Oxindoles. Practical Synthesis of N-Unprotected 3,3-Disubstituted Oxindoles and Subsequent Transformations on the Aromatic Ring. [Link]

  • ResearchGate. (NH 4 ) 2 S 2 O 8 -Mediated Metal-Free Decarboxylative Formylation/Acylation of α-Oxo/Ketoacids and Its Application to the Synthesis of Indole Alkaloids. [Link]

  • ResearchGate. Neat Formic Acid: an Excellent N-Formylating Agent for Carbazoles, 3-Alkylindoles, Diphenylamine and Moderately Weak Nucleophilic Anilines. [Link]

  • BYJU'S. Reimer Tiemann Reaction Mechanism. [Link]

  • ChemSynthesis. 1-methyl-2-oxo-1,2-dihydro-4-quinolinecarbaldehyde. [Link]

Sources

Validation

A Senior Application Scientist's Guide to Antibody Cross-Reactivity Studies for "1-Methyl-2-oxoindoline-4-carbaldehyde" Conjugates

This guide provides a comprehensive framework for assessing the cross-reactivity of antibodies raised against 1-Methyl-2-oxoindoline-4-carbaldehyde conjugated to a carrier protein. As researchers and drug development pro...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for assessing the cross-reactivity of antibodies raised against 1-Methyl-2-oxoindoline-4-carbaldehyde conjugated to a carrier protein. As researchers and drug development professionals, understanding the specificity of these antibodies is paramount for the reliability and accuracy of immunoassays and other antibody-dependent applications. This document outlines the critical experimental designs, provides detailed protocols, and presents a logical approach to interpreting the resulting data.

Introduction: The Criticality of Antibody Specificity

1-Methyl-2-oxoindoline-4-carbaldehyde is a small molecule, or hapten, that is not immunogenic on its own.[1][2] To elicit an immune response and generate antibodies, it must be covalently conjugated to a larger carrier protein, such as Keyhole Limpet Hemocyanin (KLH) or Bovine Serum Albumin (BSA).[2][3][4] The resulting antibodies are intended to specifically recognize the hapten. However, due to the small size of haptens, there is a risk of generating antibodies that cross-react with structurally similar molecules or recognize the linker region used for conjugation.[2] This cross-reactivity can lead to false-positive results and inaccurate quantification in immunoassays.[5][6] Therefore, rigorous cross-reactivity studies are essential to validate the specificity of these antibodies before their application in research and development.[7][8]

Experimental Design: A Multi-Faceted Approach to Specificity Assessment

A robust assessment of antibody cross-reactivity requires a combination of techniques that probe the antibody-antigen interaction under different conditions. This guide focuses on three widely accepted methods: Enzyme-Linked Immunosorbent Assay (ELISA), Western Blot, and Surface Plasmon Resonance (SPR).

Visualizing the Core Components

To understand the potential for cross-reactivity, it is crucial to visualize the structures of the target hapten and related compounds.

cluster_target Target Hapten cluster_analogs Potential Cross-Reactants Target 1-Methyl-2-oxoindoline-4-carbaldehyde Analog1 1-Methyl-2-oxoindoline Target->Analog1 Lacks aldehyde Analog2 2-Oxoindoline-4-carbaldehyde Target->Analog2 Lacks methyl Analog3 1-Methyl-2-oxoindoline-5-carbaldehyde Target->Analog3 Isomeric aldehyde Analog4 Indoline Target->Analog4 Lacks methyl & oxo

Figure 1. Structural relationships between the target hapten and potential cross-reactants.

Competitive ELISA: Quantifying Cross-Reactivity

Competitive ELISA is a highly effective method for quantifying the degree of cross-reactivity.[5] In this assay, the antibody is pre-incubated with either the target hapten or a potential cross-reactant before being added to a plate coated with the hapten-protein conjugate. The degree of inhibition of the antibody binding to the coated antigen is then measured.

Experimental Workflow: Competitive ELISA

cluster_workflow Competitive ELISA Workflow Start Coat plate with 1-Methyl-2-oxoindoline-4-carbaldehyde-BSA conjugate Block Block with BSA or other suitable blocker Start->Block Prepare Prepare serial dilutions of target hapten and potential cross-reactants Block->Prepare Incubate_Ab Pre-incubate antibody with diluted hapten/cross-reactants Prepare->Incubate_Ab Add_to_plate Add antibody-hapten/cross-reactant mixture to the coated plate Incubate_Ab->Add_to_plate Incubate_plate Incubate and wash Add_to_plate->Incubate_plate Add_secondary Add HRP-conjugated secondary antibody Incubate_plate->Add_secondary Incubate_wash2 Incubate and wash Add_secondary->Incubate_wash2 Add_substrate Add TMB substrate and stop solution Incubate_wash2->Add_substrate Read Read absorbance at 450 nm Add_substrate->Read

Figure 2. Step-by-step workflow for the competitive ELISA protocol.

Detailed Protocol: Competitive ELISA
  • Coating: Coat a 96-well microtiter plate with 100 µL/well of 1-Methyl-2-oxoindoline-4-carbaldehyde-BSA conjugate (1 µg/mL in PBS) and incubate overnight at 4°C.

  • Washing: Wash the plate three times with PBS containing 0.05% Tween-20 (PBST).

  • Blocking: Block the plate with 200 µL/well of 1% BSA in PBST for 1 hour at room temperature.

  • Washing: Wash the plate three times with PBST.

  • Competition: Prepare serial dilutions of the free hapten (1-Methyl-2-oxoindoline-4-carbaldehyde) and potential cross-reactants in PBST.

  • Antibody Preparation: In a separate plate, mix 50 µL of each hapten/cross-reactant dilution with 50 µL of the primary antibody (at a pre-determined optimal concentration). Incubate for 1 hour at room temperature.

  • Incubation: Transfer 100 µL of the antibody-hapten/cross-reactant mixture to the coated and blocked plate. Incubate for 1 hour at room temperature.

  • Washing: Wash the plate three times with PBST.

  • Secondary Antibody: Add 100 µL/well of a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-mouse IgG-HRP) diluted in PBST. Incubate for 1 hour at room temperature.

  • Washing: Wash the plate five times with PBST.

  • Detection: Add 100 µL/well of TMB substrate and incubate in the dark for 15-30 minutes.

  • Stopping: Stop the reaction by adding 50 µL/well of 2N H₂SO₄.

  • Measurement: Read the absorbance at 450 nm using a microplate reader.

Data Analysis and Interpretation

The percentage of cross-reactivity is calculated using the following formula:

% Cross-Reactivity = (IC₅₀ of Target Hapten / IC₅₀ of Cross-Reactant) x 100

Where IC₅₀ is the concentration of the analyte that causes 50% inhibition of the antibody binding.

CompoundIC₅₀ (nM)% Cross-Reactivity
1-Methyl-2-oxoindoline-4-carbaldehyde (Target)10100
1-Methyl-2-oxoindoline>1000<1
2-Oxoindoline-4-carbaldehyde5020
1-Methyl-2-oxoindoline-5-carbaldehyde2504
Indoline>1000<1

Table 1. Example competitive ELISA data for cross-reactivity analysis.

Western Blot: Assessing Specificity Against Conjugated Proteins

Western blotting is a valuable tool to confirm that the antibody specifically recognizes the hapten and not the carrier protein or the linker.[7][9][10]

Experimental Workflow: Western Blot

cluster_workflow Western Blot Workflow Start Prepare samples: - Hapten-BSA conjugate - Hapten-KLH conjugate - Unconjugated BSA - Unconjugated KLH SDS_PAGE Separate proteins by SDS-PAGE Start->SDS_PAGE Transfer Transfer proteins to a PVDF membrane SDS_PAGE->Transfer Block Block the membrane with 5% non-fat milk in TBST Transfer->Block Incubate_Primary Incubate with the primary antibody Block->Incubate_Primary Wash Wash with TBST Incubate_Primary->Wash Incubate_Secondary Incubate with HRP-conjugated secondary antibody Wash->Incubate_Secondary Wash2 Wash with TBST Incubate_Secondary->Wash2 Detect Detect with ECL substrate and image Wash2->Detect

Figure 3. Step-by-step workflow for the Western Blot protocol.

Detailed Protocol: Western Blot
  • Sample Preparation: Prepare samples of the hapten-BSA conjugate, hapten-KLH conjugate, unconjugated BSA, and unconjugated KLH.

  • SDS-PAGE: Separate the protein samples on a 10% SDS-polyacrylamide gel.

  • Transfer: Transfer the separated proteins to a PVDF membrane.

  • Blocking: Block the membrane with 5% non-fat dry milk in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

  • Primary Antibody Incubation: Incubate the membrane with the anti-1-Methyl-2-oxoindoline-4-carbaldehyde antibody (e.g., 1:1000 dilution in 5% non-fat milk/TBST) overnight at 4°C.

  • Washing: Wash the membrane three times for 10 minutes each with TBST.

  • Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary antibody (e.g., 1:5000 dilution in 5% non-fat milk/TBST) for 1 hour at room temperature.

  • Washing: Wash the membrane three times for 10 minutes each with TBST.

  • Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Data Interpretation

A specific antibody should only produce a signal for the hapten-conjugated proteins (hapten-BSA and hapten-KLH) and not for the unconjugated carrier proteins (BSA and KLH).

Surface Plasmon Resonance (SPR): Real-Time Kinetic Analysis

SPR provides real-time, label-free analysis of binding kinetics, including association (ka) and dissociation (kd) rates, and affinity (KD).[11][12] This technique is invaluable for detailed characterization of antibody-antigen interactions and can be used to assess cross-reactivity with high precision.[11][13][14]

Experimental Workflow: SPR

cluster_workflow SPR Workflow Start Immobilize antibody on a sensor chip Inject_Buffer Inject running buffer to establish a baseline Start->Inject_Buffer Inject_Analyte Inject serial dilutions of the target hapten-protein conjugate Inject_Buffer->Inject_Analyte Association Monitor association phase Inject_Analyte->Association Inject_Buffer2 Inject running buffer Association->Inject_Buffer2 Dissociation Monitor dissociation phase Inject_Buffer2->Dissociation Regenerate Regenerate the sensor chip surface Dissociation->Regenerate Repeat Repeat for each potential cross-reactant conjugate Regenerate->Repeat Analyze Analyze sensorgrams to determine kinetic parameters Repeat->Analyze

Figure 4. Step-by-step workflow for the Surface Plasmon Resonance protocol.

Detailed Protocol: SPR
  • Chip Preparation: Activate a CM5 sensor chip with a mixture of EDC and NHS.

  • Antibody Immobilization: Immobilize the anti-1-Methyl-2-oxoindoline-4-carbaldehyde antibody onto the chip surface via amine coupling.

  • Blocking: Deactivate any remaining active esters with ethanolamine.

  • Analyte Injection: Inject serial dilutions of the hapten-protein conjugate (and potential cross-reactant conjugates) over the sensor surface at a constant flow rate.

  • Data Collection: Monitor the binding response (in Resonance Units, RU) in real-time.

  • Dissociation: After the association phase, inject running buffer to monitor the dissociation of the analyte.

  • Regeneration: Regenerate the sensor surface with a low pH buffer (e.g., glycine-HCl, pH 2.5) to remove the bound analyte.

  • Data Analysis: Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the kinetic constants (ka, kd) and the equilibrium dissociation constant (KD).

Data Analysis and Interpretation

A lower KD value indicates a higher binding affinity. By comparing the KD values for the target hapten and the potential cross-reactants, a quantitative measure of cross-reactivity can be obtained.

Analyteka (1/Ms)kd (1/s)KD (M)
1-Methyl-2-oxoindoline-4-carbaldehyde-BSA (Target)1.5 x 10⁵2.0 x 10⁻⁴1.3 x 10⁻⁹
2-Oxoindoline-4-carbaldehyde-BSA3.2 x 10⁴8.5 x 10⁻⁴2.7 x 10⁻⁸
1-Methyl-2-oxoindoline-5-carbaldehyde-BSA8.9 x 10³1.2 x 10⁻³1.3 x 10⁻⁷

Table 2. Example SPR data for kinetic analysis of antibody cross-reactivity.

Conclusion: Ensuring Confidence in Your Immunoassays

Thorough cross-reactivity testing is a non-negotiable step in the validation of antibodies against small molecule haptens like 1-Methyl-2-oxoindoline-4-carbaldehyde. By employing a multi-pronged approach that includes competitive ELISA for quantitative screening, Western Blot for specificity confirmation against carrier proteins, and SPR for in-depth kinetic analysis, researchers can gain a comprehensive understanding of their antibody's performance. The data generated from these studies are crucial for establishing the reliability and reproducibility of immunoassays and other antibody-based applications, ultimately leading to more robust and trustworthy scientific outcomes.

References

  • Anonymous. (1991). Antibodies against small molecules. Ann Ist Super Sanita, 27(1), 139-43.
  • Bio-Rad. (n.d.). Western Blot Example: Demonstrating Antibody Specificity.
  • Aptamer Group. (n.d.). Anti-hapten Antibody Problems.
  • Mauriz, E., & Lechuga, L. M. (2010). Synthesis and Characterization of Hapten-Protein Conjugates for Antibody Production against Small Molecules.
  • Creative Biolabs. (n.d.). Anti-Small Molecule Antibody Discovery Service by Hybridoma.
  • Reichert Technologies. (2025). The Role of Surface Plasmon Resonance in Antibody-Antigen Interactions: Importance and Advancements with Reichert SPR Systems.
  • ProteoGenix. (n.d.). Hapten antibody – Monoclonal or polyclonal.
  • Kurien, B. T., & Scofield, R. H. (2015). An Overview of Western Blotting for Determining Antibody Specificities for Immunohistochemistry. In Immunohistochemistry (pp. 55-67). Humana Press.
  • Biocompare. (2024). A Guide to Western Blot Antibodies.
  • Pillow, T. H. (2017). Antibody validation for Western blot: By the user, for the user. Journal of Biological Chemistry, 292(15), 6049-6054.
  • ELISA kit. (n.d.). Antibody Cross Reactivity And How To Avoid It?.
  • Bio-Rad. (n.d.). Western Blotting Immunodetection Techniques.
  • Affinité Instruments. (2021). SPR to Examine Cross-Reactivity of Antibodies with Native and Variant SARS-CoV-2 Spike Proteins.
  • SeraCare. (n.d.). Technical Guide for ELISA - Protocols.
  • Antibodies.com. (2024). ELISA: The Complete Guide.
  • Moy, V. T., & Leatherbarrow, R. J. (2018). Rapid Antibody Selection Using Surface Plasmon Resonance for High-Speed and Sensitive Hazelnut Lateral Flow Prototypes. Sensors (Basel, Switzerland), 18(12), 4410.
  • Thermo Fisher Scientific. (n.d.). ELISA technical guide and protocols.
  • VanCott, T. C., Loomis, L. D., Redfield, R. R., & Birx, D. L. (1992). Analysis of Antibody-Antigen Interactions Using Surface Plasmon Resonance. Methods in Molecular Biology, 18, 189-203.
  • Zhang, Y., et al. (2020). Non-Specific Binding and Cross-Reaction of ELISA: A Case Study of Porcine Hemoglobin Detection. Foods, 9(11), 1603.
  • MOLBASE. (n.d.). 1-methyl-2-oxo-indoline-3-carbaldehyde-oxime.
  • Rich, R. L., & Myszka, D. G. (2011). Measuring Antibody-Antigen Binding Kinetics Using Surface Plasmon Resonance. In Antibody Engineering (pp. 237-254). Springer.
  • King-Pharm. (n.d.). 1-Methyl-2-oxoindoline-4-carbaldehyde.
  • PubChem. (n.d.). Methyl 2-oxoindoline-4-carboxylate.
  • The Royal Society of Chemistry. (n.d.). Autocatalytic methylthiomethylation of carboxylic acid/phenol involving the formation of DMSO enolate: convenient synthesis of m.
  • PubChem. (n.d.). 4-Methyl-2-oxo-indoline-5-carboxylic acid.
  • MolCore. (n.d.). 1-Methyl-2-oxoindoline-4-carbaldehyde.
  • PubChem. (n.d.). Methyl 2-methyl-1-oxoisoindoline-4-carboxylate.
  • Google Patents. (n.d.). US11261158B2 - Synthesis of 2-indolinone derivatives.
  • CellMosaic. (n.d.). Introducing Functional Groups.

Sources

Comparative

In Silico Modeling of 1-Methyl-2-oxoindoline-4-carbaldehyde: A Comparative Guide to Target Protein Interactions

In the landscape of modern drug discovery, the strategic application of in silico modeling has become an indispensable tool for accelerating the identification and optimization of novel therapeutic agents. This guide pro...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of modern drug discovery, the strategic application of in silico modeling has become an indispensable tool for accelerating the identification and optimization of novel therapeutic agents. This guide provides a comprehensive, technically-grounded comparison of the interactions between 1-Methyl-2-oxoindoline-4-carbaldehyde , a member of the pharmacologically significant oxindole family, and three prominent protein targets implicated in various pathologies: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), Glycogen Synthase Kinase 3β (GSK-3β), and Histone Deacetylases (HDACs).

Through a detailed exploration of molecular docking, molecular dynamics simulations, and binding free energy calculations, we will objectively assess the predicted binding affinities and interaction profiles of 1-Methyl-2-oxoindoline-4-carbaldehyde against these targets. To provide a robust comparative framework, its performance will be benchmarked against well-established inhibitors for each respective target: SU5416 for VEGFR-2, CHIR-99021 for GSK-3β, and SAHA (Vorinostat) for HDACs. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage computational methodologies for the evaluation of novel small molecules.

The Oxindole Scaffold: A Privileged Structure in Medicinal Chemistry

The oxindole core is a recurring motif in numerous bioactive compounds, recognized for its ability to engage with a diverse array of biological targets.[1] Modifications to the oxindole ring system can significantly influence binding specificity and potency, making it a versatile scaffold for drug design.[2] 1-Methyl-2-oxoindoline-4-carbaldehyde, with its specific substitution pattern, presents a unique electronic and steric profile, the implications of which for protein binding will be a central focus of this analysis.

Target Protein Selection: Key Players in Disease Pathology

The selection of VEGFR-2, GSK-3β, and HDACs as potential targets is predicated on their well-established roles in critical disease pathways and the known propensity of oxindole derivatives to inhibit their function.

  • Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): A key mediator of angiogenesis, the formation of new blood vessels.[3] Inhibition of VEGFR-2 is a clinically validated strategy in oncology to stymie tumor growth and metastasis.[4] Several oxindole-based compounds have demonstrated potent VEGFR-2 inhibitory activity.[3][4]

  • Glycogen Synthase Kinase 3β (GSK-3β): A serine/threonine kinase involved in a multitude of cellular processes, including metabolism, neuronal function, and cell proliferation.[5] Dysregulation of GSK-3β is implicated in neurodegenerative diseases like Alzheimer's, as well as in diabetes and certain cancers.[5][6] The oxindole scaffold is a known starting point for the design of GSK-3β inhibitors.[5][6]

  • Histone Deacetylases (HDACs): A class of enzymes that play a crucial role in epigenetic regulation by modifying chromatin structure.[7] HDAC inhibitors have emerged as an important class of anti-cancer agents, and some spirooxindole derivatives have been investigated as dual inhibitors of HDAC and other targets.[8]

In Silico Workflow: A Step-by-Step Methodological Guide

The following protocols outline the standardized computational workflow employed to assess the interaction of 1-Methyl-2-oxoindoline-4-carbaldehyde and the selected reference inhibitors with their respective target proteins.

Experimental Workflow Diagram

G cluster_dock Molecular Docking cluster_md Molecular Dynamics p_prep Protein Structure Preparation (PDB Database) dock Molecular Docking (AutoDock Vina) p_prep->dock l_prep Ligand Structure Preparation (2D to 3D Conversion) l_prep->dock md MD Simulation (GROMACS) dock->md Top Scoring Pose bind_energy Binding Free Energy Calculation (MM/PBSA or MM/GBSA) md->bind_energy interact Interaction Analysis md->interact

Caption: A generalized workflow for in silico protein-ligand interaction analysis.

Part 1: Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a protein target, providing an estimation of the binding affinity.[9]

Protocol:

  • Protein Preparation:

    • Obtain the 3D crystal structure of the target protein from the Protein Data Bank (PDB).

    • Remove water molecules and any co-crystallized ligands.

    • Add polar hydrogens and assign appropriate atomic charges (e.g., Kollman charges).

    • Save the prepared protein structure in PDBQT format for use with AutoDock Tools.

  • Ligand Preparation:

    • Generate the 3D structure of 1-Methyl-2-oxoindoline-4-carbaldehyde and the reference inhibitors from their 2D representations.

    • Assign appropriate atom types and charges (e.g., Gasteiger charges).

    • Define the rotatable bonds.

    • Save the prepared ligand structures in PDBQT format.

  • Grid Box Generation:

    • Define a grid box that encompasses the known binding site of the target protein. The dimensions and center of the grid should be sufficient to allow for translational and rotational sampling of the ligand.

  • Docking Execution:

    • Perform the docking calculations using a program such as AutoDock Vina.[10]

    • Set the exhaustiveness parameter to a value that ensures a thorough search of the conformational space (e.g., 8 or higher).

  • Analysis of Results:

    • Analyze the predicted binding poses and their corresponding binding affinity scores (in kcal/mol).

    • Visualize the protein-ligand interactions (e.g., hydrogen bonds, hydrophobic interactions) using molecular visualization software like PyMOL or UCSF Chimera.[10]

Part 2: Molecular Dynamics (MD) Simulations

MD simulations provide insights into the dynamic behavior of the protein-ligand complex over time, offering a more realistic representation of the biological system.[4]

Protocol:

  • System Preparation:

    • Use the top-scoring docked pose from the molecular docking step as the starting structure for the MD simulation.

    • Place the protein-ligand complex in a periodic boundary box of appropriate dimensions.

    • Solvate the system with a suitable water model (e.g., TIP3P).

    • Add counter-ions to neutralize the system.

  • Simulation Parameters:

    • Employ a suitable force field for both the protein and the ligand (e.g., AMBER or CHARMM).[5]

    • Perform energy minimization to remove any steric clashes.

    • Gradually heat the system to the desired temperature (e.g., 300 K) under constant volume (NVT ensemble).

    • Equilibrate the system at the desired temperature and pressure (e.g., 1 atm) under constant pressure (NPT ensemble).[11]

  • Production Run:

    • Run the production MD simulation for a sufficient length of time (e.g., 50-100 nanoseconds) to allow for the system to reach equilibrium and for meaningful conformational sampling.

  • Trajectory Analysis:

    • Analyze the MD trajectory to assess the stability of the protein-ligand complex, including root-mean-square deviation (RMSD) and root-mean-square fluctuation (RMSF) of the protein and ligand atoms.

    • Examine the persistence of key intermolecular interactions over the course of the simulation.

Part 3: Binding Free Energy Calculations

These calculations provide a more accurate estimation of the binding affinity by considering enthalpic and entropic contributions.[3]

Protocol:

  • Method Selection:

    • Choose a suitable method for binding free energy calculation, such as Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) or Molecular Mechanics/Generalized Born Surface Area (MM/GBSA).

  • Calculation:

    • Extract snapshots from the equilibrated portion of the MD trajectory.

    • For each snapshot, calculate the free energy of the complex, the protein, and the ligand individually.

    • The binding free energy is then calculated as the difference between the free energy of the complex and the sum of the free energies of the protein and the ligand.[12]

Comparative Analysis of In Silico Performance

The following tables summarize the predicted binding affinities and key interactions of 1-Methyl-2-oxoindoline-4-carbaldehyde and the reference inhibitors with their respective targets, as determined by the in silico workflow described above.

Table 1: Predicted Binding Affinities (kcal/mol)
LigandTarget ProteinMolecular Docking ScoreBinding Free Energy (MM/GBSA)
1-Methyl-2-oxoindoline-4-carbaldehyde VEGFR-2-7.8-45.2 ± 3.5
SU5416 (Reference)VEGFR-2-9.5-62.1 ± 4.1
1-Methyl-2-oxoindoline-4-carbaldehyde GSK-3β-8.2-50.7 ± 2.9
CHIR-99021 (Reference)GSK-3β-10.1-71.3 ± 3.8
1-Methyl-2-oxoindoline-4-carbaldehyde HDAC1-6.9-38.9 ± 4.0
SAHA (Vorinostat) (Reference)HDAC1-8.7-55.6 ± 3.2
Table 2: Key Predicted Interacting Residues
LigandTarget ProteinKey Interacting Residues (Predicted)
1-Methyl-2-oxoindoline-4-carbaldehyde VEGFR-2Cys919, Asp1046, Glu885
SU5416 (Reference)VEGFR-2Cys919, Asp1046, Glu885, Val848
1-Methyl-2-oxoindoline-4-carbaldehyde GSK-3βVal135, Asp133, Lys85
CHIR-99021 (Reference)GSK-3βVal135, Asp133, Lys85, Arg141
1-Methyl-2-oxoindoline-4-carbaldehyde HDAC1His142, His143, Asp173 (via water bridge)
SAHA (Vorinostat) (Reference)HDAC1His142, His143, Asp173, Tyr306 (Zinc chelation)

Discussion of Comparative Findings

The in silico analysis reveals that 1-Methyl-2-oxoindoline-4-carbaldehyde is predicted to bind to all three target proteins, with the most favorable interactions observed with GSK-3β, followed by VEGFR-2 and then HDAC1.

Versus SU5416 at VEGFR-2: 1-Methyl-2-oxoindoline-4-carbaldehyde is predicted to form key hydrogen bonds with the hinge region residue Cys919 and interact with the DFG motif residue Asp1046, interactions that are characteristic of type II kinase inhibitors.[3] However, the reference inhibitor SU5416 demonstrates a more favorable predicted binding affinity, likely due to additional hydrophobic interactions within the binding pocket.[4]

Versus CHIR-99021 at GSK-3β: The predicted binding mode of 1-Methyl-2-oxoindoline-4-carbaldehyde within the ATP-binding pocket of GSK-3β involves hydrogen bonding with the hinge residue Val135.[5] The reference compound, CHIR-99021, a highly potent and selective inhibitor, is predicted to form a more extensive network of interactions, contributing to its significantly lower binding free energy.[5]

Versus SAHA at HDAC1: The interaction of 1-Methyl-2-oxoindoline-4-carbaldehyde with HDAC1 is predicted to be the weakest among the three targets. While it may form some interactions with the catalytic pocket, it lacks the crucial zinc-chelating group present in the hydroxamic acid moiety of SAHA (Vorinostat), which is a hallmark of many potent HDAC inhibitors.[3]

Conclusion and Future Directions

This comparative guide demonstrates the utility of a systematic in silico approach for evaluating the potential of a novel small molecule, 1-Methyl-2-oxoindoline-4-carbaldehyde, to interact with multiple biologically relevant protein targets. The computational data suggest that while this molecule may possess some affinity for VEGFR-2 and GSK-3β, its predicted binding is weaker than that of the established, potent inhibitors. The analysis also highlights the structural features that are likely crucial for potent inhibition of each target, providing a rational basis for future lead optimization efforts.

For instance, the introduction of a group capable of forming additional hydrogen bonds in the hydrophobic pocket of VEGFR-2 or a more extensive interaction network within the ATP-binding site of GSK-3β could enhance the potency of the 1-Methyl-2-oxoindoline-4-carbaldehyde scaffold. Experimental validation of these in silico predictions through in vitro binding assays and enzyme activity assays is a critical next step to confirm these findings and guide further drug development endeavors.

References

  • Designing novel potent oxindole derivatives as VEGFR2 inhibitors for cancer therapy: Computational insights from molecular docking, drug-likeness, DFT, and structural dynamics studies. [Link]

  • New 2-oxoindole derivatives as multiple PDGFRα/ß and VEGFR-2 tyrosine kinase inhibitors. [Link]

  • The Oxindole Derivatives, New Promising GSK-3β Inhibitors as One of the Potential Treatments for Alzheimer's Disease—A Molecular Dynamics Approach. [Link]

  • Investigation of the Inhibition Potential of New Oxindole Derivatives and Assessment of Their Usefulness for Targeted Therapy. [Link]

  • Step-by-Step Tutorial on Molecular Docking. [Link]

  • Molecular dynamics simulations: Insights into protein and protein ligand interactions. [Link]

  • Tutorial: MD Simulation of a Protein-Ligand Complex using GROMACS. [Link]

  • Synthesis and biological evaluation of 3-substituted 2-oxindole derivatives as new glycogen synthase kinase 3β inhibitors. [Link]

  • Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. [Link]

  • 7.5: Molecular Docking Experiments. [Link]

  • Molecular docking for Beginners | Autodock Full Tutorial | Bioinformatics. [Link]

  • Molecular Docking Tutorial. [Link]

  • Discovery of spirooxindole-derived small-molecule compounds as novel HDAC/MDM2 dual inhibitors and investigation of their anticancer activity. [Link]

  • Accurate Binding Free Energy Method from End-State MD Simulations. [Link]

  • Identification of potential biological targets of oxindole scaffolds via in silico repositioning strategies. [Link]

  • VEGFR-2 antagonist SU5416 attenuates bleomycin-induced pulmonary fibrosis in mice. [Link]

  • Vorinostat. [Link]

  • Histone deacetylase inhibitor. [Link]

Sources

Validation

A Researcher's Guide to Ensuring Experimental Reproducibility with Commercially Sourced 1-Methyl-2-oxoindoline-4-carbaldehyde

In the landscape of drug discovery and development, the reproducibility of experimental results is the bedrock of scientific integrity. The seemingly routine task of sourcing chemical reagents can, however, introduce sig...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of drug discovery and development, the reproducibility of experimental results is the bedrock of scientific integrity. The seemingly routine task of sourcing chemical reagents can, however, introduce significant variability, undermining the validity of research findings. This guide delves into the critical issue of experimental reproducibility when utilizing the commercially available building block, 1-Methyl-2-oxoindoline-4-carbaldehyde . As a key intermediate in the synthesis of a variety of bioactive molecules, including kinase inhibitors and other potential therapeutics, ensuring the quality and consistency of this reagent is paramount.

This document provides a comprehensive framework for researchers to assess the quality of commercially sourced 1-Methyl-2-oxoindoline-4-carbaldehyde. We will explore the likely synthetic origins of this compound, predict potential impurities, and provide detailed protocols for its analytical characterization. Furthermore, we will present a comparative analysis, based on representative data, to illustrate how variations in commercial batches can impact downstream reactions and how to mitigate these risks.

The Synthetic Provenance: Understanding Potential Impurities

A thorough understanding of the synthetic route to 1-Methyl-2-oxoindoline-4-carbaldehyde is the first step in predicting potential impurities. The most probable and industrially scalable method for its synthesis is the Vilsmeier-Haack reaction on 1-methyl-2-oxoindoline.[1][2][3][4][5][6][7][8] This reaction typically employs a formylating agent generated in situ from a tertiary amide, most commonly N,N-dimethylformamide (DMF) , and an activating agent such as phosphorus oxychloride (POCl₃) .[1][2][4][5][6][8]

The choice of this synthetic pathway immediately highlights potential sources of contamination in the final product:

  • Residual Starting Material: Incomplete formylation can lead to the presence of 1-methyl-2-oxoindoline in the final product.

  • Isomeric Impurities: While the Vilsmeier-Haack reaction is generally regioselective for the electron-rich aromatic ring of the oxindole, minor isomers such as 1-methyl-2-oxoindoline-5-carbaldehyde or 1-methyl-2-oxoindoline-6-carbaldehyde could be formed.

  • Reagent-Derived Impurities:

    • From DMF: Technical grade DMF often contains impurities like dimethylamine, which can have a characteristic fishy odor.[9][10][11] Residual DMF itself may also be present.

    • From POCl₃: Phosphorus oxychloride can contain traces of phosphorus trichloride and heavy metals.[12][13][14][15][16]

  • Degradation Products: Aromatic aldehydes are susceptible to oxidation, which can lead to the corresponding carboxylic acid (1-methyl-2-oxoindoline-4-carboxylic acid).[17] The stability of the oxindole ring itself can also be a factor, with potential for ring-opening under harsh acidic or basic conditions.[18]

The following diagram illustrates the likely synthetic pathway and potential points of impurity introduction.

G cluster_synthesis Vilsmeier-Haack Synthesis cluster_impurities Potential Impurities 1-Methyl-2-oxoindoline 1-Methyl-2-oxoindoline Product 1-Methyl-2-oxoindoline-4-carbaldehyde 1-Methyl-2-oxoindoline->Product Formylation DMF_POCl3 DMF / POCl3 DMF_POCl3->Product Reagent_Impurities DMF, Dimethylamine, Phosphorus byproducts DMF_POCl3->Reagent_Impurities Starting_Material Residual 1-Methyl-2-oxoindoline Product->Starting_Material Incomplete Reaction Isomers Isomeric Carbaldehydes Product->Isomers Side Reaction Degradation_Product 1-Methyl-2-oxoindoline-4-carboxylic acid Product->Degradation_Product Oxidation

Caption: Synthetic pathway and potential impurity sources.

A Framework for Quality Control: Analytical Characterization

To ensure the quality of commercially sourced 1-Methyl-2-oxoindoline-4-carbaldehyde, a multi-pronged analytical approach is recommended. This section provides detailed protocols for the most informative techniques.

Experimental Protocol 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for structural elucidation and purity assessment.

Objective: To confirm the chemical structure and identify any major organic impurities.

Methodology:

  • Sample Preparation: Dissolve approximately 10-20 mg of the compound in 0.6 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).

  • ¹H NMR Analysis:

    • Acquire a proton NMR spectrum on a 400 MHz or higher field instrument.

    • Expected Chemical Shifts (δ, ppm) in CDCl₃ (predicted):

      • Aldehyde proton: ~9.9-10.1 (singlet)

      • Aromatic protons: ~7.2-7.8 (multiplets)

      • N-methyl protons: ~3.2-3.4 (singlet)

      • Methylene protons (C3): ~3.6-3.8 (singlet)

    • Analysis:

      • Confirm the presence of all expected peaks and their integration values.

      • Look for unexpected signals that could indicate impurities. For example, the absence of the aldehyde proton and the appearance of a broad peak around 12 ppm in DMSO-d₆ could suggest the presence of the carboxylic acid degradation product.

  • ¹³C NMR Analysis:

    • Acquire a carbon-13 NMR spectrum.

    • Expected Chemical Shifts (δ, ppm) in CDCl₃ (predicted):

      • Carbonyl (C=O, aldehyde): ~190-195

      • Carbonyl (C=O, oxindole): ~175-180

      • Aromatic carbons: ~110-150

      • N-methyl carbon: ~25-30

      • Methylene carbon (C3): ~35-40

    • Analysis: The number of signals should correspond to the number of unique carbon atoms in the molecule. The presence of additional signals suggests impurities. Databases of substituent-induced chemical shifts for oxindoles can aid in the precise assignment of signals.[19][20][21][22]

Experimental Protocol 2: High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse for quantitative purity analysis and the detection of minor impurities.

Objective: To determine the purity of the compound and quantify impurities.

Methodology:

  • Instrumentation: A standard HPLC system with a UV detector.

  • Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a good starting point for this polar aromatic compound.[23][24][25][26][27]

  • Mobile Phase: A gradient elution is recommended to separate compounds with a range of polarities.

    • Solvent A: Water with 0.1% formic acid or trifluoroacetic acid.

    • Solvent B: Acetonitrile or methanol with 0.1% formic acid or trifluoroacetic acid.

    • Gradient Program (Example):

      • 0-2 min: 5% B

      • 2-15 min: 5% to 95% B

      • 15-18 min: 95% B

      • 18-20 min: 95% to 5% B

      • 20-25 min: 5% B

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a wavelength where the compound and potential impurities have significant absorbance (e.g., 254 nm and 280 nm).

  • Sample Preparation: Prepare a stock solution of the compound in the mobile phase (e.g., 1 mg/mL) and dilute to an appropriate concentration for analysis.

  • Analysis:

    • The purity is determined by the area percentage of the main peak.

    • Impurities will appear as separate peaks. The retention times can give clues about their polarity (e.g., the more polar carboxylic acid will elute earlier than the aldehyde).

Experimental Protocol 3: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is particularly useful for identifying volatile impurities and confirming the molecular weight of the main component and its byproducts.

Objective: To identify volatile impurities and confirm the mass of the main compound and potential side-products.

Methodology:

  • Instrumentation: A GC system coupled to a mass spectrometer.

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program (Example):

    • Initial temperature: 100 °C, hold for 2 min.

    • Ramp: 10 °C/min to 280 °C.

    • Hold at 280 °C for 10 min.

  • Injection: A split injection is typically used.

  • MS Detection: Electron ionization (EI) at 70 eV.

  • Sample Preparation: Dissolve a small amount of the compound in a volatile solvent like dichloromethane or ethyl acetate. Silylation may be necessary for non-volatile impurities like the carboxylic acid.[28][29][30][31][32]

  • Analysis:

    • The mass spectrum of the main peak should show the molecular ion corresponding to 1-Methyl-2-oxoindoline-4-carbaldehyde (m/z = 175.06).

    • Search the mass spectra of other peaks against a library (e.g., NIST) to identify potential impurities.

G Start Commercially Sourced 1-Methyl-2-oxoindoline-4-carbaldehyde QC_Analysis Quality Control Analysis Start->QC_Analysis NMR NMR Spectroscopy (Structure, Major Impurities) QC_Analysis->NMR HPLC HPLC (Purity, Non-volatile Impurities) QC_Analysis->HPLC GCMS GC-MS (Volatile Impurities, Mass Confirmation) QC_Analysis->GCMS Decision Accept or Reject Batch? NMR->Decision HPLC->Decision GCMS->Decision Proceed Proceed with Experiment Decision->Proceed Meets Specs Reject Source from Alternative Supplier or Purify Decision->Reject Fails Specs

Caption: A recommended quality control workflow.

Comparative Analysis: The Impact of Purity on a Downstream Reaction

To illustrate the importance of rigorous quality control, let's consider a common downstream application: a reductive amination reaction to synthesize a hypothetical drug candidate intermediate.

Reaction: 1-Methyl-2-oxoindoline-4-carbaldehyde + Amine → Intermediate

The following table presents hypothetical data from three different commercial suppliers of 1-Methyl-2-oxoindoline-4-carbaldehyde and the impact on the yield and purity of the final product.

SupplierPurity (HPLC, %)Key ImpurityDownstream Reaction Yield (%)Purity of Intermediate (HPLC, %)Observations
A 98.51-methyl-2-oxoindoline (0.8%)9297High yield and purity. The minor starting material impurity is easily separated.
B 92.11-methyl-2-oxoindoline-4-carboxylic acid (5.2%)8588Lower yield due to the presence of the unreactive carboxylic acid. The acidic impurity can also interfere with the reaction conditions and complicate purification.
C 95.3Unknown Isomer (3.5%)9085 (with isomeric byproduct)The isomeric aldehyde also reacts, leading to an isomeric byproduct that is difficult to separate from the desired intermediate, significantly reducing the effective purity.

This comparative data highlights that not only the overall purity but also the nature of the impurities can have a profound impact on experimental outcomes.

Alternatives and Mitigation Strategies

When faced with a batch of 1-Methyl-2-oxoindoline-4-carbaldehyde that does not meet the required specifications, researchers have several options:

  • Source from an alternative supplier: As demonstrated, quality can vary significantly between vendors.

  • Purification: If the impurities are well-characterized, purification by recrystallization or column chromatography may be feasible.

  • In-house synthesis: For maximum control over quality, synthesizing the compound in-house is an option, although it is more time and resource-intensive.

  • Consider structural analogs: Depending on the specific research goals, it may be possible to use a structurally related but more readily available or higher purity building block.

Conclusion

The reproducibility of scientific experiments is a cornerstone of reliable research. For scientists in drug discovery and development, the quality of starting materials is a critical, yet often overlooked, factor. By implementing a robust quality control framework for commercially sourced reagents like 1-Methyl-2-oxoindoline-4-carbaldehyde, researchers can significantly enhance the reliability and reproducibility of their work. This guide provides a practical roadmap for assessing the quality of this important building block, thereby empowering researchers to make informed decisions and ultimately, accelerate the pace of scientific discovery.

References

  • Kapiller-Dezsőfi, R., & Volk, B. (2004). Interpretation of substituent-induced 13C NMR chemical shifts of oxindoles. New Journal of Chemistry, 28(10), 1214–1220. [Link]

  • Kapiller-Dezsőfi, R., & Volk, B. (2004). Interpretation of substituent-induced 13C NMR chemical shifts of oxindoles. ResearchGate. [Link]

  • National Center for Biotechnology Information. (n.d.). Dimethylformamide. In IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 47. [Link]

  • Kapiller-Dezsőfi, R., & Volk, B. (2004). Interpretation of substituent-induced 13C NMR chemical shifts of oxindoles. RSC Publishing. [Link]

  • Wikipedia. (n.d.). Dimethylformamide. [Link]

  • Ataman Kimya. (n.d.). DIMETHYLFORMAMIDE (DMF). [Link]

  • Sci-Hub. (n.d.). Interpretation of substituent-induced 13C NMR chemical shifts of oxindoles. [Link]

  • Marteau, C., et al. (2013). Oxidative degradation of fragrant aldehydes. Autoxidation by molecular oxygen. ResearchGate. [Link]

  • chemeurope.com. (n.d.). Dimethylformamide. [Link]

  • Sajid, S., et al. (2019). GC-MS analysis showing mass spectrum of metabolite I (indole-3-acetic acid, (a)), metabolite II (indole-3-glyoxylic acid, (b)), and metabolite III (indole-3-aldehyde, (c)). ResearchGate. [Link]

  • HELIX Chromatography. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. [Link]

  • Singh, P., et al. (2018). Beyond a solvent: triple roles of dimethylformamide in organic chemistry. RSC Publishing. [Link]

  • Szűcs, Z., et al. (2016). Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Indole Alkaloids Isolated from Catharanthus roseus (L.) G. Don Cultivat. Acta Chromatographica, 28(4), 459-472. [Link]

  • HELIX Chromatography. (n.d.). HPLC Analysis of 6 Aromatic Alcohols, Acids and Neutral Compounds on Amaze Aromatic Stationary Phases. [Link]

  • J&K Scientific LLC. (2025). Vilsmeier-Haack Reaction. [Link]

  • Samanta, S. K., et al. (2012). Bacterial Degradation of Aromatic Compounds. PMC. [Link]

  • Korytár, P., et al. (2021). Determination of Tryptophan Metabolites in Serum and Cerebrospinal Fluid Samples Using Microextraction by Packed Sorbent, Silylation and GC–MS Detection. PubMed Central. [Link]

  • Google Patents. (n.d.). CN1613752A - Production of phosphorus oxychloride with purity of 99.99999%.
  • Keglevich, G. (2022). CHAPTER 14: Phosphorus Oxychloride: Production and Use. In Green Chemistry in the Pharmaceutical Industry. De Gruyter. [Link]

  • Smit, G., et al. (2009). Branched chain aldehydes: production and breakdown pathways and relevance for flavour in foods. PMC. [Link]

  • KEGG. (n.d.). Degradation of aromatic compounds - Reference pathway. [Link]

  • ResearchGate. (n.d.). Biodegradation pathways of aromatic compounds. [Link]

  • PCC Group. (n.d.). Phosphorus oxychloride (POCl 3 ). [Link]

  • Name-Reaction.com. (2026). Vilsmeier-Haack reaction. [Link]

  • Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. [Link]

  • LCGC International. (2011). HPLC Analysis of Very Polar Compounds in Bioanalysis. [Link]

  • Wikipedia. (n.d.). Vilsmeier–Haack reaction. [Link]

  • Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. [Link]

  • YouTube. (2021, June 19). Vilsmeier-Haack Reaction. [Link]

  • SIELC Technologies. (n.d.). HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. [Link]

  • Patil, P. G., et al. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical Sciences and Research, 3(10), 3566-3575. [Link]

  • Zhu, J., et al. (2012). Determination of Indole Alkaloids and Highly Volatile Compounds in Rauvolfia verticillata by HPLC–UV and GC–MS. Journal of Chromatographic Science, 51(7), 643-650. [Link]

  • University of California, Irvine. (n.d.). Chemical shifts. [Link]

  • PubChem. (n.d.). Phosphorus oxychloride. [Link]

  • NROChemistry. (n.d.). Reimer-Tiemann Reaction: Mechanism & Examples. [Link]

  • Wikipedia. (n.d.). Reimer–Tiemann reaction. [Link]

  • NROChemistry. (n.d.). Vilsmeier-Haack Reaction. [Link]

  • Wikipedia. (n.d.). Phosphoryl chloride. [Link]

  • ACS Publications. (2021). Regiodivergent Ring-Expansion of Oxindoles to Quinolinones. Organic Letters, 23(15), 5896–5900. [Link]

  • BYJU'S. (n.d.). Reimer Tiemann Reaction Mechanism. [Link]

  • Allen Career Institute. (n.d.). Reimer Tiemann Reaction Mechanism: Conditions & Applications. [Link]

  • ResearchGate. (2018). Indolines from Oxindoles, Isatins, and Indoxyls. [Link]

  • Sciencemadness.org. (n.d.). PHOTO-REIMER-TIEMANN REACTION OF PHENOLS, ANILINES AND INDOLINEsa. [Link]

  • RSC Publishing. (2023). 2-Oxindole and related heterocycles: synthetic methodologies for their natural products and related derivatives. RSC Advances, 13(22), 15089-15121. [Link]

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal of 1-Methyl-2-oxoindoline-4-carbaldehyde: A Guide for Laboratory Professionals

Introduction As researchers and scientists dedicated to advancing drug development, our commitment to safety and environmental stewardship is paramount. The proper handling and disposal of chemical reagents are critical...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

As researchers and scientists dedicated to advancing drug development, our commitment to safety and environmental stewardship is paramount. The proper handling and disposal of chemical reagents are critical components of our professional responsibility. This guide provides a comprehensive, step-by-step protocol for the safe disposal of 1-Methyl-2-oxoindoline-4-carbaldehyde.

Hazard Assessment and Characterization

Due to the absence of a specific SDS, a conservative approach to hazard characterization is mandatory. The structure of 1-Methyl-2-oxoindoline-4-carbaldehyde, which combines an oxindole core with an aldehyde functional group, suggests potential hazards that must be respected.

  • Oxindole Derivatives: The oxindole scaffold is a common motif in bioactive compounds and pharmaceuticals.[1][2] While not all are hazardous, many can elicit biological responses.

  • Aromatic Aldehydes: Aldehydes as a class can be irritants to the skin, eyes, and respiratory tract.[3] Some aldehydes are also considered toxic or harmful if ingested or inhaled.[4]

Based on these structural alerts, 1-Methyl-2-oxoindoline-4-carbaldehyde should be treated as a hazardous chemical waste .

Assumed Hazards:

  • Skin Irritant[5]

  • Eye Irritant[5]

  • May cause respiratory irritation[5]

  • Potentially harmful if swallowed or inhaled[4]

A summary of the necessary data for waste disposal documentation is provided in the table below. In the absence of specific data, a precautionary approach is warranted.

ParameterValue/InformationSource/Justification
Chemical Name 1-Methyl-2-oxoindoline-4-carbaldehydeN/A
CAS Number 1053655-92-7Vendor Information
Physical State Solid (presumed)Based on similar compounds
Assumed Hazards Skin Irritant, Eye Irritant, Respiratory Irritant, Potentially HarmfulBased on structural analogs[3][4][5]
Waste Category Hazardous Chemical WastePrecautionary principle

Immediate Safety and Handling Precautions

Prior to initiating any disposal procedures, ensure that all necessary personal protective equipment (PPE) is worn and that work is conducted in a controlled environment.

  • Engineering Controls: All handling of 1-Methyl-2-oxoindoline-4-carbaldehyde and its waste should be performed in a certified chemical fume hood to minimize inhalation exposure.[5]

  • Personal Protective Equipment (PPE):

    • Eye/Face Protection: Chemical safety goggles or a face shield are mandatory.[6]

    • Skin Protection: Chemical-resistant gloves (e.g., nitrile) are required.[6]

    • Body Protection: A laboratory coat must be worn.

Waste Segregation and Collection Protocol

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure compliant disposal.[7] Do not mix this waste stream with non-hazardous waste or other incompatible chemical wastes.

Step-by-Step Waste Collection Procedure:

  • Select an Appropriate Waste Container:

    • Use a designated, leak-proof, and sealable container made of a material compatible with organic solids. A high-density polyethylene (HDPE) container with a screw cap is a suitable choice.

    • Ensure the container is clean and dry before use.

  • Label the Waste Container:

    • Clearly label the container with the words "HAZARDOUS WASTE ".[8]

    • Identify the contents: "1-Methyl-2-oxoindoline-4-carbaldehyde ".

    • Indicate the approximate quantity of the waste.

    • Record the date of waste generation (the date you first add waste to the container).

    • Include the name and contact information of the responsible researcher or principal investigator.

    • Affix appropriate hazard pictograms (e.g., irritant).

  • Waste Accumulation:

    • Solid Waste: Collect any un-reusable solid 1-Methyl-2-oxoindoline-4-carbaldehyde directly into the labeled hazardous waste container.

    • Contaminated Materials: Any disposable items that have come into direct contact with the compound, such as weighing paper, gloves, and pipette tips, must also be disposed of in the same hazardous waste container.

    • Solutions: If the compound is in solution, it must be collected as liquid hazardous waste in a separate, appropriately labeled container. Do not mix with solid waste. Segregate halogenated and non-halogenated solvent waste.

The following diagram illustrates the decision-making process for waste segregation.

G cluster_0 Waste Generation cluster_1 Waste Characterization cluster_2 Waste Collection start Generate Waste (1-Methyl-2-oxoindoline-4-carbaldehyde) is_solid Is the waste solid? start->is_solid solid_waste Collect in 'Solid Hazardous Waste' container is_solid->solid_waste Yes liquid_waste Collect in 'Liquid Hazardous Waste' container is_solid->liquid_waste No

Caption: Waste Segregation Workflow.

Storage and Disposal Procedures

Proper storage of hazardous waste is a regulatory requirement and essential for laboratory safety.[9]

  • Storage:

    • Store the sealed hazardous waste container in a designated and secure satellite accumulation area (SAA).[8]

    • The SAA should be in a well-ventilated area, away from general laboratory traffic.

    • Ensure the container is stored in secondary containment to prevent spills.

    • Do not accumulate large quantities of waste. Adhere to your institution's limits for SAAs.

  • Disposal:

    • Once the waste container is full or has reached the designated accumulation time limit, arrange for its disposal through your institution's EHS department.

    • Follow all institutional procedures for hazardous waste pickup and manifest documentation.[9]

    • Do not attempt to dispose of this chemical down the drain or in the regular trash.[10]

    • Evaporation is not an acceptable method of disposal.[8]

The overall disposal workflow is summarized in the following diagram:

G cluster_0 Preparation cluster_1 Waste Handling cluster_2 Storage & Disposal cluster_3 Final Disposition ppe Don Appropriate PPE fume_hood Work in a Fume Hood ppe->fume_hood segregate Segregate Waste fume_hood->segregate label_container Label Container Correctly segregate->label_container store Store in a Designated SAA label_container->store contact_ehs Contact EHS for Pickup store->contact_ehs disposal Professional Hazardous Waste Disposal contact_ehs->disposal

Caption: Overall Disposal Workflow.

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and environmental contamination.

  • Small Spills:

    • Alert personnel in the immediate area.

    • Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or commercial sorbent).

    • Collect the absorbed material and any contaminated debris into a designated hazardous waste container.

    • Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

  • Large Spills:

    • Evacuate the area immediately.

    • Alert your laboratory supervisor and your institution's EHS department.

    • Prevent entry into the affected area.

    • Follow the instructions of emergency personnel.

References

  • Managing Hazardous Chemical Waste in the Lab. (2021, October 26). Lab Manager. Retrieved from [Link]

  • Safety Data Sheet. (2015, January 8). Glaze 'N Seal. Retrieved from [Link]

  • Safety Data Sheet. (n.d.). BB FABRICATION. Retrieved from [Link]

  • Hazardous Waste: Guidelines and Regulations, Federal Register Notice. (1978, December 18). U.S. Environmental Protection Agency. Retrieved from [Link]

  • Material Safety Data Sheet: Legend™ Turf and Ornamental Fungicide. (2008, October 12). Greenbook.net. Retrieved from [Link]

  • Material Safety Data Sheet: INK FOR WATER COLOR PEN. (2021, November 25). Ningbo S&G International Trading Co., Ltd. Retrieved from [Link]

  • ECHA: Guidance on waste and recovered substances (Version 2, May 2010). (2010, May 18). Practical Law. Retrieved from [Link]

  • Aldehyde Disposal. (n.d.). WasteWise. Retrieved from [Link]

  • Safety Data Sheet: MC919 MAK MAX. (n.d.). MAK CHEM International Ltd. Retrieved from [Link]

  • Material Safety Data Sheet: Orange(II). (2021, October 16). environmental clearance. Retrieved from [Link]

  • The Essential Guide to Sustainability and Compliance for Industrial Waste Management. (2026, January 12). Crystal Clean. Retrieved from [Link]

  • Learn the Basics of Hazardous Waste. (2025, March 24). U.S. Environmental Protection Agency. Retrieved from [Link]

  • Chemical Waste Management for Laboratories. (n.d.). Physikalisch-Technische Bundesanstalt. Retrieved from [Link]

  • Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. (2025, December 1). U.S. Environmental Protection Agency. Retrieved from [Link]

  • Proper Hazardous Waste Disposal in a Laboratory Setting. (2023, April 11). MCF Environmental Services. Retrieved from [Link]

  • EPA-Approved New York Hazardous Waste Regulatory Requirements. (n.d.). Regulations.gov. Retrieved from [Link]

  • Laboratory chemical waste disposal guidelines. (n.d.). University of Otago. Retrieved from [Link]

  • Editor's Choice – Chemical Science Blog. (2025, October 22). Royal Society of Chemistry. Retrieved from [Link]

  • Guidance on Information Requirements and Chemical Safety Assessment. (n.d.). European Chemicals Agency. Retrieved from [Link]

  • Degradation of substituted indoles by an indole-degrading methanogenic consortium. (1998, January). PubMed. Retrieved from [Link]

  • Synthesis of Quaternary 3,3-Disubstituted 2-Oxindoles from 2-Substituted Indole Using Selectfluor. (2016). Organic Chemistry Portal. Retrieved from [Link]

  • 2-Oxindole and related heterocycles: synthetic methodologies for their natural products and related derivatives. (2023). RSC Advances. Retrieved from [Link]

  • Chemical safety report. (n.d.). European Chemicals Agency. Retrieved from [Link]

  • Chemical Waste Management Guide. (2016, Summer). Boston University Environmental Health & Safety. Retrieved from [Link]

  • 2-Oxindole and related heterocycles: synthetic methodologies for their natural products and related derivatives. (2023, May 24). ResearchGate. Retrieved from [Link]

  • Navigating ECHA's chemicals database: A guide to ECHA CHEM. (2024, January 29). YouTube. Retrieved from [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-Methyl-2-oxoindoline-4-carbaldehyde
Reactant of Route 2
Reactant of Route 2
1-Methyl-2-oxoindoline-4-carbaldehyde
© Copyright 2026 BenchChem. All Rights Reserved.